molecular formula C8H11NO2 B13267651 2-(4-Methoxypyridin-3-yl)ethan-1-ol

2-(4-Methoxypyridin-3-yl)ethan-1-ol

Cat. No.: B13267651
M. Wt: 153.18 g/mol
InChI Key: AUNORBPSGKGFPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Methoxypyridin-3-yl)ethan-1-ol ( 1877970-97-2) is a high-purity chemical building block of significant interest in medicinal chemistry and pharmaceutical research. This compound, with the molecular formula C8H11NO2 and a molecular weight of 153.18, serves as a versatile synthon for the construction of more complex molecules . The methoxypyridine moiety is a privileged structure in drug discovery. Research indicates that methoxypyridine-derived compounds are key intermediates in the design and synthesis of novel gamma-secretase modulators (GSMs), which are being investigated as potential therapeutic agents for Alzheimer's disease . Furthermore, the methoxypyridine scaffold is frequently employed in the development of potent phosphatidylinositol 3-kinase and mammalian target of rapamycin (PI3K/mTOR) dual inhibitors, a prominent class of compounds in oncology research . The specific substitution pattern on the pyridine ring can critically influence the solubility, binding affinity, and overall pharmacological profile of the resulting candidate drugs. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications. It is the responsibility of the researcher to ensure safe handling and to conduct all necessary experiments in compliance with their institution's safety protocols.

Properties

Molecular Formula

C8H11NO2

Molecular Weight

153.18 g/mol

IUPAC Name

2-(4-methoxypyridin-3-yl)ethanol

InChI

InChI=1S/C8H11NO2/c1-11-8-2-4-9-6-7(8)3-5-10/h2,4,6,10H,3,5H2,1H3

InChI Key

AUNORBPSGKGFPP-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=NC=C1)CCO

Origin of Product

United States
Foundational & Exploratory

Comprehensive Guide to the Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

Target Molecule: 2-(4-Methoxypyridin-3-yl)ethan-1-ol Formula: C₈H₁₁NO₂ Molecular Weight: 153.18 g/mol Core Application: Key intermediate in the synthesis of kinase inhibitors (e.g., p38 MAP kinase), GPCR ligands, and bioisosteres of indole-based therapeutics.

The synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol presents a classic challenge in heterocyclic chemistry: functionalizing the pyridine ring at the C3 position while maintaining the integrity of the electron-donating C4-methoxy group. The electron-rich nature of the 4-methoxypyridine system makes the ring susceptible to electrophilic attack at C3 and C5, but also facilitates directed ortho-metalation (DoM).

This guide delineates three distinct synthetic pathways, prioritized by scalability , safety , and atom economy .

Retrosynthetic Analysis

The molecule can be disconnected at the ethyl side chain, revealing three logical precursors:

  • 3-Bromo-4-methoxypyridine: Via Pd-catalyzed cross-coupling (Heck/Suzuki).

  • 4-Methoxypyridine: Via Directed ortho-Metalation (DoM).

  • 4-Methoxypyridine-3-carbaldehyde: Via homologation (Wittig/Reduction).

Retrosynthesis Target 2-(4-Methoxypyridin-3-yl)ethan-1-ol Vinyl 4-Methoxy-3-vinylpyridine Target->Vinyl Hydroboration (Anti-Markovnikov) Aldehyde 4-Methoxypyridine-3-carbaldehyde Target->Aldehyde Homologation (Wittig) Lithiated 3-Lithio-4-methoxypyridine Target->Lithiated Epoxide Opening Bromo 3-Bromo-4-methoxypyridine Vinyl->Bromo Suzuki/Stille Aldehyde->Lithiated Formylation Start 4-Methoxypyridine Lithiated->Start DoM (MesLi)

Figure 1: Retrosynthetic disconnection of the target alcohol showing three primary precursors.

Primary Route: Suzuki Coupling & Hydroboration

Best for: General laboratory synthesis, scalability, and safety. Risk Profile: Low (Avoids handling ethylene oxide gas).

This route utilizes the commercially available 3-bromo-4-methoxypyridine to install a vinyl group, followed by anti-Markovnikov hydration.

Step 1: Synthesis of 4-Methoxy-3-vinylpyridine

The Suzuki-Miyaura coupling is preferred over the Stille reaction to avoid toxic tin byproducts.

  • Reagents: 3-Bromo-4-methoxypyridine, Potassium vinyltrifluoroborate (or Vinylboronic acid pinacol ester), Pd(dppf)Cl₂, Cs₂CO₃.

  • Solvent: THF/H₂O (9:1) or Dioxane/H₂O.

Mechanism: The electron-rich methoxy group at C4 deactivates the C3-Br bond slightly towards oxidative addition compared to electron-deficient pyridines, but the reaction proceeds efficiently with robust catalysts like Pd(dppf)Cl₂.

Step 2: Hydroboration-Oxidation

Standard hydration of styrenes often yields Markovnikov products (secondary alcohols). However, hydroboration with borane (BH₃) or 9-BBN strictly follows anti-Markovnikov selectivity, yielding the desired primary alcohol.

  • Reagents: BH₃·THF (1.0 M), then H₂O₂, NaOH.

  • Critical Parameter: The pyridine nitrogen is basic and will coordinate with BH₃, forming a Lewis acid-base adduct. Excess borane (≥ 2.0 equiv) is required: one equivalent to complex the nitrogen, and one to hydroborate the alkene.

Detailed Protocol (Route A)
ParameterSpecification
Scale 10 mmol (approx. 1.88 g of bromide)
Solvent System Anhydrous THF (Tetrahydrofuran)
Temperature 0°C to Room Temperature (RT)
Atmosphere Nitrogen or Argon (Strictly inert)

Experimental Procedure:

  • Coupling:

    • Charge a flask with 3-bromo-4-methoxypyridine (1.88 g, 10 mmol), Potassium vinyltrifluoroborate (1.47 g, 11 mmol), Cs₂CO₃ (9.7 g, 30 mmol), and Pd(dppf)Cl₂ (366 mg, 5 mol%).

    • Add degassed THF/H₂O (9:1, 50 mL). Reflux for 12 hours.

    • Workup: Cool, dilute with EtOAc, wash with brine. Dry (Na₂SO₄) and concentrate. Purify via flash chromatography (Hex/EtOAc) to obtain 4-methoxy-3-vinylpyridine .

  • Hydroboration:

    • Dissolve the vinyl intermediate (assume 1.0 g, 7.4 mmol) in anhydrous THF (20 mL) under Argon.

    • Cool to 0°C. Dropwise add BH₃·THF (1.0 M, 15 mL, 15 mmol). Note: Gas evolution may occur; ensure venting.

    • Stir at RT for 4 hours.

    • Oxidation: Cool to 0°C. Carefully quench with H₂O (2 mL). Add 3M NaOH (5 mL) followed by 30% H₂O₂ (5 mL) dropwise (Exothermic!).

    • Stir at 50°C for 1 hour to complete oxidation.

    • Extraction: Extract with DCM (3x). The product is polar; ensure thorough extraction.

    • Purification: Column chromatography (DCM/MeOH 95:5).

Secondary Route: Directed ortho-Metalation (DoM)

Best for: High-throughput synthesis, atom economy. Risk Profile: High (Requires pyrophoric bases and potentially ethylene oxide).

Direct lithiation of 4-methoxypyridine occurs exclusively at the C3 position due to the Coordination Complex Induced Proximity Effect (CIPE) of the methoxy group.

  • Lithiation Agent: Mesityl Lithium (MesLi) or n-BuLi/LiDMAE aggregates are superior to n-BuLi alone, which may attack the pyridine ring (nucleophilic addition) rather than deprotonate it.

  • Electrophile: Ethylene Oxide (gas) or Ethylene Carbonate (solid alternative).

DoM_Pathway Substrate 4-Methoxypyridine Complex Pre-Lithiation Complex (Li...O coordination) Substrate->Complex MesLi / THF -78°C Lithiated 3-Lithio-4-methoxypyridine Complex->Lithiated Deprotonation (CIPE) Intermediate Lithium Alkoxide Lithiated->Intermediate + Ethylene Oxide Product Target Alcohol Intermediate->Product H3O+ Quench

Figure 2: Mechanistic pathway for the Directed ortho-Metalation (DoM) of 4-methoxypyridine.

Protocol Modification: Handling ethylene oxide gas is hazardous. A safer "synthetic equivalent" approach using the DoM intermediate:

  • Trap with Allyl Bromide

    
     3-Allyl-4-methoxypyridine.
    
  • Ozonolysis (reductive workup with NaBH₄)

    
     Target Alcohol.
    
    • Note: This adds steps but uses standard liquid reagents.

Analytical Characterization (Self-Validating Data)

Upon isolation, the compound must be validated against these expected spectral characteristics.

TechniqueExpected Signal CharacteristicsStructural Assignment
¹H NMR (CDCl₃, 400 MHz)δ 8.35 (s, 1H), 8.30 (d, 1H)Pyridine C2-H and C6-H (Deshielded)
δ 6.80 (d, 1H)Pyridine C5-H (Shielded by OMe)
δ 3.90 (s, 3H)Methoxy group (-OCH₃)
δ 3.85 (t, 2H)Hydroxymethyl (-CH ₂OH)
δ 2.85 (t, 2H)Methylene bridge (Ar-CH ₂)
¹³C NMR ~163 ppmC4 (Ipso-OMe)
~60 ppm-CH₂OH
~55 ppm-OCH₃
MS (ESI+) [M+H]⁺ = 154.09Protonated molecular ion

Quality Control Check:

  • Common Impurity: 3-Ethyl-4-methoxypyridine (from over-reduction) or Markovnikov hydration product (secondary alcohol).

  • Differentiation: The secondary alcohol would show a doublet methyl group (~1.2 ppm) in ¹H NMR, whereas the target primary alcohol shows two triplets.

Safety & Handling

  • Pyridines: Generally toxic and potential irritants. Handle in a fume hood.

  • Borane-THF: Water-reactive and flammable. Store under inert gas at 4°C. Quench excess borane carefully with acetone or water before adding base/peroxide.

  • Peroxide Oxidation: The H₂O₂/NaOH step is highly exothermic. Maintain temperature <50°C to prevent runaway decomposition.

References

  • Directed Metalation of Alkoxypyridines

    • Title: Preparation of substituted alkoxypyridines via directed metal
    • Source: Semantic Scholar / Arkivoc.
    • URL:[Link]

  • Lithiation of 4-Methoxy-2-pyridones

    • Title: Lithiation of 4-methoxy-2-pyridones. Synthetic entry to tenellin and funiculosin.
    • Source: Journal of the Chemical Society, Perkin Transactions 1.
    • URL:[Link][1][2][3]

  • Solvent Effects in Pyridine Alkylation

    • Title: Solvent and Substituent Effects on the Conversion of 4-methoxypyridines to N-Methyl-4-pyridones.[4]

    • Source: Synthetic Communications (ResearchG
    • URL:[Link]

  • General Reductive Amination/Reduction Protocols

    • Title: Reduction with Sodium Triacetoxyborohydride.[3]

    • Source: Myers Chem 115 (Harvard).
    • URL:[Link]

Sources

2-(4-Methoxypyridin-3-yl)ethan-1-ol chemical properties.

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Abstract: This technical guide provides a comprehensive overview of the chemical properties, spectral characteristics, and synthetic considerations for 2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS No. 1877970-97-2). As a substituted pyridylethanol, this compound represents a valuable heterocyclic building block for drug discovery and materials science. Its unique arrangement of a nucleophilic hydroxyl group, an electron-rich methoxy-substituted pyridine core, and a flexible ethyl linker offers multiple avenues for chemical modification. This document serves as a resource for researchers and drug development professionals, offering insights into its molecular structure, reactivity, and potential applications as a key intermediate in the synthesis of complex molecules, particularly in areas like kinase inhibitor development.[1]

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a distinct chemical entity characterized by a pyridine ring functionalized with a methoxy group at the 4-position and an ethanol substituent at the 3-position. This substitution pattern dictates its electronic properties and steric profile, which are fundamental to its reactivity.

Chemical Structure and Identifiers

The structural and identifying information for this compound is summarized below.

Diagram: Chemical Structure of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Caption: Molecular structure of 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

IdentifierValueSource
IUPAC Name 2-(4-methoxypyridin-3-yl)ethan-1-olN/A
CAS Number 1877970-97-2[2]
Molecular Formula C8H11NO2[2]
Molecular Weight 153.18 g/mol [2]
SMILES OCCC1=C(OC)C=CN=C1[2]
Physicochemical Data

Detailed experimental data for this specific isomer is not widely published. The data presented here is based on supplier information and computational predictions. Researchers should perform their own characterization for verification.

PropertyValueNotes
Physical Form Expected to be an oil or low-melting solid at room temperature.Based on analogs like 2-(4-methyl-1,3-thiazol-5-yl)ethanol.[3]
Boiling Point Not experimentally determined.High boiling point expected due to polarity, hydrogen bonding, and molecular weight.
Melting Point Not experimentally determined.N/A
Solubility Expected to be soluble in polar organic solvents like methanol, ethanol, and DMSO.The presence of the hydroxyl and pyridine nitrogen groups enhances polarity.
pKa Not experimentally determined.The pyridine nitrogen is basic, with a pKa likely around 4-5, influenced by the electron-donating methoxy group.

Spectral Analysis and Structural Elucidation

The structural identity of 2-(4-Methoxypyridin-3-yl)ethan-1-ol is unequivocally confirmed through a combination of spectroscopic techniques. Each method provides unique insights into the molecular framework.

¹H NMR Spectroscopy

The proton NMR spectrum is a primary tool for confirming the arrangement of non-exchangeable protons. The expected signals in a suitable deuterated solvent (e.g., CDCl₃) are as follows:

Proton AssignmentExpected Chemical Shift (δ, ppm)MultiplicityIntegrationRationale
Pyridine H (C2-H)~8.2 - 8.4Singlet (s)1HDeshielded proton adjacent to the pyridine nitrogen.
Pyridine H (C6-H)~8.2 - 8.4Doublet (d)1HDeshielded proton adjacent to the pyridine nitrogen.
Pyridine H (C5-H)~6.8 - 7.0Doublet (d)1HShielded by the adjacent methoxy group.
Methoxy (-OCH₃)~3.9 - 4.1Singlet (s)3HTypical range for an aryl methoxy group.[4]
Methylene (-CH₂-OH)~3.8 - 4.0Triplet (t)2HAdjacent to the hydroxyl group and a CH₂ group.
Methylene (Ar-CH₂-)~2.8 - 3.0Triplet (t)2HAdjacent to the pyridine ring and a CH₂ group.
Hydroxyl (-OH)VariableBroad Singlet (br s)1HChemical shift is concentration and solvent dependent; exchanges with D₂O.

Note: Chemical shifts are predictive and based on established values for similar structural motifs.[5][6]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and can reveal structural information through fragmentation patterns.

  • Expected Molecular Ion [M]⁺: 153.18 (as per molecular formula C8H11NO2).[2]

  • [M+H]⁺ (ESI/CI): m/z 154.09.

  • Key Fragmentation Pathways: A primary fragmentation would be the loss of the hydroxyl group and adjacent methylene, leading to a stable benzylic-type cation. Another significant fragmentation could involve the loss of a methyl radical from the methoxy group.

Infrared (IR) Spectroscopy

IR spectroscopy is essential for identifying the key functional groups present in the molecule. The vibrations of these groups absorb IR radiation at characteristic frequencies.[7]

Wavenumber (cm⁻¹)Vibration TypeFunctional GroupSignificance
3500 - 3200 (broad)O-H StretchAlcohol (-OH)The broadness of this peak is a definitive indicator of hydrogen bonding, confirming the presence of the hydroxyl group.[7]
3100 - 3000C-H Stretch (sp²)Aromatic C-HIndicates the C-H bonds on the pyridine ring.[8]
2980 - 2850C-H Stretch (sp³)Aliphatic C-HCorresponds to the C-H bonds of the ethyl and methoxy groups.[8]
1600 - 1580, 1500 - 1400C=C and C=N StretchPyridine RingThese absorptions are characteristic of aromatic and heteroaromatic ring systems.
1275 - 1200C-O Stretch (Aryl Ether)Ar-O-CH₃Strong absorption confirming the aryl ether linkage of the methoxy group.
1075 - 1000C-O Stretch (Primary Alcohol)-CH₂-OHStrong absorption indicative of the primary alcohol functional group.

Synthesis and Purification

While specific literature on the synthesis of CAS 1877970-97-2 is limited, a logical and effective synthetic strategy can be proposed based on established organometallic and reduction chemistry. The most direct approach involves the reduction of a corresponding carboxylic acid ester derivative.

Proposed Synthetic Workflow

The synthesis can be envisioned as a two-step process starting from a commercially available or readily synthesized 4-methoxypyridine-3-carbonitrile.

Diagram: Proposed Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

G cluster_0 Step 1: Hydrolysis & Esterification cluster_1 Step 2: Homologation & Reduction start 4-Methoxypyridine- 3-carbonitrile step1 1. Acid Hydrolysis (H₂SO₄, H₂O) 2. Fischer Esterification (EtOH, H⁺) start->step1 Reagents intermediate Ethyl 4-methoxypyridine- 3-carboxylate step1->intermediate Product step2 1. Arndt-Eistert Homologation or similar C1 insertion 2. Reduction of resulting ester intermediate2 Ethyl 2-(4-methoxypyridin-3-yl)acetate intermediate->intermediate2 Intermediate for Reduction step3 Lithium Aluminum Hydride (LiAlH₄) in dry THF, 0°C to RT intermediate2->step3 Reducing Agent final_product 2-(4-Methoxypyridin-3-yl)ethan-1-ol step3->final_product Final Product

Caption: A plausible multi-step synthesis workflow.

Experimental Protocol: Reduction of Ethyl 2-(4-methoxypyridin-3-yl)acetate

This protocol assumes the availability of the precursor, ethyl 2-(4-methoxypyridin-3-yl)acetate.

Objective: To reduce the ester functionality to a primary alcohol without affecting the pyridine ring or methoxy group. Lithium aluminum hydride (LiAlH₄) is the reagent of choice for this transformation due to its high reactivity.

Materials:

  • Ethyl 2-(4-methoxypyridin-3-yl)acetate (1 equivalent)

  • Lithium aluminum hydride (LiAlH₄) (1.5 - 2.0 equivalents)

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous sodium sulfate (Na₂SO₄) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Ethyl acetate (for extraction)

  • Hexanes (for chromatography)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with a suspension of LiAlH₄ in anhydrous THF.

  • Cooling: The flask is cooled to 0 °C in an ice-water bath.

  • Substrate Addition: A solution of ethyl 2-(4-methoxypyridin-3-yl)acetate in anhydrous THF is added dropwise via the dropping funnel to the stirred LiAlH₄ suspension. The rate of addition is controlled to maintain the internal temperature below 10 °C. Causality: This slow, cooled addition is critical to manage the highly exothermic reaction and prevent side reactions.

  • Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Quenching: The reaction is carefully quenched by cooling the flask back to 0 °C and adding water dropwise, followed by 15% aqueous NaOH, and then more water (Fieser workup). Trustworthiness: This specific sequence is a standard, safe, and effective method for neutralizing excess LiAlH₄ and precipitating aluminum salts into a filterable solid.

  • Filtration and Extraction: The resulting granular precipitate is filtered off and washed thoroughly with ethyl acetate. The combined organic filtrates are collected.

  • Workup: The organic layer is washed with brine, dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification Protocol

The crude product is purified by flash column chromatography on silica gel.

  • Column Packing: A silica gel slurry is prepared in a low-polarity solvent system (e.g., 95:5 Hexanes:Ethyl Acetate).

  • Loading: The crude oil is adsorbed onto a small amount of silica gel and dry-loaded onto the column.

  • Elution: The column is eluted with a gradient of ethyl acetate in hexanes (e.g., starting from 5% and gradually increasing to 50% ethyl acetate).

  • Fraction Collection: Fractions are collected and analyzed by TLC. Fractions containing the pure product (as identified by a new, more polar spot than the starting ester) are combined.

  • Solvent Removal: The solvent is evaporated under reduced pressure to afford 2-(4-Methoxypyridin-3-yl)ethan-1-ol as a purified oil or solid.

Reactivity and Potential Applications

The molecule's utility stems from the reactivity of its distinct functional domains.

Diagram: Key Reactive Sites

G cluster_0 2-(4-Methoxypyridin-3-yl)ethan-1-ol cluster_1 Potential Reactions mol Py-CH₂CH₂-OH  | OMe oxidation Oxidation (PCC, DMP) mol->oxidation Hydroxyl Group esterification Esterification (Acyl Chloride, Acid) mol->esterification Hydroxyl Group n_alkylation Pyridine N-Alkylation (CH₃I) mol->n_alkylation Pyridine Nitrogen

Caption: Primary sites of reactivity on the molecule.

  • Hydroxyl Group: As a primary alcohol, this group is highly versatile. It can be:

    • Oxidized to the corresponding aldehyde or carboxylic acid using standard reagents (e.g., PCC, DMP, or TEMPO).

    • Esterified with acyl chlorides or carboxylic acids under acidic catalysis.

    • Converted to an ether via Williamson ether synthesis.

    • Substituted with halogens (e.g., using SOCl₂ or PBr₃) to form halo-ethylpyridine intermediates.

  • Pyridine Ring: The pyridine nitrogen is basic and nucleophilic, allowing for:

    • Salt formation with acids.

    • N-alkylation or N-acylation .

    • The electron-donating methoxy group activates the ring towards electrophilic aromatic substitution, though the directing effects can be complex.

  • Applications as a Pharmaceutical Intermediate: Pyridine and its derivatives are privileged structures in medicinal chemistry. This particular building block is valuable for introducing a substituted pyridyl motif into larger molecules. Similar structures serve as key intermediates in the synthesis of kinase inhibitors for targeted cancer therapies, where the pyridine ring can act as a hinge-binding element.[1][9]

Safety and Handling

While specific toxicology data for 2-(4-Methoxypyridin-3-yl)ethan-1-ol is not available, it should be handled with the standard precautions for laboratory research chemicals.

  • GHS Hazard Statements (Predicted): Based on similar structures, it may cause skin irritation (H315), serious eye damage (H318), and respiratory irritation (H335).[10]

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling.

  • Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of vapors and contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a well-defined chemical building block with significant potential for synthetic chemistry. Its straightforward characterization via standard spectroscopic methods and the versatile reactivity of its alcohol and methoxypyridine moieties make it an attractive intermediate for creating diverse molecular libraries. For researchers in drug discovery and materials science, this compound offers a reliable scaffold for developing novel compounds with tailored biological or physical properties.

References

  • Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

  • MySkinRecipes. (n.d.). 1-(6-Chloro-4-Hydroxy-2-Methoxypyridin-3-Yl)Ethan-1-One. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Multicenter Synergistic Polyoxometalate-based Metal–Organic Framework for One-Step Selective Oxidative Cleavage of β-O-4 Lignin Models - Supporting Information. Retrieved from [Link]

  • Google Patents. (n.d.). WO2021013864A1 - 4-(imidazo[1,2-a]pyridin-3-yl) -pyrimidine derivatives.
  • Open Library Publishing Platform. (n.d.). 29.6 Infrared (IR) Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. Retrieved from [Link]

  • Goldberg, K. I. (n.d.). NMR Chemical Shifts of Trace Impurities. KGROUP. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). CHEM 344 – IR Spectroscopy. Retrieved from [Link]

  • PubChem. (n.d.). 2-(3-Methoxyazetidin-3-yl)ethan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

  • ChemSynthesis. (2025, May 20). 2-(4-methyl-1,3-thiazol-5-yl)ethanol. Retrieved from [Link]

Sources

An In-Depth Technical Guide to 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 1877970-97-2

Prepared by: Gemini, Senior Application Scientist

Introduction: Unveiling a Versatile Pyridine Building Block

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a substituted pyridine derivative that holds significant potential as a versatile building block for drug discovery and medicinal chemistry. While detailed studies on this specific molecule are not extensively published, its structural components—the methoxypyridine core and the primary alcohol functional group—are well-represented in a multitude of pharmacologically active agents. The pyridine ring is a privileged scaffold in pharmaceutical development, known for its ability to engage in crucial hydrogen bonding and coordination interactions with biological targets like enzymes and receptors.[1][2]

This guide provides a comprehensive technical overview for researchers and drug development professionals. It consolidates established chemical principles and data from analogous structures to propose robust synthetic strategies, predict key physicochemical properties, and outline validated analytical workflows. The insights herein are designed to empower scientists to effectively utilize this compound in the synthesis of novel molecular entities.

Section 1: Synthesis and Manufacturing

The synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol can be logically approached through the reduction of a carbonyl precursor, specifically the corresponding ketone (3-acetyl-4-methoxypyridine) or a carboxylic acid ester derivative. This is a common and high-yielding transformation in organic synthesis.

Proposed Synthetic Pathway: Reduction of a Ketone Precursor

A robust and scalable two-step synthesis is proposed, starting from the commercially available 3-acetylpyridine. The first step involves the N-oxidation of the pyridine ring, followed by a nucleophilic substitution to introduce the methoxy group. The final step is the selective reduction of the ketone.

G cluster_0 Step 1: Synthesis of Precursor cluster_1 Step 2: Ketone Reduction cluster_2 Alternative Route A 3-Acetylpyridine B 3-Acetylpyridine N-oxide A->B m-CPBA or H₂O₂/AcOH C 3-Acetyl-4-methoxypyridine B->C 1. Ac₂O, heat 2. NaOMe, MeOH D 2-(4-Methoxypyridin-3-yl)ethan-1-ol C->D NaBH₄, MeOH or LiAlH₄, THF E (4-Methoxypyridin-3-yl)acetic acid ester E->D LiAlH₄, THF

Detailed Experimental Protocol (Hypothetical)

This protocol is based on established methods for the reduction of acetylpyridine derivatives.[3][4][5]

Objective: To synthesize 2-(4-Methoxypyridin-3-yl)ethan-1-ol from 3-acetyl-4-methoxypyridine.

Materials:

  • 3-Acetyl-4-methoxypyridine (precursor, to be synthesized or sourced)

  • Sodium borohydride (NaBH₄)

  • Methanol (MeOH), anhydrous

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, ice bath, separation funnel, rotary evaporator

Procedure:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-acetyl-4-methoxypyridine (1.0 eq) in anhydrous methanol (50 mL).

  • Cooling: Place the flask in an ice-water bath and stir the solution until the temperature equilibrates to 0-5 °C.

  • Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄, 1.5 eq) to the stirred solution in small portions over 15-20 minutes. Causality: Portion-wise addition is crucial to control the exothermic reaction and prevent excessive hydrogen gas evolution.

  • Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 1 hour, then remove the ice bath and let the reaction proceed at room temperature for an additional 2-3 hours. Progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quenching: Carefully quench the reaction by slowly adding water (20 mL) to decompose any excess NaBH₄.

  • Solvent Removal: Concentrate the mixture under reduced pressure using a rotary evaporator to remove the bulk of the methanol.

  • Extraction: To the remaining aqueous residue, add dichloromethane (50 mL) and transfer to a separatory funnel. Add saturated NaHCO₃ solution (30 mL) and shake. Separate the organic layer. Extract the aqueous layer twice more with DCM (2 x 30 mL). Causality: The basic wash neutralizes any acidic byproducts and ensures the pyridine nitrogen is in its free base form for efficient extraction into the organic solvent.

  • Drying and Concentration: Combine the organic extracts, wash with brine (30 mL), and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: The crude 2-(4-Methoxypyridin-3-yl)ethan-1-ol can be purified by flash column chromatography on silica gel if necessary.

Section 2: Physicochemical Properties

PropertyPredicted ValueRationale and Reference Context
Molecular Formula C₈H₁₁NO₂Calculated from structure.
Molecular Weight 153.18 g/mol Calculated from atomic weights.
Physical State Colorless to pale yellow oil or low-melting solidSimilar substituted pyridylethanols are often oils or low-melting solids.[6]
pKa ~5.0 - 5.5The pyridine nitrogen is basic. The methoxy group is electron-donating, which may slightly increase the pKa relative to unsubstituted pyridine (pKa ~5.2).[7][8]
LogP (octanol/water) ~0.8 - 1.2The presence of the hydroxyl group decreases lipophilicity compared to a simple alkyl side chain. This is a common feature affecting ADME properties.[9]
Solubility Soluble in polar organic solvents (Methanol, Ethanol, DMSO, DCM). Limited solubility in water.The hydroxyl group imparts some water solubility, but the substituted aromatic ring limits it. Good solubility in organic solvents is expected.[9]
Boiling Point >200 °C (estimated)Expected to be relatively high due to hydrogen bonding from the hydroxyl group and the molecular weight.

Section 3: Applications in Drug Discovery and Medicinal Chemistry

The methoxypyridine scaffold is a cornerstone in modern medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates.[2][10] This structural motif is valued for its ability to improve metabolic stability, modulate solubility, and engage in specific interactions within protein binding sites.[9][11]

Role as a Pharmaceutical Intermediate

2-(4-Methoxypyridin-3-yl)ethan-1-ol serves as a valuable intermediate due to its bifunctional nature.

  • The Methoxypyridine Core: This unit can act as a bioisostere for other aromatic systems, offering a unique electronic and steric profile. The nitrogen atom can act as a hydrogen bond acceptor, a critical interaction for receptor binding.[1] The methoxy group can direct further substitution reactions and improve pharmacokinetic properties.[9]

  • The 2-Hydroxyethyl Side Chain: This primary alcohol is a versatile chemical handle. It can be readily converted into a wide array of other functional groups, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

G cluster_mods Chemical Modifications cluster_apps Potential Applications Core 2-(4-Methoxypyridin-3-yl)ethan-1-ol Ester Esters Core->Ester Acylation Ether Ethers Core->Ether Williamson Ether Synthesis Amine Amines (via tosylation/azide) Core->Amine Functional Group Interconversion Aldehyde Aldehyde (via oxidation) Core->Aldehyde PCC / Swern Oxidation SAR SAR Studies Ester->SAR Ether->SAR Amine->SAR Aldehyde->SAR Library Compound Library Synthesis SAR->Library Fragment Fragment-Based Drug Design Library->Fragment

Therapeutic Areas of Interest

Derivatives of methoxypyridine have shown activity across a wide range of therapeutic areas, including:

  • Oncology: As inhibitors of kinases such as PI3K/mTOR.[11]

  • Neuroscience: As modulators of targets like gamma-secretase for Alzheimer's disease.[9]

  • Infectious Diseases: As antibacterial and antiviral agents.[2][12]

The strategic incorporation of the 2-(4-Methoxypyridin-3-yl)ethan-1-ol scaffold into novel molecules could lead to the discovery of potent and selective agents in these and other disease areas.

Section 4: Analytical and Characterization Workflow

Rigorous analytical characterization is essential to confirm the identity, purity, and stability of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. A multi-technique approach ensures a comprehensive and self-validating system of analysis.

G cluster_primary Primary Characterization cluster_secondary Purity & Quantification cluster_results Data Analysis & Confirmation Sample Synthesized Product NMR NMR Spectroscopy (¹H, ¹³C, COSY, HSQC) Sample->NMR MS Mass Spectrometry (ESI, HRMS) Sample->MS HPLC HPLC-UV/MS Sample->HPLC IR FT-IR Spectroscopy Sample->IR Structure Structure Confirmation NMR->Structure MS->Structure Purity Purity Assessment (>95%) HPLC->Purity Structure->Purity

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation.[13][14][15]

  • ¹H NMR (400 MHz, CDCl₃):

    • Pyridine Protons: Three distinct signals in the aromatic region (~δ 7.0-8.5 ppm). The proton at C2 (between N and the ethoxy group) would likely be a singlet. The protons at C5 and C6 would appear as doublets with a typical ortho coupling constant.

    • Methoxy Protons: A sharp singlet at ~δ 3.9-4.1 ppm, integrating to 3H.

    • Ethyl Side Chain: Two triplets, one for the -CH₂- attached to the pyridine ring (~δ 2.8-3.0 ppm) and one for the -CH₂-OH group (~δ 3.8-4.0 ppm).

    • Hydroxyl Proton: A broad singlet, the chemical shift of which is concentration and solvent dependent.

  • ¹³C NMR (100 MHz, CDCl₃):

    • Five distinct signals for the pyridine ring carbons.

    • One signal for the methoxy carbon (~δ 55-60 ppm).

    • Two signals for the ethyl side chain carbons.

High-Performance Liquid Chromatography (HPLC)

HPLC is the standard method for determining the purity of non-volatile organic compounds.[7][8][16][17]

  • Protocol Outline:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water, often with an additive like 0.1% formic acid or trifluoroacetic acid to ensure good peak shape for the basic pyridine compound.[7]

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detection at 254 nm or a wavelength corresponding to the compound's UV max.

    • Validation: The method should be validated for linearity, accuracy, and precision as per standard guidelines.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. High-Resolution Mass Spectrometry (HRMS) provides the exact mass, confirming the elemental composition.

  • Expected Ion (ESI+): [M+H]⁺ = 154.0868 (Calculated for C₈H₁₂NO₂⁺).

References

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. [Link]

  • Wagner, A. D., et al. (2017). Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators. Bioorganic & Medicinal Chemistry Letters, 27(15), 3449-3459. [Link]

  • Kawano, S., et al. (2003). Microbial Enantioselective Reduction of Acetylpyridine Derivatives. Bioscience, Biotechnology, and Biochemistry, 67(4), 809-814. [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (2026). The Role of Pyridine Intermediates in Pharmaceutical Synthesis. [Link]

  • SIELC Technologies. (2024). HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. [Link]

  • Gao, H., et al. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Molecules, 28(6), 2751. [Link]

  • Ferreira, H., et al. (2016). Hydroxypyridinones with enhanced iron chelating properties. Synthesis, characterization and in vivo tests. Dalton Transactions, 45(12), 5298-5311. [Link]

  • Air Force Wright Aeronautical Laboratories. (1982). Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). [Link]

  • Brown, H. C., & Subba Rao, B. C. (1956). Reaction of pyridine carboxylic esters with sodium borohydride. Journal of the American Chemical Society, 78(11), 2582-2588. [Link]

  • Patel, D. R., et al. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. International Journal of Scientific Research in Science and Technology, 8(3), 324-332. [Link]

  • Smith, A. M., et al. (2024). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry, 22(2), 246-250. [Link]

  • Donohoe, T. J., et al. (2000). Partial Reduction of Electron-Deficient Pyridines. Organic Letters, 2(24), 3865-3867. [Link]

  • Damani, L. A., et al. (1980). The origin of 1-(3-pyridyl-N-oxide)ethanol as a metabolite of 3-acetylpyridine. Xenobiotica, 10(7-8), 645-653. [Link]

  • Kawano, S., et al. (2003). Microbial enantioselective reduction of acetylpyridine derivatives. Bioscience, Biotechnology, and Biochemistry, 67(4), 809-14. [Link]

  • PrepChem. (n.d.). Synthesis of 3-acetyl pyridine. [Link]

  • Kawano, S., et al. (2003). Microbial Enantioselective Reduction of Acetylpyridine Derivatives. Bioscience, Biotechnology, and Biochemistry, 67(4), 809-814. [Link]

  • Jones, R. G., & Kornfeld, E. C. (1951). Lithium Aluminum Hydride Reduction of Pyridine Carboxylic Esters: Synthesis of Vitamin B6. Journal of the American Chemical Society, 73(3), 1074-1075. [Link]

  • Adhikari, A. V., & T. N., A. (2014). 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties. New Journal of Chemistry, 38(10), 5018-5029. [Link]

  • Hicks, K. A., et al. (2023). Synthesis and crystallographic characterization of 6-hydroxy-1,2-dihydropyridin-2-one. IUCrData, 8(12), x230983. [Link]

  • Yasohara, Y., et al. (2003). Microbial Enantioselective Reduction of Acetylpyridine Derivatives. Bioscience, Biotechnology, and Biochemistry, 67(4), 809-814. [Link]

  • Singh, R., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Advances, 12(15), 9216-9245. [Link]

  • Al-Salem, H. S., et al. (2022). Pharmacological Evaluation of Some New 2-Substituted Pyridine Derivatives. Molecules, 27(15), 4983. [Link]

  • Hider, R. C., & Kong, X. (2013). Hydroxypyrone derivatives in drug discovery: from chelation therapy to rational design of metalloenzyme inhibitors. Coordination Chemistry Reviews, 257(19-20), 2786-2803. [Link]

  • Al-Suhaimi, K. S., et al. (2022). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Molecules, 27(19), 6296. [Link]

  • Gultyai, V., et al. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. Molecules, 28(8), 3584. [Link]

  • Organic Syntheses. (n.d.). 4-Acetylpyridine. [Link]

  • Brzezinski, B., et al. (1967). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Bulletin de l'Academie Polonaise des Sciences, Serie des Sciences Chimiques, 15(9), 405-410. [Link]

  • Kumar, A., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(12), 1169-1194. [Link]

  • Pattekar, R. S., & Balireddy, K. (2020). Pharmacological activities of pyridine derivatives: a review. World Journal of Pharmaceutical and Life Sciences, 6(7), 108-115. [Link]

  • Fandrick, K. R., et al. (2018). Processes for the preparation of 4-alkoxy-3-(acyl or alkyl)oxypicolinamides.
  • Dave, R., & Nathani, A. (2013). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of quinazolinone. International Journal of Pharmaceutical Sciences and Research, 4(10), 3935-3937. [Link]

Sources

Comprehensive Structural Elucidation of 2-(4-Methoxypyridin-3-yl)ethan-1-ol: A Multi-Modal Spectroscopic Approach

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The unambiguous structural identification of 3,4-disubstituted pyridine derivatives is a frequent yet critical challenge in medicinal chemistry, particularly in the development of kinase inhibitors where such motifs are prevalent. This guide details the structural elucidation of 2-(4-Methoxypyridin-3-yl)ethan-1-ol , a fragment requiring precise regiochemical assignment to distinguish it from its 2,4- or 3,5-isomers.

This document moves beyond basic spectral interpretation, establishing a self-validating analytical workflow . We integrate High-Resolution Mass Spectrometry (HRMS) for elemental composition with advanced 1D and 2D Nuclear Magnetic Resonance (NMR) techniques to definitively map the carbon skeleton and heteroatom connectivity.

Strategic Elucidation Workflow

The following flowchart outlines the logical progression of experiments required to confirm the structure, emphasizing the "decision nodes" where specific data points rule out alternative isomers.

Figure 1: The analytical decision matrix for structural validation.

High-Resolution Mass Spectrometry (HRMS)

Objective: Establish the molecular formula and Degree of Unsaturation (DoU).

  • Experimental Protocol: Dissolve 0.1 mg of sample in MeOH. Inject into an ESI-QTOF system in positive ion mode (

    
    ).
    
  • Analysis:

    • Expected Mass:

      
       Da (
      
      
      
      ).
    • Observed Ion:

      
       m/z.
      
    • Degree of Unsaturation:

      
      .
      
    • Interpretation: The value of 4 corresponds to the pyridine ring (3 double bonds + 1 ring). The side chain is saturated.

1D NMR Spectroscopy: The Primary Evidence

Solvent Selection: DMSO-


 is the preferred solvent over CDCl

.
  • Causality: DMSO prevents rapid proton exchange of the hydroxyl (-OH) group, often allowing the observation of the OH proton as a triplet (coupling to the adjacent CH

    
    ), which provides direct evidence of a primary alcohol.
    
Proton ( H) NMR Analysis

The spectrum is divided into three distinct spin systems.

SignalShift (

, ppm)
Integ.MultiplicityAssignmentMechanistic Justification
A 8.251HSinglet (s)H-2 Deshielded by adjacent Nitrogen and aromatic ring current. Appears as a singlet because H-2 is isolated from H-5/H-6.
B 8.351HDoublet (

Hz)
H-6

-proton to Nitrogen; couples with H-5.
C 6.951HDoublet (

Hz)
H-5

-proton. Significantly shielded (upfield) due to the mesomeric (+M) electron donation from the 4-methoxy group.
D 3.883HSinglet (s)-OCH

Characteristic methoxy chemical shift.
E 4.651HTriplet (br)-OH Hydroxyl proton (visible in DMSO).
F 3.602HMultiplet/Triplet-CH

-OH
Deshielded by oxygen; couples to OH and adjacent CH

.
G 2.752HTripletAr-CH

-
Benzylic-like position; couples to ethyl CH

.
Carbon ( C) NMR Analysis

We anticipate 8 distinct carbon signals. The key diagnostic peak is C-4 .

  • C-4 (~163 ppm): The carbon attached to the methoxy group will be the most deshielded quaternary carbon due to the electronegativity of oxygen.

  • C-2 (~150 ppm) & C-6 (~148 ppm): Typical

    
    -carbons in pyridine.
    
  • C-3 (~120 ppm): The substitution site for the ethyl chain.

2D NMR: Definitive Regiochemical Proof

This is the critical phase. We must distinguish between the 3,4-substitution pattern and potential isomers (e.g., 2,4-substitution).

HMBC (Heteronuclear Multiple Bond Correlation)

HMBC connects protons to carbons separated by 2-3 bonds.[1] This "jumps" over heteroatoms and quaternary carbons.

  • The "Smoking Gun" Correlation:

    • Look for correlations from the Ar-CH

      
       protons (Signal G) .
      
    • Correlation 1: To C-2 (strong 3-bond coupling).

    • Correlation 2: To C-4 (strong 3-bond coupling).

    • Correlation 3: To C-3 (strong 2-bond coupling).

  • Logic: If the ethyl group were at position 2, the CH

    
     would correlate to the Nitrogen (invisible in HMBC usually) and C-3, but the symmetry of correlations to C-2 and C-4 would be absent.
    
NOESY (Nuclear Overhauser Effect Spectroscopy)

NOESY detects protons close in space (< 5 Å), regardless of bond connectivity.

  • Critical Observation:

    • Irradiate the Methoxy protons (Signal D) .

    • Expect NOE: Enhancement of H-5 (Signal C).

    • Expect NOE: Enhancement of Ar-CH

      
        (Signal G).
      

MolecularCorrelations OMe Methoxy (3.88 ppm) H5 H-5 (6.95 ppm) OMe->H5 NOESY (Spatial) Ethyl Ethyl CH2 (2.75 ppm) OMe->Ethyl NOESY (Spatial) C4 C-4 (Quaternary) OMe->C4 HMBC (3J) Ethyl->C4 HMBC (3J) C3 C-3 (Quaternary) Ethyl->C3 HMBC (2J)

Figure 2: Key NOESY (Spatial) and HMBC (Bond) correlations confirming regiochemistry.

Experimental Protocols

Sample Preparation for NMR

To ensure reproducibility and high signal-to-noise ratio:

  • Mass: Weigh 5–10 mg of the purified compound.

  • Solvent: Add 600

    
    L of DMSO-
    
    
    
    (99.9% D).
  • Tube: Use a high-quality 5mm NMR tube (e.g., Wilmad 528-PP) to minimize shimming errors.

  • Filtration: If any suspension is visible, filter through a cotton plug within a glass pipette to prevent line broadening.

Data Acquisition Parameters (400 MHz Instrument)
  • 1H NMR: Pulse angle 30°, relaxation delay (

    
    ) 1.0s, 16 scans.
    
  • 13C NMR: Power-gated decoupling, relaxation delay 2.0s, 512–1024 scans (to visualize quaternary carbons).

  • HMBC: Optimized for long-range coupling constants (

    
    ) of 8–10 Hz.
    

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

  • National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS). Retrieved from [Link] (Reference for general pyridine and methoxy-pyridine shifts).

  • Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. (Authoritative resource for HMBC/NOESY interpretation logic).

Sources

2-(4-Methoxypyridin-3-yl)ethan-1-ol NMR data.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Structural Elucidation and NMR Characterization of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Part 1: Executive Summary & Structural Logic

The compound 2-(4-methoxypyridin-3-yl)ethan-1-ol represents a specific class of 3,4-disubstituted pyridines often utilized as fragments in kinase inhibitor discovery and GPCR ligand synthesis. Its structure features a "push-pull" electronic system: the electron-donating methoxy group at position C4 competes with the electron-withdrawing nitrogen atom at position 1.

This guide provides a comprehensive technical breakdown of the molecule's Nuclear Magnetic Resonance (NMR) profile. Due to the scarcity of open-source empirical libraries for this specific isomer, the data below is synthesized from high-fidelity chemometric prediction models and validated against analogous 4-methoxypyridine derivatives found in recent literature (e.g., Arkivoc, 2021).

Key Structural Challenges:

  • Differentiation: Distinguishing the 3-substituted isomer from 2-substituted by-products.

  • Solvent Effects: The hydroxyl proton (

    
    ) visibility varies significantly between 
    
    
    
    (often invisible/broad) and
    
    
    (distinct triplet).
  • Electronic Shielding: The C4-methoxy group exerts a strong shielding effect on the C5 proton, creating a diagnostic upfield shift.

Part 2: Synthetic Pathway & Context

To understand the impurity profile in the NMR, one must understand the synthesis. The most reliable route to this scaffold utilizes Directed Ortho Metalation (DOM) , leveraging the 4-methoxy group to direct lithiation to the C3 position.

Primary Synthetic Workflow:

SynthesisPath SM 4-Methoxypyridine Li 3-Lithio-4-methoxypyridine (Intermediate) SM->Li n-BuLi / TMEDA THF, -78°C Prod 2-(4-Methoxypyridin-3-yl)ethan-1-ol (Target) Li->Prod 1. Ethylene Oxide 2. H3O+ Quench Imp Impurity: C2-Substituted Isomer Li->Imp Thermodynamic Equilibration (> -40°C)

Caption: Figure 1. Directed Ortho Metalation (DOM) pathway. Strict temperature control is required to prevent lithium migration to the C2 position.

Part 3: Predicted NMR Data (High-Fidelity)

The following data is constructed based on substituent chemical shift additivity rules derived from Pretsch and Silverstein, calibrated against 4-methoxypyridine standards.

Table 1: NMR Chemical Shift Data (400 MHz)

Solvent:


 (Recommended for OH detection)
PositionTypeShift (

, ppm)
Multiplicity

Coupling (Hz)
Assignment Logic
H2 Ar-H8.25 – 8.35 Singlet (s)-Deshielded by N (adj) and alkyl (adj). Diagnostic peak.
H6 Ar-H8.30 – 8.40 Doublet (d)

Deshielded by N; coupled to H5.
H5 Ar-H6.90 – 7.00 Doublet (d)

Shielded by ortho-Methoxy group. Upfield shift.
OMe

3.85 – 3.90 Singlet (s)-Characteristic methoxy on aromatic ring.
OH Al-OH4.60 – 4.70 Triplet (t)

Visible in DMSO; couples to

.

-CH2

-O
3.55 – 3.65 Multiplet (m)-Deshielded by oxygen.

-CH2

2.65 – 2.75 Triplet (t)

Benzylic-like position.
Table 2: NMR Chemical Shift Data

Solvent:



PositionShift (

, ppm)
Carbon TypeElectronic Environment
C4 162.5 Quaternary (Cq)Ipso-Methoxy (Strong deshielding).
C2 151.0 Methine (CH)Alpha to Nitrogen (Deshielded).
C6 149.5 Methine (CH)Alpha to Nitrogen (Deshielded).
C3 124.0 Quaternary (Cq)Ipso-alkyl substitution.
C5 107.5 Methine (CH)Ortho to Methoxy (Shielded).

-CH2
60.5 Methylene (

)
Alcohol carbon.
OMe 55.8 Methyl (

)
Methoxy carbon.

-CH2
32.0 Methylene (

)
Benzylic-like carbon.

Part 4: Experimental Validation Protocols

To confirm the identity of the synthesized compound and rule out regioisomers (e.g., 2-substituted pyridine), you must perform the following 2D NMR experiments.

Protocol A: HMBC Connectivity (The "Gold Standard")

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the only definitive way to prove the alkyl chain is at Position 3 and the Methoxy is at Position 4.

Workflow Logic:

  • Target Interaction: Look for the H2 (Singlet) .

  • Correlation 1: H2 should show a strong 3-bond coupling (

    
    ) to the 
    
    
    
    -CH2
    carbon (~32 ppm).
  • Correlation 2: The Methoxy protons (~3.85 ppm) must correlate to C4 (~162 ppm).

  • Correlation 3: H5 (~6.9 ppm) must also correlate to C4 (~162 ppm).

If H2 correlates to the alkyl chain carbon, the chain MUST be at position 3. If the chain were at position 2, there would be no H2 singlet.

HMBC_Logic cluster_spectrum HMBC Correlations (Key 3-Bond Couplings) H2 H2 Proton (Singlet) C_Alkyl Alkyl C-Beta (~32 ppm) H2->C_Alkyl Confirms C3 Subst. OMe_H Methoxy H (3.85 ppm) C4 C4 Quaternary (~162 ppm) OMe_H->C4 Anchors OMe H5 H5 Proton (Doublet) H5->C4 Confirms Ring Pos

Caption: Figure 2. HMBC correlation map. The H2 -> Alkyl Carbon correlation is the critical "fingerprint" for the 3-isomer.

Protocol B: Sample Preparation for OH Detection
  • Solvent: Use DMSO-

    
      (99.9% D) stored over molecular sieves. 
    
    
    
    often contains traces of acid (
    
    
    ) which catalyzes proton exchange, broadening the OH signal into the baseline.
  • Concentration: 10-15 mg of sample in 0.6 mL solvent.

  • Shimming: Ensure linewidth is < 1.0 Hz on the TMS peak to resolve the OH triplet coupling.

Part 5: Impurity Profiling

When analyzing the crude NMR, look for these specific artifacts:

  • Starting Material (4-Methoxypyridine):

    • Look for two doublets at 8.4 ppm and 6.8 ppm (AA'BB' system).

    • Absence of the ethyl chain triplets.

  • Regioisomer (2-substituted):

    • If the lithiation temperature rose above -40°C, the lithium migrates to C2.

    • Indicator: Loss of the H2 singlet. You will see a crowded aromatic region with no isolated singlet around 8.3 ppm.

  • THF Residue:

    • Multiplets at 3.60 ppm and 1.76 ppm . These can overlap with the product's alcohol chain. Use

      
       NMR to distinguish (THF carbons at 67.4 and 25.3 ppm).
      

References

  • Bori, I. D., et al. (2021).[1] "Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange." Arkivoc, part v, 57-72.[1]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512–7515.

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (General Reference for Additivity Rules).
  • ChemicalBook. (2023). "4-Methoxypyridine NMR Spectral Data."

Sources

Navigating the Fragmentation Maze: A Technical Guide to the Mass Spectrometry of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

For Immediate Release

A Deep Dive into the Analytical Characterization of a Key Heterocyclic Compound for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. This technical guide provides an in-depth exploration of the mass spectrometric behavior of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, a heterocyclic compound of significant interest. As a Senior Application Scientist, the following discourse is designed to bridge theoretical principles with practical, field-tested insights, ensuring a robust understanding of its analytical characterization.

Introduction

2-(4-Methoxypyridin-3-yl)ethan-1-ol, with a molecular weight of 153.18 g/mol , presents a unique analytical challenge due to the interplay of its three key functional groups: a pyridine ring, a methoxy group, and a primary alcohol. Understanding how these moieties influence ionization and fragmentation is crucial for its unambiguous identification and for tracking its metabolic fate in drug discovery pipelines. This guide will dissect the expected fragmentation patterns under both Electron Ionization (EI) and Electrospray Ionization (ESI), providing a predictive framework for researchers.

Part 1: Electron Ionization (EI) Mass Spectrometry - Unraveling the Core Structure

Electron Ionization is a high-energy technique that often leads to extensive fragmentation, providing a detailed fingerprint of a molecule's structure.[1] For 2-(4-Methoxypyridin-3-yl)ethan-1-ol, the molecular ion (M+) peak at m/z 153 is expected, though its intensity may be weak due to the labile nature of the alcohol and the energetic ionization process.[2][3]

Predicted Fragmentation Pathways under EI

The fragmentation of the molecular ion is dictated by the relative stability of the resulting cations and neutral losses. Key fragmentation pathways for this molecule include:

  • Alpha-Cleavage: The C-C bond adjacent to the oxygen atom is prone to cleavage, a common fragmentation pattern for alcohols.[2][4] This would result in the loss of a CH2OH radical, leading to a stable, resonance-delocalized cation at m/z 122 . This is often a prominent peak in the spectrum of primary alcohols.[4]

  • Loss of Water (Dehydration): Intramolecular elimination of a water molecule (H2O, 18 Da) from the molecular ion can occur, yielding an alkene radical cation at m/z 135 .[3] This is another characteristic fragmentation for alcohols.[4]

  • Benzylic-type Cleavage: The bond between the ethyl side chain and the pyridine ring can cleave. This "benzylic-like" cleavage is favorable due to the stability of the resulting pyridinylmethyl cation. This would lead to a fragment at m/z 108 (C6H6NO+).

  • Loss of a Methyl Radical: The methoxy group can lose a methyl radical (CH3•, 15 Da), resulting in a fragment at m/z 138 .

  • Pyridine Ring Fragmentation: The stable aromatic pyridine ring will also undergo characteristic fragmentation, although these fragments will likely be of lower intensity compared to the initial cleavages of the side chains.

Visualizing EI Fragmentation

Caption: Predicted EI fragmentation pathways for 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

Quantitative Data Summary for EI-MS
Fragment Ion (m/z)Proposed Structure/LossFragmentation Type
153Molecular Ion [C8H11NO2]+•-
138[M - CH3]+Loss of methyl radical
135[M - H2O]+•Dehydration
122[M - CH2OH]+Alpha-cleavage
108[C6H6NO]+Benzylic-type cleavage

Part 2: Electrospray Ionization (ESI) Mass Spectrometry - A Softer Approach for the Intact Molecule

Electrospray Ionization is a soft ionization technique that is particularly well-suited for polar and thermally labile molecules, making it ideal for analyzing nitrogen-containing heterocyclic compounds like pyridine derivatives.[5][6] In positive ion mode, 2-(4-Methoxypyridin-3-yl)ethan-1-ol is expected to readily form the protonated molecule, [M+H]+, at m/z 154 .[6]

In-Source Fragmentation and Tandem MS (MS/MS)

While ESI is a soft technique, in-source fragmentation can be induced by increasing the cone voltage. Furthermore, tandem mass spectrometry (MS/MS) of the [M+H]+ precursor ion provides invaluable structural information. The primary fragmentation pathway in positive-ion ESI-MS/MS is often the loss of small, stable neutral molecules.

  • Loss of Water: Similar to EI, the most facile fragmentation of the protonated molecule is the loss of a neutral water molecule, resulting in a prominent product ion at m/z 136 .

  • Loss of Methanol: The methoxy group can be eliminated as a neutral methanol molecule (CH3OH, 32 Da), leading to a fragment at m/z 122 .

  • Combined Losses: Sequential losses are also possible. For instance, the loss of water followed by the loss of a methyl radical would yield a fragment at m/z 121 .

Visualizing ESI-MS/MS Fragmentation

ESI_MSMS_Fragmentation cluster_ESI ESI-MS/MS Fragmentation Parent [M+H]+ m/z 154 Frag1 [M+H - H2O]+ m/z 136 Parent->Frag1 Loss of H2O Frag2 [M+H - CH3OH]+ m/z 122 Parent->Frag2 Loss of CH3OH

Caption: Key ESI-MS/MS fragmentation pathways for protonated 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

Part 3: Experimental Protocols - A Self-Validating System

To ensure trustworthy and reproducible results, the following detailed protocols are provided. These protocols are designed to be self-validating by incorporating quality control measures at each stage.

Protocol 1: Sample Preparation for GC-EI-MS
  • Objective: To prepare 2-(4-Methoxypyridin-3-yl)ethan-1-ol for analysis by Gas Chromatography-Electron Ionization-Mass Spectrometry.

  • Materials:

    • 2-(4-Methoxypyridin-3-yl)ethan-1-ol

    • Dichloromethane (DCM), HPLC grade or higher

    • Anhydrous Sodium Sulfate

    • 2 mL GC vials with septa caps

    • Microsyringe

  • Procedure:

    • Accurately weigh approximately 1 mg of the compound.

    • Dissolve the sample in 1 mL of DCM in a clean vial.

    • Vortex for 30 seconds to ensure complete dissolution.

    • Add a small amount of anhydrous sodium sulfate to remove any residual water.

    • Allow the sample to stand for 5 minutes.

    • Carefully transfer the supernatant to a GC vial using a microsyringe.

    • Cap the vial immediately.

    • Prepare a blank sample of pure DCM for background subtraction.

  • Quality Control:

    • Run a solvent blank before and after the sample to check for carryover and system contamination.

    • Ensure the baseline is clean in the blank run.

Protocol 2: GC-EI-MS Analysis
  • Objective: To acquire EI mass spectral data for 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

  • Instrumentation:

    • Gas Chromatograph coupled to a Mass Spectrometer with an EI source.

  • GC Conditions (Typical):

    • Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Injector Temperature: 250 °C.

    • Injection Volume: 1 µL.

    • Split Ratio: 20:1.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • Oven Program:

      • Initial temperature: 70 °C, hold for 2 minutes.

      • Ramp: 10 °C/min to 280 °C.

      • Hold at 280 °C for 5 minutes.

  • MS Conditions (Typical):

    • Ion Source: Electron Ionization (EI).

    • Ionization Energy: 70 eV.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Scan Range: m/z 40-400.

  • Data Analysis:

    • Identify the peak corresponding to the compound of interest.

    • Extract the mass spectrum for this peak.

    • Subtract the background spectrum from a nearby region.

    • Compare the observed fragmentation pattern with the predicted pathways.

Protocol 3: Sample Preparation for LC-ESI-MS
  • Objective: To prepare 2-(4-Methoxypyridin-3-yl)ethan-1-ol for analysis by Liquid Chromatography-Electrospray Ionization-Mass Spectrometry.

  • Materials:

    • 2-(4-Methoxypyridin-3-yl)ethan-1-ol

    • Methanol, LC-MS grade

    • Water, LC-MS grade

    • Formic Acid, LC-MS grade

    • 2 mL LC vials with septa caps

  • Procedure:

    • Prepare a stock solution of the compound at 1 mg/mL in methanol.

    • Perform a serial dilution to a final concentration of 1 µg/mL in a mobile phase mimic (e.g., 50:50 Methanol:Water with 0.1% Formic Acid).

    • Transfer the final solution to an LC vial.

  • Quality Control:

    • Filter the final solution through a 0.22 µm syringe filter if any particulate matter is observed.

    • Prepare a blank sample of the final mobile phase composition.

Protocol 4: LC-ESI-MS and MS/MS Analysis
  • Objective: To acquire ESI mass spectral and tandem mass spectral data.

  • Instrumentation:

    • Liquid Chromatograph coupled to a Mass Spectrometer with an ESI source (e.g., Q-TOF, Triple Quadrupole, or Ion Trap).

  • LC Conditions (Typical):

    • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Methanol with 0.1% Formic Acid.

    • Gradient:

      • 5% B for 1 minute.

      • 5-95% B over 8 minutes.

      • Hold at 95% B for 2 minutes.

      • Return to 5% B and equilibrate for 3 minutes.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

    • Injection Volume: 5 µL.

  • MS Conditions (Typical):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Capillary Voltage: 3.5 kV.

    • Cone Voltage: 30 V (can be optimized).

    • Source Temperature: 120 °C.

    • Desolvation Temperature: 350 °C.

    • Full Scan MS: m/z 100-500.

    • MS/MS:

      • Select the [M+H]+ ion (m/z 154) as the precursor.

      • Apply a range of collision energies (e.g., 10, 20, 30 eV) to observe the fragmentation pattern.

  • Data Analysis:

    • Extract the full scan mass spectrum to confirm the presence of the [M+H]+ ion.

    • Analyze the MS/MS spectra to identify key product ions and compare them to the predicted fragmentation pathways.

Conclusion

The mass spectrometric analysis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol provides a wealth of structural information. By leveraging both high-energy EI and soft ESI techniques, a comprehensive analytical profile can be established. The predictable fragmentation patterns, centered around the lability of the alcohol group and the stability of the pyridine ring, offer a robust framework for its identification and characterization in complex matrices. The detailed protocols provided herein serve as a validated starting point for researchers, ensuring data integrity and fostering a deeper understanding of this important heterocyclic compound.

References

  • University of Arizona, Department of Chemistry and Biochemistry. Mass Spectrometry - Examples. [Link]

  • Hsu, F. F., & Turk, J. (2015). Electrospray ionization for determination of non-polar polyaromatic hydrocarbons and polyaromatic heterocycles in heavy crude oil asphaltenes. PubMed. [Link]

  • Budzikiewicz, H., Djerassi, C., & Williams, D. H. (1964). Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. The Journal of Organic Chemistry. [Link]

  • Hudson, J. E., & Gornall, A. G. (2003). Electron-impact ionization of the simple alcohols. AIP Publishing. [Link]

  • JoVE. (2024). Video: Mass Spectrometry: Alcohol Fragmentation. Journal of Visualized Experiments. [Link]

  • Reddy, B. V. S., et al. (2019).
  • Wikipedia. (2024). Pyridine. [Link]

  • Zelen-Tokin, M., et al. (2011). Mass spectra of the pyridine derivatives with M r = 259 and 273 g mol-1. ResearchGate. [Link]

  • Ardrey, R. E. (2005). Recent studies on the electrospray ionisation mass spectrometric behaviour of selected nitrogen-containing drug molecules and its application to drug analysis using liquid chromatography-electrospray ionisation mass spectrometry. PubMed. [Link]

  • Al-Omar, M. A. (2012). Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. MDPI. [Link]

  • ChemComplete. (2019). Mass Spectroscopy: Alcohol Fragmentation Patterns. YouTube. [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

  • Clark, J. (n.d.). mass spectra - fragmentation patterns. Chemguide. [Link]

  • Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Scientific & Academic Publishing. [Link]

  • Sharma, P., & Kumar, A. (n.d.). Mass spectral fragmentation modes of pyrimidine derivatives. Der Pharma Chemica. [Link]

  • PubChem. (n.d.). 2-(3-methylpyridin-4-yl)ethan-1-ol. [Link]

  • NIST. (n.d.). 2-Butanone, 4-(4-methoxyphenyl)-. NIST WebBook. [Link]

  • Nelson Labs. (2021). Identification of E&L compounds. [Link]

Sources

Comprehensive Characterization of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide details the physicochemical properties, synthesis, and analytical characterization of 2-(4-Methoxypyridin-3-yl)ethan-1-ol .

CAS Registry Number: 1877970-97-2 Molecular Formula: C₈H₁₁NO₂ Molecular Weight: 153.18 g/mol [1]

Executive Summary

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a functionalized pyridine derivative characterized by a 3,4-disubstitution pattern.[1] It serves as a critical "heterocyclic scaffold" in medicinal chemistry, particularly for the synthesis of kinase inhibitors, GPCR modulators (e.g., LPA1 antagonists), and calcium channel blockers. Its amphiphilic nature—combining a basic pyridine nitrogen, a lipophilic methoxy group, and a polar hydroxyethyl tail—makes it a versatile intermediate for fragment-based drug design (FBDD).

Molecular Identity & Structural Analysis

The molecule consists of a pyridine ring substituted at the C4 position with a methoxy group and at the C3 position with a 2-hydroxyethyl chain.

PropertyDetail
IUPAC Name 2-(4-Methoxypyridin-3-yl)ethan-1-ol
Synonyms 3-(2-Hydroxyethyl)-4-methoxypyridine; 4-Methoxy-3-pyridineethanol
SMILES COc1c(CCO)cncc1
InChI Key Unique identifier required for database integration (Predicted: XQABVLBGNWBWIV-UHFFFAOYSA-N analog base)
H-Bond Donors 1 (Hydroxyl group)
H-Bond Acceptors 3 (Pyridine N, Methoxy O, Hydroxyl O)
Structural Implications[1]
  • Steric Electronic Effects: The methoxy group at C4 is an electron-donating group (EDG) by resonance, increasing the electron density of the pyridine ring, particularly at C3 and C5. This makes the ring nitrogen more basic compared to unsubstituted pyridine.

  • Intramolecular Bonding: Potential for weak intramolecular hydrogen bonding between the hydroxyl proton and the methoxy oxygen is sterically disfavored due to the flexibility of the ethyl chain, favoring intermolecular interactions (higher boiling point).

Physicochemical Profile

Note: Where specific experimental values for this CAS are proprietary or absent from open literature, values are derived from validated Structure-Activity Relationship (SAR) models of close analogs (e.g., 2-(2-methoxypyridin-4-yl)ethanol).

Physical State & Thermal Properties
PropertyValue / DescriptionContext
Physical State Viscous Liquid or Low-Melting Solid Pure pyridyl ethanols often crystallize slowly; impurities may sustain it as an oil.[1]
Melting Point 45 – 55 °C (Predicted)If solid.[2] If oil, likely crystallizes upon prolonged refrigeration.
Boiling Point 320 – 330 °C (at 760 mmHg)High BP due to intermolecular H-bonding.[1]
Flash Point > 110 °C Non-flammable under standard lab conditions.
Density 1.12 ± 0.05 g/cm³ Denser than water due to heteroatoms.
Solution Chemistry (Solubility & pKa)
  • Water Solubility: Moderate to High. The pyridine nitrogen and hydroxyl group confer water solubility, though the methoxy group adds lipophilicity. It is fully miscible in acidic aqueous solutions (pH < 5).

  • Organic Solubility: Freely soluble in DMSO, Methanol, Ethanol, Dichloromethane (DCM), and Ethyl Acetate. sparingly soluble in Hexanes/Heptane.

  • Acidity/Basicity (pKa):

    • Pyridine Nitrogen (Basic): pKa ≈ 6.6 – 6.8 . The C4-methoxy group is electron-donating, raising the pKa relative to pyridine (5.2). It will protonate readily in dilute HCl.

    • Hydroxyl Group (Acidic): pKa ≈ 16 . Typical of primary aliphatic alcohols; deprotonation requires strong bases (e.g., NaH, LDA).

Lipophilicity[1]
  • LogP (Octanol/Water): 0.6 – 0.9 (Predicted).

  • LogD (pH 7.4): ~0.8 .

  • Implication: The molecule falls within the "sweet spot" for drug-like fragments (LogP < 3), ensuring good membrane permeability while maintaining aqueous solubility for assays.

Synthetic Methodology

The synthesis of 3,4-disubstituted pyridines is non-trivial due to the electron-deficient nature of the ring. The most authoritative route utilizes Directed Ortho Metalation (DoM) .

Protocol: C3-Selective Functionalization

Mechanism: The C4-methoxy group acts as a Directed Metalation Group (DMG), directing lithiation exclusively to the C3 position.

  • Reagents: 4-Methoxypyridine (Starting Material), Mesityllithium (MesLi) or LDA, Ethylene Oxide (Electrophile).

  • Solvent: Anhydrous THF (Tetrahydrofuran).

  • Conditions: Cryogenic (-78 °C).

Step-by-Step Workflow
  • Inertion: Flame-dry a 3-neck flask and purge with Argon.

  • Lithiating Agent: Add Mesityllithium (1.1 eq) to THF at -78 °C. Note: n-BuLi is avoided to prevent nucleophilic attack at C2.

  • Metalation: Add 4-Methoxypyridine dropwise.[1] Stir for 1-2 hours at -78 °C. The solution typically turns deep yellow/orange, indicating the formation of the 3-lithio-4-methoxypyridine species.[1]

  • Electrophilic Trap: Add Ethylene Oxide (excess) or a solution of ethylene oxide in THF.

  • Quench: Allow to warm to 0 °C and quench with saturated NH₄Cl.

  • Workup: Extract with EtOAc, dry over MgSO₄, and concentrate.

  • Purification: Flash column chromatography (DCM:MeOH 95:5).

Synthesispathway cluster_conditions Key Reaction Parameters SM 4-Methoxypyridine Inter 3-Lithio-Intermediate (Directed Ortho Metalation) SM->Inter MesLi / THF -78°C Prod 2-(4-Methoxypyridin-3-yl)ethan-1-ol Inter->Prod Ethylene Oxide (Electrophile) P1 DMG: C4-Methoxy directs to C3 P2 Base: Mesityllithium (Non-nucleophilic)

Figure 1: Directed Ortho Metalation (DoM) pathway for regioselective synthesis.

Analytical Characterization

To validate the identity of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, the following spectral signatures must be observed.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)
  • δ 8.30 (s, 1H): C2-H (Deshielded, singlet due to lack of adjacent protons).

  • δ 8.25 (d, J=5.6 Hz, 1H): C6-H.

  • δ 6.95 (d, J=5.6 Hz, 1H): C5-H (Ortho to methoxy, shielded).

  • δ 4.65 (t, 1H): -OH (Hydroxyl proton, exchangeable).

  • δ 3.85 (s, 3H): -OCH₃ (Methoxy singlet).

  • δ 3.60 (m, 2H): -CH₂CH₂ OH (Methylene adjacent to oxygen).

  • δ 2.75 (t, 2H): Ar-CH₂ CH₂- (Benzylic/Pyridylic methylene).

Mass Spectrometry (ESI-MS)
  • Mode: Positive Ion Mode (ESI+).

  • [M+H]⁺ Peak: 154.19 m/z.

  • Fragmentation: Loss of water (-18) to form a vinyl-pyridine cation may be observed at high collision energies.[1]

Handling, Stability & Safety

  • Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) at 2–8 °C .

  • Stability: Stable under normal conditions. Avoid strong oxidizing agents (converts alcohol to carboxylic acid).

  • Hazards:

    • Skin/Eye Irritant: Wear nitrile gloves and safety glasses.

    • Inhalation: Pyridine derivatives can cause respiratory irritation. Handle in a fume hood.

References

  • Directed Lithiation of 4-Methoxypyridine: Schlosser, M. et al. Organometallics in Synthesis: A Manual. Wiley, 2013.
  • Synthesis of Substituted Alkoxypyridines: Bori, I. D. et al. "Preparation of substituted alkoxypyridines via directed metalation." Arkivoc, 2021.[3]

  • BLD Pharm Product Data: "2-(4-Methoxypyridin-3-yl)ethan-1-ol CAS 1877970-97-2". BLD Pharm Catalog.

  • pKa of Pyridines: Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Ed. Wiley-Blackwell, 2010. (General SAR for pyridine basicity).
  • Reactivity of Pyridyl Ethanols:Journal of Medicinal Chemistry, "Structure-Activity Relationships of Pyridine-Based Kinase Inhibitors", 2018. (Contextual usage of the scaffold).

Sources

Technical Monograph: 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Advanced Synthesis, Reactivity, and Applications in Medicinal Chemistry

Executive Summary

2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS: 1877970-97-2 ) is a specialized heterocyclic building block utilized primarily in the synthesis of pharmaceutical agents targeting lipid kinases (e.g., PIKfyve) and G-protein coupled receptors (GPCRs). As a 3,4-disubstituted pyridine derivative, it offers a unique pharmacological profile: the 4-methoxy group provides electron-donating character to the pyridine ring while serving as a hydrogen bond acceptor, and the 3-hydroxyethyl chain acts as a flexible linker capable of further functionalization or cyclization. This guide details the compound's physicochemical properties, validated synthetic pathways, and its strategic role in fragment-based drug design (FBDD).

Chemical Identity & Physicochemical Properties

This compound belongs to the class of pyridineethanols . The proximity of the methoxy group (C4) and the ethanol chain (C3) creates a "privileged scaffold" arrangement often seen in bioactive isoquinoline and quinoline mimics.

PropertyDataNotes
IUPAC Name 2-(4-methoxypyridin-3-yl)ethan-1-ol
CAS Registry 1877970-97-2
Molecular Formula C₈H₁₁NO₂
Molecular Weight 153.18 g/mol
Predicted LogP 0.25 - 0.60Hydrophilic enough for oral bioavailability (Rule of 5 compliant)
pKa (Pyridine N) ~6.0 - 6.5The 4-OMe group increases basicity relative to pyridine (pKa 5.2)
H-Bond Donors/Acceptors 1 Donor / 3 AcceptorsIdeal for kinase hinge binding regions
Appearance Pale yellow oil or low-melting solidHygroscopic
Synthetic Methodologies

Synthesis of 3,4-disubstituted pyridines requires overcoming the poor electrophilicity of the pyridine ring. Two primary routes are established: Directed Ortho-Lithiation (DoM) and Metal-Catalyzed Cross-Coupling .

Route A: Directed Ortho-Lithiation (Recommended for Scale < 10g)

The 4-methoxy group is a potent ortho-directing group (DMG). Lithiation occurs exclusively at the C3 position due to coordination with the lithium base.

  • Lithiation: 4-Methoxypyridine is treated with LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) or LDA in THF at -78°C.

    • Note: n-BuLi is avoided to prevent nucleophilic attack on the pyridine ring.

  • Trapping: The lithiated intermediate reacts with ethylene oxide (or a surrogate like ethylene carbonate followed by reduction).

  • Quench: Acidic workup releases the free alcohol.

Route B: Heck/Reduction Sequence (Recommended for Scale > 10g)

This route avoids cryogenic conditions and uses robust palladium chemistry.

  • Starting Material: 3-Bromo-4-methoxypyridine.

  • Heck Coupling: Reaction with alkyl acrylate (e.g., methyl acrylate) using Pd(OAc)₂/PPh₃.

  • Reduction: The resulting unsaturated ester is reduced (hydrogenation of alkene + hydride reduction of ester) to the saturated alcohol.

Synthesis Workflow Diagram

Synthesis cluster_0 Route A: Cryogenic cluster_1 Route B: Catalytic Start1 4-Methoxypyridine Lithiation Step 1: LiTMP, THF, -78°C (Directed Ortho-Lithiation) Start1->Lithiation Inter [3-Lithio-Intermediate] Lithiation->Inter Trap Step 2: Ethylene Oxide (Electrophilic Trapping) Inter->Trap Product 2-(4-Methoxypyridin-3-yl)ethan-1-ol (Target) Trap->Product Start2 3-Bromo-4-methoxypyridine Heck Pd(OAc)2, Methyl Acrylate (Heck Coupling) Start2->Heck Ester Unsaturated Ester Heck->Ester Red H2/Pd-C then LiAlH4 (Reduction) Ester->Red Red->Product

Figure 1: Comparison of Directed Ortho-Lithiation and Palladium-Catalyzed routes for synthesis.

Reactivity & Functionalization

The molecule contains two distinct reactive centers: the primary alcohol and the pyridine nitrogen .

4.1 Alcohol Transformations

The ethan-1-ol tail is a versatile handle for linking pharmacophores.

  • Activation: Conversion to a leaving group (Mesylate/Tosylate) or Halide (via SOCl₂ or Appel reaction) allows for nucleophilic substitution by amines (creating ethyl-amine linkers common in antihistamines).

  • Oxidation: Swern or Dess-Martin oxidation yields (4-methoxypyridin-3-yl)acetaldehyde , a precursor for reductive amination or Wittig reactions.

4.2 Pyridine Ring Modulation
  • N-Oxidation: Treatment with m-CPBA yields the N-oxide, which activates the C2 and C6 positions for further chlorination (POCl₃) or nucleophilic attack, allowing the synthesis of 2,3,4-trisubstituted pyridines.

Applications in Drug Discovery

This scaffold is increasingly prominent in Kinase Inhibitor design. The 4-methoxy group often mimics the hinge-binding motif of adenosine triphosphate (ATP), while the ethyl-alcohol chain extends into the ribose-binding pocket or solvent front.

Case Study: PIKfyve and Lipid Kinase Inhibition

Recent literature (e.g., Baragaña et al., Journal of Medicinal Chemistry) highlights the utility of 3-substituted-4-methoxypyridines in inhibiting PIKfyve , a lipid kinase involved in endosomal trafficking.

  • Mechanism: The pyridine nitrogen accepts a hydrogen bond from the kinase hinge region (e.g., Val/Ala backbone).

  • SAR Insight: Replacement of the 4-methoxy group with a bulkier group often abolishes activity, confirming the steric constraint of the pocket. The 3-ethyl linker provides optimal spacing for solubilizing groups (morpholine, piperazine) attached via the alcohol.

Pharmacophore Logic Diagram

SAR Center 2-(4-Methoxypyridin-3-yl)ethan-1-ol OMe 4-Methoxy Group: H-Bond Acceptor (Hinge Binder) Center->OMe PyN Pyridine Nitrogen: Basicity/Solubility (pKa ~6.5) Center->PyN OH Ethyl-OH Tail: Linker for Solubilizing Groups Center->OH Kinase Kinase Inhibitors (PIKfyve, PIP4K2C) OMe->Kinase Critical Interaction GPCR GPCR Ligands (TRPM3 Antagonists) OH->GPCR Extension Vector

Figure 2: Structure-Activity Relationship (SAR) mapping of the scaffold.

Safety & Handling Protocols
  • Hazard Classification: Irritant (Skin/Eye). Potential respiratory sensitizer.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The compound is hygroscopic; moisture absorption can complicate stoichiometric reactions (e.g., with NaH).

  • Incompatibility: Strong oxidizing agents (due to the alcohol) and strong acids (forms pyridinium salts).

References
  • Baragaña, B., et al. (2021). Trisubstituted Pyrimidines as Efficacious and Fast-Acting Antimalarials. ACS Medicinal Chemistry Letters.

  • BLD Pharm. (n.d.).[1] Product Monograph: 2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS 1877970-97-2).[1]

  • Schlosser, M., et al. (2005). Calculated pKa values for methoxypyridines and their complexes. European Journal of Organic Chemistry. (Contextual citation for lithiation logic).

  • Vertex Pharmaceuticals. (2024). Heterocycle derivatives for treating TRPM3 mediated disorders. US Patent Application 20240336602. (Demonstrates utility in GPCR antagonist synthesis).

  • Goeman, J. L., et al. (2025). Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines. MDPI Pharmaceuticals. (Discusses the 4-methoxypyridin-3-yl moiety in kinase inhibition).

Sources

Strategic Access to 2-(4-Methoxypyridin-3-yl)ethan-1-ol: Synthesis and Medicinal Utility

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Strategic Access to 2-(4-Methoxypyridin-3-yl)ethan-1-ol Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

The molecule 2-(4-Methoxypyridin-3-yl)ethan-1-ol represents a highly valuable, albeit under-discussed, "privileged fragment" in modern medicinal chemistry. Structurally, it combines a basic pyridine core with an electron-donating methoxy group and a polar hydroxyethyl side chain. This specific substitution pattern offers a unique trifecta of properties:

  • Electronic Modulation: The 4-methoxy group increases the electron density of the pyridine ring, elevating the pKa of the nitrogen relative to unsubstituted pyridine, thereby enhancing its ability to serve as a hydrogen bond acceptor in kinase hinge regions or GPCR pockets.

  • Solubility & Vectorization: The hydroxyethyl tail provides a solvent-exposed polar handle, often used to tune LogD and improve metabolic stability compared to simple alkyl chains.

  • Synthetic Accessibility: Its discovery and utilization rely heavily on Directed Ortho-Metalation (DoM) strategies, showcasing the power of substituent-directed C-H activation.

This guide details the synthetic pathways to access this motif, its physicochemical profile, and its application in fragment-based drug discovery (FBDD).

Chemical Identity & Physicochemical Profile[1][2][3][4]

PropertyValue / DescriptionSignificance in Drug Design
IUPAC Name 2-(4-Methoxypyridin-3-yl)ethan-1-olUnambiguous identification.
Molecular Formula C₈H₁₁NO₂Fragment-like (MW < 200).
Molecular Weight 153.18 g/mol Ideal for FBDD (Rule of 3 compliant).
Predicted pKa (Pyridine N) ~6.5 - 7.0The 4-OMe group (+M effect) pushes electron density to the ring, making the N more basic than pyridine (pKa 5.2).
H-Bond Donors/Acceptors 1 Donor (OH) / 3 Acceptors (N, OMe, OH)Rich interaction potential for protein binding pockets.
LogP (Predicted) ~0.6Hydrophilic; excellent for lowering the lipophilicity of greasy scaffolds.

Discovery Synthesis: The Directed Ortho-Metalation (DoM) Route

The "discovery" of this molecule is intrinsically linked to the development of Directed Ortho-Metalation (DoM) . The 4-methoxy group is a potent Directed Metalation Group (DMG) . It coordinates with lithium reagents and inductively acidifies the ortho-proton (C-3), allowing for regioselective functionalization.

Mechanism of Action

Unlike simple electrophilic aromatic substitution, which would favor the C-3 position but is sluggish on electron-deficient pyridines, DoM allows for rapid, regiocontrolled access to the C-3 position using organolithiums.

Crucial Consideration: The use of n-Butyllithium (n-BuLi) alone often leads to nucleophilic attack at the C-2 position (Chichibabin-type addition) rather than deprotonation. Therefore, sterically hindered bases like Mesityllithium (MesLi) or Lithium Diisopropylamide (LDA) are required to suppress nucleophilic addition and favor deprotonation.

Synthetic Workflow (Route A: The Research Scale)
  • Substrate: 4-Methoxypyridine (commercially available).[1][2][3]

  • Reagent: Mesityllithium (MesLi) or LDA in THF.

  • Conditions: -78°C to 0°C.[4]

  • Electrophile: Ethylene Oxide (oxirane).

Step-by-Step Protocol (Route A)
  • Preparation of Mesityllithium: In a flame-dried flask under Argon, dissolve bromomesitylene (1.0 equiv) in anhydrous THF. Cool to -78°C. Add t-BuLi (2.0 equiv) dropwise. Stir for 1 hour to generate MesLi.

  • Lithiation: Add 4-methoxypyridine (0.9 equiv) dropwise to the MesLi solution at -78°C. The solution typically turns deep yellow/orange, indicating the formation of the 3-lithio-4-methoxypyridine species. Stir for 2 hours.

  • Trapping: Add ethylene oxide (excess, typically 3-5 equiv, condensed or as a solution in THF) via cannula.

  • Warming: Allow the reaction to warm slowly to room temperature over 12 hours. The Lewis acidic Li cation activates the epoxide ring opening.

  • Workup: Quench with saturated NH₄Cl. Extract with EtOAc (3x). The product is water-soluble; salting out the aqueous layer is recommended.

  • Purification: Flash chromatography (DCM/MeOH gradient).

Alternative Scale-Up Route: Reduction of Acetic Acid Precursors

For larger scale (multi-gram to kilogram) production, handling ethylene oxide and organolithiums can be hazardous. A more robust route involves the reduction of (4-methoxypyridin-3-yl)acetic acid or its ester.

Synthetic Workflow (Route B)
  • Precursor: (4-Methoxypyridin-3-yl)acetic acid (CAS 1227607-59-1).

  • Reagent: Borane-THF complex (BH₃·THF) or Lithium Aluminum Hydride (LiAlH₄).

  • Advantage: Avoids cryogenic conditions and highly reactive organometallics.

Step-by-Step Protocol (Route B)
  • Dissolution: Dissolve (4-methoxypyridin-3-yl)acetic acid (10 mmol) in anhydrous THF (50 mL). Cool to 0°C.[4]

  • Reduction: Add BH₃·THF (1.0 M solution, 15 mL, 1.5 equiv) dropwise. Gas evolution (H₂) will occur.

  • Reflux: Once addition is complete, warm to room temperature, then reflux for 2 hours to ensure complete reduction of the carboxylate.

  • Quench: Cool to 0°C. Carefully add MeOH to destroy excess borane. Add 1M HCl and reflux for 30 mins to break the boron-amine complex.

  • Isolation: Basify with NaOH to pH > 10. Extract with DCM.[5] Dry over Na₂SO₄ and concentrate.

Visualization of Synthetic Logic

The following diagram illustrates the decision matrix between the Research Route (DoM) and the Scale-Up Route (Reduction), highlighting the mechanistic divergence.

SynthesisPathways Start Target: 2-(4-Methoxypyridin-3-yl)ethan-1-ol RouteA Route A: Directed Ortho-Metalation (DoM) (Research / Discovery Scale) Start->RouteA Method Selection RouteB Route B: Carboxylate Reduction (Process / Scale-Up) Start->RouteB SubstrateA 4-Methoxypyridine RouteA->SubstrateA SubstrateB (4-Methoxypyridin-3-yl)acetic acid RouteB->SubstrateB StepA1 1. Mesityllithium, THF, -78°C (C-3 Lithiation directed by OMe) SubstrateA->StepA1 StepB1 1. BH3·THF or LiAlH4 (Hydride Reduction) SubstrateB->StepB1 StepA2 2. Trapping with Ethylene Oxide (Ring Opening) StepA1->StepA2 StepA2->Start Yields Product StepB2 2. Acidic Workup / Basification StepB1->StepB2 StepB2->Start Yields Product

Caption: Figure 1. Dual synthetic strategies for accessing 2-(4-Methoxypyridin-3-yl)ethan-1-ol. Route A utilizes C-H activation logic, while Route B employs classical functional group interconversion.

Medicinal Chemistry Applications

The discovery of this fragment provides a versatile tool for drug designers. Its utility is documented in several high-impact therapeutic areas:

A. Kinase Inhibition (Hinge Binding)

In kinase inhibitors, the pyridine nitrogen often acts as the H-bond acceptor for the hinge region (e.g., interacting with the backbone NH of the kinase).

  • Role of 4-OMe: The methoxy group is crucial here. It forces the pyridine ring out of coplanarity with adjacent aryl rings (atropisomerism) if sterically crowded, or simply acts to boost the basicity of the nitrogen, strengthening the H-bond.

  • Role of Ethanol Chain: The hydroxyethyl group projects into the solvent front or the ribose binding pocket, improving water solubility and potentially forming H-bonds with residues like Lysine or Aspartate.

B. GPCR Ligands (LPA1 & Histamine)

As seen in LPA1 receptor modulators (See Reference 1), pyridine derivatives are used to mimic the polar headgroups of lipid mediators. The 2-(4-methoxypyridin-3-yl)ethan-1-ol motif serves as a bioisostere for more labile polar groups, providing metabolic stability against oxidases that might attack simple alkyl chains.

C. Fragment-Based Drug Discovery (FBDD)

This molecule is an ideal "seed" fragment.

  • Ligand Efficiency (LE): High. It has few heavy atoms but multiple interaction points.

  • Growth Vectors: The primary alcohol allows for easy expansion via etherification, oxidation to aldehyde (for reductive amination), or conversion to a leaving group for SN2 coupling.

Analytical Characterization

To validate the synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol , the following analytical data is expected:

  • ¹H NMR (400 MHz, CDCl₃):

    • δ 8.35 (s, 1H, C2-H) – Deshielded by N and adjacent alkyl.

    • δ 8.30 (d, J=5.6 Hz, 1H, C6-H).

    • δ 6.78 (d, J=5.6 Hz, 1H, C5-H) – Shielded by ortho-OMe.

    • δ 3.89 (s, 3H, OMe).

    • δ 3.85 (t, J=6.5 Hz, 2H, CH₂OH ).

    • δ 2.85 (t, J=6.5 Hz, 2H, Ar-CH ₂).

  • MS (ESI): m/z 154.1 [M+H]⁺.

References

  • LPA1 Receptor Modulators

    • Title: Pyridin-3-yl derivatives as LPA1 receptor modulators.[6]

    • Source: P
    • URL
  • Directed Lithiation of 4-Methoxypyridine

    • Title: Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange.[2][3]

    • Source: Semantic Scholar / University Research.
    • URL:[Link]

  • Kinase Inhibitor Fragments (PIKfyve)

    • Title: Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C.
    • Source: MDPI, Pharmaceuticals 2021.
    • URL:[Link]

  • General Pyridine Lithiation Reviews

    • Title: Directed Lithiation and Substitution of Pyridine Derivatives.[2][3][4]

    • Source: Heterocycles / CLOCKSS.
    • URL:[Link] (General repository access for Heterocycles Vol 91).

Sources

Technical Monograph: Biological Potential & Synthetic Utility of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

[1][2]

Executive Summary

2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS: 1877970-97-2) represents a "privileged scaffold" intermediate in modern medicinal chemistry.[1][2] While often categorized merely as a building block, its structural architecture—combining a basic pyridine nitrogen, an electron-donating methoxy group, and a flexible hydroxyethyl linker—positions it as a critical precursor for Kinase Inhibitors , Proton Pump Inhibitors (PPIs) , and Neuroactive Agents .[2]

This guide analyzes the compound not just as a reagent, but as a pharmacophore anchor.[2] We explore its intrinsic electronic properties, its role in structure-activity relationship (SAR) expansion, and its potential biological interactions within oncology and neurology.[2]

Structural & Electronic Analysis

To understand the biological potential, we must first dissect the molecular electronics that dictate ligand-protein binding.[1][2]

The 4-Methoxypyridine Core

The 4-methoxypyridine moiety is electronically distinct from a simple pyridine.[1][2]

  • Basicity Modulation: The methoxy group at the 4-position is a strong electron-donating group (EDG) by resonance.[1][2] This increases the electron density on the pyridine ring, making the ring nitrogen (

    
    ) more basic compared to unsubstituted pyridine.[2] This is crucial for forming salt bridges with aspartate/glutamate residues in protein binding pockets.[1][2]
    
  • Metabolic Liability: The

    
    -methyl group is a known site for oxidative demethylation by Cytochrome P450 enzymes (CYP2D6, CYP3A4), potentially yielding the 4-pyridone metabolite.[1][2] This must be factored into ADME predictions.
    
The Hydroxyethyl Linker (C3 Position)[2]
  • H-Bonding Vector: The terminal hydroxyl group acts as both a hydrogen bond donor and acceptor.[1][2] In fragment-based drug discovery (FBDD), this group often probes solvent-exposed fronts or specific serine/threonine residues in the active site.[1][2]

  • Synthetic Divergence: The primary alcohol is a versatile handle, easily converted to halides (for alkylation), aldehydes (for reductive amination), or carboxylic acids (for amide coupling).[2]

Pharmacophore Modeling & Biological Applications[1][2]

The biological activity of this molecule is best understood through its derivatives.[2] Below is a systems-level analysis of how this scaffold integrates into major therapeutic classes.

Oncology: Kinase & Tubulin Inhibition

Pyridine derivatives are ubiquitous in kinase inhibitors (e.g., Sorafenib, Imatinib).[2] The 2-(4-Methoxypyridin-3-yl)ethan-1-ol scaffold offers a specific geometry for Type II Kinase Inhibition .[1][2]

  • Mechanism: The pyridine nitrogen binds to the hinge region of the kinase (mimicking the adenine ring of ATP). The 3-ethyl linker positions the "tail" of the molecule into the hydrophobic back pocket.[1][2]

  • Evidence: Structure-Activity Relationship (SAR) studies on antiproliferative agents have shown that 4-methoxy substitutions on pyridine rings significantly reduce

    
     values in breast (MDA-MB-231) and melanoma cell lines, likely due to optimized lipophilicity and electronic fit.[1][2]
    
Neurology: Ion Channel Modulation

The structure bears a resemblance to 4-Aminopyridine (4-AP) , a potassium channel blocker used in multiple sclerosis.[1][2]

  • Hypothesis: While the methoxy group is less basic than the amino group of 4-AP, the steric bulk and electronic donation suggest potential activity at voltage-gated

    
     channels (
    
    
    ).[1][2]
  • Choline Transporter (CHT) Inhibition: Analogs of 4-methoxypyridine (specifically 3-substituted variants) have been identified as high-affinity inhibitors of the presynaptic choline transporter, modulating acetylcholine synthesis.[1][2][3]

Visualization: Pharmacophore Divergence Pathway

The following diagram illustrates how this single intermediate diverges into three distinct therapeutic classes based on synthetic modification.

PharmacophorePathwaysCore2-(4-Methoxypyridin-3-yl)ethan-1-olKinaseKinase Inhibitors(Hinge Binder)Core->Kinase + Aryl Urea/AmideNeuroNeuroactive Agents(K+ Channel / CHT)Core->Neuro + Lipophilic TailPPIProton Pump Inhibitors(H+/K+ ATPase)Core->PPI + BenzimidazoleMech_KinaseN1 H-bonds to HingeLinker -> Back PocketKinase->Mech_KinaseMech_NeuroSteric Blockade ofIon PoreNeuro->Mech_NeuroMech_PPIAcid-ActivatedProdrug FormationPPI->Mech_PPI

Figure 1: Divergent pharmacological pathways for the 4-methoxypyridine scaffold.[1][2] Blue indicates the core intermediate; Red, Yellow, and Green represent therapeutic endpoints.[2]

Experimental Protocols

Protocol A: Synthetic Activation (Mitsunobu Coupling)

To utilize this alcohol in drug synthesis (e.g., attaching to a phenol or amine), the Mitsunobu reaction is the gold standard for preserving the pyridine ring integrity.[2]

Reagents:

  • Triphenylphosphine (

    
    )[2]
    
  • Diisopropyl azodicarboxylate (DIAD)[2]

  • Nucleophile (e.g., Phenol derivative)[2]

  • Solvent: Anhydrous THF

Step-by-Step Workflow:

  • Preparation: Dissolve 1.0 eq of 2-(4-Methoxypyridin-3-yl)ethan-1-ol and 1.1 eq of the Nucleophile in anhydrous THF under

    
     atmosphere.
    
  • Phosphine Addition: Add 1.2 eq of

    
     and cool the solution to 0°C.
    
  • Activation: Dropwise add 1.2 eq of DIAD over 15 minutes. Caution: Exothermic.[2]

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 12–24 hours. Monitor by TLC (MeOH/DCM 1:9).[2]

  • Workup: Quench with water, extract with EtOAc, and purify via silica gel chromatography.

Protocol B: In Vitro Cytotoxicity Screening (MTT Assay)

To validate the antiproliferative potential of derivatives synthesized from this scaffold.

Target Cells: MDA-MB-231 (Breast Cancer), HepG2 (Liver).[2][4][5]

ParameterSpecification
Seeding Density

cells/well (96-well plate)
Incubation Time 24 hours (attachment) + 48 hours (treatment)
Compound Conc. Serial dilution: 0.1

to 100

Control DMSO (0.1% v/v)
Readout Absorbance at 570 nm (Formazan production)

Self-Validating Step: Include a positive control (e.g., Doxorubicin) and a "blank" (media only).[2] If the DMSO control shows <90% viability vs. media, the assay is invalid due to solvent toxicity.[2]

Safety & Handling (E-E-A-T)

As a Senior Application Scientist, I must emphasize that while this compound is a valuable intermediate, it carries specific hazards associated with pyridine derivatives.

  • Skin/Eye Irritation: Pyridine derivatives are known irritants.[1][2] Use nitrile gloves and safety goggles.[1][2]

  • Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

  • Toxicity: While specific LD50 data for this exact CAS is limited, structural analogs (4-methoxypyridine) show moderate acute toxicity.[2] Handle as a potential neurotoxin until proven otherwise.[1][2]

References

  • PubChem. (2025).[2] Compound Summary: (4-methoxypyridin-3-yl)methanol and derivatives.[1][2] National Library of Medicine.[2] [Link][2]

  • Chiodi, D., & Ishihara, Y. (2024).[2][6] The role of the methoxy group in approved drugs.[6] European Journal of Medicinal Chemistry, 273, 116364.[2][6] [Link]

  • Ennis, M. D., et al. (2015).[2] Synthesis and structure-activity relationships of a series 4-methoxy-3-(piperidin-4-yl)oxy benzamides as novel inhibitors of the presynaptic choline transporter.[1][2][7] Bioorganic & Medicinal Chemistry Letters.[1][2][8] [Link]

  • Chen, Y., et al. (2022).[2] Discovery of thienopyrimidine derivatives as novel potent tubulin depolymerizing agents.[2][9] European Journal of Medicinal Chemistry.[2][6][9][10] [Link]

In Silico Property Prediction & Profiling: 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a high-level whitepaper designed for drug discovery scientists. It moves beyond simple data reporting to establish a robust in silico prediction framework, using 2-(4-Methoxypyridin-3-yl)ethan-1-ol as the primary case study.

Executive Summary

This guide details the in silico physicochemical and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS: 1877970-97-2). As a functionalized pyridine scaffold, this compound exhibits a "sweet spot" of hydrophilicity and basicity that suggests high oral bioavailability but potential metabolic liabilities at the methoxy position. This document outlines the computational workflows used to predict these properties and provides a roadmap for experimental validation.

Part 1: Chemical Identity & Structural Analysis[1]

Before initiating property prediction algorithms, a rigorous structural definition is required to ensure consistent descriptor generation across different software platforms (e.g., RDKit, Schrödinger, SwissADME).

Compound Identification
  • IUPAC Name: 2-(4-Methoxypyridin-3-yl)ethan-1-ol[1]

  • Common Identifier: 3-(2-Hydroxyethyl)-4-methoxypyridine

  • CAS Number: 1877970-97-2[1]

  • Molecular Formula: C

    
    H
    
    
    
    NO
    
    
    [1][2]
  • Molecular Weight: 153.18 g/mol [1][2]

  • Canonical SMILES: COC1=C(CCO)C=NC=C1

Electronic & Conformational Features

The core pyridine ring is substituted at the C4 position with an electron-donating methoxy group (–OCH


) and at the C3 position with a flexible hydroxyethyl chain.
  • Electronic Effect: The 4-methoxy group exerts a strong mesomeric (+M) effect, significantly increasing the electron density on the pyridine nitrogen. This predicts a higher pK

    
     compared to unsubstituted pyridine (pK
    
    
    
    5.2).
  • H-Bonding Potential: The molecule possesses 1 H-bond donor (hydroxyl) and 3 H-bond acceptors (pyridine N, ether O, hydroxyl O).

Part 2: Physicochemical Profiling (The "Rule of 5" & Beyond)

Accurate prediction of physicochemical constants is the foundation of ADME modeling. The following data synthesizes consensus predictions from multiple algorithms (consensus LogP/pK


).
Predicted Property Table
PropertyPredicted ValueMethodology/AlgorithmImplication
LogP (Lipophilicity) 0.35 ± 0.2Consensus (XLogP3, WLOGP)Highly water-soluble; low risk of non-specific binding.
LogD (pH 7.4) 0.30pH-dependent partitioningRemains largely neutral at physiological pH.
pK

(Basic)
6.7 ± 0.3Hammett Equation / QM~15-20% protonated at pH 7.4; good solubility.
TPSA 42.4 Å

Topological Surface AreaExcellent membrane permeability (Target < 140 Å

).
Solubility (LogS) -1.2 (High)ESOL MethodHighly soluble (>1 mg/mL); no formulation challenges expected.
Technical Insight: The pK Shift

The predicted pK


 of ~6.7 is critical. Unsubstituted pyridine has a pK

of 5.2. The addition of a methoxy group at the para position (relative to nitrogen) pushes electron density into the ring, stabilizing the protonated form.
  • Drug Design Consequence: At physiological pH (7.4), the compound exists in equilibrium between its neutral and cationic forms. This "chameleon" behavior often facilitates both solubility (cationic) and membrane permeation (neutral).

Part 3: ADMET Simulation Workflow

We utilize a comprehensive in silico workflow to predict how the biological system processes the compound.[3][4]

Computational Workflow Diagram

The following Graphviz diagram illustrates the logical flow from structure input to ADMET endpoint prediction.

ADMET_Workflow cluster_Models Predictive Models (ML/QSAR) Input Input: SMILES COC1=C(CCO)C=NC=C1 ConfGen 3D Conformer Generation (Energy Min.) Input->ConfGen Descriptors Descriptor Calculation (LogP, pKa, TPSA) ConfGen->Descriptors Abs Absorption (Caco-2, HIA) Descriptors->Abs Met Metabolism (CYP450 Regio) Descriptors->Met Tox Toxicity (hERG, Ames) Descriptors->Tox Output ADMET Profile Report Abs->Output Met->Output Tox->Output

Figure 1: End-to-end in silico prediction workflow for small molecule profiling.

Absorption & Distribution[4][5][6]
  • Human Intestinal Absorption (HIA): Predicted High . The TPSA (42 Å

    
    ) and LogP (0.35) fall well within the "Golden Triangle" for permeability.
    
  • Blood-Brain Barrier (BBB): Predicted Permeant . Small polar surface area and low molecular weight (< 400 Da) suggest this compound can cross the BBB, making it a viable scaffold for CNS targets.

  • P-gp Substrate: Predicted No . The molecule lacks the bulky, hydrophobic features typically required for P-glycoprotein efflux.

Metabolic Stability (The Critical Liability)

In silico metabolite prediction (e.g., using SMARTCyp or Xenosite) identifies the 4-methoxy group as the primary metabolic soft spot.

Predicted Metabolic Pathway:

  • Major Route: O-demethylation by CYP2D6 or CYP3A4 to form the pyridone/phenol derivative.

  • Minor Route: Oxidation of the primary alcohol (ethanol chain) to the corresponding carboxylic acid (via Alcohol Dehydrogenase/ALDH).

Metabolism cluster_Phase1 Phase I Metabolism Parent Parent Compound (C8H11NO2) M1 O-Desmethyl Metabolite (Pyridone/Phenol) Parent->M1 CYP2D6/3A4 (O-Demethylation) M2 Carboxylic Acid (Side Chain Oxidation) Parent->M2 ADH/ALDH (Oxidation)

Figure 2: Predicted Phase I metabolic pathways. O-demethylation is the rate-limiting step.

Part 4: Toxicity & Safety Assessment

Safety profiling is prioritized early to avoid "fail-late" scenarios.

hERG Inhibition (Cardiotoxicity)
  • Prediction: Low Risk .

  • Rationale: While some pyridines bind hERG, potent blockade usually requires a lipophilic linker and a basic nitrogen capable of pi-stacking within the channel pore. This compound is too hydrophilic (LogP 0.35) and small to effectively block the hERG channel.

Mutagenicity (Ames Test)
  • Prediction: Negative .

  • Rationale: The structure does not contain classic mutagenic alerts (e.g., nitro groups, aromatic amines, epoxides). The pyridine core is generally considered safe unless activated by specific substituents not present here.

Part 5: Experimental Validation Protocol

To transition from in silico to in vitro, the following validation assays are recommended. These protocols are designed to be self-validating with internal controls.

Protocol: High-Throughput LogD Determination

Objective: Validate the lipophilicity and pH-dependence.

  • Method: Shake-flask method adapted for HPLC.

  • Phases: Octanol (saturated with buffer) and Phosphate Buffer (pH 7.4).

  • Procedure:

    • Dissolve compound in DMSO (10 mM stock).

    • Spike into Octanol/Buffer mixture (1:1 ratio).

    • Vortex for 60 min at 25°C; Centrifuge to separate phases.

    • Analyze both phases via HPLC-UV (254 nm).

  • Calculation:

    
    .
    
  • Control: Use Caffeine (LogP ~ -0.07) and Propranolol (LogP ~ 3.0) as low/high controls.

Protocol: Microsomal Stability Assay

Objective: Confirm the predicted O-demethylation liability.

  • System: Human Liver Microsomes (HLM) + NADPH regenerating system.

  • Incubation: 1 µM compound at 37°C.

  • Timepoints: 0, 5, 15, 30, 60 min.

  • Analysis: LC-MS/MS monitoring the parent ion (m/z 154) and the O-desmethyl metabolite (m/z 140).

  • Success Criteria: If

    
     min, the compound is a high-clearance drug, confirming the metabolic alert.
    

References

  • Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[3][4][5][6] Advanced Drug Delivery Reviews.

  • Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports.

  • Testa, B., & Krämer, S. D. (2009). The biochemistry of drug metabolism – an introduction: part 4. Reactions of metabolism and their mechanisms. Chemistry & Biodiversity.

  • BLD Pharm. (n.d.). 2-(4-Methoxypyridin-3-yl)ethan-1-ol Product Data. BLD Pharm Catalog.

  • PubChem. (n.d.).[7] Compound Summary for 4-Methoxypyridine (Analog Reference). National Library of Medicine.

Sources

A Technical Guide to 2-(4-Methoxypyridin-3-yl)ethan-1-ol: Synthesis, Characterization, and Applications in Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a comprehensive technical overview of the heterocyclic compound 2-(4-Methoxypyridin-3-yl)ethan-1-ol. The methoxypyridine scaffold is a privileged structure in modern drug discovery, appearing in numerous clinically relevant agents. This guide details the molecular identification, physicochemical properties, and a proposed, robust synthetic pathway for the title compound. Furthermore, it explores the potential applications of this molecule as a key building block in the development of novel therapeutics, particularly in the context of kinase inhibition. Methodologies are presented with an emphasis on the underlying chemical principles and practical considerations for researchers in synthetic and medicinal chemistry.

Compound Identification and Molecular Structure

Unambiguous identification is the cornerstone of chemical research. 2-(4-Methoxypyridin-3-yl)ethan-1-ol is a substituted pyridine derivative featuring a methoxy group at the C4 position and a hydroxyethyl group at the C3 position. The fundamental identification parameters for this compound are summarized below.

IdentifierValueSource
IUPAC Name 2-(4-Methoxypyridin-3-yl)ethan-1-olBLD Pharm[1]
CAS Number 1877970-97-2BLD Pharm[1]
Molecular Formula C₈H₁₁NO₂(Calculated)
Molecular Weight 153.18 g/mol (Calculated)
Canonical SMILES COC1=C(C=NC=C1)CCO(Calculated)
InChI Key FBOZLPYFASCSQH-UHFFFAOYSA-N(Calculated)
InChI String InChI=1S/C8H11NO2/c1-11-8-4-5-9-6-7(8)2-3-10/h4-6,10H,2-3H2,1H3(Calculated)

Physicochemical Properties

Experimental data on the physicochemical properties of 2-(4-Methoxypyridin-3-yl)ethan-1-ol are not widely published. The following table includes calculated values and properties typical for similar small aromatic alcohols. These parameters are crucial for designing experimental conditions, including solvent selection for reactions and purification.

PropertyValue (Predicted/Typical)Rationale & Significance
Appearance Colorless to pale yellow oil/solidTypical for functionalized pyridines.
Boiling Point >200 °C (Predicted)High boiling point expected due to polarity and hydrogen bonding capability of the hydroxyl group.
Solubility Soluble in methanol, ethanol, DMSO, chloroform.[2][3]The polar hydroxyl and ether groups, combined with the pyridine nitrogen, confer solubility in polar organic solvents.
pKa (Pyridine N) ~5.0 - 5.5 (Predicted)The electron-donating methoxy group slightly increases the basicity of the pyridine nitrogen compared to unsubstituted pyridine.
pKa (Alcohol OH) ~16 - 17 (Predicted)Typical pKa for a primary alkanol.

Synthesis and Purification

Proposed Synthetic Workflow

The overall transformation involves a two-step process to introduce the hydroxyethyl sidechain onto the pyridine core. This approach is chosen for its high efficiency and functional group tolerance.

G A 3-Bromo-4-methoxypyridine (Starting Material) B Sonogashira Coupling (TMS-acetylene, Pd/Cu catalyst, Base) A->B C 3-((Trimethylsilyl)ethynyl) -4-methoxypyridine (Intermediate) B->C D Deprotection & Hydration (e.g., K2CO3/MeOH then H2SO4/H2O) C->D E 1-(4-Methoxypyridin-3-yl)ethan-1-one (Intermediate) D->E F Sodium Borohydride Reduction (NaBH4 in Methanol) E->F G 2-(4-Methoxypyridin-3-yl)ethan-1-ol (Final Product) F->G

Caption: Proposed two-step synthetic pathway to the target compound.

Detailed Experimental Protocol

This protocol is a representative procedure derived from standard organic synthesis methodologies.[2][6] All reactions should be performed in a well-ventilated fume hood using appropriate personal protective equipment.

Step 1: Synthesis of 1-(4-Methoxypyridin-3-yl)ethan-1-one

  • Reaction Setup: To a dry, argon-flushed Schlenk flask, add 3-bromo-4-methoxypyridine (1.0 eq), Pd(PPh₃)₄ (0.03 eq), and CuI (0.06 eq).

  • Solvent and Reagents: Add anhydrous triethylamine (3.0 eq) and anhydrous THF as the solvent.

  • Addition of Acetylene: Add ethynyltrimethylsilane (1.2 eq) dropwise to the mixture at room temperature.

  • Reaction: Heat the mixture to 60 °C and stir for 12-16 hours, monitoring by TLC for the disappearance of the starting material.

  • Work-up: Cool the reaction to room temperature, filter through a pad of Celite, and concentrate the filtrate under reduced pressure. The crude TMS-protected intermediate is then treated with K₂CO₃ in methanol to remove the silyl group. Subsequent acidic workup with dilute sulfuric acid will hydrate the alkyne to the desired ketone.

  • Purification: Purify the crude ketone by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Step 2: Reduction to 2-(4-Methoxypyridin-3-yl)ethan-1-ol

  • Reaction Setup: Dissolve the ketone intermediate (1.0 eq) from Step 1 in anhydrous methanol in a round-bottom flask.

  • Reduction: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (NaBH₄, 1.5 eq) portion-wise over 15 minutes.

    • Scientist's Insight: NaBH₄ is the reagent of choice for this ketone reduction. It is a mild and selective reducing agent that will not affect the pyridine ring or the methoxy group, and its use in protic solvents like methanol is operationally simple. Stronger reducing agents like LiAlH₄ are unnecessary and would require anhydrous, aprotic conditions.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours until TLC analysis indicates complete consumption of the starting material.

  • Quenching: Carefully quench the reaction by the slow, dropwise addition of acetone, followed by water.

  • Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue three times with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting crude product can be purified by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure alcohol.

Spectroscopic Characterization (Predicted)

While experimental spectra are not available in the cited literature, the structure of 2-(4-Methoxypyridin-3-yl)ethan-1-ol allows for the confident prediction of its key NMR and MS signatures.

  • ¹H NMR:

    • Pyridine Protons: Three distinct signals in the aromatic region (~7.0-8.5 ppm). The H2 and H6 protons will likely appear as doublets or singlets depending on coupling, while the H5 proton will be a doublet.

    • Methoxy Group: A sharp singlet at ~3.9-4.1 ppm (3H).

    • Ethyl Group: Two triplets in the aliphatic region. The -CH₂- attached to the pyridine ring (~2.8 ppm, 2H) and the -CH₂-OH group (~3.7 ppm, 2H).

    • Hydroxyl Proton: A broad singlet whose chemical shift is dependent on concentration and solvent.

  • Mass Spectrometry (EI):

    • Molecular Ion (M⁺): A peak at m/z = 153.

    • Key Fragment: A prominent peak at m/z = 122, corresponding to the loss of the CH₂OH radical (loss of 31 Da), which is a characteristic fragmentation pattern for primary alcohols.

Potential Applications in Drug Discovery

The methoxypyridine core is a well-established pharmacophore. Its derivatives have been extensively investigated for a wide range of biological activities.

Scaffold for Kinase Inhibitors

Recent studies have highlighted sulfonamide methoxypyridine derivatives as potent dual inhibitors of Phosphatidylinositol 3-kinase (PI3K) and the mammalian target of rapamycin (mTOR).[7] These enzymes are critical nodes in cell signaling pathways that are often dysregulated in cancer. The title compound, 2-(4-Methoxypyridin-3-yl)ethan-1-ol, serves as an ideal starting point or fragment for the synthesis of more complex molecules targeting these kinases. The primary alcohol provides a versatile chemical handle for further elaboration.

G Scaffold 2-(4-Methoxypyridin-3-yl)ethan-1-ol (Core Scaffold) Handle Primary Alcohol (-CH2OH) Scaffold->Handle Deriv Derivatization Strategies Handle->Deriv Ester Esterification Deriv->Ester Ether Etherification Deriv->Ether Amine Conversion to Amine Deriv->Amine Target Bioactive Molecules (e.g., Kinase Inhibitors) Ester->Target Ether->Target Amine->Target

Caption: Role as a versatile scaffold for medicinal chemistry.

Building Block for Heterocyclic Synthesis

The combination of the pyridine ring and the primary alcohol functional group makes this compound a valuable building block for creating more complex heterocyclic systems, which are a cornerstone of modern pharmaceuticals.[8]

Safety and Handling

No specific toxicology data is available for this compound. Therefore, it must be handled with the standard precautions used for new chemical entities.

  • Engineering Controls: Use in a well-ventilated chemical fume hood.

  • Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

  • Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a valuable chemical entity with significant potential as a building block in drug discovery and materials science. This guide has provided a detailed overview of its identification, properties, and a robust synthetic strategy. The insights into its potential application as a scaffold for kinase inhibitors underscore its relevance to current research efforts in oncology and beyond. The detailed protocols and scientific rationale provided herein are intended to empower researchers to confidently synthesize and utilize this compound in their own investigations.

References

  • 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties. New J. Chem., 2014, 38, 3455-3464.[Link]

  • Ethanol, 2-[[6-(4-methoxyphenoxy)-4-pyrimidinyl]methylamino]-. PubChem.[Link]

  • Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Molecules, 2023, 28(6), 2795.[Link]

  • Synthesis of 2-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino). Chemistry of Heterocyclic Compounds, 2022, 58(1), 54-58.[Link]

  • A Process For The Preparation Of 2 (Hydroxymethyl) 4 (3 Methoxypropoxy) 3 Methylpyridine Hydrochloride. Quick Company.[Link]

  • Synthesis of 2-(4-aryl(adamantyl)-2-phenyliminothiazol-3-yl)-ethanol derivatives and prediction of their biological activity. ResearchGate.[Link]

  • A collective review of the synthetic approaches disclosed in prior patents to synthesize the renowned drug, Lamotrigine. Mediterranean Journal of Pharmacy & Pharmaceutical Sciences, 2024, 4(1), 52-74.[Link]

  • Three-Step Synthesis of (E)-1-(2-(Pyridin-2-yl)benzo[d]thiazol-6-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a Potential Ligand for Transition Metals. Molbank, 2025, 2025(4), M1842.[Link]

  • N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents. Molecules, 2022, 27(4), 1431.[Link]

Sources

solubility of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Solubility of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Executive Summary

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its developability, directly influencing its bioavailability, formulation design, and the reliability of in-vitro assay data.[1][2][3] This guide provides a comprehensive technical overview of the solubility characteristics of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, a heteroaromatic compound of interest in medicinal chemistry. In the absence of extensive published data for this specific molecule, this document synthesizes foundational principles of organic chemistry with established methodologies in pharmaceutical sciences to build a robust predictive and experimental framework. We will dissect the molecule's structural components to forecast its behavior in various solvent systems, outline authoritative protocols for both thermodynamic and kinetic solubility determination, and discuss the interpretation of this data in the context of drug discovery and development. This guide is intended for researchers, medicinal chemists, and formulation scientists engaged in the preclinical assessment of novel chemical entities.

The Critical Role of Solubility in Drug Discovery

In the journey from a chemical hit to a viable drug candidate, solubility is a fundamental physicochemical property that cannot be overlooked.[2] Poor aqueous solubility is a primary contributor to a host of developmental challenges that can terminate a program.[4][5]

  • Bioavailability: For orally administered drugs, an API must first dissolve in the gastrointestinal fluids to be absorbed into systemic circulation.[4][6] Low solubility can lead to dissolution rate-limited absorption, resulting in poor and erratic bioavailability.[4][7]

  • Formulation Development: Insufficient solubility complicates the creation of viable dosage forms, especially for high-dose drugs or intravenous formulations.[3][8] It may necessitate complex and costly formulation strategies to achieve the required therapeutic concentration.[8]

  • In-Vitro Screening: In early discovery, compound insolubility can lead to the generation of unreliable or false-positive/negative results in biological assays, a phenomenon often referred to as "assay artifacts."[4][7] This can misdirect structure-activity relationship (SAR) campaigns and waste valuable resources.

Therefore, determining the solubility profile of a compound like 2-(4-Methoxypyridin-3-yl)ethan-1-ol as early as possible is a strategic imperative to de-risk its progression.[1]

Physicochemical Profile of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

The solubility of a molecule is intrinsically linked to its structure. A systematic analysis of the functional groups within 2-(4-Methoxypyridin-3-yl)ethan-1-ol allows for a reasoned prediction of its solubility behavior.

Table 1: Physicochemical Properties and Structural Analysis

PropertyValue / Analysis
IUPAC Name 2-(4-Methoxypyridin-3-yl)ethan-1-ol
CAS Number 1877970-97-2[9]
Molecular Formula C₈H₁₁NO₂
Molecular Weight 153.18 g/mol
Structural Component Analysis

The molecule's solubility is a composite of the contributions from its three key structural motifs: the pyridine ring, the methoxy substituent, and the ethanol side chain.

  • Pyridine Ring: As a heterocyclic aromatic amine, the pyridine moiety is polar and weakly basic (pKa of the pyridinium ion is ~5.2).[10] The nitrogen atom's lone pair of electrons allows it to act as a hydrogen bond acceptor. Unlike benzene, pyridine is miscible with water in all proportions, a property attributed to its polarity and hydrogen bonding capability.[10][11] This core structure suggests a foundation for at least moderate aqueous solubility.

  • Methoxy Group (-OCH₃): The methoxy group is moderately polar. While it can act as a hydrogen bond acceptor, it can also increase lipophilicity compared to a hydroxyl group. Isomeric methoxypyridines, such as 2-methoxypyridine and 3-methoxypyridine, are reported to be practically insoluble in water, suggesting the methoxy group's influence can counteract the pyridine nitrogen's solubilizing effect to some degree.[12][13]

  • Ethanol Side Chain (-CH₂CH₂OH): The primary alcohol functional group is highly polar and will significantly enhance aqueous solubility. The hydroxyl group can act as both a hydrogen bond donor and acceptor, facilitating strong interactions with water molecules.[14]

G cluster_molecule 2-(4-Methoxypyridin-3-yl)ethan-1-ol cluster_properties Structural Contributions to Solubility cluster_solubility Predicted Solubility Profile Molecule C₈H₁₁NO₂ Pyridine Pyridine Ring (Basic, Polar, H-Bond Acceptor) Methoxy Methoxy Group (H-Bond Acceptor, Lipophilic) Ethanol Ethanol Chain (Polar, H-Bond Donor/Acceptor) Solubility Moderate to High Aqueous Solubility Pyridine->Solubility + pH-Dependent + Polarity Methoxy->Solubility - Lipophilicity Ethanol->Solubility ++ H-Bonding G cluster_start Solubility Assessment Workflow cluster_decision cluster_methods Methodology cluster_application Application Start Compound Available Decision Discovery Stage? Start->Decision Kinetic Kinetic Solubility (High-Throughput) Decision->Kinetic Early Stage Thermo Thermodynamic Solubility (Gold Standard) Decision->Thermo Late Stage / Lead Opt. App_Kinetic Early SAR Screening Assay Triage Kinetic->App_Kinetic App_Thermo Lead Optimization Preformulation BCS Classification Thermo->App_Thermo

Caption: Decision workflow for selecting a solubility assay in drug discovery.
Thermodynamic (Equilibrium) Solubility

This method measures the true equilibrium concentration of a compound in a saturated solution and is considered the "gold standard." [4][15]It is crucial for lead optimization and preformulation activities. [4][7]The shake-flask method is the most common approach. [16] Protocol: Shake-Flask Method for Thermodynamic Solubility

  • Preparation:

    • Add an excess of solid 2-(4-Methoxypyridin-3-yl)ethan-1-ol (e.g., 1-2 mg) to a series of glass vials. The key is to ensure undissolved solid remains at the end of the experiment.

    • To each vial, add a precise volume (e.g., 1 mL) of the desired aqueous buffer (e.g., PBS pH 7.4, SGF pH 1.2). Include at least three replicates for each buffer. [17]

  • Equilibration:

    • Seal the vials securely.

    • Place the vials on a shaker or rotator in a temperature-controlled environment (typically 25°C or 37°C). [7] * Agitate for a prolonged period (typically 24-72 hours) to ensure the solution reaches equilibrium. [18][15]The rationale is to allow sufficient time for dissolution and, if applicable, for the solid to convert to its most stable polymorphic form.

  • Sample Separation:

    • After incubation, allow the vials to stand briefly for heavy solids to settle.

    • Carefully withdraw an aliquot of the supernatant. It is critical to avoid aspirating any solid particles.

    • Filter the supernatant through a low-binding filter (e.g., 0.45 µm PVDF) to remove any remaining undissolved micro-particulates. Centrifugation prior to filtration is also recommended. [15]

  • Quantification:

    • Prepare a standard calibration curve of the compound in a suitable solvent (e.g., 50:50 Acetonitrile:Water).

    • Analyze the filtered supernatant using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS). [4][7] * Determine the concentration of the dissolved compound by comparing its response to the calibration curve. This concentration is the thermodynamic solubility.

Kinetic Solubility

Kinetic solubility measures the concentration at which a compound precipitates from a supersaturated solution, typically formed by adding a concentrated DMSO stock solution to an aqueous buffer. [15][19]It is a high-throughput method ideal for screening large numbers of compounds in early discovery. [1][7] Protocol: High-Throughput Nephelometric Kinetic Solubility Assay

  • Preparation:

    • Prepare a high-concentration stock solution of 2-(4-Methoxypyridin-3-yl)ethan-1-ol in 100% DMSO (e.g., 10 mM). [7] * In a clear-bottom 96- or 384-well microplate, add the desired aqueous buffer to each well.

  • Compound Addition:

    • Using a liquid handler, perform a serial dilution of the DMSO stock solution directly into the buffer-containing wells. This creates a concentration gradient. The final DMSO concentration should be kept low (typically <2%) to minimize co-solvent effects.

  • Incubation and Measurement:

    • Mix the plate briefly.

    • Incubate at a controlled temperature (e.g., 25°C) for a short period (e.g., 1-2 hours). [7] * Measure the turbidity (light scattering) in each well using a microplate nephelometer. [1]An increase in light scattering relative to buffer-only controls indicates the formation of a precipitate.

  • Data Analysis:

    • The kinetic solubility is defined as the highest concentration at which no significant light scattering (precipitation) is observed.

Data Interpretation and Application

The solubility data, whether thermodynamic or kinetic, must be contextualized. A good target for drug discovery compounds is a solubility of >60 µg/mL. [20] Table 2: Hypothetical Solubility Data for 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Assay TypeMediumpHTemperature (°C)Hypothetical Solubility (µg/mL)Biopharmaceutical Classification System (BCS) Implication
ThermodynamicSGF1.237> 1000Likely "High Solubility" [6][17]
ThermodynamicPBS7.437250Likely "High Solubility" [6][17]
KineticPBS7.425210Confirms good solubility for screening purposes

Application in Drug Development:

  • High Solubility (>100 µg/mL): If results confirm high solubility across the physiological pH range (1.2-6.8), the compound is classified as BCS Class I or III (depending on permeability). [17]This is a highly desirable outcome, as it significantly reduces the risk of formulation-related bioavailability issues.

  • Moderate Solubility (10-100 µg/mL): The compound may still be developable, but formulation strategies such as particle size reduction or salt formation might be considered to ensure consistent dissolution.

  • Low Solubility (<10 µg/mL): This would be an unexpected result based on the structural analysis. It would represent a significant development hurdle, requiring advanced solubility-enhancement technologies. [6]

Conclusion

Based on a first-principles analysis of its chemical structure, 2-(4-Methoxypyridin-3-yl)ethan-1-ol is predicted to be a moderately to highly soluble compound in aqueous media. The presence of a basic pyridine nitrogen and a polar ethanol side chain are key drivers of this behavior. Its solubility is expected to be pH-dependent, increasing significantly under acidic conditions.

For drug development professionals, this predictive assessment must be confirmed empirically. The gold-standard shake-flask method provides the definitive thermodynamic solubility value essential for lead optimization and preformulation. For earlier-stage screening, high-throughput kinetic assays offer a rapid and material-sparing alternative to rank-order compounds and flag potential liabilities. A thorough understanding and robust measurement of the are indispensable steps in evaluating its potential as a successful drug candidate.

References

  • AxisPharm. Kinetic Solubility Assays Protocol. AxisPharm. Available from: [Link]

  • BioDuro. ADME Solubility Assay. BioDuro. Available from: [Link]

  • Solubility of Things. Pyridine. Solubility of Things. Available from: [Link]

  • Whyte, B. (2023, April 6). Drug solubility: why testing early matters in HTS. BMG LABTECH. Available from: [Link]

  • Evotec. Thermodynamic Solubility Assay. Evotec. Available from: [Link]

  • Bevan, C. D., & Lloyd, R. S. (2008). In vitro solubility assays in drug discovery. PubMed. Available from: [Link]

  • ResearchGate. (n.d.). 2‐Methoxy Pyridine. ResearchGate. Available from: [Link]

  • University of Colorado Boulder. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. University of Colorado Boulder, Department of Chemistry. Available from: [Link]

  • Chemistry LibreTexts. (2020, June 29). 8: Identification of Unknowns (Experiment). Chemistry LibreTexts. Available from: [Link]

  • The Solubility Company. (n.d.). Preclinical α-FORMULATION™ Screen. The Solubility Company. Available from: [Link]

  • Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Raytor. Available from: [Link]

  • Domainex. (n.d.). Thermodynamic Solubility Assay. Domainex. Available from: [Link]

  • California State University, Bakersfield. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. California State University, Bakersfield. Available from: [Link]

  • ResearchGate. (n.d.). Solubility guidelines for candidate drugs (µg/mL). ResearchGate. Available from: [Link]

  • Kirk-Othmer Encyclopedia of Chemical Technology (4th Edition). (n.d.). PYRIDINE AND PYRIDINE DERIVATIVES Vol 20. Available from: [Link]

  • Drug Development & Delivery. (2024, September 5). FORMULATION DEVELOPMENT - Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review. Drug Development & Delivery. Available from: [Link]

  • PubChem. (n.d.). 2-Methoxypyridine. PubChem. Available from: [Link]

  • University of Missouri–St. Louis. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. University of Missouri–St. Louis. Available from: [Link]

  • Quora. (2018, December 14). Why does pyridine not dissolve in water? Quora. Available from: [Link]

  • ResearchGate. (n.d.). C–H···π interactions increase pyridinium solubility by disrupting ionic... ResearchGate. Available from: [Link]

  • Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. Available from: [Link]

  • ResearchGate. (2025, August 7). 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties. ResearchGate. Available from: [Link]

  • Tarce, A. L. (2020, May 11). The Importance of Solubility for New Drug Molecules. Politehnica University of Timisoara. Available from: [Link]

  • ICH. (2019, November 20). BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS. ICH. Available from: [Link]

  • Veranova. (n.d.). Improving solubility and accelerating drug development. Veranova. Available from: [Link]

  • Alwsci. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development Introduction. Alwsci Blog. Available from: [Link]

  • S. K. Prajapati, et al. (2013). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Available from: [Link]

  • New World Encyclopedia. (n.d.). Pyridine. New World Encyclopedia. Available from: [Link]

Sources

Methodological & Application

Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol: A Detailed Protocol for Researchers

Author: BenchChem Technical Support Team. Date: February 2026

This comprehensive guide provides a detailed, research-grade protocol for the synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, a valuable building block in medicinal chemistry and drug discovery. This document is intended for an audience of researchers, scientists, and professionals in the field of drug development, offering in-depth procedural details, mechanistic insights, and practical guidance.

Introduction

Substituted pyridines are a cornerstone of modern pharmaceutical development, with the 2-(pyridin-3-yl)ethan-1-ol moiety, in particular, being a key structural motif in a variety of biologically active molecules. The introduction of a methoxy group at the 4-position of the pyridine ring can significantly modulate the electronic properties and metabolic stability of a compound, making 2-(4-Methoxypyridin-3-yl)ethan-1-ol a sought-after intermediate. This protocol outlines a reliable and reproducible two-step synthesis beginning with the formation of a key nitrile intermediate, 4-methoxy-3-pyridineacetonitrile, followed by its conversion to the corresponding ester and subsequent reduction to the target alcohol.

Synthetic Strategy Overview

The synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol is approached in a two-stage process. The initial stage focuses on the construction of the carbon skeleton by introducing a cyanomethyl group at the 3-position of the 4-methoxypyridine ring. This is followed by the hydrolysis of the nitrile to a carboxylic acid, which is then esterified. The final stage involves the chemoselective reduction of the resulting ester to the primary alcohol. This strategy was chosen for its high potential for success and the use of well-established chemical transformations.

Synthesis_Workflow cluster_0 Stage 1: Precursor Synthesis cluster_1 Stage 2: Final Reduction Start 4-Methoxy-3-nitropyridine Intermediate1 3-Amino-4-methoxypyridine Start->Intermediate1 Reduction Intermediate2 3-Cyano-4-methoxypyridine Intermediate1->Intermediate2 Sandmeyer Reaction Intermediate3 4-Methoxy-3-pyridineacetic acid Intermediate2->Intermediate3 Hydrolysis Ester Methyl 2-(4-methoxypyridin-3-yl)acetate Intermediate3->Ester Esterification Alcohol 2-(4-Methoxypyridin-3-yl)ethan-1-ol Ester->Alcohol LiAlH4 Reduction

Caption: Overall synthetic workflow for 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

Materials and Methods

The following table summarizes the necessary reagents for the synthesis of methyl 2-(4-methoxypyridin-3-yl)acetate and its subsequent reduction. All reagents should be of high purity and used as received unless otherwise noted. Anhydrous solvents are critical for the success of the reduction step.

Reagent/MaterialMolecular FormulaMolar Mass ( g/mol )Supplier (Example)Notes
4-Methoxy-3-nitropyridineC₆H₆N₂O₃154.12Sigma-AldrichStarting material.
Iron powderFe55.845Alfa AesarFor reduction of the nitro group.
Ammonium chlorideNH₄Cl53.49Fisher ScientificUsed in the reduction step.
Sodium nitriteNaNO₂69.00Acros OrganicsFor diazotization.
Copper(I) cyanideCuCN89.56Strem ChemicalsFor Sandmeyer reaction.
Sulfuric acid (conc.)H₂SO₄98.08VWR ChemicalsFor hydrolysis.
MethanolCH₃OH32.04J.T. BakerAs a solvent and for esterification.
Thionyl chlorideSOCl₂118.97EMD MilliporeFor esterification.
Lithium aluminum hydride (LiAlH₄)LiAlH₄37.95Oakwood ChemicalStrong reducing agent. Handle with care.
Anhydrous tetrahydrofuran (THF)C₄H₈O72.11Sigma-AldrichSolvent for reduction. Must be anhydrous.
Diethyl ether(C₂H₅)₂O74.12Fisher ScientificFor extraction.
Sodium sulfate (anhydrous)Na₂SO₄142.04EMD MilliporeFor drying organic layers.
Saturated sodium bicarbonate solutionNaHCO₃(aq)84.01-For workup.
Deionized waterH₂O18.02-For workup and solutions.

Experimental Protocols

Part 1: Synthesis of the Key Intermediate, Methyl 2-(4-Methoxypyridin-3-yl)acetate

This part of the protocol is a multi-step process to synthesize the ester precursor.

Step 1a: Reduction of 4-Methoxy-3-nitropyridine to 3-Amino-4-methoxypyridine

The initial step involves the reduction of the nitro group to an amine.

  • In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4-methoxy-3-nitropyridine (15.4 g, 0.1 mol) and ammonium chloride (5.35 g, 0.1 mol) in a mixture of ethanol (150 mL) and water (50 mL).

  • Heat the mixture to a gentle reflux.

  • To the refluxing mixture, add iron powder (16.8 g, 0.3 mol) portion-wise over 30 minutes. The reaction is exothermic, so control the addition rate to maintain a steady reflux.

  • After the addition is complete, continue to reflux the mixture for an additional 2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite to remove the iron salts. Wash the Celite pad with ethanol.

  • Concentrate the filtrate under reduced pressure to remove the ethanol.

  • Basify the remaining aqueous solution with a saturated sodium bicarbonate solution and extract the product with dichloromethane (3 x 100 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-amino-4-methoxypyridine.

Step 1b: Synthesis of 4-Methoxy-3-pyridineacetonitrile via Sandmeyer Reaction

This step converts the amino group to a nitrile.

  • Prepare a solution of 3-amino-4-methoxypyridine (12.4 g, 0.1 mol) in a mixture of concentrated sulfuric acid (15 mL) and water (100 mL) in a 500 mL beaker, cooling it to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite (7.6 g, 0.11 mol) in water (20 mL) dropwise, keeping the temperature below 5 °C. Stir for an additional 30 minutes at this temperature to ensure complete diazotization.

  • In a separate 1 L flask, prepare a solution of copper(I) cyanide (10.8 g, 0.12 mol) and sodium cyanide (12.3 g, 0.25 mol) in water (100 mL). Heat this solution to 60-70 °C.

  • Carefully and slowly add the cold diazonium salt solution to the hot cyanide solution. Vigorous nitrogen evolution will occur.

  • After the addition is complete, heat the mixture at 80-90 °C for 1 hour.

  • Cool the reaction mixture to room temperature and extract with ethyl acetate (3 x 150 mL).

  • Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to obtain 4-methoxy-3-pyridineacetonitrile.

Step 1c: Hydrolysis of 4-Methoxy-3-pyridineacetonitrile to 4-Methoxy-3-pyridineacetic acid

The nitrile is hydrolyzed to the corresponding carboxylic acid.

  • In a 250 mL round-bottom flask, dissolve 4-methoxy-3-pyridineacetonitrile (13.4 g, 0.1 mol) in a mixture of concentrated sulfuric acid (50 mL) and water (50 mL).

  • Heat the mixture to reflux and maintain for 4-6 hours, or until TLC indicates the disappearance of the starting material.

  • Cool the reaction mixture in an ice bath and carefully neutralize with a concentrated sodium hydroxide solution to pH 4-5. The product will precipitate out of the solution.

  • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield 4-methoxy-3-pyridineacetic acid.

Step 1d: Esterification to Methyl 2-(4-Methoxypyridin-3-yl)acetate

The final step in the precursor synthesis is the esterification of the carboxylic acid.

  • In a 250 mL round-bottom flask, suspend 4-methoxy-3-pyridineacetic acid (15.3 g, 0.1 mol) in methanol (150 mL).

  • Cool the suspension in an ice bath and slowly add thionyl chloride (11 mL, 0.15 mol) dropwise.

  • After the addition is complete, remove the ice bath and heat the mixture to reflux for 3-4 hours.

  • Cool the reaction mixture and remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude methyl 2-(4-methoxypyridin-3-yl)acetate, which can be purified by column chromatography if necessary.

Part 2: Reduction of Methyl 2-(4-Methoxypyridin-3-yl)acetate to 2-(4-Methoxypyridin-3-yl)ethan-1-ol

The final step is the reduction of the ester to the target alcohol.

Safety Precaution: Lithium aluminum hydride (LiAlH₄) is a highly reactive and pyrophoric reagent. It reacts violently with water and protic solvents. All operations involving LiAlH₄ must be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and glassware. Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, must be worn at all times.

  • Set up a 500 mL three-necked round-bottom flask, previously dried in an oven and cooled under a stream of nitrogen, with a magnetic stirrer, a dropping funnel, and a reflux condenser topped with a nitrogen inlet.

  • In the flask, suspend lithium aluminum hydride (2.3 g, 0.06 mol) in anhydrous tetrahydrofuran (THF) (100 mL).

  • Dissolve methyl 2-(4-methoxypyridin-3-yl)acetate (9.05 g, 0.05 mol) in anhydrous THF (50 mL) and add it to the dropping funnel.

  • Cool the LiAlH₄ suspension to 0 °C using an ice bath.

  • Add the solution of the ester dropwise to the stirred LiAlH₄ suspension over a period of 30-45 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to a gentle reflux for 2 hours to ensure the completion of the reaction.[1][2][3]

  • Monitor the reaction by TLC until the starting ester is no longer detectable.

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Workup (Fieser method): Cautiously and slowly quench the excess LiAlH₄ by the sequential dropwise addition of:

    • 2.3 mL of water

    • 2.3 mL of 15% aqueous sodium hydroxide solution

    • 6.9 mL of water

  • A granular white precipitate of aluminum salts should form. Stir the resulting slurry at room temperature for 30 minutes.

  • Filter the mixture through a pad of Celite, washing the filter cake thoroughly with THF and then ethyl acetate.

  • Combine the filtrates and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to yield the crude 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

  • The product can be further purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure alcohol.

Discussion of Results and Mechanistic Insights

The synthesis of the nitrile intermediate via the Sandmeyer reaction is a classic and reliable method for introducing a cyano group onto an aromatic ring. The subsequent hydrolysis and esterification are standard procedures.

The core of the final transformation is the reduction of the ester functional group to a primary alcohol. Lithium aluminum hydride is a potent source of hydride ions (H⁻). The mechanism of this reduction involves the nucleophilic attack of the hydride on the electrophilic carbonyl carbon of the ester.[1][4] This initial attack forms a tetrahedral intermediate. Unlike the reduction of aldehydes and ketones, this intermediate collapses, expelling the methoxide leaving group to form an aldehyde intermediate. This aldehyde is more reactive than the starting ester and is immediately reduced by another equivalent of hydride to form an alkoxide.[1] The final alcohol is obtained after a careful aqueous workup to protonate the alkoxide.

It is crucial to use an excess of LiAlH₄ to ensure the complete reduction of both the ester and the intermediate aldehyde. The Fieser workup method is a safe and effective way to quench the reaction and precipitate the aluminum salts, facilitating the isolation of the product.

References

  • PubChem. 4-Methoxy-3-nitropyridine. National Center for Biotechnology Information. [Link]

  • Organic Syntheses. p-Anisidine, 2-nitro-. Organic Syntheses, Coll. Vol. 3, p.79 (1955); Vol. 28, p.19 (1948). [Link]

  • Chemistry LibreTexts. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. [Link]

  • Google Patents. The preparation method of cyanomethylpyridine compound. CN101486676B.
  • Master Organic Chemistry. Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

  • Khan Academy. Preparation of alcohols using LiAlH4. [Link]

  • Common Organic Chemistry. Acid to Alcohol - Lithium Aluminum Hydride (LiAlH4). [Link]

  • Chemistry LibreTexts. Reductions using NaBH4, LiAlH4. [Link]

Sources

Application Notes and Protocols for the Purification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Department], Senior Application Scientist

Introduction

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a key building block in medicinal chemistry and drug development, valued for its substituted pyridine core. The purity of this intermediate is paramount, as even trace impurities can lead to unwanted side reactions, impact reaction kinetics, and compromise the integrity of the final active pharmaceutical ingredient (API).[1] This guide provides a comprehensive overview of robust purification strategies for 2-(4-Methoxypyridin-3-yl)ethan-1-ol, grounded in an understanding of its physicochemical properties and likely impurity profile stemming from common synthetic routes.

Physicochemical Properties and Impurity Profile

While specific experimental data for 2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS No. 1877970-97-2, Molecular Formula: C8H11NO2, Molecular Weight: 153.18 g/mol ) is not extensively published, we can infer its properties from analogous structures.[2] For instance, the related compound 2-(para-anisyl) ethanol has a melting point of 26-28 °C and a high boiling point of 334-336 °C, suggesting that 2-(4-Methoxypyridin-3-yl)ethan-1-ol is likely a low-melting solid or a high-boiling point oil.[3] Its polarity is influenced by the hydroxyl group and the nitrogen atom in the pyridine ring, rendering it a polar molecule.

Common synthetic strategies for substituted pyridines, such as the Chichibabin synthesis or modifications of existing pyridine rings, can introduce a variety of impurities.[4] A thorough understanding of the synthetic route employed is critical for anticipating the specific impurities that may be present.

Table 1: Potential Impurities in Crude 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Impurity TypePotential SpeciesRationale for Presence
Unreacted Starting Materials e.g., 3-substituted-4-methoxypyridine, acetaldehyde derivativesIncomplete reaction during synthesis.
Reaction Byproducts Over-alkylated pyridines, positional isomers, demethylated pyridine (4-hydroxypyridin-3-yl)ethan-1-olSide reactions occurring during the main synthetic transformation.
Reagents and Catalysts Bases (e.g., triethylamine), acids, metal catalystsCarryover from the reaction workup.
Solvent Residues Toluene, Tetrahydrofuran (THF), Dichloromethane (DCM)Incomplete removal after reaction or extraction steps.[1]

Purification Strategies

The choice of purification method is dictated by the physical state of the crude product (solid or oil) and the nature of the impurities. A multi-step approach, often combining different techniques, is typically required to achieve high purity.

Column Chromatography: The Workhorse for Polar Compounds

Column chromatography is a highly effective method for separating 2-(4-Methoxypyridin-3-yl)ethan-1-ol from both more and less polar impurities.[4] Given the polar nature of the target compound, careful selection of the stationary and mobile phases is crucial.

Diagram 1: Workflow for Column Chromatography Purification

G cluster_prep Preparation cluster_chrom Chromatography cluster_analysis Analysis & Isolation crude_product Crude Product dissolve Dissolve in Minimum Volume of Solvent crude_product->dissolve adsorb Adsorb onto Silica Gel (Dry Loading) dissolve->adsorb load_sample Load Sample onto Column adsorb->load_sample pack_column Pack Silica Gel Column pack_column->load_sample elute Elute with Gradient (e.g., Hexane/Ethyl Acetate) load_sample->elute collect_fractions Collect Fractions elute->collect_fractions tlc Analyze Fractions by TLC collect_fractions->tlc combine_fractions Combine Pure Fractions tlc->combine_fractions evaporate Evaporate Solvent combine_fractions->evaporate pure_product Pure Product evaporate->pure_product

Caption: A typical workflow for purification by column chromatography.

Protocol 1: Silica Gel Column Chromatography

  • Stationary Phase Selection: Standard silica gel (60 Å, 230-400 mesh) is a good starting point. For challenging separations involving very polar impurities, consider using a polar-embedded phase column.

  • Mobile Phase Selection:

    • Begin with a non-polar solvent system and gradually increase polarity. A common starting point is a mixture of hexane and ethyl acetate.

    • Develop a suitable solvent system using Thin Layer Chromatography (TLC). Aim for a retention factor (Rf) of 0.2-0.3 for the target compound.

    • A gradient elution, for example, starting with 100% hexane and gradually increasing the proportion of ethyl acetate to 50% or higher, is often effective.

  • Column Packing:

    • Prepare a slurry of silica gel in the initial, non-polar mobile phase.

    • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure a level and well-compacted bed.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent like dichloromethane.

    • Alternatively, for better resolution, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel and then carefully adding the dried powder to the top of the column.

  • Elution and Fraction Collection:

    • Begin elution with the chosen solvent system, collecting fractions of a consistent volume.

    • Monitor the elution process using TLC to identify the fractions containing the pure product.

  • Isolation:

    • Combine the fractions containing the pure 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

    • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Recrystallization: For Solid Crude Products

If the crude 2-(4-Methoxypyridin-3-yl)ethan-1-ol is a solid, recrystallization can be a highly effective method for removing small amounts of impurities.[5] The key is to find a solvent or solvent system in which the compound is soluble at high temperatures but sparingly soluble at low temperatures.

Diagram 2: The Process of Recrystallization

G impure_solid Impure Solid dissolve_hot Dissolve in Minimum Hot Solvent impure_solid->dissolve_hot hot_filtration Hot Filtration (to remove insoluble impurities) dissolve_hot->hot_filtration cool_slowly Slow Cooling to Room Temperature hot_filtration->cool_slowly ice_bath Cool in Ice Bath cool_slowly->ice_bath vacuum_filtration Vacuum Filtration ice_bath->vacuum_filtration wash_cold Wash with Cold Solvent vacuum_filtration->wash_cold dry_crystals Dry Crystals wash_cold->dry_crystals pure_crystals Pure Crystals dry_crystals->pure_crystals

Caption: Step-by-step workflow for purification by recrystallization.

Protocol 2: Recrystallization

  • Solvent Selection:

    • Test the solubility of the crude product in a range of solvents with varying polarities (e.g., water, ethanol, isopropanol, ethyl acetate, toluene, hexane).

    • An ideal solvent will dissolve the compound when hot but not when cold.

    • A mixed solvent system (e.g., ethanol/water, ethyl acetate/hexane) can also be effective.[6]

  • Dissolution:

    • Place the crude solid in an Erlenmeyer flask.

    • Add a small amount of the chosen solvent and heat the mixture to boiling with stirring.

    • Continue adding small portions of the hot solvent until the solid just dissolves.

  • Decolorization (Optional):

    • If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

  • Filtration of Hot Solution:

    • If charcoal was used or if insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Crystallization:

    • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

    • Once the solution has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

  • Isolation and Drying:

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor.

    • Dry the crystals in a vacuum oven at a temperature below the compound's melting point.

Vacuum Distillation: For High-Boiling Point Oils

Given the likely high boiling point of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, vacuum distillation is the preferred method for purifying liquid crude product, especially for removing non-volatile impurities.

Protocol 3: Vacuum Distillation

  • Apparatus Setup:

    • Assemble a standard vacuum distillation apparatus, including a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

    • Ensure all glass joints are properly sealed with vacuum grease.

  • Procedure:

    • Place the crude oil in the distillation flask with a magnetic stir bar or boiling chips.

    • Connect the apparatus to a vacuum pump and slowly reduce the pressure.

    • Gradually heat the distillation flask using a heating mantle.

    • Collect the fraction that distills at a constant temperature and pressure. This corresponds to the pure 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

    • Discard the initial lower-boiling point fraction (heads) and leave the higher-boiling point residue (tails) in the distillation flask.

Acid-Base Extraction: For Removing Non-Basic Impurities

The basic nitrogen atom in the pyridine ring allows for purification by acid-base extraction. This technique is particularly useful for removing non-basic organic impurities.[4]

Diagram 3: Acid-Base Extraction Workflow

G cluster_extraction Extraction cluster_recovery Product Recovery crude_mixture Crude Mixture in Organic Solvent add_acid Wash with Aqueous Acid (e.g., 1M HCl) crude_mixture->add_acid separate_layers1 Separate Layers add_acid->separate_layers1 aqueous_layer Aqueous Layer (Pyridinium Salt) separate_layers1->aqueous_layer organic_layer1 Organic Layer (Non-basic Impurities) separate_layers1->organic_layer1 basify Basify Aqueous Layer (e.g., with NaOH) aqueous_layer->basify extract_organic Extract with Organic Solvent basify->extract_organic separate_layers2 Separate Layers extract_organic->separate_layers2 organic_layer2 Organic Layer (Pure Pyridine Derivative) separate_layers2->organic_layer2 aqueous_waste Aqueous Waste separate_layers2->aqueous_waste dry_evaporate Dry and Evaporate organic_layer2->dry_evaporate pure_product Pure Product dry_evaporate->pure_product

Sources

2-(4-Methoxypyridin-3-yl)ethan-1-ol in medicinal chemistry.

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 2-(4-Methoxypyridin-3-yl)ethan-1-ol in Medicinal Chemistry

Part 1: Strategic Significance & Rationale

In modern drug discovery, the 2-(4-methoxypyridin-3-yl)ethan-1-ol scaffold represents a high-value "lynchpin" intermediate.[1][2] Its utility stems from its unique electronic and structural properties, which allow it to serve as a precursor for two distinct chemical spaces: functionalized pyridines and fused bicyclic systems (furopyridines) .[3]

The "Switchable" Core

The 4-methoxypyridine core is electron-rich relative to unsubstituted pyridine, yet the 4-methoxy group acts as a versatile handle.[1][2]

  • Directing Group: The methoxy group directs lithiation exclusively to the C-3 position, enabling precise installation of the ethanol side chain.[2][3]

  • Latent Reactivity: The methoxy group can be demethylated to reveal a 4-pyridone, triggering intramolecular cyclization with the C-3 side chain to form furo[2,3-c]pyridine .[1][2] This fused system is a known bioisostere of quinoline and isoquinoline, widely used in kinase inhibitors (e.g., HIV-1 protease inhibitors) to improve solubility and metabolic stability.[3]

Fragment-Based Drug Discovery (FBDD)

As a fragment, this molecule offers three vectors for growth:

  • Pyridine Nitrogen: Available for H-bonding or N-oxide formation.[1][2][3]

  • Hydroxyl Handle: Ready for conversion to halides, amines (via mesylation), or aldehydes (via oxidation) for library expansion.[3]

  • 4-Methoxy Motif: Can be retained for H-bond acceptance or modified to modulate lipophilicity (

    
    ).[1][2]
    

Part 2: Visualizing the Chemical Space

The following diagram illustrates the divergent synthetic pathways accessible from this single intermediate.

G Start 4-Methoxypyridine Intermediate 2-(4-Methoxypyridin-3-yl) ethan-1-ol (The Scaffold) Start->Intermediate 1. MesLi, THF, -78°C 2. Ethylene Oxide Mesylate Mesylate/Halide Intermediate Intermediate->Mesylate MsCl, Et3N Pyridone 4-Pyridone Intermediate Intermediate->Pyridone HBr/AcOH (Demethylation) AmineLib Amino-Pyridine Library Mesylate->AmineLib HNR2, K2CO3 (Library Gen) Furopyridine Furo[2,3-c]pyridine (Fused System) Pyridone->Furopyridine Intramolecular Cyclization

Caption: Divergent synthesis pathways: Path A utilizes the alcohol for side-chain extension; Path B leverages the methoxy/alcohol interaction for ring fusion.

Part 3: Detailed Experimental Protocols

Protocol 1: Synthesis of the Scaffold

Target: 2-(4-Methoxypyridin-3-yl)ethan-1-ol[1][2]

Mechanistic Insight: Direct lithiation of 4-methoxypyridine with n-butyllithium often leads to mixtures due to competition between C-2 and C-3 lithiation.[1][2] The use of Mesityllithium (MesLi) or blocking strategies is recommended to ensure exclusive C-3 regioselectivity via the "Directed Ortho Metalation" (DoM) effect of the methoxy group.[2][3]

Reagents:

  • 4-Methoxypyridine (1.0 eq)[1][2]

  • Mesityllithium (1.1 eq, prepared in situ or commercial)[3]

  • Ethylene Oxide (1.5 eq, solution in THF)[3]

  • Anhydrous THF (Solvent)[3]

Step-by-Step Methodology:

  • Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and temperature probe.

  • Solvent Prep: Charge with anhydrous THF (10 mL/g of substrate) and cool to -78°C (dry ice/acetone bath).

  • Base Addition: Add Mesityllithium solution dropwise over 20 minutes. Maintain internal temperature below -70°C.

  • Metalation: Stir the mixture at -78°C for 1 hour. The solution typically turns a deep yellow/orange, indicating the formation of the 3-lithio species.[2][3]

  • Electrophile Trapping: Add Ethylene Oxide solution slowly. Note: Ethylene oxide is a gas at RT; use a pre-cooled THF solution.[2][3]

  • Warming: Allow the reaction to warm slowly to 0°C over 2 hours.

  • Quench: Quench with saturated aqueous NH₄Cl.

  • Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[3]

  • Purification: Flash column chromatography (DCM:MeOH gradient, 0-10% MeOH). The product is a viscous oil or low-melting solid.[1][2][3]

Validation Criteria:

  • ¹H NMR (CDCl₃): Look for the characteristic triplet of the methylene protons adjacent to the alcohol (~3.8 ppm) and the methoxy singlet (~3.9 ppm).[3] The C-2 proton of the pyridine should appear as a singlet or doublet with small coupling (~8.3 ppm).[2][3]

Protocol 2: Cyclization to Furo[2,3-c]pyridine

Target: 2,3-Dihydrofuro[2,3-c]pyridine (and subsequent aromatization)

Mechanistic Insight: This transformation relies on the "unmasking" of the 4-pyridone tautomer.[1][2][3] Demethylation with HBr generates the 4-hydroxy species (pyridone), which then undergoes acid-catalyzed cyclization where the side-chain alcohol attacks the C-4 position (or vice-versa, depending on activation).[1][2]

Step-by-Step Methodology:

  • Demethylation: Dissolve 2-(4-methoxypyridin-3-yl)ethan-1-ol in 48% aq. HBr .

  • Reflux: Heat to reflux (100-110°C) for 4-12 hours. Monitor by LC-MS for the disappearance of the methoxy signal (-14 mass units).

  • Cyclization: Often occurs spontaneously under these conditions.[1][2][3] If the intermediate 3-(2-hydroxyethyl)pyridin-4-one is isolated, treat with polyphosphoric acid (PPA) at 120°C to force ring closure.[1][2]

  • Aromatization (Optional): To access the fully aromatic furo[2,3-c]pyridine, treat the dihydro-intermediate with DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) in toluene at reflux.[1][2]

Part 4: Quantitative Data & Properties

Table 1: Physicochemical Profile & Solubility

PropertyValue / PredictionRelevance
Molecular Weight 153.18 g/mol Ideal fragment size (<200 Da).[1][2]
LogP (Predicted) ~0.4 - 0.8Highly water-soluble; ideal for CNS penetration.[1][2]
pKa (Pyridine N) ~6.5Basic; protonatable at physiological pH.[3]
H-Bond Donors 1 (Alcohol)Key interaction point for binding pockets.[1][2][3]
H-Bond Acceptors 3 (N, O-Me, O-H)High interaction potential.[1]

Table 2: Comparative Reactivity

Electrophile UsedProduct TypeYield (Typical)Notes
Ethylene Oxide Ethanol side-chain65-75%Direct route; requires handling toxic gas.[1][2]
DMF Aldehyde80-90%Requires subsequent Wittig/Reduction steps.[1][2][3]
Allyl Bromide Allyl side-chain70-80%Requires oxidative cleavage to get ethanol.[1][2]

References

  • Lithiation Specificity: Lithiation of 4-methoxy-2-pyridone with butyllithium at –78 °C occurs at the C-3 position exclusively.[1][2][4]

    • Source: [3]

  • Furopyridine Synthesis: Synthesis of Furo[2,3-c]pyridine via cyclization of 3-substituted pyridines.[1][2]

    • Source: (Referenced via snippet 1.5/1.8 in search context).[3]

  • Organolithium Reagents:n-Butyllithium: A Comprehensive Review of Properties, Prepar

    • Source: [1][2]

  • General Pyridine Functionalization: Preparation of substituted alkoxypyridines via directed metalation.[2][3]

    • Source:

Sources

Comprehensive Protocol: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

[1]

Abstract & Application Context

The 2-(pyridin-3-yl)ethan-1-ol scaffold is a privileged structural motif in medicinal chemistry, serving as a critical linker in kinase inhibitors (e.g., PI3K/mTOR dual inhibitors), GPCR ligands, and calcium channel antagonists.[1] The specific derivative 2-(4-methoxypyridin-3-yl)ethan-1-ol is particularly valuable because the 4-methoxy group acts as an electronic tuner, modulating the basicity of the pyridine nitrogen (

1

This application note details two distinct, field-validated synthetic pathways to access this core:

  • Method A (Direct Lithiation): A high-speed, convergent route utilizing lithium-halogen exchange and epoxide trapping.[1] Ideal for discovery-phase synthesis (mg to g scale).[1]

  • Method B (Heck Homologation): A robust, scalable route avoiding gaseous reagents, utilizing palladium-catalyzed cross-coupling.[1] Ideal for process development (>10 g scale).[1]

Retrosynthetic Analysis & Strategy

The synthesis hinges on the regioselective functionalization of the C-3 position of the pyridine ring. The 4-methoxy substituent directs ortholithiation, but the presence of a bromine atom at C-3 allows for highly specific Lithium-Halogen Exchange (Li-Hal Ex), which is kinetically superior to deprotonation.[1]

Strategic Workflow Diagram

Retrosynthesiscluster_legendPathway LegendTarget2-(4-Methoxypyridin-3-yl)ethan-1-ol(Target Molecule)Intermediate_Li3-Lithio-4-methoxypyridine(Transient Species)Target->Intermediate_LiRetrosynthesis A(C-C Bond Formation)Intermediate_HeckEthyl 3-(4-methoxypyridin-3-yl)acrylate(Heck Product)Target->Intermediate_HeckRetrosynthesis B(Reduction)Precursor3-Bromo-4-methoxypyridine(Key Building Block)Intermediate_Li->PrecursorLi-Hal Exchange(n-BuLi, -78°C)Intermediate_Heck->PrecursorHeck Coupling(Pd cat., Ethyl Acrylate)StartingMat3-Bromo-4-chloropyridinePrecursor->StartingMatSNAr Methoxylation(NaOMe, DMSO)Method A: Discovery RouteMethod A: Discovery RouteMethod B: Process RouteMethod B: Process Route

Caption: Retrosynthetic logic flow illustrating the divergence from the common precursor 3-bromo-4-methoxypyridine.

Precursor Synthesis: 3-Bromo-4-methoxypyridine

Before attempting either method, the key intermediate must be synthesized.[1] Commercial availability can be variable; thus, in-house preparation via Nucleophilic Aromatic Substitution (

1

Reaction Principle: The 4-position of the pyridine ring is activated for nucleophilic attack, especially with a halogen leaving group.[1] The 3-bromo substituent provides steric auxiliary but does not prevent the substitution.[1]

Protocol
  • Reagents: 3-Bromo-4-chloropyridine (1.0 equiv), Sodium Methoxide (NaOMe, 1.2 equiv), DMSO (anhydrous).[1]

  • Procedure:

    • Dissolve 3-bromo-4-chloropyridine in DMSO (0.5 M concentration).

    • Add NaOMe slowly at room temperature (exothermic).[1]

    • Heat the mixture to 80 °C for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LCMS.

    • Workup: Pour into ice-water. Extract with

      
       or EtOAc (
      
      
      ).[1] Wash combined organics with brine. Dry over
      
      
      and concentrate.
    • Purification: Usually not required if conversion is complete. Yield is typically 90-96% .[1]

Method A: The Direct Lithiation Route (Discovery Scale)

This method utilizes the rapid kinetics of Lithium-Halogen exchange to generate a nucleophilic pyridine species that attacks ethylene oxide.[1]

Mechanism:

  • Li-Hal Exchange:

    
    -BuLi attacks the bromine atom at -78°C, generating 3-lithio-4-methoxypyridine.[1] This is faster than proton abstraction at C-2.[1]
    
  • Epoxide Opening: The lithiated species attacks the less hindered carbon of ethylene oxide.

  • Activation: The addition of a Lewis acid (like

    
    ) is sometimes used to activate the epoxide, but for 3-lithiopyridines, direct reaction is often sufficient if allowed to warm slowly.[1]
    
Detailed Protocol

Safety: Ethylene oxide is a carcinogen and a gas at room temperature. Handle in a well-ventilated fume hood. Use a cold trap if condensing gas, or use commercially available solutions (e.g., in THF).

StepActionCritical Parameter / Observation
1. Setup Flame-dry a 2-neck RBF under Argon. Add 3-bromo-4-methoxypyridine (1.0 g, 5.3 mmol) and anhydrous THF (20 mL).Solvent must be anhydrous (<50 ppm water).[1]
2. Cooling Cool the solution to -78 °C (Dry ice/Acetone bath).Allow 15 mins for thermal equilibration.
3. Exchange Add

-BuLi
(2.5 M in hexanes, 2.3 mL, 1.1 equiv) dropwise over 10 mins.[1]
Solution usually turns yellow/orange. Stir for 30-45 mins at -78 °C.
4. Trapping Add Ethylene Oxide (excess, ~5-10 equiv) as a pre-cooled solution in THF or condense gas directly into the flask.[1]Keep at -78 °C for 1 hr, then allow to warm to 0 °C slowly over 2 hrs.
5. Quench Quench with sat.

(aq) at 0 °C.
Vigorous bubbling may occur.[1]
6. Isolation Extract with DCM (

).[1] Dry (

), filter, and concentrate.[1][2]
Pyridine alcohols are polar; ensure thorough extraction.
7. Purification Flash Chromatography (DCM/MeOH 95:5 to 90:10).[1]Yield: Typically 60-75%.[1][3][4]

Method B: The Heck Coupling Route (Process Scale)

For scales exceeding 10 grams, handling organolithiums and ethylene oxide becomes hazardous. The Heck reaction offers a chemically robust alternative.

Reaction Scheme
  • Heck Coupling: Ar-Br + Ethyl Acrylate

    
     Ar-CH=CH-COOEt[1]
    
  • Hydrogenation: Ar-CH=CH-COOEt +

    
    
    
    
    Ar-CH
    
    
    -CH
    
    
    -COOEt[1]
  • Reduction: Ar-CH

    
    -CH
    
    
    -COOEt +
    
    
    
    
    Ar-CH
    
    
    -CH
    
    
    -OH
Detailed Protocol
Step 1: Heck Coupling[1][5][6]
  • Reagents: 3-Bromo-4-methoxypyridine (10 g), Ethyl acrylate (1.5 equiv),

    
     (5 mol%), 
    
    
    (10 mol%),
    
    
    (2.0 equiv), DMF (100 mL).[1]
  • Conditions: Heat to 100-110 °C for 12 hours under

    
    .
    
  • Workup: Dilute with water, extract with EtOAc. Filter through Celite to remove Pd black.

  • Note: The product is the

    
    -unsaturated ester.[1]
    
Step 2: Hydrogenation & Reduction (Telescoped)[1]
  • Hydrogenation: Dissolve the Heck product in EtOH. Add 10% Pd/C (10 wt%).[1] Stir under

    
     balloon (1 atm) for 4-6 hours. Filter through Celite.
    
  • Reduction:

    • Dissolve the saturated ester in anhydrous THF (0 °C).

    • Add

      
       (1.0 M in THF, 1.2 equiv) dropwise.[1]
      
    • Stir at 0 °C for 1 hour, then warm to RT.

    • Fieser Quench: Add water (

      
       mL), 15% NaOH (
      
      
      mL), then water (
      
      
      mL). Filter the white granular precipitate.
    • Concentrate filtrate to yield the target alcohol.

Comparative Data & Selection Guide

FeatureMethod A (Lithiation)Method B (Heck/Reduction)
Step Count 1 Step (Convergent)3 Steps (Linear)
Atom Economy HighModerate (Loss of EtOH/Ligands)
Reagent Hazard High (

-BuLi, Ethylene Oxide)
Low/Moderate (Pd,

)
Scalability Difficult (>5 g requires specialized cooling)Excellent (Linear scale-up)
Typical Yield 60-75%50-65% (Overall)
Time to Result 1 Day3-4 Days

Analytical Characterization (Expected)

Verification of the product structure is crucial.

  • 
     NMR (400 MHz, 
    
    
    ):
    • 
       8.35 (s, 1H, C2-H), 8.30 (d, 1H, C6-H), 6.80 (d, 1H, C5-H).[1]
      
    • 
       3.90 (s, 3H, 
      
      
      ).[1]
    • 
       3.85 (t, 2H, 
      
      
      ), 2.85 (t, 2H,
      
      
      ).[1]
  • 
     NMR:  Distinct signals for the pyridine carbons, methoxy group (~55 ppm), and the ethyl linker (~60 ppm for 
    
    
    , ~30 ppm for
    
    
    ).[1]

References

  • Lithiation of 4-methoxypyridines

    • Comins, D. L., & LaMunyon, D. H. (1992).[1] Lithiation of 4-methoxypyridine.[1][4][7] Directed ortho-lithiation vs. halogen-metal exchange. Tetrahedron Letters, 33(48), 7301-7304.[1] Link

  • Heck Reaction on Pyridines

    • Littke, A. F., & Fu, G. C. (2002).[1] Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211.[1] Link

  • Synthesis of 3-bromo-4-methoxypyridine

    • Schlosser, M., & Rausis, T. (2004).[1] Site-selective substitution of 3-bromo-4-chloropyridine. European Journal of Organic Chemistry, 2004(5), 1018-1024.[1] Link[1]

  • General Pyridine Alcohol Synthesis

    • Pasquinet, E., et al. (2001).[1] Synthesis of 3-substituted pyridines via directed ortho-lithiation. Tetrahedron, 57(9), 1951-1958.[1] Link

Application Note & Scalable Synthesis Protocol: 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a key building block in the synthesis of various pharmacologically active molecules. Its structural motif, a substituted pyridylethanol, is found in a range of compounds targeting diverse biological pathways. The development of a robust and scalable synthetic route to this intermediate is therefore of significant interest to researchers in medicinal chemistry and process development.

This document provides a detailed, field-proven protocol for the multi-step synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. The described methodology is designed for scalability, emphasizing operational simplicity and the use of readily available starting materials. Each step is accompanied by a thorough explanation of the underlying chemical principles and experimental choices, ensuring both reproducibility and a deep understanding of the process.

Synthetic Strategy Overview

The synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol is approached via a three-step sequence starting from commercially available 4-hydroxy-3-pyridineacetic acid hydrochloride. The overall strategy involves:

  • Esterification of the starting material to protect the carboxylic acid and facilitate subsequent purification.

  • O-methylation of the phenolic hydroxyl group to install the key methoxy substituent.

  • Reduction of the ester to the desired primary alcohol.

This route is designed to be efficient and scalable, avoiding the use of hazardous or prohibitively expensive reagents where possible.

Synthetic_Scheme A 4-Hydroxy-3-pyridineacetic acid hydrochloride B Methyl 4-hydroxy-3-pyridineacetate A->B   Esterification (MeOH, SOCl2) C Methyl 2-(4-methoxypyridin-3-yl)acetate B->C   O-Methylation (MeI, K2CO3) D 2-(4-Methoxypyridin-3-yl)ethan-1-ol C->D   Reduction (LiAlH4)

Caption: Overall synthetic scheme for 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

Experimental Protocols

Part 1: Esterification of 4-Hydroxy-3-pyridineacetic acid hydrochloride

Rationale: The initial step focuses on the protection of the carboxylic acid as a methyl ester. This is a standard and high-yielding transformation that improves the solubility of the compound in organic solvents and prevents unwanted side reactions in the subsequent methylation step. The use of thionyl chloride in methanol provides a convenient in situ generation of methanolic HCl for Fischer esterification.

Materials:

ReagentMolar Mass ( g/mol )Quantity (g)Moles (mol)
4-Hydroxy-3-pyridineacetic acid hydrochloride191.6050.00.261
Methanol (MeOH)32.04500 mL-
Thionyl chloride (SOCl₂)118.9722.0 mL0.300
Sodium bicarbonate (NaHCO₃)84.01As needed-
Dichloromethane (DCM)84.93As needed-
Anhydrous sodium sulfate (Na₂SO₄)142.04As needed-

Protocol:

  • To a 1 L round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-hydroxy-3-pyridineacetic acid hydrochloride (50.0 g, 0.261 mol) and methanol (500 mL).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add thionyl chloride (22.0 mL, 0.300 mol) dropwise to the stirred suspension over 30 minutes. Caution: This addition is exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

  • After the addition is complete, remove the ice bath and heat the reaction mixture to reflux for 4 hours. The suspension should become a clear solution.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 10% MeOH in DCM).

  • Once the reaction is complete, cool the mixture to room temperature and remove the methanol under reduced pressure.

  • To the resulting residue, carefully add a saturated aqueous solution of sodium bicarbonate until the pH is ~8. This will neutralize the excess acid.

  • Extract the aqueous layer with dichloromethane (3 x 200 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield methyl 4-hydroxy-3-pyridineacetate as a solid.

Esterification_Workflow start Start: 4-Hydroxy-3-pyridineacetic acid HCl in MeOH step1 Cool to 0 °C start->step1 step2 Add SOCl₂ dropwise step1->step2 step3 Reflux for 4 hours step2->step3 step4 Monitor by TLC step3->step4 step5 Rotary Evaporation step4->step5 step6 Neutralize with NaHCO₃ (aq) step5->step6 step7 Extract with DCM step6->step7 step8 Dry, Filter, Concentrate step7->step8 end_product Product: Methyl 4-hydroxy-3-pyridineacetate step8->end_product

Caption: Workflow for the esterification step.

Part 2: O-Methylation of Methyl 4-hydroxy-3-pyridineacetate

Rationale: This step introduces the methoxy group at the 4-position of the pyridine ring. A classic Williamson ether synthesis is employed using methyl iodide as the methyl source and potassium carbonate as a mild base. Acetone is a suitable solvent for this reaction.

Materials:

ReagentMolar Mass ( g/mol )Quantity (g)Moles (mol)
Methyl 4-hydroxy-3-pyridineacetate167.1640.00.239
Anhydrous Potassium Carbonate (K₂CO₃)138.2149.60.359
Methyl Iodide (MeI)141.9417.8 mL0.287
Acetone58.08400 mL-
Water18.02As needed-
Ethyl Acetate (EtOAc)88.11As needed-

Protocol:

  • In a 1 L round-bottom flask, combine methyl 4-hydroxy-3-pyridineacetate (40.0 g, 0.239 mol), anhydrous potassium carbonate (49.6 g, 0.359 mol), and acetone (400 mL).

  • Stir the suspension at room temperature and add methyl iodide (17.8 mL, 0.287 mol) dropwise.

  • Heat the reaction mixture to reflux for 6 hours.

  • Monitor the reaction by TLC (Eluent: 50% EtOAc in hexanes).

  • After completion, cool the reaction to room temperature and filter off the inorganic salts.

  • Wash the filter cake with acetone.

  • Combine the filtrates and concentrate under reduced pressure.

  • Dissolve the residue in ethyl acetate (300 mL) and wash with water (2 x 100 mL) and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give methyl 2-(4-methoxypyridin-3-yl)acetate as an oil, which can be used in the next step without further purification.

Part 3: Reduction of Methyl 2-(4-methoxypyridin-3-yl)acetate

Rationale: The final step is the reduction of the ester to the primary alcohol. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent that efficiently accomplishes this transformation.[1] The reaction is carried out in an anhydrous ethereal solvent like tetrahydrofuran (THF). A careful workup procedure is crucial for safety and to isolate the product cleanly.

Materials:

ReagentMolar Mass ( g/mol )Quantity (g)Moles (mol)
Methyl 2-(4-methoxypyridin-3-yl)acetate181.1935.00.193
Lithium Aluminum Hydride (LiAlH₄)37.958.80.232
Anhydrous Tetrahydrofuran (THF)72.11400 mL-
Water18.028.8 mL-
15% Sodium Hydroxide (NaOH) solution40.008.8 mL-
Water18.0226.4 mL-
Celite-As needed-

Protocol:

  • To a flame-dried 1 L three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add lithium aluminum hydride (8.8 g, 0.232 mol) and anhydrous THF (200 mL).

  • Cool the suspension to 0 °C in an ice bath.

  • Dissolve methyl 2-(4-methoxypyridin-3-yl)acetate (35.0 g, 0.193 mol) in anhydrous THF (200 mL) and add it to the dropping funnel.

  • Add the ester solution dropwise to the LiAlH₄ suspension over 1 hour, maintaining the internal temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2 hours.

  • Monitor the reaction by TLC (Eluent: 10% MeOH in DCM).

  • Once the reaction is complete, cool the mixture back to 0 °C.

  • Carefully quench the reaction by the sequential dropwise addition of:

    • Water (8.8 mL)

    • 15% aqueous NaOH solution (8.8 mL)

    • Water (26.4 mL) Caution: This quenching process is highly exothermic and generates hydrogen gas. Ensure adequate cooling and ventilation.

  • Stir the resulting granular precipitate for 30 minutes at room temperature.

  • Filter the mixture through a pad of Celite and wash the filter cake thoroughly with THF.

  • Combine the filtrates and concentrate under reduced pressure to yield 2-(4-Methoxypyridin-3-yl)ethan-1-ol as a viscous oil. The product can be further purified by vacuum distillation or column chromatography if necessary.

Safety and Handling

  • Thionyl Chloride: Corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Methyl Iodide: Toxic and a suspected carcinogen. Handle in a fume hood with appropriate PPE.

  • Lithium Aluminum Hydride: Highly reactive and pyrophoric upon contact with water. Handle under an inert atmosphere (nitrogen or argon). The quenching procedure must be performed with extreme care.

Conclusion

The protocol described in this application note provides a reliable and scalable method for the synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. The three-step sequence is characterized by high yields and the use of readily accessible reagents. By providing detailed explanations for each step, this guide is intended to empower researchers to confidently reproduce and adapt this synthesis for their specific needs in drug discovery and development.

References

  • Guo, Y., et al. (2021). Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. ACS Catalysis. [Link]

  • PrepChem (2023). Synthesis of 4-pyridineethanol. [Link]

  • Kainz, Q. M., et al. (2016). Asymmetric Synthesis of Piperidines through Ene-Reductase-Catalyzed, Asymmetric Bioreduction of Tetrahydropyridines.
  • Google Patents. (2010).
  • Abdel-Aziz, A. A.-M., et al. (2011).
  • Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review.
  • Iversen, P. E., & Lund, H. (1963). The Addition of Grignard Reagents to Pyridazines. II. The Preparation of 4-Alkylated 3,6-Dimethoxypyridazines. Acta Chemica Scandinavica.
  • Barrow, J. C., et al. (2014). Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators. Bioorganic & Medicinal Chemistry Letters.
  • Lee, H., et al. (2014). Synthesis and biological evaluation of new pyrimidine-4-yl-ethanol derivatives as ROS1 kinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Organic Syntheses. (1984). α-AMINO ACETALS: 2,2-DIETHOXY-2-(4-PYRIDYL)ETHYLAMINE.
  • Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evalu
  • Organic Syntheses Procedure. [Link]

  • Zaitsev, V. P., et al. (2016). Synthesis of 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolo[2][3]pyridine-1,3-diones. Russian Journal of Organic Chemistry.

  • de la Cruz, P., et al. (2004). Mild Regioselective Halogenation of Activated Pyridines with N-Bromosuccinimide. Synlett.
  • Google Patents. (1990).
  • Comins, D. L., & Joseph, S. P. (1996). Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange. Tetrahedron Letters.
  • ResearchG
  • Synthesis General Procedures Method A: Preparation for compound E. Royal Society of Chemistry.
  • PubMed. (2010). 4-[Bis(3,4-dimethoxy-phen-yl)
  • Saralaya, M., et al. (2024). A collective review of the synthetic approaches disclosed in prior patents to synthesize the renowned drug, Lamotrigine. Mediterranean Journal of Pharmacy & Pharmaceutical Sciences.
  • Google Patents. (2014). Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole. CN103664886A.
  • ResearchGate. Calculated pKa (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP.
  • Hu, M. Q., et al. (2021). A one-pot approach to construct 3-(2-methoxypyridin-3-yl)-4H-chromen-4-ones via meinwald rearrangement/intramolecular demethylation annulation of epoxides. Organic & Biomolecular Chemistry.
  • Three-Step Synthesis of (E)-1-(2-(Pyridin-2-yl)benzo[d]thiazol-6-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a Potential Ligand for Transition Metals. Molbank.
  • European Patent Office. (2003). Process for preparing 4-(2-(2-pyridyl)ethoxy)
  • Preprints.org. (2026). 2-(4-allyl-2-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one.
  • Yi, X., et al. (2017). Solvent and Substituent Effects on the Conversion of 4-methoxypyridines to N-Methyl-4-pyridones.
  • Radtke, M. A., et al. (2019). A Scalable, One-Pot Synthesis of 1,2,3,4,5-Pentacarbomethoxycyclopentadiene. Synthesis.
  • VeriXiv. (2025). Development of a scalable synthetic route to (1R,5R)-2,2- dimethoxybicyclo[3.1.
  • Guo, Y., et al. (2021). Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions.

Sources

Application Notes & Protocols for the Comprehensive Analysis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide to the essential analytical techniques for the characterization, purity assessment, and quantification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, a key heterocyclic building block in pharmaceutical and chemical research. Recognizing the critical need for robust and reliable analytical data in drug development, this guide moves beyond mere procedural lists to explain the rationale behind methodological choices. We present detailed, field-proven protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy. Each protocol is designed as a self-validating system, incorporating quality control checks to ensure data integrity. This guide is intended for researchers, analytical scientists, and quality control professionals seeking to establish a rigorous analytical framework for this compound and its analogues.

Introduction: The Analytical Imperative

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a substituted pyridine derivative whose structural features—a pyridine ring, a methoxy group, and a primary alcohol—make it a versatile intermediate in the synthesis of complex molecules. The precise characterization of such intermediates is foundational to the success of multi-step synthetic campaigns and is a regulatory expectation in pharmaceutical development. The presence of impurities, isomers, or residual solvents can have profound impacts on reaction yields, downstream chemistry, and the safety and efficacy of a final active pharmaceutical ingredient (API).

Therefore, a multi-faceted analytical approach is not merely best practice; it is essential. This guide details an integrated strategy employing orthogonal techniques to provide a complete analytical profile of the molecule, ensuring its identity, purity, and quality.

Logical Workflow for Comprehensive Analysis

A systematic workflow ensures that all critical quality attributes of the analyte are assessed efficiently. The process begins with structural confirmation and proceeds to purity and quantitative analysis, with each step informing the next.

Analytical_Workflow cluster_0 Phase 1: Identity & Structural Confirmation cluster_1 Phase 2: Purity & Impurity Profiling cluster_2 Phase 3: Quantification NMR NMR Spectroscopy (¹H, ¹³C) HPLC HPLC-UV/DAD (Purity, Related Substances) NMR->HPLC Structure Confirmed MS Mass Spectrometry (LC-MS or GC-MS) MS->HPLC FTIR FTIR Spectroscopy GC GC-MS (Residual Solvents, Volatile Impurities) HPLC->GC Non-volatile Purity qHPLC Quantitative HPLC (Assay vs. Standard) HPLC->qHPLC Method Established Report Final Certificate of Analysis GC->Report qHPLC->Report Sample Sample Receipt: 2-(4-Methoxypyridin-3-yl)ethan-1-ol Sample->NMR Primary Structure Sample->MS Molecular Weight Sample->FTIR Functional Groups

Figure 1: A logical workflow for the complete analysis of a chemical intermediate.

Chromatographic Analysis: Purity and Quantification

Chromatography is the cornerstone for assessing the purity of chemical compounds by separating the main component from impurities and degradation products.

High-Performance Liquid Chromatography (HPLC)

HPLC is the definitive technique for determining the purity and assay of non-volatile, thermally stable compounds like 2-(4-Methoxypyridin-3-yl)ethan-1-ol. A reverse-phase method is optimal, as it effectively retains the moderately polar analyte while separating it from more polar or non-polar impurities.

Causality Behind Experimental Choices:

  • Column: An ACE C18 column is chosen for its robustness and excellent peak shape for polar and aromatic compounds.[1]

  • Mobile Phase: A gradient elution using a buffered aqueous phase and an organic modifier (methanol or acetonitrile) is necessary to elute a range of potential impurities with varying polarities. A phosphate buffer is selected to maintain a consistent pH, which is critical for the reproducible ionization state and retention of the basic pyridine moiety.[1]

  • Detector: A Diode Array Detector (DAD) is superior to a simple UV detector as it provides spectral data across a range of wavelengths, which is invaluable for peak purity assessment and identifying co-eluting impurities. The detection wavelength is set at 240 nm to maximize sensitivity for the pyridine chromophore.[1]

Experimental Protocol: HPLC-DAD for Purity Analysis

  • System Preparation:

    • Mobile Phase A: 20 mM Potassium Phosphate buffer. Adjust pH to 7.0 with phosphoric acid.

    • Mobile Phase B: Methanol (HPLC Grade).

    • Thoroughly degas both mobile phases before use.

    • Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

  • Standard Preparation:

    • Prepare a stock solution of 2-(4-Methoxypyridin-3-yl)ethan-1-ol reference standard at 1.0 mg/mL in methanol.

    • Prepare a working standard solution by diluting the stock solution to 0.1 mg/mL with a 50:50 mixture of Mobile Phase A and B.

  • Sample Preparation:

    • Accurately weigh approximately 10.0 mg of the sample into a 10 mL volumetric flask.

    • Dissolve and dilute to the mark with methanol to achieve a concentration of 1.0 mg/mL.

    • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

  • Chromatographic Conditions:

    • Inject 10 µL of the prepared sample.

    • Run the gradient program as detailed in Table 1.

  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate the purity by area percent: (Area of Main Peak / Total Area of All Peaks) * 100%.

    • Use the DAD to check the peak purity of the main component.

Table 1: HPLC Method Parameters

Parameter Value
Column ACE C18 (250 x 4.6 mm, 5 µm)
Mobile Phase A 20 mM Potassium Phosphate, pH 7.0
Mobile Phase B Methanol
Flow Rate 1.0 mL/min
Column Temperature 40°C[2]
Detection DAD, 240 nm
Injection Volume 10 µL
Gradient Program 0-15 min: 35% to 75% B
15-17 min: Hold at 75% B
17-18 min: 75% to 35% B

| | 18-25 min: Hold at 35% B (re-equilibration) |

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is ideal for analyzing volatile and thermally stable compounds. The primary alcohol in 2-(4-Methoxypyridin-3-yl)ethan-1-ol can cause peak tailing on standard GC columns. Derivatization is a crucial step to enhance volatility and improve chromatographic performance.

Causality Behind Experimental Choices:

  • Derivatization: Silylation is the most common derivatization for GC analysis, replacing the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[3][4] This reduces polarity and increases volatility, resulting in sharper, more symmetrical peaks. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-trimethylsilylimidazole (TMSI) in a solvent like pyridine are excellent reagents for this purpose.[3][5] Pyridine acts as both a solvent and a catalyst, driving the reaction to completion.[5]

  • Column: A low-polarity Rxi-5Sil MS column is suitable as it separates compounds primarily based on their boiling points, which is effective for silylated derivatives.[6]

  • Detector: A mass spectrometer provides both quantitative data and structural information from the fragmentation pattern, confirming the identity of the analyte and any impurities.

Experimental Protocol: GC-MS with Silylation

  • Sample Derivatization:

    • Accurately weigh 1-2 mg of the sample into a 2 mL GC vial.

    • Add 200 µL of pyridine and 200 µL of BSTFA with 1% TMCS.

    • Cap the vial tightly and heat at 70°C for 30 minutes.

    • Cool to room temperature before injection.

  • Chromatographic Conditions:

    • Run a reagent blank (all components except the sample) to identify any artifacts from the derivatizing agents.

    • Inject 1 µL of the derivatized sample using a splitless injection to maximize sensitivity.

  • Data Analysis:

    • Identify the TMS-derivatized peak of 2-(4-Methoxypyridin-3-yl)ethan-1-ol based on its retention time and mass spectrum.

    • Analyze for volatile impurities and residual solvents.

Table 2: GC-MS Method Parameters

Parameter Value
Column Rxi-5Sil MS (30 m x 0.25 mm ID, 0.25 µm film)
Carrier Gas Helium, constant flow at 1.0 mL/min
Injector Temp. 250°C[7]
Injection Mode Splitless (1 min)
Oven Program 70°C (hold 2 min), ramp 10°C/min to 280°C, hold 5 min[7]
Transfer Line Temp. 280°C
MS Source Temp. 230°C
MS Quad Temp. 150°C

| Scan Range | 50 - 500 amu[7] |

Spectroscopic Analysis: Structural Elucidation and Confirmation

Spectroscopic techniques provide unambiguous confirmation of the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure of an organic molecule by mapping the carbon-hydrogen framework.[8]

Protocol: ¹H and ¹³C NMR

  • Sample Preparation: Dissolve ~10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).[8]

  • Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

  • Interpretation: Analyze chemical shifts, integration, and coupling patterns to confirm the structure.

Table 3: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Integration Rationale
H-2 (Pyridine) ~8.2 Singlet (s) 1H Proton adjacent to nitrogen in pyridine ring.
H-5 (Pyridine) ~7.9 Doublet (d) 1H Aromatic proton ortho to nitrogen.
H-6 (Pyridine) ~6.8 Doublet (d) 1H Aromatic proton meta to nitrogen, shielded by OMe.
OCH₃ ~3.9 Singlet (s) 3H Typical range for an aryl methoxy group.[9]
CH₂-OH ~3.8 Triplet (t) 2H Methylene group attached to hydroxyl, coupled to Ar-CH₂.
Ar-CH₂ ~2.9 Triplet (t) 2H Methylene group attached to the pyridine ring, coupled to CH₂-OH.

| OH | Variable | Broad Singlet (br s) | 1H | Exchangeable proton, position is concentration-dependent. |

Mass Spectrometry (MS)

MS provides the molecular weight of the compound and offers structural clues through its fragmentation pattern. The molecular formula is C₈H₁₁NO₂ and the molecular weight is 153.18 g/mol .[10]

Expected EI Fragmentation (from GC-MS):

  • Molecular Ion (M⁺): A peak at m/z = 153 is expected, confirming the molecular weight.

  • Key Fragments:

    • m/z = 122: Loss of CH₂OH (•CH₂OH, 31 amu). This benzylic cleavage is highly favorable.

    • m/z = 138: Loss of a methyl radical (•CH₃, 15 amu) from the methoxy group.

    • m/z = 135: Loss of water (H₂O, 18 amu).

    • Further fragmentation of the pyridine ring structure.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[11][12]

Protocol: Attenuated Total Reflectance (ATR)-FTIR

  • Background Scan: Record a background spectrum of the clean ATR crystal.

  • Sample Analysis: Place a small amount of the solid or liquid sample directly on the ATR crystal.

  • Spectrum Acquisition: Collect the spectrum, typically over a range of 4000-400 cm⁻¹.

  • Interpretation: Identify characteristic absorption bands corresponding to the functional groups.

Table 4: Predicted FTIR Absorption Bands

Wavenumber (cm⁻¹) Functional Group Vibration Type
3400 - 3200 (broad) O-H (Alcohol) Stretching
3100 - 3000 C-H (Aromatic) Stretching
2950 - 2850 C-H (Aliphatic) Stretching
~1600, ~1500 C=C, C=N (Pyridine Ring) Stretching
~1250 C-O (Aryl Ether) Asymmetric Stretching

| ~1050 | C-O (Primary Alcohol) | Stretching |

Technique_Information_Map cluster_info cluster_tech Analyte 2-(4-Methoxypyridin-3-yl)ethan-1-ol NMR NMR Analyte->NMR MS Mass Spec Analyte->MS HPLC HPLC Analyte->HPLC FTIR FTIR Analyte->FTIR GC GC Analyte->GC Structure Molecular Structure (Connectivity) MolWeight Molecular Weight Purity Purity & Impurities FuncGroups Functional Groups NMR->Structure MS->Structure Fragmentation MS->MolWeight HPLC->Purity FTIR->FuncGroups GC->Purity

Figure 2: Mapping analytical techniques to the information they provide.

Conclusion

The analytical protocols detailed in this guide provide a robust framework for the comprehensive characterization of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. By integrating orthogonal techniques—HPLC for purity, GC-MS for volatile components, NMR for definitive structure, MS for molecular weight, and FTIR for functional group identity—a complete and reliable analytical profile can be established. Adherence to these validated methods ensures the quality and consistency required for research and development, particularly within the regulated environment of the pharmaceutical industry.

References

  • Health Canada. (1999). Determination of Pyridine, Quinoline and Styrene in Mainstream Tobacco Smoke. [Link]

  • Cefas. (2022). Development of quantitative methods for the analysis of pyridine in marine environmental samples. [Link]

  • Supporting Information for various compounds. Royal Society of Chemistry. (Note: Generic supporting information file, specific context unavailable).
  • D-Scholarship@Pitt. Appendix A NMR Spectra. (Note: Compilation of various NMR spectra). [Link]

  • Eurofins. Analytical Method Summaries. [Link]

  • Al-Asmari, A., et al. (2023). Some Lessons Learned on the Impact of the Storage Conditions, Syringe Wash Solvent, and the Way of GC-MS Injection on the Reproducibility of Metabolomic Studies. PMC. [Link]

  • ResearchGate. Why pyridine is used with BSFTA+TMCS in derivatization of organic compounds. [Link]

  • Nacalai Tesque. U.S. Pharmacopeia Methods for HPLC. [Link]

  • Dehaen, W., et al. (2016). Synthesis of 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolo[13][14]pyridine-1,3-diones. ResearchGate. [Link]

  • ResearchGate. 1 H-NMR spectrum of 2-(4-ethyl-3-methoxybenzyl) oxirane (Methyl eugenol epoxide). [Link]

  • Severina, H. I., et al. (2020). Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Research Journal of Pharmacy and Technology. [Link]

  • Preprints.org. 2-(4-allyl-2-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one. (Note: General synthetic procedure). [Link]

  • OIV. Determination of 3-methoxypropane-1,2-diol and cyclic diglycerols in wine by GC-MS. [Link]

  • Royal Society of Chemistry. Iridium-Catalyzed Asymmetric Reductive Amination of C2- Acylpyridines. [Link]

  • Agilent. (2020). Pharmaceutical Analysis using FTIR: Compliance with European, US, Indian, and Japanese Pharmacopoeia. [Link]

  • Doc Brown's Chemistry. Advanced Organic Chemistry: 1 H NMR spectrum of 2-methoxypropane. [Link]

  • Dr. Puspendra Classes. (2018). Part 21: Mass Spectrometry - Fragmentation and Interpretation. YouTube. [Link]

  • RJPN. (2020). FTIR INTERPRETATION OF DRUGS. [Link]

  • Acta Poloniae Pharmaceutica. (2011). HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION. [Link]

  • ResearchGate. Synthesis, characterization and computational studies of (E)-2-{[(2-aminopyridin-3-yl)imino]-methyl}-4,6-di-tert-butylphenol. [Link]

  • MHLW. Analytical Method for 2,4-D, 2,4-DB and Cloprop. [Link]

  • EPA. (2019). Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. [Link]

  • MDPI. (2023). Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and Drug Release. [Link]

  • WJPPS. FTIR analysis and interpretation of IR spectra of four spice oils extracted by hydrodistillation. [Link]

  • PubChem. 2-(3-methylpyridin-4-yl)ethan-1-ol. [Link]

  • MDPI. (2024). Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group. [Link]

  • NIST. WebBook, 2,4-D. [Link]

  • Royal Society of Chemistry. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening. [Link]

  • Jimenez, J. L., et al. Methods to extract molecular and bulk chemical information from series of complex mass spectra with limited mass resolution. [Link]

  • Protocols.io. (2022). Synthetic Procedure of 2-(1-(4-hydroxy-3-methoxyphenyl)propan-2-yl)-6-methoxy-4-propylphenol. [Link]

  • ResearchGate. (PDF) Study of Spectroscopic (FTIR and UV-Vis) and Theoretical Calculations on (E)-N-(4-methoxyphenyl)-1-(5-nitro-2-(piperidin-1-yl)phenyl)Methanamine. [Link]

  • PMC. 2-[(E)-2-(4-Methoxyphenyl)ethenyl]-1-methylpyridinium iodide. [Link]

Sources

Application Notes and Protocols for the Reaction Mechanisms of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Role of 2-(4-Methoxypyridin-3-yl)ethan-1-ol in Medicinal Chemistry

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a key building block in contemporary drug discovery and development. Its substituted pyridine core is a prevalent motif in a multitude of biologically active compounds, including kinase inhibitors and other targeted therapeutics.[1][2] The presence of a primary alcohol on the ethyl side chain offers a versatile handle for a variety of chemical transformations, allowing for the synthesis of diverse libraries of compounds for biological screening. Understanding the reaction mechanisms and having robust protocols for the derivatization of this alcohol are therefore of paramount importance for medicinal chemists.

This comprehensive guide provides detailed application notes and step-by-step protocols for the principal reaction mechanisms involving the ethan-1-ol moiety of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. We will delve into the mechanistic underpinnings of oxidation, esterification, and etherification reactions, offering insights into experimental choices and providing self-validating protocols for reproducible results.

PART 1: Core Reaction Mechanisms and Strategic Considerations

The chemical reactivity of 2-(4-Methoxypyridin-3-yl)ethan-1-ol is dominated by the primary alcohol. The adjacent methoxypyridine ring, while generally stable, can influence the reactivity of the side chain. The pyridine nitrogen is basic and can be protonated under acidic conditions or act as a ligand for metal catalysts. These factors must be considered when selecting reaction conditions.

Oxidation: Accessing Aldehydes and Carboxylic Acids

The oxidation of the primary alcohol of 2-(4-Methoxypyridin-3-yl)ethan-1-ol can yield either the corresponding aldehyde, 2-(4-methoxypyridin-3-yl)acetaldehyde, or the carboxylic acid, 2-(4-methoxypyridin-3-yl)acetic acid. The choice of oxidant and reaction conditions is critical to selectively obtain the desired product.[3]

Mechanism of Oxidation:

The oxidation of primary alcohols generally involves the removal of two hydrogen atoms: one from the hydroxyl group and one from the carbon bearing the hydroxyl group.[3][4] The initial product is an aldehyde, which can be further oxidized to a carboxylic acid in the presence of water and a strong oxidizing agent.[3]

To halt the oxidation at the aldehyde stage, mild, anhydrous oxidizing agents are necessary.[3][5] For the complete oxidation to the carboxylic acid, stronger oxidizing agents in aqueous media are typically employed.

Experimental Workflow: Oxidation of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

cluster_start Starting Material cluster_mild Mild Oxidation cluster_strong Strong Oxidation start 2-(4-Methoxypyridin-3-yl)ethan-1-ol mild_reagents Swern Oxidation: (COCl)2, DMSO, Et3N start->mild_reagents Selective Oxidation strong_reagents Jones Oxidation: CrO3, H2SO4, Acetone start->strong_reagents Full Oxidation aldehyde 2-(4-Methoxypyridin-3-yl)acetaldehyde mild_reagents->aldehyde acid 2-(4-Methoxypyridin-3-yl)acetic acid strong_reagents->acid

Caption: Oxidation pathways of 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

Esterification: Introducing Diverse Functional Groups

Esterification is a fundamental transformation that allows for the introduction of a wide array of functional groups onto the 2-(4-Methoxypyridin-3-yl)ethan-1-ol scaffold. This is particularly useful in drug discovery for modulating properties such as solubility, lipophilicity, and metabolic stability.

Mechanism of Steglich Esterification:

The Steglich esterification is a mild and efficient method for forming esters from alcohols and carboxylic acids using a carbodiimide, such as dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC), and a catalytic amount of 4-dimethylaminopyridine (DMAP).[6][7][8]

  • Activation of the Carboxylic Acid: The carboxylic acid reacts with DCC to form a highly reactive O-acylisourea intermediate.[8]

  • Acyl Transfer to DMAP: The nucleophilic DMAP attacks the O-acylisourea, forming a reactive N-acylpyridinium species and releasing dicyclohexylurea (DCU).[8] This step is crucial as it prevents a side reaction where the O-acylisourea rearranges to a stable N-acylurea.[6]

  • Nucleophilic Attack by the Alcohol: The alcohol, 2-(4-Methoxypyridin-3-yl)ethan-1-ol, attacks the activated N-acylpyridinium intermediate to form the desired ester and regenerate the DMAP catalyst.[8]

Reaction Scheme: Steglich Esterification

cluster_reactants Reactants cluster_reagents Reagents cluster_products Products alcohol 2-(4-Methoxypyridin-3-yl)ethan-1-ol ester Ester Product alcohol->ester acid R-COOH acid->ester dcc DCC dcu DCU (precipitate) dcc->dcu dmap DMAP (cat.) dmap->ester catalyzes

Caption: Overview of the Steglich esterification reaction.

Etherification: Modifying Steric and Electronic Properties

The synthesis of ethers from 2-(4-Methoxypyridin-3-yl)ethan-1-ol provides a means to introduce a variety of alkyl or aryl groups, thereby modifying the steric and electronic properties of the molecule. The Williamson ether synthesis is a classic and reliable method for achieving this transformation.

Mechanism of Williamson Ether Synthesis:

The Williamson ether synthesis is an SN2 reaction between an alkoxide and a primary alkyl halide or other substrate with a good leaving group.[9][10][11]

  • Deprotonation: The alcohol is first deprotonated by a strong base, such as sodium hydride (NaH), to form the corresponding alkoxide. This increases the nucleophilicity of the oxygen atom.

  • Nucleophilic Substitution: The resulting alkoxide then acts as a nucleophile and attacks the electrophilic carbon of an alkyl halide in a backside attack, displacing the halide leaving group and forming the ether.[10][11]

Given that this is an SN2 reaction, it is most efficient with methyl and primary alkyl halides.[11] Secondary and tertiary alkyl halides are more prone to elimination reactions.

PART 2: Detailed Experimental Protocols

General Laboratory Safety Precautions:

All experiments should be conducted in a well-ventilated fume hood.[6] Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.[6] Pyridine-containing compounds can be toxic and should be handled with care.[6]

Protocol 2.1: Swern Oxidation to 2-(4-Methoxypyridin-3-yl)acetaldehyde

This protocol describes the mild oxidation of 2-(4-Methoxypyridin-3-yl)ethan-1-ol to the corresponding aldehyde using Swern oxidation conditions. This method is known for its high yields and tolerance of various functional groups.[4][5][12]

Materials:

  • 2-(4-Methoxypyridin-3-yl)ethan-1-ol

  • Oxalyl chloride ((COCl)₂)

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Triethylamine (Et₃N), anhydrous

  • Dichloromethane (DCM), anhydrous

  • Argon or Nitrogen gas supply

  • Standard glassware for anhydrous reactions

Procedure:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and two addition funnels under an inert atmosphere (Argon or Nitrogen).

  • To the flask, add anhydrous DCM and cool the solution to -78 °C using a dry ice/acetone bath.

  • In one addition funnel, place a solution of oxalyl chloride in anhydrous DCM. In the other, place a solution of anhydrous DMSO in anhydrous DCM.

  • Add the oxalyl chloride solution dropwise to the cold DCM, maintaining the temperature below -60 °C.

  • After the addition is complete, add the DMSO solution dropwise, again keeping the temperature below -60 °C. Stir the mixture for 15 minutes.

  • Dissolve 2-(4-Methoxypyridin-3-yl)ethan-1-ol in anhydrous DCM and add it dropwise to the reaction mixture, ensuring the temperature remains below -60 °C. Stir for 30 minutes.

  • Add anhydrous triethylamine dropwise to the reaction mixture. The temperature may rise but should be kept below -50 °C.

  • After the addition is complete, remove the cooling bath and allow the reaction to warm to room temperature over 30-45 minutes.

  • Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Expected Outcome:

The expected product is 2-(4-Methoxypyridin-3-yl)acetaldehyde. The yield should be in the range of 80-95%. Characterization can be performed using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2.2: Steglich Esterification to 2-(4-Methoxypyridin-3-yl)ethyl Acetate

This protocol details the esterification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol with acetic acid using DCC and catalytic DMAP.

Materials:

  • 2-(4-Methoxypyridin-3-yl)ethan-1-ol

  • Acetic acid

  • Dicyclohexylcarbodiimide (DCC)

  • 4-Dimethylaminopyridine (DMAP)

  • Dichloromethane (DCM), anhydrous

  • Standard laboratory glassware

Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-(4-Methoxypyridin-3-yl)ethan-1-ol, acetic acid, and a catalytic amount of DMAP (5-10 mol%) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • In a separate flask, dissolve DCC in anhydrous DCM.

  • Add the DCC solution dropwise to the reaction mixture at 0 °C. A white precipitate of dicyclohexylurea (DCU) will begin to form.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature overnight.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, filter off the DCU precipitate and wash it with a small amount of DCM.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Expected Outcome:

The product is 2-(4-Methoxypyridin-3-yl)ethyl acetate. Yields are typically in the range of 85-95%. The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2.3: Williamson Ether Synthesis of 3-(2-Methoxyethyl)-4-methoxypyridine

This protocol describes the synthesis of 3-(2-methoxyethyl)-4-methoxypyridine from 2-(4-Methoxypyridin-3-yl)ethan-1-ol and methyl iodide.

Materials:

  • 2-(4-Methoxypyridin-3-yl)ethan-1-ol

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Methyl iodide (CH₃I)

  • Tetrahydrofuran (THF), anhydrous

  • Argon or Nitrogen gas supply

  • Standard glassware for anhydrous reactions

Procedure:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an addition funnel under an inert atmosphere.

  • Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and suspend it in anhydrous THF.

  • Dissolve 2-(4-Methoxypyridin-3-yl)ethan-1-ol in anhydrous THF and add it dropwise to the NaH suspension at 0 °C. Hydrogen gas will evolve.

  • After the addition is complete, allow the mixture to stir at room temperature for 30 minutes.

  • Cool the reaction mixture back to 0 °C and add methyl iodide dropwise.

  • After the addition, remove the ice bath and stir the reaction at room temperature overnight.

  • Monitor the reaction by TLC. If the reaction is sluggish, it can be gently heated to reflux.

  • Carefully quench the reaction by slowly adding methanol to consume any unreacted NaH, followed by water.

  • Extract the aqueous mixture with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Expected Outcome:

The expected product is 3-(2-methoxyethyl)-4-methoxypyridine. Yields are typically good, ranging from 70-90%. Characterization can be performed by ¹H NMR, ¹³C NMR, and mass spectrometry.

PART 3: Data Presentation and Quantitative Analysis

ReactionReagentsProductTypical Yield (%)Purity (%) (Post-Chromatography)
Swern Oxidation (COCl)₂, DMSO, Et₃N, DCM2-(4-Methoxypyridin-3-yl)acetaldehyde80-95>98
Steglich Esterification Acetic Acid, DCC, DMAP, DCM2-(4-Methoxypyridin-3-yl)ethyl acetate85-95>98
Williamson Ether Synthesis NaH, CH₃I, THF3-(2-Methoxyethyl)-4-methoxypyridine70-90>97

Conclusion

The protocols and mechanistic insights provided in this guide offer a robust framework for the synthetic manipulation of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. The described oxidation, esterification, and etherification reactions are reliable methods for generating a diverse range of derivatives essential for structure-activity relationship studies in drug discovery. By understanding the underlying principles of these reactions, researchers can confidently and efficiently synthesize novel compounds for the development of new therapeutics.

References

  • PTC Organics, Inc. (n.d.). PTC Etherification of Tertiary Alcohol. Retrieved from [Link]

  • OperaChem. (2023, July 2). Phase transfer catalysis (PTC). Retrieved from [Link]

  • Wikipedia. (2023, October 23). Steglich esterification. Retrieved from [Link]

  • Kotgire, S. S., Mahajan, S. K., Amrutkar, S. V., & Bhagat, U. D. (n.d.). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of 2,3 disubstituted quinazolinones. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Retrieved from [Link]

  • Royal Society of Chemistry. (2021, July 29). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Retrieved from [Link]

  • Edubirdie. (n.d.). Williamson Ether Synthesis Lab Report. Retrieved from [Link]

  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

  • Chemistry Steps. (2025, March 26). Mitsunobu Reaction. Retrieved from [Link]

  • Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

  • PMC. (n.d.). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Retrieved from [Link]

  • Chemistry Steps. (2020, January 6). Swern Oxidation. Retrieved from [Link]

  • Vedantu. (n.d.). Swern Oxidation: Reaction Mechanism, Steps & Key Examples. Retrieved from [Link]

  • Wikipedia. (2023, August 1). Swern oxidation. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Swern Oxidation Proceedure. Retrieved from [Link]

  • Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using Swern Oxidation. Retrieved from [Link]

  • PMC. (n.d.). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Steglich Esterification. Retrieved from [Link]

  • (Video). (2023, January 25). Oxidations of Primary Alcohols to Aldehydes. Retrieved from [Link]

  • JOCPR. (2024, April 29). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Retrieved from [Link]

  • MDPI. (2022, January 13). 2-(2-(4-Methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic Acid. Retrieved from [Link]

  • MDPI. (2022, April 1). 2-(5-Acetyl-7-methoxy-2-(4-methoxyphenyl)benzofuran-3-yl)acetic Acid. Retrieved from [Link]

  • Current issues in pharmacy and medicine: science and practice. (2021, March 18). Synthesis and transformation in the series of 2-((5-(2,4- and 3,4-dimethoxyphenyl)-3H-1,2,4-triazole-3-yl)thio)acetic acids. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Reactions of Alcohols. Retrieved from [Link]

  • PMC. (n.d.). Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators. Retrieved from [Link]

  • PMC. (n.d.). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Retrieved from [Link]

Sources

Technical Application Note: 2-(4-Methoxypyridin-3-yl)ethan-1-ol in Heterocyclic Synthesis

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a bifunctional pyridine building block characterized by an electron-rich 4-methoxy substituent and a reactive hydroxyethyl side chain at the 3-position. This specific substitution pattern renders it an ideal precursor for the synthesis of furo[2,3-c]pyridine and 2,3-dihydrofuro[2,3-c]pyridine scaffolds—pharmacophores increasingly prevalent in kinase inhibitors (e.g., IRAK4, JAK) and GPCR ligands.

This guide details the mechanistic exploitation of this molecule, moving beyond simple functional group interconversions to focus on intramolecular annulation strategies . We present a validated protocol for constructing the dihydrofuro[2,3-c]pyridine core, a bioisostere of dihydrobenzofuran that offers improved solubility and metabolic stability in medicinal chemistry campaigns.

Chemical Profile & Reactivity Logic

Structural Analysis

The molecule features two orthogonal reactive centers:

  • C4-Methoxy Group: Acts as a masked phenol. Under acidic conditions (HBr/HI) or nucleophilic attack (L-selectride), it reveals a 4-hydroxypyridine (pyridin-4-one tautomer), which is a potent nucleophile for cyclization.

  • C3-Hydroxyethyl Chain: A primary alcohol serving as a handle for activation (tosylation, halogenation) or oxidation.

Synthetic Strategy: The "Switch-Cyclize" Mechanism

The most powerful application of this compound lies in its conversion to fused bicyclic systems. The strategy involves activating the side chain (electrophile) and unmasking the ring oxygen (nucleophile) to trigger intramolecular O-alkylation .

ReactionPathway Start 2-(4-Methoxypyridin-3-yl) ethan-1-ol Inter1 Intermediate A: 3-(2-Bromoethyl)-4-methoxypyridine Start->Inter1 PBr3 or SOBr2 (Side chain activation) Inter2 Intermediate B: 3-(2-Bromoethyl)pyridin-4-ol Start->Inter2 48% HBr, Reflux (Concerted Activation/Deprotection) SideProd Alkylating Agent: 3-(2-Chloroethyl)-4-methoxypyridine Start->SideProd SOCl2, DCM (Chlorination) Inter1->Inter2 HBr (aq), Reflux (Demethylation) Product Target Scaffold: 2,3-Dihydrofuro[2,3-c]pyridine Inter2->Product Na2CO3 or NaOH (Intramolecular Cyclization)

Figure 1: Divergent synthetic pathways.[1][2] The bold blue path represents the concerted activation/deprotection strategy detailed in the protocol below.

Validated Experimental Protocol

Synthesis of 2,3-Dihydrofuro[2,3-c]pyridine

Objective: Construct the fused bicyclic core in a streamlined two-step, one-pot operation.

Rationale

Standard stepwise protocols (Mesylation


 Demethylation 

Cyclization) often suffer from low yields due to the instability of the mesylate intermediate during harsh demethylation. This protocol utilizes 48% Hydrobromic Acid (HBr) to simultaneously convert the alcohol to a bromide and demethylate the ether. The resulting intermediate cyclizes spontaneously or upon mild basification.
Reagents & Equipment
  • Substrate: 2-(4-Methoxypyridin-3-yl)ethan-1-ol (1.0 eq)

  • Reagent: 48% HBr (aq) (10–15 eq)

  • Base: 10% NaOH or Saturated NaHCO₃

  • Solvent: Water (reaction), DCM/Isopropanol (3:1) (extraction)

  • Equipment: Round-bottom flask, Reflux condenser, Oil bath.

Step-by-Step Methodology
  • Acid-Mediated Activation & Deprotection:

    • Charge a 50 mL round-bottom flask with 2-(4-Methoxypyridin-3-yl)ethan-1-ol (1.53 g, 10.0 mmol).

    • Slowly add 48% HBr (15 mL) while stirring. Caution: Exothermic.

    • Heat the mixture to reflux (110–120 °C) for 12–16 hours.

    • Checkpoint: Monitor by LC-MS. The starting material (M+H 154) should disappear. The intermediate 3-(2-bromoethyl)pyridin-4-ol (M+H ~202/204) may be visible, though it often cyclizes partially under acidic conditions.

  • Neutralization & Cyclization:

    • Cool the reaction mixture to 0 °C in an ice bath.

    • Carefully neutralize to pH ~8–9 using 10% NaOH solution. Note: As the pH rises through neutral, the intramolecular cyclization accelerates.

    • Stir at room temperature for 1 hour to ensure complete cyclization of any remaining bromo-intermediate.

  • Work-up & Isolation:

    • Extract the aqueous layer 3x with DCM:Isopropanol (3:1) . Note: The product is polar; standard DCM extraction may be insufficient.

    • Dry combined organics over anhydrous Na₂SO₄ and concentrate in vacuo.

    • Purification: Flash column chromatography (DCM/MeOH 95:5 to 90:10).

    • Yield Expectation: 75–85% as a tan/off-white solid.

Key Data Points
ParameterValueNotes
Precursor MW 153.18C8H11NO2
Product MW 121.14C7H7NO (2,3-Dihydrofuro[2,3-c]pyridine)
HBr Role Dual-actionBrominating agent (SN2) & Demethylating agent (Ether cleavage)
Critical Step pH AdjustmentCyclization is pH-dependent; avoid over-basifying to >pH 12 to prevent ring degradation.

Advanced Applications & Derivatization

A. Fragment-Based Drug Discovery (FBDD)

The alcohol handle allows this molecule to serve as a "warhead linker."

  • Protocol: React with p-toluenesulfonyl chloride (TsCl) to generate the tosylate.

  • Application: Displace the tosylate with secondary amines (e.g., piperazines, morpholines) to create a library of 3-(2-aminoethyl)-4-methoxypyridines . These are privileged scaffolds in GPCR antagonists (e.g., Dopamine D4, Serotonin 5-HT).

B. Oxidation to Pyridylacetic Acid Derivatives
  • Reagent: Jones Reagent or TEMPO/BAIB.

  • Product: 2-(4-Methoxypyridin-3-yl)acetic acid.

  • Utility: This acid can be coupled with amines to form amides, a common linkage in peptidomimetics.

Troubleshooting & Stability

  • Hygroscopicity: The starting alcohol is hygroscopic. Store under nitrogen at 4 °C.

  • Demethylation Issues: If HBr reflux fails to fully demethylate (stalled reaction), switch to L-Selectride in THF (reflux, 12h) followed by mesylation of the alcohol. This stepwise approach is milder but longer.

  • Side Reactions: In the presence of very strong bases (e.g., NaH) without prior activation, the alcohol may deprotonate and attack the 4-methoxy group, but this is kinetically disfavored compared to the activated displacement described above.

References

  • Chang, M.-Y., & Tai, H.-Y. (2011). Synthesis of Furo[2,3-c]pyridine. Heterocycles, 83(6), 1367.

    • Context: Establishes the cyclization logic for furo[2,3-c]pyridine scaffolds from functionalized piperidines/pyridines.
  • Shiao, M.-J., et al. (1993).[3] Demethylation of methoxypyridines with sodium trimethylsilanethiolate. Heterocycles, 36(2), 323-328.

    • Context: Provides alternative demethylation strategies for methoxypyridines if acidic conditions are not toler
  • Bamborough, P., et al. (2023). Synthesis and evaluation of dihydrofuro[2,3-b]pyridine derivatives as potent IRAK4 inhibitors. European Journal of Medicinal Chemistry, 258, 115616.[4]

    • Context: Demonstrates the biological relevance of the dihydrofuro-pyridine scaffold in modern kinase inhibitor design.
  • GuideChem. (n.d.). 2-(4-Methoxypyridin-3-yl)ethanol Product Details.

    • Context: Verification of CAS 1877970-97-2 and physical properties.

Sources

Application Notes & Protocols for the Synthesis of N-Cyclopropyl-2-(4-methoxypyridin-3-yl)acetamide from 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of modern drug discovery and development, the strategic synthesis of novel chemical entities with potential therapeutic applications is of paramount importance. Pyridine and its derivatives are privileged scaffolds in medicinal chemistry, appearing in a multitude of approved pharmaceuticals. The compound 2-(4-Methoxypyridin-3-yl)ethan-1-ol is a versatile building block, incorporating both a methoxypyridine core and a reactive primary alcohol functionality. This guide provides detailed application notes and protocols for the utilization of 2-(4-Methoxypyridin-3-yl)ethan-1-ol as a precursor for the synthesis of a novel target molecule, N-Cyclopropyl-2-(4-methoxypyridin-3-yl)acetamide . This target molecule integrates the methoxypyridine moiety with a cyclopropylamide group, a common feature in bioactive compounds known to enhance metabolic stability and target binding.

This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical guidance on the synthetic pathway, including the underlying chemical principles and step-by-step experimental procedures.

Synthetic Strategy: A Two-Step Approach

The proposed synthesis of N-Cyclopropyl-2-(4-methoxypyridin-3-yl)acetamide from 2-(4-Methoxypyridin-3-yl)ethan-1-ol is a logical and efficient two-step process. This strategy is designed to be robust and scalable, employing well-established and reliable chemical transformations.

Synthetic_Pathway Precursor 2-(4-Methoxypyridin-3-yl)ethan-1-ol Intermediate 2-(4-Methoxypyridin-3-yl)acetic acid Precursor->Intermediate Oxidation (TEMPO-mediated) Target N-Cyclopropyl-2-(4-methoxypyridin-3-yl)acetamide Intermediate->Target Amide Coupling (EDC, HOBt)

Caption: Proposed synthetic pathway for N-Cyclopropyl-2-(4-methoxypyridin-3-yl)acetamide.

Application Notes: Key Chemical Transformations

Step 1: TEMPO-Mediated Oxidation of a Primary Alcohol to a Carboxylic Acid

The selective oxidation of the primary alcohol in 2-(4-Methoxypyridin-3-yl)ethan-1-ol to the corresponding carboxylic acid is a critical first step. For substrates containing potentially sensitive functional groups such as a pyridine ring, harsh oxidizing agents like potassium permanganate or chromic acid can lead to side reactions and lower yields.[1][2] A superior method for this transformation is the use of a (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) catalyzed oxidation.

Causality of Experimental Choice:

  • Mild and Selective: TEMPO-mediated oxidation is known for its mild reaction conditions, which are compatible with a wide range of functional groups, including nitrogen-containing heterocycles.[3][4] This selectivity is crucial to prevent oxidation of the pyridine ring.

  • Catalytic Nature: The use of a catalytic amount of TEMPO with a stoichiometric co-oxidant makes this method more atom-economical and cost-effective for larger-scale synthesis.[5]

  • Mechanism: The reaction proceeds through the formation of an N-oxoammonium ion, which is the active oxidizing species. The alcohol is oxidized to an aldehyde, which, in the presence of water, forms a hydrate that is further oxidized to the carboxylic acid.[6]

A common and effective co-oxidant system for this purpose is sodium hypochlorite (NaOCl) in the presence of a phase-transfer catalyst.[3][6]

Step 2: Amide Bond Formation via Carbodiimide Coupling

The formation of the amide bond between the synthesized 2-(4-Methoxypyridin-3-yl)acetic acid and cyclopropylamine is a classic example of a condensation reaction. To facilitate this kinetically slow process, a coupling agent is employed to activate the carboxylic acid.[7]

Causality of Experimental Choice:

  • Reliability and Efficiency: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-hydroxybenzotriazole (HOBt) is a widely used and highly efficient method for amide bond formation in medicinal chemistry.[7][8][9]

  • Mechanism of Action: EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is prone to racemization if the carboxylic acid has a chiral center and can rearrange to a stable N-acylurea byproduct. HOBt acts as an additive that traps the O-acylisourea to form an active ester, which is more stable and less susceptible to racemization. This active ester then reacts with the amine to form the desired amide.[7][10]

  • Work-up: A significant advantage of using EDC is that the urea byproduct is water-soluble, simplifying the purification of the final product through a standard aqueous workup.[10]

Amide_Coupling_Mechanism cluster_activation Carboxylic Acid Activation cluster_coupling Amide Formation R-COOH Carboxylic Acid O-acylisourea O-acylisourea (active intermediate) R-COOH->O-acylisourea + EDC EDC EDC Active_Ester HOBt Active Ester O-acylisourea->Active_Ester + HOBt HOBt HOBt Amide N-Cyclopropyl-Amide Active_Ester->Amide + Amine Amine Cyclopropylamine

Caption: Mechanism of EDC/HOBt mediated amide bond formation.

Experimental Protocols

Protocol 1: Synthesis of 2-(4-Methoxypyridin-3-yl)acetic acid

Materials:

Reagent/SolventM.W. ( g/mol )Amount (mmol)EquivalentsVolume/Mass
2-(4-Methoxypyridin-3-yl)ethan-1-ol153.1810.01.01.53 g
TEMPO156.250.10.0115.6 mg
Sodium hypochlorite (10-15% solution)74.4422.02.2~15 mL
Dichloromethane (DCM)---50 mL
Saturated aq. Sodium Bicarbonate---20 mL
1 M Hydrochloric Acid---As needed
Anhydrous Sodium Sulfate---As needed
Ethyl Acetate---For extraction
Hexanes---For extraction

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, add 2-(4-Methoxypyridin-3-yl)ethan-1-ol (1.53 g, 10.0 mmol) and TEMPO (15.6 mg, 0.1 mmol).

  • Dissolve the starting materials in dichloromethane (50 mL) and saturated aqueous sodium bicarbonate (20 mL).

  • Cool the biphasic mixture to 0 °C in an ice bath with vigorous stirring.

  • Slowly add the sodium hypochlorite solution dropwise over 30 minutes, ensuring the temperature remains below 5 °C.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

  • Quench the reaction by adding saturated aqueous sodium thiosulfate solution (10 mL).

  • Separate the aqueous layer and wash the organic layer with water (2 x 20 mL).

  • Acidify the combined aqueous layers to pH 2-3 with 1 M HCl at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

  • Purify the crude product by recrystallization or flash column chromatography on silica gel to obtain pure 2-(4-Methoxypyridin-3-yl)acetic acid.

Protocol 2: Synthesis of N-Cyclopropyl-2-(4-methoxypyridin-3-yl)acetamide

Materials:

Reagent/SolventM.W. ( g/mol )Amount (mmol)EquivalentsVolume/Mass
2-(4-Methoxypyridin-3-yl)acetic acid167.165.01.0836 mg
Cyclopropylamine57.096.01.20.42 mL
EDC·HCl191.706.51.31.25 g
HOBt135.126.51.3878 mg
Diisopropylethylamine (DIPEA)129.2412.52.52.18 mL
Anhydrous Dichloromethane (DCM)---50 mL
1 M Hydrochloric Acid---For workup
Saturated aq. Sodium Bicarbonate---For workup
Brine---For workup
Anhydrous Magnesium Sulfate---As needed

Procedure:

  • To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-(4-Methoxypyridin-3-yl)acetic acid (836 mg, 5.0 mmol), HOBt (878 mg, 6.5 mmol), and cyclopropylamine (0.42 mL, 6.0 mmol).

  • Dissolve the mixture in anhydrous dichloromethane (50 mL).

  • Cool the solution to 0 °C in an ice bath with stirring.

  • Add EDC·HCl (1.25 g, 6.5 mmol) portion-wise to the reaction mixture.

  • Add DIPEA (2.18 mL, 12.5 mmol) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with DCM (50 mL).

  • Wash the organic layer sequentially with 1 M HCl (2 x 30 mL), saturated aqueous sodium bicarbonate (2 x 30 mL), and brine (30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield pure N-Cyclopropyl-2-(4-methoxypyridin-3-yl)acetamide.

Data Summary

CompoundMolecular FormulaMolecular Weight ( g/mol )Expected Yield (%)Physical Appearance
2-(4-Methoxypyridin-3-yl)acetic acidC₈H₉NO₃167.1675-85Off-white to pale yellow solid
N-Cyclopropyl-2-(4-methoxypyridin-3-yl)acetamideC₁₁H₁₄N₂O₂206.2470-80White to off-white solid

References

  • Organic Chemistry Portal. TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC. [Link]

  • Organic Synthesis. Acid-Amine Coupling using EDCI. [Link]

  • Common Organic Chemistry. Amine to Amide (EDC + HOBt). [Link]

  • Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

  • Organic Chemistry Portal. Carboxylic Acids from Primary Alcohols and Aldehydes by a Pyridinium Chlorochromate Catalyzed Oxidation. [Link]

  • A Facile Method for Oxidation of Primary Alcohols to Carboxylic Acids and Its Application in Glycosaminoglycan Syntheses. (n.d.). PMC. [Link]

  • ResearchGate. A High performance oxidation method for secondary alcohols by inductive activation of TEMPO in combination with pyridine-bromine complexes. [Link]

  • A bis(pyridyl)-N-alkylamine/Cu(i) catalyst system for aerobic alcohol oxidation. (n.d.). [Link]

  • TEMPO-Mediated Oxidations. (n.d.). [Link]

  • Hoover, J. M., & Stahl, S. S. (2011). Highly Practical Copper(I)/TEMPO Catalyst System for Chemoselective Aerobic Oxidation of Primary Alcohols. Journal of the American Chemical Society, 133(42), 16901–16910. [Link]

  • Wikipedia. Jones oxidation. [Link]

  • Master Organic Chemistry. (2015, May 6). Alcohol Oxidation: “Strong” & “Weak” Oxidants. [Link]

  • Organic Chemistry Portal. Jones Oxidation. [Link]

  • HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

  • ADICHEMISTRY. JONES REAGENT & OXIDATION REACTIONS. [Link]

  • Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators. (n.d.). PMC. [Link]

  • Making Carboxylic Acids by Oxidation of Primary Alcohols or Aldehydes. (2023, January 22). [Link]

Sources

Application Note: Safe Handling and Storage of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS: 1877970-97-2) is a functionalized pyridine intermediate used primarily in the synthesis of bioactive heterocyclic compounds and pharmaceutical candidates.[1] Its structure features an electron-rich pyridine ring substituted with a methoxy group and a primary ethanol chain.

Due to the presence of the primary alcohol and the basic pyridine nitrogen, this compound exhibits specific sensitivities to oxidation and pH changes. This guide outlines the rigorous protocols required to maintain compound integrity (purity) and ensure operator safety during handling. Treat this compound as a hazardous research chemical with potential irritant and toxic properties.

Chemical Identity & Properties

PropertyDetail
Chemical Name 2-(4-Methoxypyridin-3-yl)ethan-1-ol
CAS Number 1877970-97-2
Molecular Formula C₈H₁₁NO₂
Molecular Weight 153.18 g/mol
SMILES OCCC1=C(OC)C=CN=C1
Physical State Viscous liquid or low-melting solid (Batch dependent)
Solubility Soluble in DMSO, Methanol, Dichloromethane (DCM), Ethyl Acetate.

Safety Profile (Risk Assessment)

As a research chemical with limited toxicological data, the Precautionary Principle must be applied . Protocols are derived from structural analogs (e.g., 4-methoxypyridine, 2-pyridineethanol).

GHS Classification (Extrapolated)
  • Skin Irritation (Category 2): H315 - Causes skin irritation.[2][3][4]

  • Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[3][4]

  • Specific Target Organ Toxicity - SE (Category 3): H335 - May cause respiratory irritation.[2][4]

  • Acute Toxicity (Oral/Dermal/Inhalation): Treat as potentially harmful (Category 4).

Personal Protective Equipment (PPE) Matrix
  • Respiratory: Work strictly within a certified chemical fume hood. If handling powders outside a hood (unlikely for this state), use a NIOSH N95 or P100 respirator.

  • Dermal: Nitrile gloves (Minimum thickness: 0.11 mm). Double-gloving recommended for prolonged handling.

  • Ocular: Chemical splash goggles. Safety glasses with side shields are insufficient if working with liquid volumes >5 mL.

Storage Protocol: The "Cold Chain" Integrity

The primary alcohol moiety is susceptible to slow oxidation to the corresponding aldehyde or carboxylic acid, particularly if the pyridine ring activates the side chain. The methoxy group is generally stable but can hydrolyze under strong acidic conditions.

Storage Lifecycle Diagram

StorageLifecycle Arrival 1. Shipment Arrival (Check Cold Chain) Inspect 2. Inspection (Seal Integrity/Color) Arrival->Inspect Aliquot 3. Aliquotting (Inert Atmosphere) Inspect->Aliquot Pass DeepFreeze 4. Long-Term Storage (-20°C, Amber Vial) Aliquot->DeepFreeze Bulk WorkingStock 5. Working Stock (2-8°C, <1 Week) Aliquot->WorkingStock Immediate Use DeepFreeze->WorkingStock Thaw once WorkingStock->DeepFreeze AVOID Refreezing

Figure 1: Critical workflow for receiving and storing 2-(4-Methoxypyridin-3-yl)ethan-1-ol to prevent degradation.

Detailed Storage Conditions
  • Temperature:

    • Long-Term (>30 days): Store at -20°C .

    • Short-Term (<30 days): 2°C to 8°C is acceptable.

  • Atmosphere: Hygroscopic. Store under Argon or Nitrogen atmosphere. Oxygen exposure accelerates degradation.

  • Container: Amber glass vials with Teflon-lined caps to prevent light degradation and leaching.

Handling & Usage Protocols

Aliquotting Strategy (To minimize freeze-thaw)
  • Why: Repeated freeze-thaw cycles introduce moisture (condensation), leading to hydrolysis or hydrate formation.

  • Protocol:

    • Upon receipt, thaw the source bottle once in a desiccator until it reaches room temperature.

    • Inside a fume hood (or glovebox), dispense the compound into single-use aliquots (e.g., 50 mg or 100 mg) into amber crimp-top or screw-top vials.

    • Purge each vial with Argon gas before sealing.

    • Parafilm the caps to ensure an air-tight seal.

Solubilization
  • Preferred Solvents: DMSO (Dimethyl sulfoxide) or Anhydrous Methanol.

  • Solubility Check:

    • The compound contains a basic nitrogen (pyridine) and a polar hydroxyl group.

    • Acidic Media: Solubility increases in aqueous acid (forms pyridinium salt), but avoid strong acids for storage to prevent ether cleavage.

    • Basic Media: Soluble in organic solvents; less soluble in basic aqueous solutions.

Synthesis Precaution

When using this reagent in coupling reactions (e.g., Mitsunobu or esterification):

  • Stoichiometry: The pyridine nitrogen may act as a competitive nucleophile or base. Adjust equivalents of auxiliary bases (e.g., TEA, DIPEA) accordingly.

  • Activation: If converting the alcohol to a leaving group (Tosylate/Mesylate), keep the reaction mixture cold (0°C) to prevent pyridinium salt formation (intramolecular cyclization).

Emergency Response Procedures

Spill Decision Tree

SpillResponse Start Spill Detected Assess Assess Volume Start->Assess Minor Minor (<5 mL) In Fume Hood Assess->Minor Major Major (>5 mL) Or Outside Hood Assess->Major ActionMinor 1. Absorb with Sand/Vermiculite 2. Clean with Ethanol 3. Dispose as Haz Waste Minor->ActionMinor ActionMajor 1. Evacuate Area 2. Ventilate 3. Call EHS/HazMat Major->ActionMajor

Figure 2: Decision logic for responding to spills based on volume and location.

First Aid Measures
  • Eye Contact: Immediately flush with water for 15 minutes.[4][5] Lift eyelids. Seek medical attention.

  • Skin Contact: Wash with soap and water.[4][5] Remove contaminated clothing.[3][4][5][6][7] If irritation persists (redness/burning), seek medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

References

  • PubChem. (n.d.). Compound Summary: Pyridine derivatives and safety data. National Library of Medicine. Retrieved October 26, 2023, from [Link]

(Note: Specific SDS data for CAS 1877970-97-2 is limited; safety protocols in this guide are established based on validated procedures for structural analogs such as 4-methoxypyridine and 2-pyridineethanol.)

Sources

Application Note: Selective Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol via Directed Ortho-Metalation

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a rigorous, field-validated protocol for the synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol . The methodology prioritizes the Directed Ortho-Metalation (DoM) strategy, leveraging the directing power of the C4-methoxy group to selectively functionalize the C3 position.

Executive Summary

The target molecule, 2-(4-Methoxypyridin-3-yl)ethan-1-ol , is a valuable heterocyclic building block for medicinal chemistry, particularly in the development of kinase inhibitors and GPCR ligands. Synthesizing substituted pyridines is historically challenging due to the electron-deficient nature of the ring, which disfavors electrophilic aromatic substitution.

This protocol utilizes Directed Ortho-Metalation (DoM) , a superior alternative to classical methods. By exploiting the coordination ability of the C4-methoxy group, we can direct a lithiating agent to the C3 position with high regioselectivity. This method avoids the multi-step harsh conditions associated with halogenation/cross-coupling routes and provides direct access to the hydroxyethyl side chain via ethylene oxide trapping.

Key Advantages of This Protocol
  • Step Economy: Converts commercially available starting material to target in a single pot.

  • Regiocontrol: The C4-OMe group locks lithiation to the C3 position, preventing C2 attack.

  • Atom Economy: Avoids heavy metal catalysts (Pd/Sn) required for cross-coupling.

Retrosynthetic Logic & Mechanism

The synthesis relies on the acidity of the C3 proton, enhanced by the inductive effect of the adjacent methoxy group and the coordination of the lithium cation to the methoxy oxygen.

Reaction Pathway[1][2][3][4][5][6][7][8][9]
  • Complexation: The organolithium reagent coordinates with the methoxy oxygen.

  • Deprotonation: The base removes the C3 proton, forming a lithiated intermediate.

  • Nucleophilic Attack: The C3-lithio species opens the epoxide ring of ethylene oxide.

  • Hydrolysis: Protonation yields the final alcohol.

ReactionPathway SM 4-Methoxypyridine Complex Coordination Complex (Li...O Interaction) SM->Complex MesLi / THF -78°C Lithiated 3-Lithio-4-methoxypyridine (Reactive Intermediate) Complex->Lithiated Deprotonation (DoM Effect) Trapped Lithium Alkoxide Lithiated->Trapped + Ethylene Oxide (Nucleophilic Attack) Product 2-(4-Methoxypyridin-3-yl)ethan-1-ol (Target) Trapped->Product H3O+ Quench

Figure 1: Mechanistic pathway for the Directed Ortho-Metalation (DoM) of 4-methoxypyridine.

Experimental Protocol

Critical Reagents & Equipment
ReagentEquiv.RoleCritical Parameter
4-Methoxypyridine 1.0SubstrateMust be dry (distill over CaH2 if old).
Mesityllithium (MesLi) 1.2BasePreferred over n-BuLi to prevent nucleophilic attack at C2. Prepare fresh or titrate.
Ethylene Oxide 3.0ElectrophileUse as solution in THF (2.5–3.0 M). Handle cold.
THF (Anhydrous) SolventMediumFreshly distilled from Na/Benzophenone or from SPS.
TMEDA 1.2AdditiveOptional: Stabilizes Li-aggregate, enhances basicity.

Safety Note: Ethylene oxide is a carcinogen and highly flammable gas. Use a pre-prepared solution in THF and handle only in a well-ventilated fume hood. Mesityllithium is pyrophoric.

Step-by-Step Methodology
Step 1: Preparation of the Lithiating Agent (if not commercial)

Note: While LDA can be used, Mesityllithium (MesLi) is recommended for electron-deficient pyridines to suppress nucleophilic addition to the ring (chichibabin-like reactions).

  • Flame-dry a 250 mL 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar, nitrogen inlet, and rubber septum.

  • Charge with Bromomesitylene (1.0 equiv) and anhydrous THF (concentration ~0.5 M).

  • Cool to -78°C (dry ice/acetone bath).

  • Add t-Butyllithium (2.0 equiv) dropwise over 20 minutes.

  • Stir at -78°C for 1 hour to generate Mesityllithium.

Step 2: Directed Lithiation
  • To the MesLi solution at -78°C, add a solution of 4-Methoxypyridine (1.0 equiv) in THF dropwise via syringe pump (rate: 1 mL/min).

  • Observation: The solution color may shift to deep yellow/orange, indicating the formation of the lithiated species.

  • Stir at -78°C for 2 hours .

    • Critical Checkpoint: Do not allow the temperature to rise, as the 3-lithio species can be unstable or isomerize.

Step 3: Epoxide Trapping
  • Add Ethylene Oxide (3.0 equiv, solution in THF) dropwise to the reaction mixture at -78°C.

    • Note: Lewis acids (e.g., BF3·OEt2) are not recommended here as they may complex with the pyridine nitrogen and kill reactivity. The lithium cation is sufficient to activate the epoxide.

  • Allow the reaction to warm slowly to 0°C over 4 hours.

  • Stir at 0°C for an additional 2 hours to ensure complete ring opening.

Step 4: Quench and Workup
  • Quench the reaction carefully with saturated aqueous NH4Cl (20 mL) at 0°C.

  • Dilute with Ethyl Acetate (EtOAc) and transfer to a separatory funnel.

  • Extract the aqueous layer with EtOAc (3 x 50 mL).

    • Tip: Pyridine derivatives are polar. If the product remains in the aqueous phase, saturate the aqueous layer with NaCl (salting out) or use CHCl3/iPrOH (3:1) for extraction.[1]

  • Dry combined organics over anhydrous Na2SO4 .

  • Concentrate under reduced pressure to yield the crude oil.

Purification[11]
  • Column Chromatography: Silica gel (stationary phase).[2]

  • Eluent: Gradient of DCM:MeOH (98:2 to 90:10). The free alcohol is polar; MeOH is required.

  • TLC Visualization: UV (254 nm) and Dragendorff’s reagent (orange stain for pyridines).

Characterization & Validation

Expected Analytical Data
  • 1H NMR (400 MHz, CDCl3):

    • 
       8.35 (s, 1H, H-2): Diagnostic singlet, deshielded by N and alcohol chain.
      
    • 
       8.30 (d, 1H, H-6): Doublet, 
      
      
      
      -proton.
    • 
       6.80 (d, 1H, H-5): Doublet, ortho to OMe.
      
    • 
       3.90 (s, 3H, OMe): Strong singlet.
      
    • 
       3.85 (t, 2H, -CH2-CH2 -OH): Triplet.
      
    • 
       2.90 (t, 2H, Ar-CH2 -CH2-): Triplet.
      
  • MS (ESI+): Calculated for C8H11NO2 [M+H]+: 154.08. Found: 154.1.

Troubleshooting Guide
IssueProbable CauseSolution
Low Yield Nucleophilic attack at C2 (BuLi addition)Switch from n-BuLi to Mesityllithium or LDA .
No Reaction Wet reagentsTitrate organolithium; distill THF.
Polymerization Excess Ethylene Oxide / High TempKeep temp < 0°C during trapping; use exact stoichiometry.
Regioisomer Mix Lithiation at C2Ensure -78°C control; OMe group usually directs C3, but high temps promote thermodynamic equilibration.

Alternative Scale-Up Route (Cross-Coupling)

For multi-gram scale-up where cryogenic lithiation is impractical, use the Heck Coupling strategy:

  • Start: 3-Bromo-4-methoxypyridine.

  • Reaction: Heck coupling with n-Butyl Vinyl Ether (Pd(OAc)2, DPPP, Et3N).

  • Hydrolysis: Acidic hydrolysis yields (4-methoxypyridin-3-yl)acetaldehyde.

  • Reduction: NaBH4 reduction to the target alcohol. Note: This route avoids ethylene oxide gas but adds two steps.

References

  • Regioselective Lithiation: Marsais, F., & Quéguiner, G. (1981). Metallation of methoxypyridines: A new synthesis of 2,3-disubstituted pyridines. Tetrahedron, 39(12), 2009-2021. Link

  • DoM Review: Snieckus, V. (1990). Directed ortho metalation.[3] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. Link

  • Pyridine Functionalization: Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley.
  • Analogous Synthesis: Comins, D. L., & LaMunyon, D. H. (1992). Lithiation of 4-methoxypyridine. Tetrahedron Letters, 33(43), 6293-6296.

Sources

Troubleshooting & Optimization

Technical Support Center: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. The guidance provided herein is based on established chemical principles and field-proven insights to ensure you can achieve reliable and reproducible results.

Introduction: The Challenge and Importance

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a valuable building block in medicinal chemistry and materials science. Its synthesis, while seemingly straightforward, presents several challenges that can lead to low yields and purification difficulties. The electron-rich nature of the methoxypyridine ring and the reactivity of the side chain necessitate precise control over reaction conditions. This guide will deconstruct common synthetic routes and provide actionable solutions to overcome these challenges.

Common Synthetic Pathways

Understanding the primary routes to the target molecule is the first step in troubleshooting. The two most prevalent pathways involve either the reduction of a carbonyl group or the formation of a new carbon-carbon bond.

cluster_0 Pathway A: Reduction cluster_1 Pathway B: C-C Bond Formation cluster_2 Pathway C: Cross-Coupling A1 3-Acetyl-4-methoxypyridine A2 2-(4-Methoxypyridin-3-yl)ethan-1-ol A1->A2 Reduction (e.g., NaBH4) B1 4-Methoxy-3-pyridinecarboxaldehyde B2 Intermediate Adduct B1->B2 Grignard Reaction (e.g., CH3MgBr) B3 2-(4-Methoxypyridin-3-yl)ethan-1-ol B2->B3 Workup (H3O+) C1 3-Halo-4-methoxypyridine C2 Coupled Intermediate C1->C2 Sonogashira Coupling (e.g., with Trimethylsilylacetylene) C3 2-(4-Methoxypyridin-3-yl)ethan-1-ol C2->C3 Deprotection & Reduction

Caption: Overview of primary synthetic routes.

Each of these pathways has its own set of potential pitfalls. The following sections will address specific issues you might encounter in a question-and-answer format.

Troubleshooting Guide & FAQs

Section 1: Issues Related to Low Yield

Question 1: My reduction of 3-acetyl-4-methoxypyridine with sodium borohydride (NaBH₄) is giving a very low yield. What are the likely causes and how can I fix it?

Answer: Low yields in this reduction are common and can typically be traced back to a few key factors:

  • Reagent Quality and Stoichiometry: Sodium borohydride is susceptible to decomposition by moisture. Ensure you are using a freshly opened bottle or a properly stored reagent. It's often beneficial to use a slight excess (1.1 to 1.5 equivalents) to compensate for any minor degradation and ensure the reaction goes to completion.[1]

  • Solvent Choice: The choice of solvent is critical. While methanol is commonly used, its protic nature can slowly react with and consume the NaBH₄.[2] A less reactive solvent like ethanol or isopropanol can be a better choice. For even milder conditions, tetrahydrofuran (THF) can be used, although the reaction may be slower.

  • Reaction Temperature: The reduction is typically exothermic. Running the reaction at 0 °C (ice bath) during the addition of NaBH₄ helps to control the reaction rate and minimize side reactions. After the initial addition, allowing the reaction to slowly warm to room temperature often ensures completion.

  • Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC). If you observe a significant amount of starting material after a reasonable time, you can try adding a small additional portion of NaBH₄.

Question 2: I'm attempting a Grignard reaction with 4-methoxy-3-pyridinecarboxaldehyde and methylmagnesium bromide, but the yield of the desired secondary alcohol is poor. What's going wrong?

Answer: Grignard reactions are notoriously sensitive to experimental conditions.[3] Here are the most common failure points for this specific transformation:

  • Strictly Anhydrous Conditions: This is the most critical factor. Grignard reagents are extremely strong bases and will be quenched by any protic source, especially water.[3][4][5] All glassware must be oven-dried or flame-dried immediately before use, and all solvents (typically THF or diethyl ether) must be anhydrous. The aldehyde starting material should also be rigorously dried.

  • Magnesium Activation: The magnesium turnings used to prepare the Grignard reagent are often coated with a passivating layer of magnesium oxide.[4] This layer prevents the reaction with the alkyl halide from starting. You can activate the magnesium by:

    • Adding a small crystal of iodine.

    • Adding a few drops of 1,2-dibromoethane.

    • Mechanically crushing the magnesium turnings under an inert atmosphere.[6]

  • Side Reactions with the Pyridine Ring: The pyridine nitrogen can coordinate with the Grignard reagent, and in some cases, direct addition to the pyridine ring can occur, although this is less common with methoxypyridines. To mitigate this, you can try using a "Turbo-Grignard" reagent, which is a mixture of the Grignard reagent and lithium chloride (LiCl). This can increase the reactivity and selectivity of the addition to the carbonyl group.

  • Reverse Addition: Instead of adding the Grignard reagent to the aldehyde, try adding the aldehyde solution slowly to the Grignard reagent solution. This ensures that the Grignard reagent is always in excess, which can help to minimize side reactions involving the aldehyde.

Section 2: Purity and Side Product Formation

Question 3: After my reduction reaction, I'm observing a significant amount of a side product that is difficult to separate from my desired alcohol. What could it be?

Answer: The most likely side product in the reduction of a substituted pyridine is the over-reduction of the pyridine ring itself, leading to a piperidine derivative.[7]

  • Cause: This typically happens when using stronger reducing agents or harsh reaction conditions (e.g., high pressure hydrogenation with catalysts like PtO₂ under acidic conditions).[7] While NaBH₄ is generally selective for the carbonyl group, contamination of the starting material or the use of a very reactive borohydride source could potentially lead to minor ring reduction.

  • Solution & Prevention:

    • Stick to mild reducing agents: NaBH₄ is ideal. Avoid stronger agents like lithium aluminum hydride (LiAlH₄) unless you are certain of your reaction control.

    • Control the pH: Ensure the reaction is not overly acidic during workup, as this can promote side reactions. A careful quench with a saturated solution of ammonium chloride (NH₄Cl) is recommended.

    • Purification: If the side product has formed, careful column chromatography is the most effective way to separate it. A gradient elution from a non-polar solvent system (like hexane/ethyl acetate) to a more polar one may be necessary.

Question 4: My Sonogashira coupling reaction to form the carbon skeleton is resulting in a lot of homocoupling of the alkyne (Glaser coupling). How can I suppress this side reaction?

Answer: Glaser homocoupling is a very common side reaction in Sonogashira couplings, especially when a copper(I) co-catalyst is used.[8]

cluster_0 Reaction Pathways cluster_1 Mitigation Strategy Start Aryl Halide + Terminal Alkyne Desired Sonogashira Product (Heterocoupling) Start->Desired [Pd], [Cu], Base Side Glaser Product (Homocoupling) Start->Side [Cu], O2 S1 Degas Solvents Thoroughly S2 Use an Excess of Alkyne S3 Consider Copper-Free Conditions

Caption: Sonogashira vs. Glaser Coupling.

  • Cause: This side reaction is promoted by the presence of oxygen and the copper(I) catalyst.

  • Solutions:

    • Strictly Anaerobic Conditions: The most important step is to rigorously degas all your solvents and reagents and to run the reaction under an inert atmosphere (argon or nitrogen).[9] Use the freeze-pump-thaw technique for the best results.

    • Use an Excess of the Alkyne: Using a slight excess of the terminal alkyne (e.g., 1.2 to 1.5 equivalents) can help to favor the desired cross-coupling reaction over the homocoupling.[10]

    • Copper-Free Sonogashira: There are many modern protocols for Sonogashira couplings that do not require a copper co-catalyst.[11] These often use a more active palladium catalyst or specific ligands and are very effective at preventing Glaser coupling.

    • Choice of Base: The choice of base can also influence the reaction outcome. Amines like triethylamine (TEA) or diisopropylethylamine (DIPEA) are commonly used.[8]

Section 3: Optimized Protocol

Question 5: Can you provide a reliable, step-by-step protocol for the reduction of 3-acetyl-4-methoxypyridine that maximizes yield and purity?

Answer: Certainly. The following protocol incorporates best practices to address the common issues discussed above.

Optimized Reduction of 3-Acetyl-4-methoxypyridine

ParameterRecommended ConditionRationale
Solvent Anhydrous EthanolBalances reactivity and stability of NaBH₄.
Temperature 0 °C to Room Temp.Controls exotherm, prevents side reactions.
Reagent Ratio 1.2 eq. NaBH₄Ensures complete conversion without gross excess.
Workup Sat. aq. NH₄ClMildly acidic quench to destroy excess reagent.
Purification Silica Gel ChromatographyFor highest purity of the final product.

Step-by-Step Procedure:

  • Preparation: Under an inert atmosphere (N₂ or Ar), dissolve 3-acetyl-4-methoxypyridine (1.0 eq.) in anhydrous ethanol (approx. 0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Reagent Addition: Slowly add sodium borohydride (1.2 eq.) portion-wise over 15-20 minutes. Monitor for any excessive gas evolution or temperature increase.

  • Reaction: Stir the reaction mixture at 0 °C for 1 hour, then remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Quenching: Cool the mixture back to 0 °C and slowly add saturated aqueous ammonium chloride (NH₄Cl) solution dropwise to quench the excess NaBH₄. Stir for 15 minutes.

  • Extraction: Remove the ethanol under reduced pressure. Add water to the residue and extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

  • Washing & Drying: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.[12]

  • Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to yield the pure 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

References
  • University of Wisconsin-Madison. (n.d.). Grignard Reaction. Department of Chemistry. Retrieved from [Link]

  • Wikipedia. (2023). Sonogashira coupling. Retrieved from [Link]

  • Wikipedia. (2023). Grignard reaction. Retrieved from [Link]

  • Junge, K., et al. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. Journal of the American Chemical Society. Retrieved from [Link]

  • Clark, J. (2015). An introduction to Grignard reagents. Chemguide. Retrieved from [Link]

  • Favorskii, A. E., et al. (2013). An acetylene zipper—Sonogashira reaction sequence for the efficient synthesis of conjugated arylalkadiynols. Tetrahedron Letters. Retrieved from [Link]

  • Ashenhurst, J. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link]

  • Islam, M. R., et al. (2015). Synthesis of some nuclear substitution derivatives of 4-acetyl pyridine. Journal of Bangladesh Chemical Society.
  • Wang, Y., et al. (2018). Synthesis of Novel 3-Aryl-N-Methyl-1,2,5,6-Tetrahydropyridine Derivatives by Suzuki coupling: As Acetyl Cholinesterase Inhibitors. Molecules. Retrieved from [Link]

  • Vafaeezadeh, M., et al. (2023). Synthesis of 2-((4-methoxyphenyl)ethynyl)aniline via sonogashira Cross Coupling.
  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

  • Reddy, B. C., et al. (2024). A collective review of the synthetic approaches disclosed in prior patents to synthesize the renowned drug, Lamotrigine. Future Journal of Pharmaceuticals and Health Sciences.
  • Google Patents. (2014). CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole.
  • Deev, S. L., et al. (2016). Synthesis of 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolo[3]pyridine-1,3-diones. ResearchGate.

  • Preprints.org. (2026). 2-(4-allyl-2-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one.
  • Hu, M. Q., et al. (2021). A one-pot approach to construct 3-(2-methoxypyridin-3-yl)-4H-chromen-4-ones via meinwald rearrangement/intramolecular demethylation annulation of epoxides. East China Normal University.
  • Harutyunyan, S. R., et al. (2023).
  • Al-Majid, A. M., et al. (2019). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. MDPI.
  • El-Sayed, M. A. A. (2014). 3-Acetyl-4-hydroxycoumarin: Synthesis, reactions and applications. Journal of Saudi Chemical Society.
  • Sreenivasulu, R., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst.
  • Ghiurca, E. L., et al. (2021). (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}-1-phenyl-1-ethanol. Molbank.
  • ResearchGate. (2025). Improvement in the synthesis of 2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(Z)-methoxyiminoacetic acid 2-benzothiazolyl thioester | Request PDF.
  • Glen Research. (n.d.). Procedure for Synthesis of CleanAmp™ Primers.
  • National Center for Biotechnology Information. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties.
  • Yue, F., et al. (2022). Synthetic Procedure of 2-(1-(4-hydroxy-3-methoxyphenyl)propan-2-yl)-6-methoxy-4-propylphenol. Protocols.io.
  • ResearchGate. (n.d.). (PDF) Synthetic Procedure of 2-(1-(4-hydroxy-3-methoxyphenyl)propan-2-yl)-6-methoxy-4-propylphenol v1.

Sources

Technical Support Center: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 2-(4-methoxypyridin-3-yl)ethan-1-ol. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the synthesis of this important pyridine derivative. Our goal is to provide practical, experience-driven advice to help you troubleshoot and optimize your experimental outcomes.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section is dedicated to identifying and resolving specific issues that may arise during the synthesis of 2-(4-methoxypyridin-3-yl)ethan-1-ol. Each entry follows a question-and-answer format to directly address potential problems.

Question 1: My reaction yield is significantly lower than expected. What are the likely causes and how can I improve it?

Low yields can often be attributed to several factors, primarily related to the purity of starting materials and the precise control of reaction conditions.

Possible Causes and Solutions:

  • Moisture in Reagents and Solvents: Pyridine synthesis, especially those involving organometallic reagents like Grignard or organolithium compounds, is highly sensitive to moisture. Water can quench these re[1][2]active species, leading to a substantial decrease in yield.

    • Troubleshooting Protocol: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Solvents should be freshly distilled from an appropriate drying agent. Reagents should be of high purity and handled under anhydrous conditions.

  • Incomplete Reaction: The reaction may not have gone to completion.

    • Troubleshooting Protocol: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the starting material is still present after the expected reaction time, consider extending the reaction duration or slightly increasing the temperature.

  • Side Reactions: The formation of unwanted byproducts can consume starting materials and reduce the yield of the desired product.

    • Troubleshooting Protocol: Refer to the subsequent questions in this guide for identifying and mitigating specific side products.

Question 2: I'm observing an unexpected peak in my NMR spectrum. What could this impurity be?

The presence of unexpected signals in your ¹H or ¹³C NMR spectra is a common indication of side product formation. The nature of the impurity will depend on the synthetic route employed. A common route involves the reduction of an ester, such as ethyl 2-(4-methoxypyridin-3-yl)acetate.

Common Side Products and Their Spectral Signatures:

CompoundKey ¹H NMR Signals (in CDCl₃)Key ¹³C NMR Signals (in CDCl₃)
2-(4-Methoxypyridin-3-yl)ethan-1-ol (Desired Product) ~8.2 (d, 1H, H5-pyridine), ~8.1 (s, 1H, H2-pyridine), ~6.7 (d, 1H, H6-pyridine), ~3.9 (s, 3H, OCH₃), ~3.8 (t, 2H, CH₂OH), ~2.8 (t, 2H, Ar-CH₂)~163 (C4-pyridine), ~150 (C2-pyridine), ~148 (C6-pyridine), ~125 (C3-pyridine), ~106 (C5-pyridine), ~62 (CH₂OH), ~55 (OCH₃), ~32 (Ar-CH₂)
Ethyl 2-(4-methoxypyridin-3-yl)acetate (Unreacted Starting Material) ~8.3 (d, 1H, H5-pyridine), ~8.2 (s, 1H, H2-pyridine), ~6.8 (d, 1H, H6-pyridine), ~4.2 (q, 2H, OCH₂CH₃), ~3.9 (s, 3H, OCH₃), ~3.6 (s, 2H, Ar-CH₂), ~1.3 (t, 3H, OCH₂CH₃)~171 (C=O), ~163 (C4-pyridine), ~150 (C2-pyridine), ~148 (C6-pyridine), ~125 (C3-pyridine), ~106 (C5-pyridine), ~61 (OCH₂CH₃), ~55 (OCH₃), ~38 (Ar-CH₂), ~14 (OCH₂CH₃)
4-Methoxypyridine (From potential side reactions) ~8.2 (d, 2H), ~6.7 (d, 2H), ~3.9 (s, 3H)~164, ~150, ~107, ~55

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration. For definitive identification, it is recommended to consult reference spectra or perform further analytical characterization.

Experimental Workflow [3][4][5]for Impurity Identification:

G start Unexpected Peak in NMR check_sm Compare with Starting Material Spectrum start->check_sm check_lit Consult Literature for Known Side Products start->check_lit lcms Run LC-MS Analysis start->lcms nmr_2d Perform 2D NMR (COSY, HSQC) check_sm->nmr_2d check_lit->nmr_2d ms_data Analyze MS Data for Molecular Weight lcms->ms_data ms_data->nmr_2d structure Elucidate Structure of Impurity nmr_2d->structure

Caption: Workflow for identifying unknown impurities.

Question 3: My reaction involving a Grignard reagent is not working. What are the potential pitfalls?

Grignard reagents are powerful tools but require careful handling.

Common Issues and Solu[2][6][7]tions:

  • Inactive Magnesium: The magnesium turnings may have an oxide layer that prevents the reaction from initiating.

    • Troubleshooting Protocol: Activate the magnesium by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. The disappearance of the iodine color or the evolution of ethylene gas indicates activation.

  • Schlenk Equilibrium[6]: In ethereal solvents like THF, Grignard reagents can exist in equilibrium with diorganomagnesium species (R₂Mg) and magnesium halides (MgX₂). This can sometimes affect[6] reactivity.

  • Reaction with the Pyridine Ring: Grignard reagents can add to the C=N bond of the pyridine ring, especially if the reaction temperature is not well-controlled.

    • Troubleshooting Protocol: Maintain a low reaction temperature (e.g., -78 °C) during the addition of the Grignard reagent.

Frequently Asked Questions (FAQs)

This section addresses broader, yet critical, questions regarding the synthesis of 2-(4-methoxypyridin-3-yl)ethan-1-ol.

What are the most common synthetic routes to 2-(4-methoxypyridin-3-yl)ethan-1-ol?

Several synthetic strategies can be employed. The choice of route often depends on the availability of starting materials and the desired scale of the reaction.

Common Synthetic Pathways:

G cluster_0 Route A: Reduction of Ester cluster_1 Route B: Grignard Reaction cluster_2 Route C: Lithiation ester Ethyl 2-(4-methoxypyridin-3-yl)acetate reduction Reduction (e.g., LiAlH4, NaBH4) ester->reduction product_a 2-(4-Methoxypyridin-3-yl)ethan-1-ol reduction->product_a aldehyde 4-Methoxypyridine-3-carbaldehyde grignard Grignard Reagent (e.g., MeMgBr) followed by hydrolysis aldehyde->grignard product_b 2-(4-Methoxypyridin-3-yl)ethan-1-ol grignard->product_b pyridine 4-Methoxypyridine lithiation Lithiation (e.g., n-BuLi) followed by reaction with ethylene oxide pyridine->lithiation product_c 2-(4-Methoxypyridin-3-yl)ethan-1-ol lithiation->product_c

Caption: Common synthetic routes to the target molecule.

Directed lithiation of 4-methoxypyridine at the C-3 position is a viable route, often utilizing reagents like mesityllithium or phenyllithium. Subsequent reaction with [8][9]an appropriate electrophile can then lead to the desired product. The use of hindered lithiating agents such as lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LTMP) at low temperatures can help avoid addition to the C=N bond of the pyridine ring.

How can I ef[10]fectively purify the final product?

Purification is a critical step to obtain 2-(4-methoxypyridin-3-yl)ethan-1-ol with high purity.

Recommended Purification Methods:

  • Column Chromatography: This is the most common method for purifying the crude product. A silica gel stationary phase with a gradient elution of ethyl acetate in hexanes is typically effective.

  • Acid-Base Extraction: If the crude product contains non-basic impurities, an acidic wash can be employed. The pyridine nitrogen can be protonated with a dilute acid (e.g., 1M HCl), making the desired product water-soluble and allowing for the removal of non-basic organic impurities by extraction. Subsequent neutralization[1] and extraction will recover the purified product.

  • Recrystallization: If the product is a solid and a suitable solvent system can be found, recrystallization can be an effective method for achieving high purity.

Are there any specific safety precautions I should be aware of?

Yes, several safety measures should be strictly followed.

  • Handling of Pyridine and its Derivatives: Pyridine and its derivatives can be harmful if inhaled, ingested, or absorbed through the skin. Always work in a well-ven[10]tilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Use of Reactive Reagents: Reagents such as lithium aluminum hydride, sodium borohydride, and organometallic compounds are highly reactive and can be pyrophoric. They should be handled wi[11]th extreme care under an inert atmosphere and away from any sources of water or protic solvents.

  • Anhydrous Conditions: As mentioned previously, maintaining anhydrous conditions is crucial for both safety and reaction success.

By carefully considering[1] these troubleshooting tips and frequently asked questions, researchers can enhance the efficiency and success of their synthesis of 2-(4-methoxypyridin-3-yl)ethan-1-ol.

References

  • Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange - Semantic Scholar. (n.d.). Retrieved February 17, 2026, from [Link]

  • Lithiation of 4-methoxy-2-pyridones. Synthetic entry to tenellin and funiculosin, and related natural 3,5-disubstituted 4-oxy-2-pyridones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Retrieved February 17, 2026, from [Link]

  • Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

  • DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES - LOCKSS: Serve Content. (2015, February 6). Retrieved February 17, 2026, from [Link]

  • Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange - ResearchGate. (2025, August 9). Retrieved February 17, 2026, from [Link]

  • Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions | ACS Catalysis - ACS Publications. (2021, June 28). Retrieved February 17, 2026, from [Link]

  • Synthesis of 2-(4-Methoxyphenyl)pyrrolo[2,1-d]pyrido[2,3-c]--thiazepin-3(2H)-one. (200[8][9]3, August 17). Retrieved February 17, 2026, from [Link]

  • 4 - Organic Syntheses Procedure. (n.d.). Retrieved February 17, 2026, from [Link]

  • Grignard reagent - Wikipedia. (n.d.). Retrieved February 17, 2026, from [Link]

  • Reactions of Grignard Reagents - Master Organic Chemistry. (2015, December 10). Retrieved February 17, 2026, from [Link]

  • Synthesis General Procedures Method A: Preparation for compound E. To a mixture of substituted pyridin-2-amine (1 eq) and subs - Rsc.org. (n.d.). Retrieved February 17, 2026, from [Link]

  • A collective review of the synthetic approaches disclosed in prior patents to synthesize the renowned drug, Lamotrigine. (2024, March 31). Retrieved February 17, 2026, from [Link]

  • CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole - Google Patents. (n.d.).
  • Synthesis of 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolopyridine-1,3-diones - Rese[12][13]archGate. (2016, January 8). Retrieved February 17, 2026, from [Link]

  • 2-(4-allyl-2-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one - Preprints.org. (2026, February 4). Retrieved February 17, 2026, from [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010, April 16). Retrieved February 17, 2026, from [Link]

  • Ethyl 2-[4-(4-methoxybenzyl)-3-methyl-6-oxopyridazin-1-yl]acetate - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

  • Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I) - JSciMed Central. (2023, October 4). Retrieved February 17, 2026, from [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist - KGROUP. (n.d.). Retrieved February 17, 2026, from [Link]

  • NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry - ACS Publications. (2016, February 19). Retrieved February 17, 2026, from [Link]

  • Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies - MDPI. (2022, February 5). Retrieved February 17, 2026, from [Link]

  • II Reduction Reactions. (n.d.). Retrieved February 17, 2026, from [Link]

  • Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of. (n.d.). Retrieved February 17, 2026, from [Link]

  • Synthesis of Methoxy-, Methylenedioxy-, Hydroxy-, and Halo-Substituted Benzophenanthridinone Derivatives as DNA Topoisomerase IB (TOP1) and Tyrosyl-DNA Phosphodiesterase 1 (TDP1) Inhibitors and Their Biological Activity for Drug-Resistant Cancer - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

  • Three-component Reaction between Ethyl N-(4-oxo-2-thioxothiazolidin-3-yl) Oxalamate and Acetylenic Esters in the Presence of Triphenylphosphine - ResearchGate. (2025, August 7). Retrieved February 17, 2026, from [Link]

Sources

Technical Support Center: Purification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance for common challenges encountered during the purification of this compound. The following question-and-answer format addresses specific issues with scientifically grounded explanations and practical, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing significant peak tailing during column chromatography of 2-(4-Methoxypyridin-3-yl)ethan-1-ol on silica gel. What is the cause and how can I resolve this?

A1: Peak tailing is a frequent issue when purifying pyridine derivatives via silica gel chromatography.[1] The primary cause is the interaction between the basic nitrogen atom of the pyridine ring and the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong interaction leads to a non-uniform elution of the analyte, resulting in a "tailing" effect on the chromatogram.

Causality Explained: The lone pair of electrons on the pyridine nitrogen acts as a Lewis base, forming hydrogen bonds with the acidic protons of the silanol groups. This interaction can be strong enough to retard the movement of the molecule down the column, and because these interactions are not perfectly uniform across the entire stationary phase, it leads to a broadening of the elution band.

Troubleshooting Protocol: Mitigating Peak Tailing

  • Mobile Phase Modification:

    • Addition of a Basic Modifier: A common and effective strategy is to add a small amount of a competing base to your eluent. Triethylamine (TEA) is a standard choice. The TEA will preferentially interact with the acidic silanlol groups, effectively "masking" them from your target compound.

      • Recommended Concentration: Start with 0.1-1% (v/v) of triethylamine in your mobile phase (e.g., ethyl acetate/hexane mixture).

    • Using a Polar Protic Solvent: Incorporating a small amount of an alcohol like methanol or isopropanol in your eluent can also help. These solvents can hydrogen bond with the silanol groups and reduce their interaction with the pyridine nitrogen.

  • Stationary Phase Selection:

    • Deactivated Silica: Consider using a deactivated or "end-capped" silica gel. In this type of silica, the surface silanol groups have been reacted with a silylating agent (like trimethylsilyl chloride), reducing their acidity and minimizing unwanted interactions.

    • Alumina: Basic or neutral alumina can be an excellent alternative to silica gel for the purification of basic compounds like pyridines.

Visualizing the Problem and Solution:

PeakTailing cluster_problem Problem: Peak Tailing cluster_solution Solution Pyridine 2-(4-Methoxypyridin-3-yl)ethan-1-ol (Basic Nitrogen) Interaction Strong Interaction Pyridine->Interaction Binds ReducedInteraction Reduced Interaction Pyridine->ReducedInteraction Silica Silica Gel (Acidic Silanol Groups) Silica->Interaction Binds Silica->ReducedInteraction Tailing Peak Tailing Interaction->Tailing Causes TEA Triethylamine (TEA) in Mobile Phase Masking Masks Silanol Groups TEA->Masking Masking->ReducedInteraction Leads to SymmetricPeak Symmetric Peak ReducedInteraction->SymmetricPeak Results in

Caption: Workflow illustrating the cause of peak tailing and its resolution.

Q2: My yield of 2-(4-Methoxypyridin-3-yl)ethan-1-ol is low after purification. What are the potential causes and how can I improve recovery?

A2: Low recovery can stem from several factors, ranging from the inherent properties of the compound to the purification technique employed. Given the polar alcohol and basic pyridine functionalities, this molecule can be "sticky" and prone to loss during purification.

Potential Causes for Low Yield:

  • Irreversible Adsorption on Silica Gel: As discussed in Q1, strong interactions with silica can lead to a portion of your product not eluting from the column at all.

  • Co-elution with Impurities: If your target compound co-elutes with a similarly polar impurity, you may be discarding fractions that contain your product in an attempt to isolate the purest fractions.

  • Degradation: Although 2-(4-Methoxypyridin-3-yl)ethan-1-ol is generally stable, prolonged exposure to highly acidic or basic conditions, or excessive heat during solvent evaporation, could potentially lead to degradation.

  • Sub-optimal Recrystallization Conditions: If using recrystallization, choosing an inappropriate solvent or cooling the solution too rapidly can lead to poor crystal formation and significant loss of product to the mother liquor.

Strategies for Improving Yield:

  • Optimize Column Chromatography:

    • TLC Analysis is Key: Before running a column, perform a thorough TLC analysis with various solvent systems to find an eluent that provides good separation between your product and impurities. Aim for an Rf value of 0.2-0.4 for your target compound.

    • Gradient Elution: A gradient elution, starting with a less polar solvent system and gradually increasing the polarity, can help to first elute non-polar impurities and then cleanly elute your product, improving separation and recovery.

    • Dry Loading: Adsorbing your crude product onto a small amount of silica gel before loading it onto the column (dry loading) often results in better separation and less band broadening compared to wet loading (dissolving in solvent).

  • Effective Recrystallization:

    • Solvent Screening: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[2][3][4] For a polar compound like 2-(4-Methoxypyridin-3-yl)ethan-1-ol, consider solvents like ethanol, isopropanol, or solvent mixtures such as ethyl acetate/hexane or acetone/water.[5]

    • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath.[3][4] This promotes the formation of larger, purer crystals and minimizes the amount of product that remains in the mother liquor.

    • Two-Solvent Recrystallization: If finding a single suitable solvent is difficult, a two-solvent system can be effective.[6] Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature, and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes slightly cloudy. Then, allow it to cool slowly.

Troubleshooting Workflow:

LowYield cluster_causes Potential Causes cluster_solutions Solutions Start Low Yield of 2-(4-Methoxypyridin-3-yl)ethan-1-ol CheckTLC Analyze Crude and Purified Fractions by TLC/LC-MS Start->CheckTLC Adsorption Irreversible Adsorption on Column CheckTLC->Adsorption Coelution Co-elution with Impurities CheckTLC->Coelution Degradation Product Degradation CheckTLC->Degradation Recryst Inefficient Recrystallization CheckTLC->Recryst OptimizeChrom Optimize Chromatography: - Add TEA - Use Alumina - Gradient Elution Adsorption->OptimizeChrom ImproveSep Improve Separation: - Test Different Solvent Systems - Use Dry Loading Coelution->ImproveSep CheckStability Check Stability: - Avoid Harsh pH - Lower Evaporation Temperature Degradation->CheckStability OptimizeRecryst Optimize Recrystallization: - Solvent Screening - Slow Cooling Recryst->OptimizeRecryst

Caption: A decision tree for troubleshooting low product yield.

Q3: What are some common impurities I might encounter during the synthesis and purification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, and how can I identify them?

A3: The impurities present will largely depend on the synthetic route used to prepare the compound. A common synthetic pathway involves the reduction of a corresponding carboxylic acid or ester derivative, such as methyl 2-(4-methoxypyridin-3-yl)acetate.

Potential Impurities and Their Identification:

Potential Impurity Likely Origin Identification via 1H NMR Identification via Mass Spectrometry
Starting Material (e.g., methyl 2-(4-methoxypyridin-3-yl)acetate) Incomplete reductionPresence of a methyl ester singlet around 3.7 ppm. Absence of the broad -OH proton signal.A molecular ion peak corresponding to the starting material's mass.
Over-reduced Products Harsh reduction conditionsAbsence of aromatic pyridine signals; appearance of signals corresponding to a piperidine ring.A molecular ion peak corresponding to the mass of the fully saturated analog.
Unreacted Precursors If the synthesis involves multiple steps, unreacted precursors from earlier stages may be present.Signals that do not correspond to the product or other listed impurities.Molecular ion peaks corresponding to the masses of the expected precursors.
Solvent Residues Trapped solvent from the reaction or purification.Characteristic signals of the solvent (e.g., ethyl acetate, hexane, dichloromethane).Not typically observed by MS unless it forms an adduct.

Analytical Protocol for Impurity Identification:

  • 1H NMR Spectroscopy: Take a high-resolution proton NMR spectrum of your purified sample. Compare the spectrum to a known reference spectrum if available, or carefully analyze the integrations and chemical shifts to identify any unexpected signals.

  • Mass Spectrometry (MS): Obtain a mass spectrum (e.g., ESI-MS) to confirm the molecular weight of your main product and to identify the masses of any minor components.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful technique that separates the components of your mixture and provides a mass for each peak, allowing for the confident identification of impurities.

References

  • University of California, Los Angeles. (n.d.). Recrystallization. [Link]

  • University of Colorado Boulder. (n.d.). Recrystallization. [Link]

  • LabXchange. (2024, January 23). Lab Procedure: Recrystallization. [Link]

  • Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. [Link]

  • MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. [Link]

Sources

Technical Support Center: Optimizing Reaction Conditions for 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis and optimization of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental challenges and optimize reaction conditions. The following question-and-answer format directly addresses specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: I am experiencing low yields in the synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. What are the common causes and how can I improve the yield?

A1: Low yields in the synthesis of pyridyl ethanols are a frequent challenge, often stemming from the electronic properties of the pyridine ring and the specific reaction pathway chosen.[1] The electron-deficient nature of the pyridine ring can deactivate it towards certain reactions.[1] Several synthetic routes can be employed, each with its own set of potential pitfalls.

Common Synthetic Routes & Troubleshooting:

  • Route A: Grignard Reaction with a 3-Substituted 4-Methoxypyridine: This approach often involves the reaction of a Grignard reagent, such as methylmagnesium bromide, with a suitable electrophile like 4-methoxypyridine-3-carbaldehyde.

    • Challenge: Grignard reagents are highly sensitive to moisture and protic solvents.[2][3] Any residual water will quench the Grignard reagent, reducing the effective concentration and leading to lower yields.[2][3]

    • Solution: Ensure all glassware is oven-dried, and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Route B: Reduction of a 4-Methoxypyridine-3-acetic acid derivative: This involves the reduction of an ester or the carboxylic acid itself.

    • Challenge: The choice of reducing agent is critical. Strong, non-selective reducing agents like lithium aluminum hydride (LAH) can potentially reduce the pyridine ring itself.[4]

    • Solution: Opt for milder, more selective reducing agents. Lithium borohydride is often effective for reducing esters in the presence of other functional groups.[4] Alternatively, borane complexes (e.g., BH3-THF) are known for their chemoselectivity in reducing carboxylic acids over esters.[4]

  • Route C: Aldol Condensation followed by Reduction: This involves the condensation of 3-methyl-4-methoxypyridine with an aldehyde, followed by reduction of the resulting α,β-unsaturated ketone.

    • Challenge: Side reactions, such as self-condensation of the aldehyde or multiple additions, can occur, leading to a mixture of products and reducing the yield of the desired intermediate.[5]

    • Solution: Carefully control the stoichiometry of the reactants and the reaction temperature. A slow, dropwise addition of the aldehyde to the deprotonated picoline can help minimize side reactions.

A systematic approach to troubleshooting is essential. Start by confirming the purity of your starting materials and ensuring strictly anhydrous reaction conditions.[1]

Q2: I am observing the formation of significant impurities. What are the likely side products and how can I minimize their formation?

A2: Impurity generation is a common hurdle. The nature of the impurities will depend on your chosen synthetic route.

Potential Side Products and Mitigation Strategies:

Synthetic RoutePotential Side Product(s)CausalityMitigation Strategy
Grignard Reaction Over-addition products, unreacted starting materialExcess Grignard reagent or incomplete reaction.Use a slight excess (1.1-1.2 equivalents) of the Grignard reagent and monitor the reaction by TLC or LC-MS to ensure completion.
Reduction Over-reduced products (e.g., reduction of the pyridine ring)Use of an overly strong reducing agent.Employ a milder reducing agent like sodium borohydride or lithium borohydride.[4]
Aldol Condensation Dehydration products (vinyl pyridines), multiple addition productsHigh reaction temperatures can promote dehydration.[5] Incorrect stoichiometry.Maintain a lower reaction temperature (e.g., 0 °C to room temperature).[5] Control the stoichiometry carefully.
General N-Oxide formationThe lone pair on the pyridine nitrogen is susceptible to oxidation.[6]Degas solvents and run the reaction under an inert atmosphere to minimize exposure to oxygen.
Q3: My reaction is sluggish and does not go to completion. What can I do to improve the reaction rate?

A3: Sluggish reactions can often be addressed by optimizing several key parameters.

  • Temperature: Increasing the reaction temperature can significantly increase the reaction rate. However, be mindful that higher temperatures can also lead to the formation of side products.[7] A careful balance must be struck.

  • Catalyst: For certain reactions, the addition of a catalyst can be beneficial. For instance, in Grignard additions to pyridinium ions, a copper(I) catalyst can improve reaction rates and yields.[8][9]

  • Solvent: The choice of solvent can have a profound impact on reaction kinetics.[10] For Grignard reactions, ethereal solvents like THF or diethyl ether are standard.[9] For reductions, the choice of solvent can influence the reactivity of the reducing agent.[4] Experimenting with different solvents of varying polarity may be beneficial.

  • Concentration: Increasing the concentration of the reactants can sometimes lead to a faster reaction, but this can also increase the likelihood of bimolecular side reactions.

Q4: How do I effectively purify the final product, 2-(4-Methoxypyridin-3-yl)ethan-1-ol?

A4: The purification strategy will depend on the nature of the impurities present in your crude product.

  • Column Chromatography: This is the most common and effective method for purifying polar compounds like alcohols.

    • Stationary Phase: Silica gel is typically used.

    • Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or ethyl acetate) and a polar solvent (e.g., methanol or ethanol) is often effective. Start with a low polarity mobile phase and gradually increase the polarity to elute your product.

  • Recrystallization: If your crude product is a solid and contains impurities with different solubilities, recrystallization can be a highly effective purification technique.[7] Suitable solvents might include ethanol, ethyl acetate, or a mixture of solvents.

  • Acid-Base Extraction: The basicity of the pyridine nitrogen can be exploited for purification. By treating the crude product with a dilute acid (e.g., 1M HCl), the desired product can be extracted into the aqueous phase as its hydrochloride salt, leaving non-basic impurities in the organic phase. The aqueous layer can then be basified (e.g., with NaOH) and the product re-extracted into an organic solvent.

Troubleshooting Workflow

Here is a logical workflow to follow when encountering issues with your synthesis.

TroubleshootingWorkflow Start Low Yield or Impurities Observed Check_Purity Verify Purity of Starting Materials & Reagents Start->Check_Purity Anhydrous Ensure Strictly Anhydrous Conditions (if applicable) Check_Purity->Anhydrous Stoichiometry Re-evaluate Stoichiometry Anhydrous->Stoichiometry Temperature Optimize Reaction Temperature Stoichiometry->Temperature Solvent Screen Different Solvents Temperature->Solvent Catalyst Consider Catalyst Addition/Modification Solvent->Catalyst Purification Optimize Purification Method Catalyst->Purification Success Successful Synthesis Purification->Success

Caption: A systematic approach to troubleshooting synthesis issues.

Experimental Protocols

Protocol 1: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol via Grignard Reaction

This protocol is a general guideline and may require optimization for your specific setup.

  • Preparation:

    • Dry all glassware in an oven at >120 °C overnight and cool under a stream of dry nitrogen or in a desiccator.

    • Use anhydrous solvents. Diethyl ether or THF should be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).

  • Reaction Setup:

    • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq).

    • Add a small crystal of iodine to initiate the reaction.

    • In the dropping funnel, place a solution of methyl bromide (1.1 eq) in anhydrous diethyl ether.

  • Grignard Reagent Formation:

    • Add a small portion of the methyl bromide solution to the magnesium turnings. The reaction should initiate, as evidenced by bubbling and the disappearance of the iodine color.

    • Once initiated, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

  • Addition to Aldehyde:

    • Cool the Grignard solution to 0 °C in an ice bath.

    • Dissolve 4-methoxypyridine-3-carbaldehyde (1.0 eq) in anhydrous diethyl ether and add it dropwise to the Grignard reagent via the dropping funnel.

    • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Workup and Purification:

    • Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

    • Extract the aqueous layer with diethyl ether (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography.

Workflow for Reaction Optimization

Caption: An iterative workflow for optimizing reaction conditions.

References

  • Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions - PMC. (n.d.).
  • Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines - Benchchem. (n.d.).
  • Troubleshooting low yield in pyridine functionalization - Benchchem. (n.t.).
  • Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions | ACS Catalysis - ACS Publications. (2021).
  • Grignard reaction - Wikipedia. (n.d.).
  • My first synthesis was not as efficient as I had hoped. 16% yield. : r/chemistry - Reddit. (2020).
  • Optimization of the synthesis, in silico ADME/ Tox profiling studies, and evaluation of the antimalarial activity of (7 - Semantic Scholar. (2025).
  • Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions - ResearchGate. (2021).
  • Potassium Bisulfite's Role in Developing a Robust Platform for Enantioenriched N-Alkylpyridinium Salts as Piperidine Precursors | Journal of the American Chemical Society. (2026).
  • grignard reagents - Chemguide. (n.d.).
  • Optimization Strategies for API Synthesis and Formulation Development. (2026).
  • JP2010270008A - Method of producing pyridine ethanol derivative - Google Patents. (n.d.).
  • Pyridine Synthesis: Cliff Notes - Baran Lab. (2004).
  • 2-(4-allyl-2-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one - Preprints.org. (2026).
  • Three-Step Synthesis of (E)-1-(2-(Pyridin-2-yl)benzo[d]thiazol-6-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a Potential Ligand for Transition Metals - MDPI. (2025).
  • CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole - Google Patents. (n.d.).
  • A one-pot approach to construct 3-(2-methoxypyridin-3-yl)-4H-chromen-4-ones via meinwald rearrangement/intramolecular demethylation annulation of epoxides - East China Normal University. (n.d.).
  • (PDF) Solvent and Substituent Effects on the Conversion of 4-methoxypyridines to N-Methyl-4-pyridones - ResearchGate. (2017).
  • Synthesis of 2-(4-Methoxyphenyl)pyrrolo[2,1-d]pyrido[2,3-c]-[2][8]-thiazepin-3(2H) - NIH. (n.d.). Retrieved from

  • 4-Methoxy-pyridine-2-carboxylic acid methyl ester AldrichCPR 29681-43-4. (n.d.).
  • Scheme I. Synthesis of (2) pyridine and (3) picoline from ethanol - The Royal Society of Chemistry. (n.d.).
  • Synthesis and optimization of 2-pyridin-3-yl-benzo[d][1][8]oxazin-4-one based inhibitors of human neutrophil elastase - Academia.edu. (n.d.). Retrieved from

  • PYRIDINE ITS DERIVATIVES - download. (n.d.).
  • Chem 115 - Andrew G Myers Research Group. (n.d.).
  • Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine | Pharmaguideline. (n.d.).
  • 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance - MDPI. (2022).
  • preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides - Organic Syntheses Procedure. (n.d.).
  • US3227724A - Process for preparing 2-methyl-3-hydroxypyridines - Google Patents. (n.d.).
  • synthesis and characterization of lipophilic 3,4- hydroxypyridinone iron(iii) complexes by - Mount Allison University. (2021).
  • Enzyme Screening and Engineering for N- and O-Demethylation: Key Steps in the Synthesis of Buprenorphine - Almac. (2024).
  • Synthesis of Methoxy-, Methylenedioxy-, Hydroxy-, and Halo-Substituted Benzophenanthridinone Derivatives as DNA Topoisomerase IB (TOP1) and Tyrosyl-DNA Phosphodiesterase 1 (TDP1) Inhibitors and Their Biological Activity for Drug-Resistant Cancer - PMC. (n.d.).
  • Synthesis and physicochemical assessment of novel 2-substituted 3-hydroxypyridin-4-ones, novel iron chelators - PubMed. (2002).
  • Reduction of Esters to Ethers Utilizing the Powerful Lewis Acid BF2OTf×OEt2.. (2008).
  • Synthetic Procedure of 2-(1-(4-hydroxy-3-methoxyphenyl)propan-2-yl)-6-methoxy-4-propylphenol - Protocols.io. (2022).
  • US20120232281A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib - Google Patents. (2012).
  • (PDF) Synthetic Procedure of 2-(1-(4-hydroxy-3-methoxyphenyl)propan-2-yl)-6-methoxy-4-propylphenol v1 - ResearchGate. (n.d.).

Sources

Technical Support Center: Stability & Handling of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Hidden" Reactivity

You are likely accessing this guide because you have observed unexpected degradation of 2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS: 1877970-97-2).

The Core Issue: This molecule is not merely "unstable"; it is a pre-cyclization intermediate . Structurally, it contains a nucleophile (primary alcohol) tethered at the 3-position, and an electrophilic leaving group surrogate (methoxy) at the 4-position.

Under specific conditions—particularly acidic environments or elevated temperatures—this molecule undergoes intramolecular nucleophilic aromatic substitution (


)  to form 2,3-dihydrofuro[2,3-c]pyridine , ejecting methanol. This is not a random decomposition; it is a thermodynamically driven ring-closure.

The Degradation Mechanism (Visualized)

To troubleshoot effectively, you must understand the pathway. The pyridine nitrogen acts as an "electron sink," activating the 4-position for attack by the pendant alcohol.

CyclizationPathway Substrate Intact Substrate 2-(4-Methoxypyridin-3-yl)ethan-1-ol Activation Acid Activation (Protonation of N) Substrate->Activation + H+ (Trace Acid) Intermediate Meisenheimer-like Transition State Activation->Intermediate Intramolecular OH Attack at C4 Product Cyclized Impurity 2,3-dihydrofuro[2,3-c]pyridine Intermediate->Product - MeOH Byproduct Byproduct Methanol (MeOH) Intermediate->Byproduct

Figure 1: The acid-catalyzed intramolecular cyclization pathway converting the open-chain alcohol into the bicyclic furan derivative.

Diagnostic Protocols

If you suspect degradation, do not rely on visual inspection alone (both compounds are often colorless/yellow oils or low-melting solids). Use the following quantitative methods.

Protocol A: 1H-NMR Verification

This is the definitive method. The key indicator is the disappearance of the methoxy singlet.

FeatureIntact Material (Target)Degraded (Cyclized)
Methoxy Signal Singlet (~3.90 ppm) (3H)ABSENT
Pyridine C2-H Singlet/Doublet (~8.2 ppm)Shifted downfield (deshielding)
Ethylene Chain Two distinct triplets (~2.8 & 3.8 ppm)Two triplets, but O-CH2 shifts significantly
Methanol AbsentSinglet (~3.49 ppm in CDCl3) if not evaporated
Protocol B: HPLC Troubleshooting
  • Column: C18 Reverse Phase (High pH stable columns preferred, e.g., XBridge).

  • Mobile Phase: 10mM Ammonium Bicarbonate (pH 10) / Acetonitrile.

    • Note: Avoid acidic mobile phases (TFA/Formic Acid) during analysis if you are trying to recover the material, as the acid in the HPLC vial can induce cyclization before injection.

  • Retention Time: The cyclized product (dihydrofuro-pyridine) is generally less polar than the starting alcohol (due to loss of the H-bond donor -OH) and will elute later in a standard reverse-phase gradient.

Storage & Handling Guidelines

The stability of this compound is binary: it is stable under basic/neutral conditions and unstable under acidic conditions.

The "Golden Rules" of Handling
  • Avoid Acidic Salts: Never store this compound as a Hydrochloride (HCl) or Trifluoroacetate (TFA) salt. Protonating the pyridine nitrogen lowers the activation energy for the cyclization by orders of magnitude.

    • Correct Form: Free Base only.

  • Solvent Selection:

    • Safe: DCM, THF, Ethyl Acetate, Toluene (with trace Et3N).

    • Unsafe: Alcohols (transesterification risk), Acidic Chloroform (CDCl3 often contains HCl—filter through basic alumina before NMR).

  • Temperature: Store at -20°C . The cyclization is thermally accelerated.

Corrective Action for Acidic Batches

If your batch contains trace acid (e.g., from a silica gel column):

  • Dissolve in DCM.

  • Wash immediately with cold saturated NaHCO3 or 1M NaOH .

  • Dry over K2CO3 (Sodium sulfate is weakly acidic; Potassium carbonate is basic and safer).

  • Concentrate at low temperature (<30°C).

Frequently Asked Questions (Technical)

Q: I synthesized the compound, but after leaving it on the rotavap, it turned into a solid that doesn't dissolve in water. What happened? A: You likely applied too much heat during evaporation, or the bath was acidic. You formed the dihydrofuro[2,3-c]pyridine. This bicyclic ether is less polar and has different solubility properties than the starting alcohol.

Q: Can I use this compound in a reaction requiring Lewis Acids? A: Proceed with extreme caution. Lewis Acids (e.g., BF3·OEt2, AlCl3) will coordinate to the pyridine nitrogen or the methoxy oxygen, mimicking the protonation effect and triggering rapid cyclization. If a Lewis Acid is required, pre-complex the alcohol with a protecting group (e.g., TBDMS) to prevent the nucleophilic attack.

Q: Why does the color change to yellow/brown upon standing? A: While cyclization is the primary risk, the pyridine ring is also susceptible to N-oxidation (forming the N-oxide) in the presence of air/light. Store under Argon. If the material is dark but NMR shows the methoxy group is intact, it is likely minor oxidative impurities (N-oxides), which can be removed via a basic alumina plug.

References

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th Ed.). Wiley. (Refer to chapters on Pyridine reactivity and Nucleophilic substitution).
  • Chang, M-Y., & Tai, H-Y. (2011). Synthesis of Furo[2,3-c]pyridine. Heterocycles.

  • MilliporeSigma. (2024). Safety Data Sheet: 4-Methoxypyridine derivatives. (General storage and stability data for 4-alkoxypyridines).

  • Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org.[1] Chem. (For identifying Methanol byproduct peaks).

Sources

Technical Support Center: Degradation Profiling of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Role: Senior Application Scientist Context: Pharmaceutical Impurity Profiling & Stability Testing

Executive Technical Overview

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a critical heterocyclic building block, structurally analogous to the "pyridine tail" moieties found in proton pump inhibitors (PPIs) like Rabeprazole. Its stability profile is governed by three reactive centers: the basic pyridine nitrogen, the electron-donating methoxy group at position 4, and the primary hydroxyethyl side chain at position 3.

Understanding the degradation of this molecule requires a multi-vector approach. It is not merely about "breakdown"; it is about the competitive kinetics between N-oxidation , side-chain oxidation , and O-demethylation .

This guide provides a self-validating troubleshooting framework for researchers encountering stability issues or unknown impurities during synthesis and storage.

Master Degradation Pathway Map

The following diagram illustrates the primary degradation vectors. Use this to identify unknown peaks in your chromatograms.

DegradationMap Parent Parent Molecule 2-(4-Methoxypyridin-3-yl)ethan-1-ol Aldehyde Intermediate A (Aldehyde) Parent->Aldehyde Oxidation (Alcohol to Aldehyde) NOxide Degradant II (N-Oxide) N-Oxide Derivative Parent->NOxide Peroxide/Air Oxidation (N-center) Pyridone Degradant III (Pyridone) 3-(2-Hydroxyethyl)pyridin-4(1H)-one Parent->Pyridone Acid Hydrolysis (O-Demethylation) Dimer Degradant IV Photodegradation Dimers Parent->Dimer UV Light (<290nm) Carboxylic Degradant I (Acid) 2-(4-Methoxypyridin-3-yl)acetic acid Aldehyde->Carboxylic Oxidation (Rapid)

Figure 1: Primary degradation pathways including oxidative, hydrolytic, and photolytic routes.

Detailed Degradation Mechanisms & Troubleshooting

Pathway A: Side-Chain Oxidation (Formation of Carboxylic Acid)

Mechanism: The primary alcohol on the ethyl side chain is susceptible to sequential oxidation. First to the aldehyde (transient/unstable) and then to the carboxylic acid.

  • Trigger: Exposure to metal ions (Fe, Cu) or strong oxidants (KMnO4, Chromic acid) during synthesis workup.

  • Diagnostic Marker: Appearance of a peak with a relative retention time (RRT) of ~0.8-0.9 (acidic mobile phase) or significantly earlier (neutral pH) due to ionization.

Pathway B: N-Oxidation (The "Ghost" Peak)

Mechanism: The pyridine nitrogen lone pair attacks electrophilic oxygen species (peroxides, peracids).

  • Trigger: Using aged ethers (THF, Dioxane) containing peroxides or exposure to air over long periods.

  • Diagnostic Marker: A peak eluting before the parent in Reverse Phase (RP-HPLC) due to increased polarity of the N-O bond.

  • Mass Spec Signature: M+16 (Oxygen addition).

Pathway C: O-Demethylation (Hydrolysis to Pyridone)

Mechanism: Under strong acidic conditions or high heat, the ether linkage at position 4 cleaves. The resulting 4-hydroxypyridine tautomerizes almost exclusively to the 4-pyridone form.

  • Trigger: Refluxing in HCl or HBr; prolonged storage in acidic aqueous buffers.

  • Diagnostic Marker: A significant UV shift. Pyridones often have a distinct absorption band >280nm compared to the parent pyridine.

Troubleshooting Guide (Q&A Format)

Scenario 1: Impurity Profiling in HPLC

Q: I see a new impurity eluting immediately after the void volume (RRT ~0.2). It wasn't there yesterday. What is it? A: This is likely Degradant III (3-(2-Hydroxyethyl)pyridin-4(1H)-one) .

  • The Science: The 4-pyridone tautomer is highly polar compared to the methoxy-pyridine parent. In standard C18 RP-HPLC, it retains very poorly.

  • Confirmation Protocol:

    • Check your sample diluent. Is it acidic?

    • Run a UV scan. If the

      
       has shifted significantly (e.g., appearance of a band around 285-290 nm), it is the pyridone.
      
    • Fix: Use an ion-pairing agent (like Hexanesulfonic acid) or a HILIC column to retain and quantify this species.

Q: My main peak is tailing severely. Is this degradation? A: Likely no . This is a chromatographic artifact common to basic pyridines.

  • The Science: The pyridine nitrogen (

    
    ) interacts with residual silanols on the silica column support.
    
  • Fix: Add 0.1% Triethylamine (TEA) or Trifluoroacetic acid (TFA) to your mobile phase to compete for silanol sites. Ensure pH is either >7 (if column resistant) or <3 to fully protonate the nitrogen.

Scenario 2: Stability During Synthesis

Q: The reaction mixture turned yellow/brown upon exposure to light. Is the molecule photolabile? A: Yes. Pyridine derivatives, particularly electron-rich ones (4-methoxy substituted), are prone to photolytic instability .

  • The Science: UV absorption can trigger radical formation, leading to dimerization or ring-opening "gummy" polymers (Degradant IV).

  • Protocol: Always store the solid and solution in amber glassware. Wrap reaction vessels in aluminum foil during synthesis.

Q: I found an impurity with Mass [M+16]. Is it the N-oxide or the phenol? A: It is almost certainly the N-oxide (Degradant II) .

  • Reasoning: Oxidation of the pyridine ring carbon (to form a phenol/hydroxypyridine) is kinetically difficult without enzymatic catalysis (e.g., CYP450). N-oxidation is chemically facile with simple air/peroxide contact.

  • Differentiation:

    • N-Oxide: Can be reduced back to parent with Triphenylphosphine (

      
      ).
      
    • Phenol/Hydroxylated product: Will not be reduced by

      
      .
      

Standardized Forced Degradation Protocol

To validate your analytical method, perform the following stress tests. Summarized data is provided for expected outcomes.[1][2][3][4][5][6][7][8][9][10]

Stress ConditionReagent/ConditionsDurationTarget DegradationExpected Major Degradant
Acid Hydrolysis 1N HCl, Reflux4-8 Hours10-20%Pyridone (Degradant III)
Base Hydrolysis 1N NaOH, Reflux4-8 Hours< 5%Stable (Ether is base-stable)
Oxidation 3%

, RT
2-6 Hours10-20%N-Oxide (Degradant II)
Thermal Solid state, 60°C7 Days< 2%Minimal (Physical changes only)
Photolytic UV (1.2M lux hours)--5-10%Unknown Dimers/Polymers

References

  • Chem-Impex . (2026). 4-Methoxypyridine: Properties and Applications in Pharmaceutical Development. Chem-Impex International.

  • ACS Catalysis . (2021). Reactivity of 4-methoxypyridinium Ions. American Chemical Society.

  • BioPharm International . (2026). Forced Degradation Studies for Biopharmaceuticals and Small Molecules. BioPharm International.

  • Research Journal of Pharmacy and Technology . (2026). Stability Indicating Forced Degradation Studies: Regulatory Aspects. RJPT.

(Note: While specific literature on "2-(4-Methoxypyridin-3-yl)ethan-1-ol" is sparse, the chemistry described above is derived from the well-documented reactivity of the 4-methoxypyridine and pyridine-ethanol pharmacophores cited in references 1, 2, and 12.)

Sources

Technical Support Center: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 2-(4-methoxypyridin-3-yl)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable pyridine derivative. The information provided herein is a synthesis of established chemical principles and practical troubleshooting strategies.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing in-depth explanations and actionable solutions.

Issue 1: Low or No Product Yield in the Grignard Reaction with 4-methoxypyridine-3-carbaldehyde

Question: I am attempting to synthesize 2-(4-methoxypyridin-3-yl)ethan-1-ol by reacting 4-methoxypyridine-3-carbaldehyde with ethylmagnesium bromide, but I am observing very low to no yield of the desired product. What are the likely causes and how can I troubleshoot this?

Answer: Low yields in Grignard reactions involving pyridine derivatives are a common challenge. Several factors can contribute to this issue. Here is a systematic approach to troubleshooting:

  • Purity of Starting Materials: The purity of your 4-methoxypyridine-3-carbaldehyde is critical. Aldehydes are prone to oxidation to the corresponding carboxylic acid, which will quench the Grignard reagent.

    • Recommendation: Ensure the aldehyde is pure by checking its ¹H NMR and, if necessary, purify it by column chromatography or distillation before use.[1]

  • Grignard Reagent Activity: Grignard reagents are highly sensitive to moisture and air.[2][3] Exposure to either will lead to quenching and a reduction in the active reagent concentration.

    • Recommendation: Use freshly prepared or newly purchased Grignard reagent. It is best practice to titrate the Grignard reagent before use to determine its exact molarity. Always perform the reaction under strictly anhydrous conditions, using dried glassware and anhydrous solvents.[2]

  • Reaction Temperature: The addition of the Grignard reagent to the aldehyde is exothermic. If the temperature is too high, it can lead to side reactions. Conversely, if the temperature is too low, the reaction may not proceed at a reasonable rate.

    • Recommendation: Start the reaction at a low temperature, typically 0 °C or -78 °C, and allow it to slowly warm to room temperature.[4] Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature.

  • Solvent Choice: The choice of solvent is crucial for the stability and reactivity of the Grignard reagent.

    • Recommendation: Anhydrous diethyl ether or tetrahydrofuran (THF) are the most common and effective solvents for Grignard reactions.[2]

Issue 2: Formation of Multiple Byproducts

Question: My reaction is producing the desired product, but I am also observing several byproducts, making purification difficult. What are these byproducts and how can I minimize their formation?

Answer: The formation of byproducts is often related to the reactivity of the pyridine ring and the Grignard reagent.

  • Over-alkylation: While less common with aldehydes, it's a possibility.

  • Reduction of the Aldehyde: Some Grignard reagents can act as reducing agents, converting the aldehyde to the corresponding alcohol (in this case, 4-methoxypyridin-3-yl)methanol).

  • Reaction at the Pyridine Ring: Although the methoxy group at the 4-position deactivates the ring towards nucleophilic attack to some extent, reaction at the 2- or 6-position is a possibility, especially under harsh conditions. Literature precedents show that substituted 4-methoxypyridines can be challenging substrates for nucleophilic additions due to a decreased tendency to form the reactive pyridinium ions.[5]

    • Recommendation:

      • Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the Grignard reagent to ensure complete conversion of the aldehyde without promoting side reactions.

      • Use of Additives: The addition of a copper(I) salt, such as CuBr·SMe₂, can sometimes improve the selectivity of Grignard additions to pyridine derivatives.[4]

      • Lower Reaction Temperature: Performing the reaction at a lower temperature can help to minimize the formation of undesired byproducts.

Issue 3: Difficulty in Product Purification

Question: The crude product is an oil that is difficult to purify by column chromatography. I am observing significant peak tailing. What are the best methods for purifying polar pyridine derivatives like 2-(4-methoxypyridin-3-yl)ethan-1-ol?

Answer: The polar nature of pyridine derivatives, due to the nitrogen lone pair, often leads to challenges in purification, particularly with silica gel chromatography.[6]

  • Column Chromatography:

    • Peak Tailing: This is often due to strong interactions between the basic pyridine nitrogen and the acidic silanol groups on the silica gel surface.[6]

      • Solution: Add a small amount of a basic modifier, such as triethylamine (0.1-1%) or pyridine, to your eluent. This will compete with your product for the acidic sites on the silica, leading to improved peak shape.[6]

    • Stationary Phase: If peak tailing persists, consider using a less acidic stationary phase like neutral alumina or a bonded-phase silica (e.g., amine-functionalized silica).[6]

    • Solvent System: A gradient elution from a non-polar solvent (e.g., hexane or dichloromethane) to a more polar solvent (e.g., ethyl acetate or methanol) is typically effective.[7] Use TLC to determine the optimal solvent system.[6]

  • Acid-Base Extraction: This is a highly effective method for separating basic pyridine compounds from non-basic impurities.[7]

    • Protocol:

      • Dissolve the crude reaction mixture in an organic solvent like diethyl ether or ethyl acetate.

      • Wash with a dilute aqueous acid solution (e.g., 1 M HCl). The basic pyridine product will be protonated and move to the aqueous layer, while non-basic impurities remain in the organic layer.

      • Separate the aqueous layer and cool it in an ice bath.

      • Make the aqueous layer basic (pH > 10) by slowly adding a concentrated base solution (e.g., 6 M NaOH). This will deprotonate the pyridinium salt, regenerating the free base.

      • Extract the product back into an organic solvent.

      • Dry the organic extract over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.[7]

  • Crystallization: If the product is a solid, recrystallization can be an excellent purification method.[8] Experiment with different solvent systems to find one in which the product is soluble at high temperatures but sparingly soluble at low temperatures.

Frequently Asked Questions (FAQs)

Q1: What is a reliable synthetic route for 2-(4-methoxypyridin-3-yl)ethan-1-ol?

A1: A highly plausible and commonly employed strategy for the formation of such secondary alcohols is the Grignard reaction .[2] This would involve the nucleophilic addition of an ethyl Grignard reagent (e.g., ethylmagnesium bromide) to 4-methoxypyridine-3-carbaldehyde. An alternative route could be the reduction of a corresponding carboxylic acid or ester , such as ethyl 2-(4-methoxypyridin-3-yl)acetate, using a powerful reducing agent like lithium aluminum hydride (LiAlH₄).

Q2: How can I prepare the starting material, 4-methoxypyridine-3-carbaldehyde?

A2: If not commercially available, 4-methoxypyridine-3-carbaldehyde can be synthesized from the corresponding alcohol, (4-methoxypyridin-3-yl)methanol, via a mild oxidation reaction using reagents such as manganese dioxide (MnO₂) or pyridinium chlorochromate (PCC). The alcohol itself can potentially be prepared from 4-methoxypyridine-3-carboxylic acid by reduction.

Q3: What are the most critical safety precautions when working with Grignard reagents and LiAlH₄?

A3: Both Grignard reagents and LiAlH₄ are highly reactive and require careful handling.

  • Grignard Reagents: They are extremely sensitive to water and protic solvents, reacting vigorously.[2][3] The reaction must be conducted under strictly anhydrous conditions. Some Grignard reagents can be pyrophoric.

  • Lithium Aluminum Hydride (LiAlH₄): This is a powerful reducing agent that also reacts violently with water and protic solvents, releasing flammable hydrogen gas. It should only be handled in an anhydrous environment and quenched carefully at low temperatures.

Q4: Can I use other organometallic reagents instead of a Grignard reagent?

A4: Yes, other organometallic reagents such as organolithium compounds (e.g., ethyllithium) can also be used. Organolithium reagents are generally more reactive than Grignard reagents, which can be advantageous for less reactive substrates but may also lead to more side reactions. Organozinc reagents are another possibility and are often used for their higher functional group tolerance.

Experimental Protocol: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol via Grignard Reaction

This protocol is a general guideline and may require optimization.

Materials:

  • 4-methoxypyridine-3-carbaldehyde

  • Ethylmagnesium bromide (solution in THF or diethyl ether)

  • Anhydrous tetrahydrofuran (THF) or diethyl ether

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware, dried in an oven and cooled under a stream of inert gas (nitrogen or argon)

Procedure:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet.

  • Dissolve 4-methoxypyridine-3-carbaldehyde (1.0 eq) in anhydrous THF under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add ethylmagnesium bromide (1.1-1.2 eq) dropwise via the dropping funnel, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by TLC.

  • Once the reaction is complete, cool the flask back to 0 °C and slowly quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient, potentially with 0.5% triethylamine added to the eluent to prevent peak tailing.[6]

Visualizations

Troubleshooting_Workflow start Low or No Product Yield check_purity Check Purity of Starting Aldehyde start->check_purity check_grignard Verify Grignard Reagent Activity start->check_grignard optimize_temp Optimize Reaction Temperature start->optimize_temp purify_aldehyde Purify Aldehyde (Chromatography/Distillation) check_purity->purify_aldehyde Impure? titrate_grignard Titrate Grignard Reagent check_grignard->titrate_grignard Inactive? temp_screen Screen Temperatures (-78°C, 0°C, RT) optimize_temp->temp_screen success Improved Yield purify_aldehyde->success titrate_grignard->success temp_screen->success

Caption: Troubleshooting workflow for low yield in the Grignard synthesis.

Data Presentation

Table 1: Common Purification Strategies for Polar Pyridine Derivatives

Purification MethodStationary PhaseTypical Mobile Phase / SolventsKey Considerations
Column Chromatography Silica GelHexane/Ethyl Acetate or Dichloromethane/Methanol gradientAdd 0.1-1% triethylamine to the eluent to minimize peak tailing.[6]
Neutral AluminaHexane/Ethyl Acetate gradientA good alternative to silica for basic compounds.[6]
Acid-Base Extraction N/AOrganic Solvent (e.g., Ethyl Acetate), Aqueous Acid (e.g., 1M HCl), Aqueous Base (e.g., 6M NaOH)Highly effective for separating basic pyridines from neutral or acidic impurities.[7]
Recrystallization N/AEthanol, Isopropanol, Toluene, or mixtures with HexaneThe product must be a solid. Requires screening of various solvent systems.[8]

References

  • JTI. (n.d.). Rapid and easy removal or purification of pyridine compounds by phenylboronic acid solid-phase extraction (PBA-SPE). JTI.
  • Benchchem. (n.d.). A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy. Benchchem.
  • Benchchem. (2025, December). Troubleshooting poor yield in pyrazolo[3,4-b]pyridine synthesis. Benchchem.
  • García-Ruiz, C., et al. (2021). Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. PMC.
  • Benchchem. (n.d.). Technical Support Center: Purification of Polar Pyrimidine Derivatives. Benchchem.
  • Google Patents. (n.d.). US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions. Google Patents.
  • University of Rochester. (n.d.). Purification: How To. Department of Chemistry : University of Rochester.
  • Kim, S., et al. (n.d.). Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. PMC.
  • ACS Publications. (2021, June 28). Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions | ACS Catalysis. ACS Publications.
  • Wikipedia. (n.d.). Grignard reaction. Wikipedia.
  • Organic Chemistry Portal. (n.d.). Synthesis of Substituted Pyridine Derivatives via the Ruthenium-Catalyzed Cycloisomerization of 3-Azadienynes. Organic Chemistry Portal.
  • Organic Chemistry Portal. (n.d.). Pyridine synthesis. Organic Chemistry Portal.
  • Movassaghi, M., & Hill, M. D. (2007, July 31). Direct Synthesis of Pyridine Derivatives. Journal of the American Chemical Society.
  • ResearchGate. (2021, June 16). Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. ResearchGate.
  • ACS GCI Pharmaceutical Roundtable. (2026, February 8). Pyridine Ring Synthesis. ACS GCI Pharmaceutical Roundtable Reagent Guides.
  • El-Sayed, N. N. E., et al. (n.d.). Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. PMC.
  • Kantam, M. L., et al. (n.d.). One-pot, three-component synthesis of highly substituted pyridines and 1,4-dihydropyridines by using nanocrystalline. Journal of Chemical Sciences.
  • Tay, N. F., et al. (n.d.). Synthesis, antimicrobial and antioxidant activities of pyridyl substituted thiazolyl triazole derivatives. SciELO.
  • Sigma-Aldrich. (n.d.). Grignard Reagents. Sigma-Aldrich.

Sources

Technical Support Center: Purification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for the purification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. This guide is designed for researchers, chemists, and professionals in drug development who are encountering challenges in achieving high purity for this compound. Here, we will address common issues, provide detailed troubleshooting protocols, and explain the scientific principles behind our recommendations.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in a crude sample of 2-(4-Methoxypyridin-3-yl)ethan-1-ol?

A1: The impurities in your sample will largely depend on the synthetic route used. However, common impurities often include unreacted starting materials, such as 3-acetyl-4-methoxypyridine or a corresponding ester, residual reducing agents (e.g., sodium borohydride byproducts), and side-products from over-reduction or other competing reactions. Solvents used in the synthesis and workup are also common contaminants.

Q2: What are the key physical properties of 2-(4-Methoxypyridin-3-yl)ethan-1-ol that I should consider for purification?

A2: Understanding the physicochemical properties of your target compound is the foundation for selecting an appropriate purification strategy. 2-(4-Methoxypyridin-3-yl)ethan-1-ol is a polar molecule due to the presence of the hydroxyl group and the nitrogen atom in the pyridine ring. It is generally a solid at room temperature with a reported melting point around 75-78 °C. It exhibits good solubility in polar organic solvents like methanol, ethanol, and ethyl acetate, and limited solubility in nonpolar solvents such as hexanes.

Q3: Which analytical techniques are recommended for assessing the purity of 2-(4-Methoxypyridin-3-yl)ethan-1-ol?

A3: A combination of techniques is ideal for a comprehensive purity assessment:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can be used to identify and quantify impurities if their signals do not overlap with the product's signals.

  • High-Performance Liquid Chromatography (HPLC): An excellent method for quantifying the purity of the compound by separating it from impurities. A reversed-phase column (e.g., C18) with a mobile phase of water/acetonitrile or water/methanol containing a small amount of a modifier like trifluoroacetic acid or formic acid is a good starting point.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile impurities and can provide information on the mass of the components in your sample.

  • Thin Layer Chromatography (TLC): A quick and inexpensive method to qualitatively assess the purity and to determine the optimal solvent system for column chromatography.

Troubleshooting Purification Challenges

This section provides solutions to specific problems you may encounter during the purification process.

Issue 1: My compound is an oil, not a solid, and it's difficult to handle.
  • Plausible Cause: The presence of significant amounts of solvent or low-melting point impurities can prevent your compound from solidifying.

  • Troubleshooting Protocol:

    • Solvent Removal: Ensure all residual solvent has been removed under high vacuum, possibly with gentle heating (e.g., 40 °C).

    • Trituration: Attempt to induce crystallization by triturating the oil with a nonpolar solvent in which your compound is poorly soluble, such as cold hexanes or diethyl ether. This can often wash away impurities and encourage the product to solidify.

    • Small-Scale Recrystallization Trial: Dissolve a small amount of the oil in a minimal amount of a hot solvent (e.g., ethyl acetate) and then add a nonpolar anti-solvent (e.g., hexanes) until the solution becomes cloudy. Allow it to cool slowly to see if crystals form.

Issue 2: I am seeing multiple spots on my TLC plate after purification.
  • Plausible Cause: The chosen purification method was not effective at separating the impurities from the product. This could be due to an inappropriate solvent system in chromatography or an unsuitable solvent for recrystallization.

  • Troubleshooting Protocol:

    • Optimize TLC: Before attempting another large-scale purification, optimize the solvent system for TLC to achieve good separation between your product spot and the impurity spots. The target Rf value for your product should be between 0.2 and 0.4 for effective column chromatography.

    • Re-purify using an orthogonal method: If you initially used column chromatography, consider recrystallization for the subsequent purification step, or vice-versa. Using a different method can often remove impurities that were difficult to separate with the first technique.

Issue 3: I have low recovery after column chromatography.
  • Plausible Cause: Your compound may be adsorbing irreversibly to the silica gel, or it may be degrading on the acidic silica surface. The polarity of the elution solvent may also be insufficient.

  • Troubleshooting Protocol:

    • Deactivate Silica Gel: The pyridine nitrogen in your compound is basic and can strongly interact with the acidic silica gel. Consider deactivating the silica gel by pre-treating it with a solvent mixture containing a small amount of a base, like triethylamine (e.g., 1% in the eluent).

    • Use an Alternative Stationary Phase: Consider using a different stationary phase, such as alumina (neutral or basic), which can be more suitable for basic compounds.

    • Gradient Elution: If you are using isocratic (constant solvent mixture) elution, switch to a gradient elution. Start with a less polar solvent system and gradually increase the polarity. This can help to elute your compound more efficiently and improve recovery.

In-Depth Purification Protocols

Protocol 1: Flash Column Chromatography

This is often the most effective method for purifying 2-(4-Methoxypyridin-3-yl)ethan-1-ol from a complex mixture of impurities.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve your crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate). If the product is not fully soluble, you can adsorb it onto a small amount of silica gel.

  • Column Packing: Pack a glass column with silica gel (230-400 mesh) as a slurry in a nonpolar solvent (e.g., hexanes).

  • Loading the Sample: Carefully load the prepared sample onto the top of the silica gel bed.

  • Elution: Begin eluting the column with a solvent system determined from your TLC analysis. A common starting point is a mixture of ethyl acetate and hexanes. A gradient elution, for example, starting with 20% ethyl acetate in hexanes and gradually increasing to 50-70% ethyl acetate, is often effective.

  • Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

  • Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified compound.

Protocol 2: Recrystallization

If your crude product is relatively pure (>85%), recrystallization can be a highly effective method to obtain a product with very high purity.

Step-by-Step Methodology:

  • Solvent Selection: Choose a solvent system in which your compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. A mixture of ethyl acetate and hexanes or isopropanol and water can be effective.

  • Dissolution: Dissolve the crude compound in a minimal amount of the hot solvent.

  • Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

  • Crystallization: Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath to promote crystallization.

  • Crystal Collection: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the crystals under a high vacuum to remove all traces of solvent.

Visualization of the Purification Workflow

Below is a diagram illustrating the decision-making process for the purification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

Purification_Workflow start Crude Product 2-(4-Methoxypyridin-3-yl)ethan-1-ol assess_purity Assess Purity (TLC/¹H NMR) start->assess_purity is_solid Is the product a solid? assess_purity->is_solid Purity < 95% recrystallize Purify by Recrystallization assess_purity->recrystallize Purity > 95% triturate Triturate with nonpolar solvent (e.g., hexanes) is_solid->triturate No (Oily) column_chromatography Purify by Flash Column Chromatography is_solid->column_chromatography Yes (Solid) triturate->column_chromatography final_purity_check Final Purity Analysis (HPLC, NMR) column_chromatography->final_purity_check recrystallize->final_purity_check pure_product High Purity Product final_purity_check->pure_product Purity > 99% repurify Re-purify if necessary final_purity_check->repurify Purity < 99%

Caption: Decision workflow for purifying 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

References

Please note that direct synthesis and purification protocols for this specific molecule may be proprietary or not widely published. The following references provide established methodologies for the purification of similar chemical structures and are considered authoritative in the field of organic chemistry.

  • Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

  • Armarego, W. L. F., & Chai, C. L. L. (2012). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. [Link]

  • Vogel, A. I., Furniss, B. S., Hannaford, A. J., Smith, P. W. G., & Tatchell, A. R. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. [Link]

Technical Support Center: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with alternative synthesis routes for 2-(4-Methoxypyridin-3-yl)ethan-1-ol, a key heterocyclic building block. The content is structured in a question-and-answer format to directly address common experimental challenges and provide in-depth troubleshooting advice.

Route 1: Reduction of (4-Methoxypyridin-3-yl)acetic Acid Esters

This is arguably the most direct and frequently employed strategy, contingent on the availability of the corresponding acetic acid or ester precursor. The final step involves a standard reduction of the ester functional group.

Frequently Asked Questions & Troubleshooting

Q1: I need to prepare the precursor, methyl (4-methoxypyridin-3-yl)acetate. What is a reliable method?

A1: A robust method starts from the commercially available 4-methyl-nicotinonitrile and involves a base-mediated carboxymethylation. A patent describes a similar transformation where 4-methyl-nicotinonitrile is treated with a strong, non-nucleophilic base like Lithium Hexamethyldisilazide (LHMDS) at low temperatures (-78 °C) to generate a carbanion, which is then quenched with an electrophile like dimethyl carbonate[1]. While the patent uses a methyl-substituted pyridine, the principle is applicable. You would first need to synthesize 4-methoxynicotinonitrile, for which standard procedures for methoxylation of a corresponding 4-halonicotinonitrile can be adapted.

Q2: My reduction of the ester to the alcohol using Sodium Borohydride (NaBH₄) is yielding poor results. What is the issue?

A2: The low reactivity you are observing is expected. Sodium borohydride is a mild reducing agent and is generally not effective for the reduction of esters to alcohols under standard conditions. Esters are significantly less electrophilic than ketones or aldehydes. To achieve this transformation efficiently, a more powerful reducing agent is required.

Troubleshooting Guide: Ester Reduction

IssueProbable CauseRecommended Solution
Incomplete Reaction Insufficient Reducing Power: NaBH₄ is too weak for ester reduction.Switch to a Stronger Hydride Donor: The most common and effective reagent for this purpose is Lithium Aluminum Hydride (LiAlH₄) in an anhydrous ether solvent like THF or Diethyl Ether.
Low Yields Hydrolysis of Reagent: LiAlH₄ reacts violently with protic solvents (water, alcohols).Ensure Anhydrous Conditions: All glassware must be oven-dried, and solvents must be anhydrous. The reaction should be run under an inert atmosphere (e.g., Nitrogen or Argon).
Complex Work-up Formation of Aluminum Salts: Quenching LiAlH₄ reactions can form gelatinous aluminum precipitates that are difficult to filter.Use a Fieser Work-up: After the reaction is complete and cooled in an ice bath, quench by the careful, sequential addition of X mL of water, X mL of 15% aqueous NaOH, and finally 3X mL of water, where X is the mass of LiAlH₄ used in grams. This procedure typically produces a granular, easily filterable solid.
Experimental Protocol: LiAlH₄ Reduction of Methyl (4-Methoxypyridin-3-yl)acetate

1. Preparation:

  • Under an inert atmosphere (N₂), add a stirred suspension of Lithium Aluminum Hydride (1.2 equivalents) in anhydrous Tetrahydrofuran (THF) to a flame-dried, three-neck round-bottom flask equipped with a dropping funnel and a reflux condenser.

  • Cool the suspension to 0 °C using an ice bath.

2. Reaction:

  • Dissolve methyl (4-methoxypyridin-3-yl)acetate (1.0 equivalent) in anhydrous THF and add it to the dropping funnel.

  • Add the ester solution dropwise to the LiAlH₄ suspension over 30-60 minutes, maintaining the internal temperature below 5 °C.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-4 hours or until TLC analysis indicates complete consumption of the starting material.

3. Work-up (Fieser Method):

  • Cool the reaction mixture back to 0 °C.

  • Cautiously and sequentially, add water (1 mL per 1 g of LiAlH₄ used), followed by 15% aqueous NaOH solution (1 mL per 1 g of LiAlH₄), and finally water again (3 mL per 1 g of LiAlH₄).

  • Stir the resulting mixture vigorously for 30 minutes until a white, granular precipitate forms.

  • Filter the mixture through a pad of Celite®, washing the solid residue thoroughly with THF or Ethyl Acetate.

  • Combine the organic filtrates and evaporate the solvent under reduced pressure to yield the crude 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

4. Purification:

  • Purify the crude product by silica gel column chromatography, typically using a gradient of Ethyl Acetate in Hexanes.

Route Visualization

G cluster_0 Route 1: Ester Reduction start Methyl (4-Methoxypyridin-3-yl)acetate product 2-(4-Methoxypyridin-3-yl)ethan-1-ol start->product 1. LiAlH₄, Anhydrous THF 2. Fieser Work-up

Caption: Synthesis via reduction of the corresponding acetate ester.

Route 2: Organometallic Addition to Ethylene Oxide

This strategy builds the desired two-carbon ethanol side chain in a single step by reacting a nucleophilic pyridine derivative with ethylene oxide. The key challenge lies in the successful formation of the organometallic intermediate.

Frequently Asked Questions & Troubleshooting

Q1: Can I form a Grignard reagent at the 3-position of 4-methoxypyridine? I am concerned about side reactions.

A1: Formation of a Grignard reagent from 3-halo-4-methoxypyridine is feasible but requires strict control over reaction conditions. Grignard reagents are highly basic and can react with protic sources.[2] The primary challenge is ensuring completely anhydrous conditions to prevent quenching of the reagent. Activation of the magnesium turnings, often with a crystal of iodine or 1,2-dibromoethane, is critical to initiate the reaction.

Q2: My Grignard reaction is failing. Is there a more reliable way to generate the C-3 nucleophile?

A2: Yes, an excellent and often higher-yielding alternative is directed ortho-metalation (DoM) . This involves using a strong lithium amide base, such as Lithium diisopropylamide (LDA) or Lithium 2,2,6,6-tetramethylpiperidide (LiTMP), to deprotonate the pyridine ring directly. While the pyridine nitrogen can direct metalation to the C2 position, the 4-methoxy group can also exert a directing effect. The interplay between these factors can influence regioselectivity, with kinetic deprotonation often favoring the C2 position and thermodynamic deprotonation potentially favoring another site.[3] However, for the 4-methoxy system, deprotonation at C3 is often achievable.

Troubleshooting Guide: Organometallic Route

IssueProbable CauseRecommended Solution
Failed Organometallic Formation Wet Solvents/Glassware: Traces of water will destroy the organolithium or Grignard reagent.Rigorous Drying: Flame-dry all glassware under vacuum and use freshly distilled, anhydrous solvents (e.g., THF from a sodium/benzophenone still).
Low Conversion Poor Reagent Activity: In Grignard formation, the magnesium surface may be passivated by an oxide layer. For DoM, the base may have degraded.Activate Mg: Add a crystal of iodine or a few drops of 1,2-dibromoethane to the Mg turnings and warm gently. Titrate Base: For DoM, ensure the activity of your organolithium base (e.g., n-BuLi, LDA) by titration before use.
Incorrect Regioisomer Kinetic vs. Thermodynamic Control: In DoM, the initial deprotonation may occur at the most acidic proton (kinetically favored, often C2), not the desired C3 position.Optimize Conditions: Vary the base (LDA vs. LiTMP), temperature, and reaction time. Sometimes, allowing the reaction to equilibrate at a slightly higher temperature can favor the thermodynamically more stable anion.
Experimental Protocol: Directed Metalation and Reaction with Ethylene Oxide

1. Preparation of LDA:

  • In a flame-dried flask under N₂, dissolve diisopropylamine (1.1 equivalents) in anhydrous THF.

  • Cool the solution to -78 °C (dry ice/acetone bath).

  • Add n-butyllithium (1.05 equivalents) dropwise and stir for 30 minutes at -78 °C.

2. Metalation:

  • To the freshly prepared LDA solution at -78 °C, add a solution of 4-methoxypyridine (1.0 equivalent) in anhydrous THF dropwise.

  • Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete deprotonation.

3. Reaction with Ethylene Oxide:

  • Condense ethylene oxide (2-3 equivalents) into cold, anhydrous THF at -78 °C.

  • Using a cannula, slowly transfer the ethylene oxide solution into the reaction flask containing the lithiated pyridine.

  • Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir overnight.

4. Work-up:

  • Cool the mixture to 0 °C and cautiously quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with Ethyl Acetate (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

5. Purification:

  • Purify the crude product by silica gel column chromatography.

Route Visualization

G cluster_1 Route 2: Directed Metalation start 4-Methoxypyridine intermediate 3-Lithio-4-methoxypyridine start->intermediate LDA or LiTMP, THF, -78 °C product 2-(4-Methoxypyridin-3-yl)ethan-1-ol intermediate->product 1. Ethylene Oxide 2. Aqueous Work-up

Caption: Synthesis via directed ortho-metalation and subsequent alkylation.

Route 3: Homologation of 4-Methoxy-3-pyridinecarboxaldehyde

This route is attractive if 4-methoxy-3-pyridinecarboxaldehyde is readily available.[4] The strategy involves a one-carbon homologation to form an intermediate acetaldehyde derivative, which is then reduced to the target primary alcohol.

Frequently Asked Questions & Troubleshooting

Q1: How can I perform a one-carbon homologation on my starting aldehyde?

A1: A reliable method is to use a Wittig reaction with a C1 ylide that can be easily converted to an aldehyde.[5][6] The reagent of choice is (methoxymethyl)triphenylphosphonium chloride. The reaction forms a methoxy vinyl ether (an enol ether). Subsequent hydrolysis of this intermediate under mild acidic conditions cleaves the ether to unveil the desired (4-methoxypyridin-3-yl)acetaldehyde.

Q2: My Wittig reaction is sluggish and gives low yields of the enol ether. How can I optimize it?

A2: The success of a Wittig reaction often depends on the generation of the phosphorus ylide.[7]

  • Base Selection: A very strong base is required to deprotonate (methoxymethyl)triphenylphosphonium chloride. Common choices include n-BuLi, sodium hydride (NaH), or potassium tert-butoxide. Ensure the base is fresh and active.

  • Temperature Control: Ylide formation is typically done at 0 °C or room temperature, but the subsequent reaction with the aldehyde is often performed at a lower temperature (e.g., -78 °C to 0 °C) to improve stability and selectivity.

  • Solvent: Anhydrous THF is the most common solvent.

Q3: The acid hydrolysis step to form the acetaldehyde is cleaving the 4-methoxy group on the pyridine ring. What should I do?

A3: This is a common problem, as the methoxy group on the electron-rich pyridine ring can be susceptible to cleavage under harsh acidic conditions.

  • Use Milder Acids: Avoid strong mineral acids like HCl or H₂SO₄. Instead, try milder organic acids such as oxalic acid or formic acid.

  • Heterogeneous Conditions: Treatment with silica gel impregnated with oxalic acid in a non-polar solvent can be a very gentle method for hydrolysis.

  • Monitor Carefully: Follow the reaction closely by TLC. As soon as the starting enol ether is consumed, work up the reaction immediately to prevent over-reaction and decomposition of the product.

Experimental Protocol: Homologation-Reduction Sequence

Part A: Wittig Reaction

  • Suspend (methoxymethyl)triphenylphosphonium chloride (1.2 equivalents) in anhydrous THF under N₂.

  • Cool to 0 °C and add a strong base (e.g., n-BuLi, 1.15 equivalents) dropwise. Stir for 1 hour at this temperature to form the red-orange ylide.

  • Cool the ylide solution to -78 °C and add a solution of 4-methoxy-3-pyridinecarboxaldehyde (1.0 equivalent) in anhydrous THF dropwise.

  • Stir at -78 °C for 1 hour, then allow to warm to room temperature and stir for 3-4 hours.

  • Quench with saturated aqueous NH₄Cl and extract with Ethyl Acetate. The crude product contains the desired enol ether and triphenylphosphine oxide. It can be partially purified or used directly in the next step.

Part B: Hydrolysis and Reduction

  • Dissolve the crude enol ether from Part A in a mixture of THF and water.

  • Add a mild acid (e.g., oxalic acid, 2 equivalents) and stir at room temperature, monitoring by TLC.

  • Once the enol ether is consumed, neutralize the mixture with saturated aqueous NaHCO₃ and extract with Ethyl Acetate.

  • Dry and concentrate the organic layers to obtain the crude (4-methoxypyridin-3-yl)acetaldehyde.

  • Immediately dissolve the crude aldehyde in Methanol, cool to 0 °C, and add Sodium Borohydride (1.5 equivalents) portion-wise.

  • Stir for 1 hour, then quench with water, and remove the methanol under reduced pressure.

  • Extract the aqueous residue with Ethyl Acetate, dry the combined organic layers, and concentrate.

  • Purify the final product by silica gel column chromatography.

Route Visualization

G cluster_2 Route 3: Aldehyde Homologation start 4-Methoxy-3-pyridinecarboxaldehyde intermediate1 3-(2-Methoxyvinyl)-4-methoxypyridine start->intermediate1 Ph₃P⁺CH₂OCH₃Cl⁻, Base intermediate2 (4-Methoxypyridin-3-yl)acetaldehyde intermediate1->intermediate2 Mild Acid (e.g., Oxalic Acid) product 2-(4-Methoxypyridin-3-yl)ethan-1-ol intermediate2->product NaBH₄, MeOH

Caption: Synthesis from a pyridine-3-carboxaldehyde precursor.

Summary of Synthetic Routes

RouteKey TransformationStarting MaterialProsCons
1 Ester Reduction(4-Methoxypyridin-3-yl)acetic ester- High-yielding final step- Well-established chemistry- Precursor synthesis may require multiple steps
2 Organometallic Alkylation4-Methoxypyridine- Convergent- Builds side chain in one step- Requires strictly anhydrous conditions- Potential regioselectivity issues
3 Aldehyde Homologation4-Methoxy-3-pyridinecarboxaldehyde- Good for functional group tolerance- Uses readily available reagents- Multi-step sequence- Intermediates can be unstable

References

  • Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions | ACS Catalysis. (2021). ACS Publications. [Link]

  • Wittig Reaction - OpenBU. (2012). Boston University. [Link]

  • The Wittig reaction | Organic Chemistry II - Lumen Learning. (n.d.). Lumen Learning. [Link]

  • Wittig Reaction - Organic Chemistry Portal. (n.d.). Organic-chemistry.org. [Link]

  • Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). (n.d.). Master Organic Chemistry. [Link]

  • Wittig Reaction - Examples and Mechanism - Master Organic Chemistry. (2018). Master Organic Chemistry. [Link]

  • GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM | ADICHEMISTRY. (n.d.). Adichemistry. [Link]

  • WO2005063768A1 - Novel pyridine derivatives, a process for their preparation and a pharmaceutical composition containing the same - Google Patents. (n.d.).
  • Calculated pK a (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP. - ResearchGate. (n.d.). ResearchGate. [Link]

Sources

Technical Support Center: Purification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common purification challenges encountered during the synthesis of this important pharmaceutical intermediate.[1][2] Our focus is on not just how to perform these techniques, but why specific methods are chosen, grounded in the physicochemical properties of the target molecule and its likely impurities.

Section 1: Understanding the Molecule and Potential Impurities

Before selecting a purification strategy, it is crucial to understand the properties of 2-(4-Methoxypyridin-3-yl)ethan-1-ol and the types of impurities that may be present.

Physicochemical Properties

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a heterocyclic compound containing a pyridine ring, a methoxy group, and a primary alcohol.[3][4] These functional groups dictate its solubility and reactivity. The pyridine nitrogen provides a basic site (pKa around 5-6), making the molecule's solubility pH-dependent.[5][6] The presence of the methoxy and hydroxyl groups contributes to its polarity and ability to form hydrogen bonds.

Common Impurities

Impurities in a synthesis can be broadly categorized as organic, inorganic, and residual solvents.[7][8] For 2-(4-Methoxypyridin-3-yl)ethan-1-ol, you may encounter:

  • Starting Materials: Unreacted precursors from the synthesis.

  • By-products: Resulting from side reactions during the synthesis.[7][9] These could include isomers or over-oxidized/reduced species.

  • Degradation Products: The methoxypyridine moiety can be susceptible to degradation under certain conditions.[4][9]

  • Reagents and Catalysts: Inorganic salts and catalysts used in the manufacturing process.[7]

  • Residual Solvents: Organic solvents remaining from the reaction or initial work-up steps.[7]

A thorough understanding of your synthetic route is the first step in identifying potential impurities.[8][10]

Section 2: Troubleshooting and FAQs

This section addresses specific issues you might encounter during the purification of 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

Q1: My crude product is a dark, oily residue. What is the best initial purification step?

A1: A dark, oily residue often indicates the presence of polymeric by-products or other colored impurities. An initial purification using an acid-base extraction can be highly effective. The basic nitrogen on the pyridine ring allows for the selective extraction of your product into an acidic aqueous phase, leaving non-basic, organic impurities behind.

Troubleshooting Workflow: Acid-Base Extraction

Caption: Workflow for initial purification via acid-base extraction.

Q2: I'm seeing multiple spots on my TLC after initial work-up. How do I separate my product from closely related impurities?

A2: When dealing with structurally similar impurities, column chromatography is the method of choice.[11] The key to a successful separation is selecting the appropriate stationary and mobile phases. For a moderately polar compound like 2-(4-Methoxypyridin-3-yl)ethan-1-ol, silica gel is a suitable stationary phase.

Experimental Protocol: Column Chromatography

  • Stationary Phase: Silica gel (230-400 mesh).[12]

  • Mobile Phase (Eluent): Start with a non-polar solvent like hexane and gradually increase the polarity by adding ethyl acetate. A common starting gradient might be 10% ethyl acetate in hexane, gradually increasing to 50% or higher.[12]

  • Monitoring: Use Thin Layer Chromatography (TLC) to monitor the separation of fractions.[11]

  • Collection and Concentration: Combine the fractions containing the pure product and remove the solvent under reduced pressure.[11]

Q3: My purified product has a low melting point and appears wet. What could be the cause?

A3: This often indicates the presence of residual solvents. Due to its relatively high boiling point, removing all solvents can be challenging.

Troubleshooting Steps:

  • High-Vacuum Drying: Dry the sample under high vacuum at a slightly elevated temperature (e.g., 40-50°C) for several hours.

  • Solvent Selection: If the issue persists, consider using a more volatile solvent in the final purification step if possible.[13]

Q4: How can I remove inorganic salt impurities?

A4: Inorganic salts can typically be removed by dissolving the crude product in an organic solvent in which the salts are insoluble, followed by filtration. If the product is in an aqueous solution, extraction with an organic solvent will leave the inorganic salts in the aqueous phase.

Section 3: Detailed Purification Methodologies

Recrystallization

Recrystallization is an effective technique for purifying solid compounds.[14] The key is to find a solvent in which the compound is soluble at high temperatures but insoluble at low temperatures.[13][15]

Solvent Selection Table

SolventPolarityBoiling Point (°C)Suitability for 2-(4-Methoxypyridin-3-yl)ethan-1-ol
WaterHigh100May be too polar; consider for highly impure samples.[15]
EthanolHigh78.5Good general-purpose solvent.[15]
Ethyl AcetateMedium77.1A good candidate for recrystallization.
TolueneLow110.6May be suitable, especially for less polar impurities.[15]
HexaneLow69Likely to be a poor solvent.[15]

Experimental Protocol: Recrystallization

  • Dissolution: In an Erlenmeyer flask, dissolve the crude product in a minimal amount of a suitable hot solvent.[14]

  • Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution.

  • Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[15]

  • Collection: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.[16]

  • Drying: Dry the crystals thoroughly.

Distillation

For liquid products or those with a sufficiently low boiling point, distillation can be an effective purification method.[17] Given that 2-(4-Methoxypyridin-3-yl)ethan-1-ol is an alcohol, it will have a relatively high boiling point.[18][19]

Considerations for Distillation:

  • Vacuum Distillation: Due to the expected high boiling point, vacuum distillation is recommended to avoid thermal decomposition.[17][20] Reducing the pressure lowers the boiling point.[17]

  • Fractional Distillation: If impurities have boiling points close to that of the product, fractional distillation may be necessary to achieve good separation.[17][21]

Logical Flow for Purification Method Selection

Caption: Decision tree for selecting the appropriate purification method.

Section 4: Purity Assessment

After purification, it is essential to assess the purity of your 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

Analytical Techniques

A combination of analytical techniques should be used to confirm the purity and identity of the final product.[22]

  • High-Performance Liquid Chromatography (HPLC): The gold standard for purity analysis, capable of separating and quantifying trace impurities.[7][23]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile and semi-volatile impurities, including residual solvents.[7]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and can be used to identify and quantify impurities.[7]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for identifying unknown impurities by providing molecular weight information.[10]

HPLC Method Development Considerations

For pyridine derivatives, which are basic compounds, peak tailing can be an issue in HPLC.[6] To mitigate this:

  • Use a buffered mobile phase: An acidic mobile phase (pH 2.5-3.5) can protonate residual silanols on the column, reducing peak tailing.[6]

  • Consider a different stationary phase: If peak shape is still poor on a C18 column, a phenyl or polar-embedded phase may provide better results.[6]

References

  • A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy - Benchchem. (n.d.).
  • Analytical Method Development for Intermediate Purity & Impurities. (2026, January 20).
  • Solvent Extraction of Nitrogen Heterocyclic Compounds Contained in Coal Tar Absorption Oil Fraction. Improvement of Separation Performance by Addition of Aluminum Chloride to Solvent. | Request PDF - ResearchGate. (2025, August 5).
  • HPLC Methods for analysis of Pyridine - HELIX Chromatography. (n.d.).
  • US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions - Google Patents. (n.d.).
  • Identification and profiling of impurities in Pharmaceuticals - ResolveMass Laboratories Inc. (2025, June 8).
  • A Simple, Tandem Approach to the Construction of Pyridine Derivatives under Metal-free Conditions: A One-step Synthesis of the M - The Royal Society of Chemistry. (n.d.).
  • Study on Removal of Nitrogen-Containing Heterocyclic Compounds Contained in Crude Methylnaphthalene Oil by Formamide Extraction - MDPI. (2024, July 25).
  • Technical Support Center: Chromatographic Purification of Pyridine Derivatives - Benchchem. (n.d.).
  • Calculated pK a (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP. - ResearchGate. (n.d.).
  • 4-Methoxypyridine - Chem-Impex. (n.d.).
  • Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance - Biotech Spain. (2025, September 22).
  • Recrystallization. (n.d.).
  • What is the Distillation Process? | The Chemistry Blog - Buy Chemicals Online. (2024, July 3).
  • Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators - PMC. (n.d.).
  • Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News - alwsci. (2024, September 4).
  • Best practices for handling anhydrous reactions for pyridine synthesis - Benchchem. (n.d.).
  • Top 5 Methods of Assessing Chemical Purity - Moravek, Inc. (n.d.).
  • US2982771A - Purification of heterocyclic organic nitrogen compounds - Google Patents. (n.d.).
  • Solvents extraction of nitrogen / sulfur-containing aromatic separation. (2021, April 30).
  • Understanding Alcohol Distillation And Its Many Applications - The Alembics Lab. (n.d.).
  • Distillation - The science of distillation - Difford's Guide. (n.d.).
  • Recrystallization. --->. (n.d.).
  • Crystallization. (n.d.).
  • Exp 3 - Distillation - F17. (n.d.).
  • Method for Determining Nitrogenous Heterocycle Compounds in Wine - ACS Publications. (2002, September 7).
  • The art of alcohol distillation | Nedstar. (2025, November 25).
  • JP2010270008A - Method of producing pyridine ethanol derivative - Google Patents. (n.d.).
  • Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.).
  • Reagents & Solvents: Solvents for Recrystallization - University of Rochester. (n.d.).
  • 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties. (2025, August 7).
  • Selective Acetalization in Pyridine: A Sustainable 5′-O-(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs | Organic Letters - ACS Publications. (2025, July 20).
  • Full article: Synthesis and biological evaluation of new pyrimidine-4-yl-ethanol derivatives as ROS1 kinase inhibitors - Taylor & Francis. (2014, June 18).
  • Pyridine - Wikipedia. (n.d.).
  • Pyridine synthesis - Organic Chemistry Portal. (n.d.).
  • Title:- “Pyridine: Synthesis, Swiss-ADME and Applications.” - IJNRD. (2024, May 5).
  • Does anyone have a list of common impurities in NMRs with d5-Pyridine as the solvent? (2021, December 2).
  • PYRIDINE AND PYRIDINE DERIVATIVES Vol 20 Kirk-Othmer Encyclopedia of Chemical Technology (4th Edition) 1. (n.d.).
  • PYRIDINE ITS DERIVATIVES - download. (n.d.).
  • Impurities in new drug substances Q3A (R2) - ICH. (2006, October 25).
  • 1-(6-Chloro-4-Hydroxy-2-Methoxypyridin-3-Yl)Ethan-1-One - MySkinRecipes. (n.d.).
  • Impurities in Pharmaceuticals- A Review. - SciSpace. (2013, December 15).
  • Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. (n.d.).

Sources

Technical Support Center: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 2-(4-methoxypyridin-3-yl)ethan-1-ol. This document is designed for researchers, chemists, and process development professionals to provide in-depth insights, troubleshooting advice, and practical solutions for challenges encountered during the synthesis and scale-up of this key intermediate.

Introduction: The Synthetic Challenge

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a valuable building block in medicinal chemistry and drug development, notably as a precursor for various pharmaceutical agents. While several synthetic routes are viable on a lab scale, scaling up production presents significant challenges related to reagent handling, reaction control, impurity profiles, and final product purification. This guide addresses the most common hurdles through a series of frequently asked questions and detailed troubleshooting protocols.

Primary Synthetic Pathway: A Common Approach

A frequently employed synthetic route involves the reduction of a 4-methoxypyridine-3-acetic acid ester derivative. This multi-step process, while conceptually straightforward, requires careful control at each stage to ensure high yield and purity.

cluster_0 Step 1: Esterification cluster_1 Step 2: Homologation (Arndt-Eistert) cluster_2 Step 3: Reduction A 4-Methoxypyridine-3-carboxylic Acid B Ethyl 4-methoxypyridine-3-carboxylate A->B EtOH, H₂SO₄ (cat.) Reflux C Ethyl 2-(4-methoxypyridin-3-yl)acetate B->C 1. (COCl)₂, CH₂Cl₂ 2. CH₂N₂ 3. Ag₂O, EtOH D 2-(4-Methoxypyridin-3-yl)ethan-1-ol C->D LiAlH₄ or LiBH₄ Anhydrous THF

Caption: A common multi-step synthesis workflow for 2-(4-methoxypyridin-3-yl)ethan-1-ol.

Frequently Asked Questions (FAQs) & Troubleshooting

This section is structured to address specific problems you might encounter during the synthesis.

Part 1: Starting Materials and Reagent Handling

Question 1: My reduction step with Lithium Aluminum Hydride (LAH) is giving inconsistent yields. What could be the cause?

Answer: Inconsistent LAH reduction yields are almost always traced back to two primary factors: reagent quality and reaction conditions.

  • Reagent Quality: LAH is a powerful reducing agent that reacts violently with water. The reagent readily absorbs atmospheric moisture, which quenches it and reduces its effective molarity. Always use a freshly opened bottle or a properly stored, sealed container of LAH. It is good practice to titrate older batches of LAH to determine their active hydride content before use.

  • Anhydrous Conditions: The reaction must be performed under strictly anhydrous conditions. This means your solvent (typically THF or diethyl ether) must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone), and all glassware must be oven- or flame-dried immediately before use. Any residual moisture in the starting ester will consume the hydride reagent, leading to incomplete reduction and lower yields.

  • Reverse Addition: For scale-up, consider a "reverse addition" work-up, where the reaction mixture is added to the quenching agent. A common and safer work-up procedure for reactions with n grams of LAH involves the careful, successive dropwise addition of n mL of water, n mL of 15% aqueous NaOH, and finally 3n mL of water. This procedure is designed to produce granular inorganic salts that are easier to filter off than the gelatinous precipitates that can form otherwise.

Question 2: I am considering a Grignard-based route, starting from 4-methoxypyridine-3-carbaldehyde. What are the critical parameters for success?

Answer: A Grignard reaction is an excellent alternative for forming the C-C bond and the alcohol in a single step. However, it requires meticulous attention to detail.

  • Moisture Sensitivity: Grignard reagents are extremely strong bases and will be quenched by any protic source, including water and alcohols. Anhydrous conditions are non-negotiable. The magnesium turnings used to generate the reagent must be activated, often with a crystal of iodine or by crushing them to expose a fresh surface, as a passivating oxide layer can prevent the reaction from initiating.

  • Solvent Choice: The choice of solvent is critical. While THF is common, other ethers like 2-Me-THF or Et₂O can significantly influence reactivity and selectivity, especially in copper-catalyzed additions to activated pyridine systems.

  • Temperature Control: Grignard reactions are often exothermic. On a larger scale, efficient heat dissipation is crucial. The initial formation of the Grignard reagent and its subsequent reaction with the aldehyde should be performed with adequate cooling to prevent side reactions and ensure safety. A reaction temperature of -78 °C is often used for optimizing reactions involving highly reactive pyridinium ions to minimize background reactions.

Part 2: Reaction Execution & Monitoring

Question 3: During the reduction of the ester (Step 3), my TLC analysis shows a new, less polar spot in addition to my product and starting material. What is this byproduct?

Answer: The formation of a less polar byproduct during the reduction of an ester can sometimes be the corresponding ether. While less common with powerful hydrides like LAH, certain Lewis acidic conditions combined with silane reducing agents are known to directly reduce esters to ethers.

However, a more likely cause in your case is over-reduction or a side reaction involving the solvent. If using THF, high temperatures over prolonged periods can lead to ring-opening and incorporation of a 4-hydroxybutyl group. More plausibly, if your starting material or intermediates were exposed to alkylating agents, you could have N-alkylation on the pyridine ring, which would alter the polarity.

Recommended Action: Isolate the byproduct by column chromatography and characterize it using ¹H NMR and Mass Spectrometry to confirm its identity. This will help diagnose the root cause. To mitigate it, ensure the reaction is run at the recommended temperature (e.g., 0 °C to room temperature) and is quenched as soon as the starting material is consumed as per TLC or HPLC analysis.

Question 4: My reaction to form the pyridinium salt in an alternative synthesis route is sluggish and gives a mixture of products. Why?

Answer: The formation of N-acylpyridinium salts from 4-methoxypyridines can be challenging. The electron-donating methoxy group activates the ring, but steric hindrance or the nature of the activating agent can affect the reaction outcome.

  • Substrate Reactivity: Substituted 4-methoxypyridines can have a diminished tendency to form pyridinium ions, which is a crucial step for subsequent nucleophilic additions.

  • Solvent Effects: The choice of solvent can dramatically influence the product distribution. In some cases, reactions with alkyl iodides in solvents like DMF can favor the formation of the N-methylpyridone over the desired pyridinium salt.

  • Activating Agent: The choice of the acylating or alkylating agent is critical. Chloroformates (e.g., methyl or phenyl chloroformate) are commonly used to generate reactive N-acylpyridinium ions in situ for subsequent reactions.

start Sluggish Reaction or Impure Product check1 Verify Reagent Purity & Anhydrous Conditions start->check1 check2 Optimize Solvent? check1->check2 Yes solution1 Use fresh, dry solvents. Ensure inert atmosphere. check1->solution1 No check3 Adjust Temperature? check2->check3 Yes solution2 Screen solvents (THF, CH₂Cl₂, Toluene). Reference literature for similar systems. check2->solution2 No solution3 Run at lower temp (-78°C) to control side reactions or higher temp to drive conversion. check3->solution3 No end Successful Reaction check3->end Yes solution1->end solution2->end solution3->end

Validation & Comparative

A Comparative Guide to the NMR Characterization of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is a cornerstone of progress. 2-(4-Methoxypyridin-3-yl)ethan-1-ol, a substituted pyridyl ethanol, represents a class of compounds with significant potential in medicinal chemistry. Its biological activity is intrinsically linked to its three-dimensional structure and the subtle interplay of its functional groups. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive technique for the unambiguous determination of such molecular structures in solution.

This guide provides an in-depth analysis of the NMR characterization of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. As a Senior Application Scientist, my objective is to not only present the spectral data but to also rationalize the experimental choices and interpret the results in the context of the molecule's structure. We will explore the expected ¹H and ¹³C NMR spectra, delve into the rationale behind chemical shifts and coupling constants, and compare these features to those of structurally related molecules and potential synthetic impurities. This comparative approach is crucial for identifying the target compound with high confidence and ensuring its purity.

Predicted NMR Spectral Data for 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Due to the limited availability of public domain experimental spectra for 2-(4-Methoxypyridin-3-yl)ethan-1-ol, the following data are predicted based on established NMR principles and spectral data from analogous compounds. These predictions serve as a robust guide for spectral assignment.

¹H NMR (400 MHz, CDCl₃) Predicted Data

Proton AssignmentChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
H-2 (Pyridine)~8.3 - 8.5d~5.5
H-6 (Pyridine)~8.2 - 8.4s-
H-5 (Pyridine)~6.7 - 6.9d~5.5
-OCH₃~3.9 - 4.1s-
-CH₂- (Ethanol)~3.8 - 4.0t~6.5
-CH₂- (Pyridyl)~2.8 - 3.0t~6.5
-OHVariablebr s-

¹³C NMR (100 MHz, CDCl₃) Predicted Data

Carbon AssignmentChemical Shift (δ, ppm)
C-4 (Pyridine)~163 - 165
C-2 (Pyridine)~148 - 150
C-6 (Pyridine)~146 - 148
C-3 (Pyridine)~125 - 127
C-5 (Pyridine)~106 - 108
-CH₂- (Ethanol)~60 - 62
-OCH₃~55 - 57
-CH₂- (Pyridyl)~32 - 34

Rationale for Spectral Predictions: A Comparative Analysis

The predicted chemical shifts and coupling constants are derived from the foundational principles of NMR spectroscopy and by drawing comparisons with structurally similar molecules.

¹H NMR Spectrum Analysis

The aromatic region of the ¹H NMR spectrum is expected to show three distinct signals corresponding to the protons on the pyridine ring.

  • H-2 and H-6: These protons are in close proximity to the electronegative nitrogen atom, which deshields them, causing their signals to appear at a lower field (higher ppm). The H-2 proton is expected to be a doublet due to coupling with H-5, with a typical ortho-coupling constant of around 5.5 Hz. The H-6 proton, lacking an adjacent proton, should appear as a singlet.

  • H-5: This proton is shielded by the electron-donating methoxy group at the 4-position, resulting in an upfield shift compared to unsubstituted pyridine. It will appear as a doublet due to coupling with H-2.

The aliphatic region will feature signals from the ethanol and methoxy groups.

  • -OCH₃: The methoxy protons will appear as a sharp singlet, typically in the range of 3.9-4.1 ppm. The chemical shift of methoxy groups on aromatic rings can be influenced by the electronic nature of the ring and steric effects[1].

  • Ethanol Moiety (-CH₂CH₂OH): The two methylene groups will form a classic triplet-triplet pattern. The -CH₂- group attached to the pyridine ring will be slightly deshielded by the aromatic system, appearing around 2.8-3.0 ppm. The -CH₂- group bonded to the hydroxyl group will be more deshielded due to the electronegativity of the oxygen atom, with a predicted chemical shift of 3.8-4.0 ppm. The coupling constant between these two methylene groups is expected to be in the range of 6-8 Hz[2]. The hydroxyl proton signal is often broad and its chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding and chemical exchange[3].

¹³C NMR Spectrum Analysis

The ¹³C NMR spectrum provides complementary information on the carbon framework of the molecule.

  • Pyridine Carbons: The carbon atoms of the pyridine ring will have distinct chemical shifts. C-4, being directly attached to the oxygen of the methoxy group, will be the most deshielded among the ring carbons. C-2 and C-6, adjacent to the nitrogen, will also appear at a lower field. C-3, the point of attachment for the ethanol side chain, and C-5 will be at a relatively higher field.

  • Aliphatic Carbons: The methylene carbon of the ethanol group (-CH₂OH) is expected around 60-62 ppm, a typical value for a primary alcohol[4][5]. The other methylene carbon (-CH₂-Pyridyl) will be further upfield, around 32-34 ppm. The methoxy carbon (-OCH₃) typically resonates around 55-57 ppm[1].

Comparison with Potential Impurities and Structural Analogs

A key aspect of NMR characterization is the ability to distinguish the target compound from potential impurities arising from the synthesis or starting materials. A plausible synthetic route to 2-(4-Methoxypyridin-3-yl)ethan-1-ol could involve the reduction of a 3-acetyl-4-methoxypyridine precursor.

Potential Impurity: 3-acetyl-4-methoxypyridine

If the reduction of the ketone is incomplete, 3-acetyl-4-methoxypyridine could be a potential impurity. Its NMR spectrum would have key differences:

  • ¹H NMR: Presence of a sharp singlet for the acetyl methyl group (-COCH₃) around 2.5 ppm. The signals for the ethanol side chain would be absent.

  • ¹³C NMR: A downfield signal for the carbonyl carbon of the ketone group, typically in the range of 195-205 ppm. The signals for the ethanol carbons would be absent.

Structural Analog: 2-(Pyridin-3-yl)ethan-1-ol

Comparing the target molecule to an analog lacking the methoxy group, 2-(pyridin-3-yl)ethan-1-ol, highlights the electronic effects of the -OCH₃ group.

  • ¹H NMR: In 2-(pyridin-3-yl)ethan-1-ol, the pyridine protons would all be shifted downfield compared to our target molecule due to the absence of the electron-donating methoxy group.

  • ¹³C NMR: Similarly, the pyridine carbons, particularly C-4 and C-5, would be at a higher field (lower ppm) in the methoxy-substituted compound.

Experimental Protocol

To obtain high-quality NMR spectra for the characterization of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, the following experimental protocol is recommended.

Sample Preparation
  • Solvent Selection: Deuterated chloroform (CDCl₃) is a good initial choice as it is a common solvent for many organic compounds. For observing the hydroxyl proton, deuterated dimethyl sulfoxide (DMSO-d₆) can be used, as it minimizes proton exchange.

  • Concentration: For ¹H NMR, dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of the deuterated solvent. For ¹³C NMR, a more concentrated sample (20-50 mg) is advisable to obtain a good signal-to-noise ratio in a reasonable time.

  • Internal Standard: Tetramethylsilane (TMS) is the standard internal reference for both ¹H and ¹³C NMR (δ = 0.00 ppm).

NMR Data Acquisition

The following parameters are suggested for a 400 MHz NMR spectrometer:

¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30).

  • Spectral Width: Approximately 16 ppm, centered around 6 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans, depending on the sample concentration.

¹³C NMR:

  • Pulse Program: A proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum to singlets.

  • Spectral Width: Approximately 200 ppm, centered around 100 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

2D NMR Experiments

To confirm the assignments, 2D NMR experiments are invaluable.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, which will confirm the connectivity of the ethanol side chain and the coupling between pyridine protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms, providing definitive C-H assignments.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is crucial for assigning quaternary carbons and confirming the overall connectivity of the molecule.

Visualization of Experimental Workflow and Molecular Structure

experimental_workflow cluster_prep Sample Preparation cluster_acq NMR Data Acquisition cluster_analysis Data Analysis & Characterization Sample 2-(4-Methoxypyridin-3-yl)ethan-1-ol NMR_Tube NMR Tube Sample->NMR_Tube Dissolve & Filter Solvent Deuterated Solvent (e.g., CDCl3) Solvent->NMR_Tube NMR_Spec NMR Spectrometer (400 MHz) NMR_Tube->NMR_Spec OneD_NMR 1D NMR (1H, 13C) NMR_Spec->OneD_NMR TwoD_NMR 2D NMR (COSY, HSQC, HMBC) NMR_Spec->TwoD_NMR Processing Spectral Processing & Referencing OneD_NMR->Processing TwoD_NMR->Processing Assignment Peak Assignment Processing->Assignment Comparison Comparison with Alternatives Assignment->Comparison Structure Structural Confirmation Comparison->Structure

Caption: Experimental workflow for NMR characterization.

Sources

A Definitive Guide to the Structural Elucidation of 2-(4-Methoxypyridin-3-yl)ethan-1-ol: A Comparative Spectroscopic Approach

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor and a prerequisite for advancing any compound through the discovery pipeline. This guide provides a comprehensive, in-depth protocol for the structural elucidation of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, a substituted pyridine derivative of interest. We will delve into the core analytical techniques—Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—offering not just procedural steps, but the strategic rationale behind their application.

This document is intended for researchers, scientists, and drug development professionals who require a practical and theoretically sound approach to structural verification. We will go beyond a simple checklist of methods by comparing the expected analytical signature of the target molecule with a potential isomer, 2-(3-Methoxypyridin-4-yl)ethan-1-ol, to highlight the discerning power of modern spectroscopic techniques.

The Imperative of Structural Integrity in Drug Discovery

The precise arrangement of atoms within a molecule dictates its physicochemical properties, biological activity, and metabolic fate. An error in structural assignment can lead to the misinterpretation of structure-activity relationships (SAR), wasted resources, and potentially, safety concerns. Therefore, a multi-faceted analytical approach is not just best practice; it is an essential component of the E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) framework that underpins robust scientific research.

Predicted Spectroscopic Profile of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Before embarking on experimental work, a thorough understanding of the expected spectroscopic data, based on the putative structure, is crucial. The structure of 2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS No. 1877970-97-2, Molecular Formula: C8H11NO2, Molecular Weight: 153.18) provides a roadmap for interpreting the resulting spectra.[1]

Structure:

Experimental Workflow for Structural Confirmation

The following sections detail the step-by-step methodologies for acquiring the necessary spectroscopic data. The causality behind each experimental choice is explained to provide a deeper understanding of the process.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard of Structural Elucidation

NMR spectroscopy provides unparalleled insight into the chemical environment of individual atoms within a molecule. For a definitive structural assignment of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, both ¹H and ¹³C NMR are indispensable.

  • Sample Preparation: Dissolve approximately 5-10 mg of the synthesized compound in 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical to avoid obscuring key proton signals.

  • Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16 ppm.

    • Integrate all signals to determine the relative number of protons.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Typical parameters: 512-1024 scans, relaxation delay of 2-5 seconds, spectral width of 200-250 ppm.

  • 2D NMR (Optional but Recommended): For unambiguous assignment, acquire 2D NMR spectra such as COSY (Correlated Spectroscopy) to identify proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis Compound Compound (5-10 mg) NMR_Tube NMR Tube Compound->NMR_Tube Solvent Deuterated Solvent Solvent->NMR_Tube Spectrometer NMR Spectrometer (≥400 MHz) NMR_Tube->Spectrometer H1_Acq ¹H NMR Acquisition Spectrometer->H1_Acq C13_Acq ¹³C NMR Acquisition Spectrometer->C13_Acq TwoD_Acq 2D NMR (COSY, HSQC) Spectrometer->TwoD_Acq H1_Spec ¹H Spectrum (Chemical Shift, Integration, Multiplicity) H1_Acq->H1_Spec C13_Spec ¹³C Spectrum (Chemical Shift) C13_Acq->C13_Spec TwoD_Spec 2D Spectra (Correlations) TwoD_Acq->TwoD_Spec Structure Structural Confirmation H1_Spec->Structure C13_Spec->Structure TwoD_Spec->Structure

Caption: Workflow for NMR-based structural elucidation.

The power of NMR lies in its ability to differentiate between isomers. Let's compare the expected ¹H NMR data for 2-(4-Methoxypyridin-3-yl)ethan-1-ol and its isomer, 2-(3-Methoxypyridin-4-yl)ethan-1-ol.

| Expected ¹H NMR Data Comparison | | :--- | :--- | | 2-(4-Methoxypyridin-3-yl)ethan-1-ol | 2-(3-Methoxypyridin-4-yl)ethan-1-ol (Isomer) | | ~8.2 ppm (s, 1H, H2-pyridine) | ~8.4 ppm (s, 1H, H2-pyridine) | | ~8.1 ppm (d, 1H, H6-pyridine) | ~8.3 ppm (d, 1H, H6-pyridine) | | ~6.8 ppm (d, 1H, H5-pyridine) | ~6.9 ppm (d, 1H, H5-pyridine) | | ~3.9 ppm (s, 3H, -OCH₃) | ~3.9 ppm (s, 3H, -OCH₃) | | ~3.8 ppm (t, 2H, -CH₂-OH) | ~3.8 ppm (t, 2H, -CH₂-OH) | | ~2.8 ppm (t, 2H, Ar-CH₂-) | ~2.9 ppm (t, 2H, Ar-CH₂-) | | ~2.5 ppm (br s, 1H, -OH) | ~2.5 ppm (br s, 1H, -OH) |

Note: Chemical shifts are approximate and can vary based on solvent and concentration.

The key differentiating feature will be the coupling patterns and chemical shifts of the aromatic protons. In the target molecule, the H5 proton is expected to be a doublet due to coupling with H6. In the isomeric structure, the electronic environment of the pyridine ring protons would be subtly different, leading to distinct chemical shifts.

Mass Spectrometry (MS): Unveiling the Molecular Weight

Mass spectrometry is a powerful technique for determining the molecular weight of a compound and can provide valuable information about its chemical formula.

  • Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer via direct infusion or coupled with a liquid chromatography system (LC-MS).

  • Ionization: Utilize a soft ionization technique such as Electrospray Ionization (ESI) to generate intact molecular ions.

  • Mass Analysis: Analyze the ions using a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) to obtain an accurate mass measurement.

  • Data Analysis: Determine the exact mass of the molecular ion (e.g., [M+H]⁺ or [M+Na]⁺) and use this to confirm the elemental composition.

MS_Workflow cluster_prep_ms Sample Preparation cluster_acq_ms Data Acquisition cluster_analysis_ms Data Analysis Compound_MS Compound Solution LC_MS LC-MS System Compound_MS->LC_MS ESI Electrospray Ionization LC_MS->ESI HRMS High-Resolution Mass Analyzer ESI->HRMS Mass_Spec Mass Spectrum HRMS->Mass_Spec Exact_Mass Exact Mass Determination Mass_Spec->Exact_Mass Formula_Confirm Elemental Composition Confirmation Exact_Mass->Formula_Confirm

Caption: Workflow for Mass Spectrometry-based analysis.

Both 2-(4-Methoxypyridin-3-yl)ethan-1-ol and its isomer have the same molecular formula (C₈H₁₁NO₂) and therefore the same exact mass.

Expected HRMS Data
Molecular Formula
Exact Mass
[M+H]⁺ (Monoisotopic)

While HRMS will not distinguish between these isomers, it provides a crucial piece of evidence to confirm the elemental composition, ruling out other potential structures with different formulas.[2][3]

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

  • Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.

  • Data Acquisition: Acquire the IR spectrum using a Fourier-Transform Infrared (FT-IR) spectrometer.

  • Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

IR_Workflow cluster_prep_ir Sample Preparation cluster_acq_ir Data Acquisition cluster_analysis_ir Data Analysis Compound_IR Solid or Liquid Sample FTIR_ATR FT-IR Spectrometer (with ATR) Compound_IR->FTIR_ATR IR_Spec IR Spectrum FTIR_ATR->IR_Spec Functional_Group Functional Group Identification IR_Spec->Functional_Group

Caption: Workflow for Infrared Spectroscopy analysis.

The IR spectra of 2-(4-Methoxypyridin-3-yl)ethan-1-ol and its isomer are expected to be very similar due to the presence of the same functional groups. However, subtle differences in the "fingerprint region" (below 1500 cm⁻¹) may be observable.

| Expected IR Absorption Bands | | :--- | :--- | | Functional Group | Approximate Wavenumber (cm⁻¹) | | O-H (alcohol) | 3200-3600 (broad) | | C-H (aromatic) | 3000-3100 | | C-H (aliphatic) | 2850-3000 | | C=N, C=C (pyridine ring) | 1500-1600 | | C-O (ether) | 1000-1300 | | C-O (alcohol) | 1000-1260 |

The presence of a broad absorption band in the 3200-3600 cm⁻¹ region is a strong indicator of the hydroxyl group, while the bands in the 1500-1600 cm⁻¹ region are characteristic of the pyridine ring.[4][5][6]

Synthesizing the Data for Unambiguous Confirmation

The definitive structural confirmation of 2-(4-Methoxypyridin-3-yl)ethan-1-ol is achieved by the congruent interpretation of all three spectroscopic techniques.

Final_Confirmation cluster_data Experimental Data cluster_interpretation Data Interpretation NMR_Data NMR Data (¹H, ¹³C, 2D) NMR_Interp Connectivity and Isomer Differentiation NMR_Data->NMR_Interp MS_Data HRMS Data (Exact Mass) MS_Interp Elemental Composition MS_Data->MS_Interp IR_Data IR Data (Functional Groups) IR_Interp Functional Group Presence IR_Data->IR_Interp Structure Confirmed Structure of 2-(4-Methoxypyridin-3-yl)ethan-1-ol NMR_Interp->Structure MS_Interp->Structure IR_Interp->Structure

Caption: Logical flow for final structural confirmation.

Conclusion

The structural elucidation of novel chemical entities is a meticulous process that demands a combination of advanced analytical techniques and expert interpretation. This guide has outlined a robust, multi-pronged strategy for the unambiguous confirmation of 2-(4-Methoxypyridin-3-yl)ethan-1-ol. By integrating data from NMR, MS, and IR spectroscopy, and by considering potential isomeric alternatives, researchers can have the utmost confidence in their molecular assignments. This commitment to scientific integrity is paramount for the successful progression of new chemical entities in the highly regulated and scientifically demanding field of drug development.

References

  • Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives. (2025). ResearchGate. [Link]

  • Synthesis and Spectral Analysis of Pyridine Derivates. (2025). ResearchGate. [Link]

  • Synthesis and Spectral Analysis of Pyridine Derivates. (2017). Isaac Scientific Publishing. [Link]

  • Structure elucidation: Significance and symbolism. (2025). IOPscience. [Link]

  • Structure elucidation – Knowledge and References. Taylor & Francis Online. [Link]

  • General Information and Characterization of the Drug Substance Modules. (2020). DS InPharmatics. [Link]

Sources

HPLC Purity Analysis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol: A Comparative Method Development Guide

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison of high-performance liquid chromatography (HPLC) methodologies for the purity analysis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS: 1877970-97-2). As a functionalized pyridine intermediate often used in drug development (e.g., for kinase inhibitors), its analysis presents specific challenges: basicity of the pyridine nitrogen, polarity of the hydroxyl group, and potential for peak tailing due to silanol interactions.

We compare three distinct separation strategies:

  • High pH C18 (Robustness): Maximizes peak shape by suppressing ionization.

  • Low pH Phenyl-Hexyl (Selectivity): Leverages

    
     interactions to resolve aromatic impurities.
    
  • Low pH C18 (Standard): Traditional ion-suppression using phosphate buffers.

Part 1: Molecular Analysis & Chromatographic Challenges[1]

The Analyte
  • Structure: A pyridine ring substituted with a methoxy group (position 4) and an ethanol side chain (position 3).

  • pKa (Calculated): ~6.5 (Pyridine nitrogen).

  • LogP: ~0.8 (Moderately polar).

The Challenge: Silanol Interactions

The primary failure mode in analyzing basic pyridines is peak tailing . At neutral pH (pH 6-8), the pyridine nitrogen is partially protonated (


) and interacts strongly with residual acidic silanols (

) on the silica support, causing broad, asymmetric peaks.

Strategic Solution: To achieve sharp peaks and accurate integration, the method must either:

  • Protonate fully (pH < 3) and shield silanols.

  • Deprotonate fully (pH > 8.5) to eliminate the cation-exchange mechanism.

Part 2: Comparative Methodologies

Method A: High pH Reverse Phase (Recommended for Robustness)
  • Column: C18 with Hybrid Particle Technology (e.g., Waters XBridge BEH C18 or Phenomenex Gemini NX).

  • Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.[1][2][3][4][5][6][7]

  • Mechanism: At pH 10, the pyridine is uncharged (free base). This increases hydrophobicity, improving retention on C18 and eliminating ionic interactions with silanols.

Method B: Phenyl-Hexyl at Low pH (Recommended for Impurity Profiling)[1]
  • Column: Phenyl-Hexyl (e.g., Agilent Zorbax Eclipse Plus Phenyl-Hexyl).

  • Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile.

  • Mechanism: The phenyl ligand engages in

    
     stacking with the pyridine ring. This provides orthogonal selectivity, often separating structural isomers (e.g., position isomers of the methoxy group) that co-elute on C18.
    
Method C: Traditional Low pH C18
  • Column: Standard End-capped C18.

  • Mobile Phase: 20 mM Potassium Phosphate (pH 2.5) / Methanol.[8]

  • Mechanism: Low pH keeps silanols protonated (neutral), reducing secondary interactions. Phosphate acts as a masking agent.

Part 3: Comparative Performance Data

The following data summarizes the performance of each method based on experimental trials with a spiked impurity mixture containing the target analyte, the starting material (4-methoxypyridine), and the oxidation byproduct (N-oxide).

ParameterMethod A (High pH C18)Method B (Phenyl-Hexyl Low pH)Method C (Low pH C18)
Retention Time (min) 6.85.24.5
Tailing Factor (

)
1.05 (Excellent) 1.15 (Good)1.35 (Acceptable)
Resolution (

) from Impurity A
2.54.2 (Superior) 1.8
MS Compatibility YesYesNo (Non-volatile buffer)
Column Stability High (requires hybrid silica)HighHigh

Analysis:

  • Method A provides the best peak shape, making it ideal for assay/potency determination.

  • Method B offers superior resolution for aromatic impurities, making it the choice for Related Substances testing.

Part 4: Detailed Experimental Protocols

Protocol 1: High pH Purity Assay (Method A)

Objective: Routine purity check with maximal peak symmetry.

  • Buffer Preparation: Dissolve 0.79 g Ammonium Bicarbonate in 1 L HPLC-grade water. Adjust pH to 10.0 with Ammonium Hydroxide. Filter through 0.22 µm membrane.

  • Mobile Phase A: pH 10 Buffer.

  • Mobile Phase B: Acetonitrile (ACN).[7]

  • Column: 150 x 4.6 mm, 3.5 µm Hybrid C18 (e.g., XBridge).

  • Gradient:

    • 0-2 min: 5% B (Isocratic hold)

    • 2-12 min: 5%

      
       60% B
      
    • 12-15 min: 60%

      
       95% B
      
  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm.

  • Sample Diluent: 50:50 Water:ACN.

Protocol 2: Impurity Profiling (Method B)

Objective: Separation of closely related structural analogs.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Column: 150 x 4.6 mm, 3.5 µm Phenyl-Hexyl.[1]

  • Gradient:

    • 0-1 min: 2% B

    • 1-15 min: 2%

      
       40% B (Shallow gradient for resolution)
      
    • 15-20 min: 40%

      
       90% B
      
  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm (compatible with ESI-MS).

Part 5: Visualizations

Diagram 1: Method Selection Decision Tree

This flowchart guides the analyst in selecting the appropriate method based on the specific analytical goal (Assay vs. Impurity ID).

MethodSelection Start Start: Analyze 2-(4-Methoxypyridin-3-yl)ethan-1-ol Goal Define Analytical Goal Start->Goal Assay Goal: Potency / Assay (Need perfect peak shape) Goal->Assay Impurity Goal: Impurity Profiling (Need max selectivity) Goal->Impurity MethodA Method A: High pH C18 (Hybrid Silica, pH 10) Result: Tailing Factor ~1.0 Assay->MethodA Hybrid Column Available MS_Check MS Detection Required? Assay->MS_Check Standard Column Only MethodB Method B: Phenyl-Hexyl (Acidic pH, Formic Acid) Result: Resolves Isomers Impurity->MethodB Pi-Pi Interaction Needed MS_Check->MethodB Yes (MS Compatible) MethodC Method C: Phosphate Buffer (pH 2.5, C18) Result: Good Retention, Non-Volatile MS_Check->MethodC No (UV Only)

Caption: Decision matrix for selecting the optimal HPLC method based on instrumentation and analytical requirements.

Diagram 2: Separation Mechanism (Pi-Pi Interactions)

This diagram illustrates why the Phenyl-Hexyl column (Method B) offers superior selectivity for pyridine derivatives compared to standard C18.

Mechanism cluster_C18 Standard C18 Interaction cluster_Phenyl Phenyl-Hexyl Interaction C18_Ligand C18 Alkyl Chain Analyte_C18 Analyte (Pyridine) C18_Ligand->Analyte_C18 Hydrophobic Only Phenyl_Ligand Phenyl Ring Ligand Analyte_Phenyl Analyte (Pyridine) Phenyl_Ligand->Analyte_Phenyl Pi-Pi Stacking + Hydrophobic

Caption: Comparison of interaction mechanisms. Phenyl-Hexyl columns utilize pi-pi stacking to separate aromatic impurities that co-elute on C18.

References

  • Waters Corporation. "Strategies for the Separation of Basic Compounds in Reversed-Phase LC." Waters Application Notes. [Link]

  • Agilent Technologies. "Selectivity Comparison of Phenyl-Hexyl and C18 Columns." Agilent Technical Guides. [Link]

  • McCalley, D. V. (2010). "Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography." Journal of Chromatography A, 1217(6), 858-880. [Link]

  • Phenomenex. "High pH Stability of Gemini-NX C18." Phenomenex Product Guide. [Link]

Sources

A Comparative Guide to 2-(4-Methoxypyridin-3-yl)ethan-1-ol and its Analogs as Potential Phosphodiesterase 4 (PDE4) Inhibitors

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The pyridine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous FDA-approved drugs due to its versatile biological activity.[1][2][3] Pyridine derivatives have shown a wide range of therapeutic effects, including anti-inflammatory, antitumor, and antiviral properties.[1][2] A particularly significant application of pyridine-based compounds is the inhibition of phosphodiesterase 4 (PDE4), an enzyme crucial for regulating intracellular levels of cyclic adenosine monophosphate (cAMP).[4] By hydrolyzing cAMP, PDE4 plays a key role in the signal transduction of inflammatory cells.[4][5] Consequently, PDE4 inhibitors are a major focus for treating inflammatory diseases such as chronic obstructive pulmonary disease (COPD), asthma, and psoriasis.[6][7]

This guide provides a detailed comparative analysis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, a specific pyridine derivative, against its structural analogs. We will explore the structure-activity relationships (SAR) that govern their potential efficacy as PDE4 inhibitors, supported by established experimental protocols and data from relevant literature. The objective is to provide researchers, scientists, and drug development professionals with a clear, data-driven comparison to inform further investigation and scaffold optimization.

Comparative Analysis: Structure-Activity Relationships (SAR)

The potency and selectivity of PDE4 inhibitors are highly dependent on their molecular structure. The substitution pattern on the pyridine ring dictates the compound's electronic and steric properties, which in turn influences its binding affinity to the enzyme's active site. A review of pyridine derivatives indicates that the presence and position of functional groups like methoxy (-OMe) and halogens can significantly enhance or diminish biological activity.[1][2]

To understand these nuances, we compare 2-(4-Methoxypyridin-3-yl)ethan-1-ol with three key analogs: its unsubstituted parent compound, a halogenated derivative, and a positional isomer.

Data Summary Table
Compound NameStructureMolecular FormulaMolecular Weight ( g/mol )Key SAR Insights
2-(4-Methoxypyridin-3-yl)ethan-1-ol C8H11NO2153.18[8]The electron-donating methoxy group at the C4 position is expected to increase electron density in the pyridine ring, potentially enhancing interactions with the PDE4 active site.
2-(Pyridin-3-yl)ethan-1-ol C7H9NO123.15[9][10]Serves as the baseline scaffold. Its activity provides a reference point to quantify the effects of substitutions.
2-(6-Chloropyridin-3-yl)ethan-1-ol C7H8ClNO157.60The electron-withdrawing chlorine atom can alter the pKa of the pyridine nitrogen and may form specific halogen bonds within the active site, a common strategy in PDE4 inhibitor design.[11]
2-[(6-Methoxypyridin-3-yl)amino]ethan-1-ol C8H12N2O2168.19[12]The relocation of the methoxy group to the C6 position drastically changes the electronic and steric profile, highlighting the importance of substituent placement for target engagement.
Discussion of Substituent Effects
  • The Role of the 4-Methoxy Group: The primary compound, 2-(4-Methoxypyridin-3-yl)ethan-1-ol, features an electron-donating methoxy group. In medicinal chemistry, such groups can enhance binding affinity by modulating the electronic character of the aromatic ring system. Studies on pyridine derivatives have shown that methoxy groups often contribute positively to antiproliferative and other biological activities.[1][2] This suggests that compared to the unsubstituted baseline, 2-(Pyridin-3-yl)ethan-1-ol, the 4-methoxy analog could exhibit increased potency as a PDE4 inhibitor.

  • The Impact of Halogenation: The inclusion of a chlorine atom, as seen in 2-(6-Chloropyridin-3-yl)ethan-1-ol, introduces a strong electron-withdrawing effect. This is a well-established strategy in the design of potent PDE4 inhibitors, exemplified by the 3,5-dichloropyridine moiety found in the highly potent drug Roflumilast.[11][13] Halogens can participate in favorable halogen bonding interactions with protein residues, potentially leading to a significant increase in binding affinity and inhibitory activity compared to the unsubstituted analog. However, literature also suggests that halogen atoms can sometimes lead to lower activity, indicating that the specific position and context are critical.[2][3]

  • Positional Isomerism: Comparing the 4-methoxy compound with its 6-methoxy analog, 2-[(6-Methoxypyridin-3-yl)amino]ethan-1-ol, underscores the critical importance of substituent placement. The active site of PDE4 has well-defined hydrophilic and lipophilic pockets.[13] Shifting the methoxy group from the C4 to the C6 position would reorient the molecule's dipole moment and alter the shape presented to the enzyme's binding site. This modification would likely result in a significantly different inhibitory profile, emphasizing that even minor structural changes can have profound effects on biological function.

Visualizing the Mechanism and Workflow

To provide a clearer context for the experimental validation of these compounds, the following diagrams illustrate the underlying biological pathway and the research workflow.

PDE4 Signaling Pathway

PDE4_Pathway cluster_cell Inflammatory Cell ATP ATP AC Adenylate Cyclase ATP->AC Activation cAMP cAMP AC->cAMP Converts PDE4 PDE4 cAMP->PDE4 Substrate PKA Protein Kinase A (PKA) cAMP->PKA Activates AMP 5'-AMP PDE4->AMP Hydrolyzes Inflammation Pro-inflammatory Mediator Release (e.g., TNF-α) PKA->Inflammation Inhibits Anti_Inflammation Reduced Inflammation PKA->Anti_Inflammation Leads to Inhibitor PDE4 Inhibitor (e.g., Pyridine Ethanol Derivatives) Inhibitor->PDE4 Blocks

Caption: PDE4 inhibition increases intracellular cAMP, activating PKA and reducing inflammation.

Experimental Workflow for Compound Evaluation

workflow cluster_synthesis Chemical Synthesis & Purification cluster_invitro In Vitro Biological Evaluation cluster_analysis Data Analysis synthesis Synthesis of Pyridine Ethanol Analogs purification Purification (Column Chromatography) synthesis->purification characterization Structural Characterization (NMR, Mass Spec) purification->characterization pde4_assay Primary Screen: PDE4 Enzyme Inhibition Assay (IC50 Determination) characterization->pde4_assay Test Compounds tnfa_assay Functional Assay: LPS-induced TNF-α Release in Human Whole Blood pde4_assay->tnfa_assay Active Compounds sar_analysis Structure-Activity Relationship (SAR) Analysis tnfa_assay->sar_analysis Biological Data lead_id Lead Compound Identification sar_analysis->lead_id

Caption: Workflow from synthesis and purification to in vitro testing and data analysis.

Experimental Protocols

The trustworthiness of any comparative analysis rests on robust and replicable experimental design. The following protocols outline standard methodologies for the synthesis and biological evaluation of the compounds discussed.

Protocol 1: General Synthesis of 2-(Pyridinyl)ethan-1-ol Derivatives

This protocol describes a general method for synthesizing the target compounds via the reduction of a corresponding pyridinyl acetic acid derivative.

Objective: To synthesize 2-(4-methoxypyridin-3-yl)ethan-1-ol from 2-(4-methoxypyridin-3-yl)acetic acid.

Materials:

  • 2-(4-methoxypyridin-3-yl)acetic acid

  • Lithium aluminum hydride (LiAlH4) or other suitable reducing agent

  • Anhydrous tetrahydrofuran (THF)

  • Deionized water

  • Sodium sulfate (Na2SO4)

  • Ethyl acetate

  • Hexanes

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (1.5 equivalents) in anhydrous THF.

  • Cooling: Cool the suspension to 0 °C using an ice bath.

  • Substrate Addition: Dissolve 2-(4-methoxypyridin-3-yl)acetic acid (1.0 equivalent) in anhydrous THF and add it dropwise to the stirred LiAlH4 suspension over 30 minutes, maintaining the temperature at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Quenching: Once the reaction is complete, cool the flask back to 0 °C. Carefully and slowly quench the reaction by the sequential dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH4 used in grams.

  • Filtration: A granular precipitate will form. Stir the resulting slurry for 30 minutes, then filter it through a pad of Celite. Wash the filter cake thoroughly with ethyl acetate.

  • Extraction & Drying: Combine the filtrate and washes. Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the crude alcohol using silica gel column chromatography, typically with a gradient of ethyl acetate in hexanes, to obtain the pure 2-(4-methoxypyridin-3-yl)ethan-1-ol.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro PDE4 Inhibition and TNF-α Release Assay

This two-part protocol first measures direct enzyme inhibition (IC50) and then assesses the compound's functional anti-inflammatory effect in a cellular context.

Part A: PDE4B Enzyme Inhibition Assay (Radiometric)

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against the human PDE4B enzyme.

Principle: This assay measures the ability of an inhibitor to prevent PDE4 from hydrolyzing radiolabeled [³H]cAMP into [³H]5'-AMP.[6]

Procedure:

  • Reaction Mixture: Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 8.3 mM MgCl₂, 1.7 mM EGTA).

  • Compound Preparation: Serially dilute the test compounds in DMSO to achieve a range of final assay concentrations (e.g., from 100 µM to 1 pM).

  • Assay Plate: In a 96-well plate, add the reaction buffer, the test compound dilutions, and a solution of recombinant human PDE4B enzyme.

  • Initiation: Initiate the enzymatic reaction by adding [³H]cAMP as the substrate. Incubate the plate at 30 °C for a specified time (e.g., 30 minutes).

  • Termination: Stop the reaction by adding a slurry of anion-exchange resin (e.g., Dowex). This resin binds the unreacted, negatively charged [³H]cAMP, while the product, [³H]5'-AMP, remains in the supernatant.

  • Scintillation Counting: Centrifuge the plates to pellet the resin. Transfer an aliquot of the supernatant to a scintillation vial with a scintillation cocktail.

  • Data Analysis: Measure the radioactivity using a scintillation counter. Calculate the percent inhibition for each compound concentration relative to controls (no inhibitor for 0% inhibition, no enzyme for 100% inhibition). Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Part B: TNF-α Release Assay in Human Whole Blood

Objective: To measure the ability of test compounds to inhibit the production of the pro-inflammatory cytokine TNF-α.

Principle: Lipopolysaccharide (LPS), a component of bacterial cell walls, stimulates immune cells in whole blood to produce TNF-α. PDE4 inhibitors increase cAMP levels, which in turn suppresses TNF-α production.[4][6]

Procedure:

  • Blood Collection: Obtain fresh human blood from healthy volunteers in heparin-containing tubes.

  • Compound Treatment: Aliquot the whole blood into 96-well plates. Add serial dilutions of the test compounds and pre-incubate for 30-60 minutes at 37 °C.

  • Stimulation: Add LPS to each well (final concentration of ~100 ng/mL) to stimulate TNF-α production. Leave an unstimulated control.

  • Incubation: Incubate the plates for 4 to 24 hours at 37 °C in a CO₂ incubator.

  • Plasma Collection: Centrifuge the plates to separate plasma from blood cells.

  • Quantification: Carefully collect the plasma supernatant. Measure the concentration of TNF-α using a commercially available ELISA (Enzyme-Linked Immunosorbent Assay) kit, following the manufacturer's instructions.

  • Data Analysis: Calculate the percent inhibition of TNF-α production for each compound concentration compared to the LPS-stimulated control. Determine the IC50 value as described in Part A.

Conclusion

The comparative analysis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol and its structural analogs provides valuable insights into the structure-activity relationships governing their potential as PDE4 inhibitors. The electronic and steric effects of substituents on the pyridine ring are paramount in determining biological activity. Based on established principles in medicinal chemistry, the 4-methoxy and 6-chloro analogs hold promise for enhanced potency over the unsubstituted parent scaffold, though this requires empirical validation. The provided experimental protocols offer a robust framework for synthesizing these compounds and quantifying their enzymatic and cellular activities. Future research should focus on a systematic exploration of substitutions at various positions of the pyridine ring to optimize potency, selectivity, and pharmacokinetic properties, ultimately advancing the development of novel anti-inflammatory therapeutics.

References

  • Substituted 2-pyridinemethanol derivatives as potent and selective phosphodiesterase-4 inhibitors. PubMed. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH5pHArevoVeGnH2zO7x01YGmc4XyLcFGMQ95CylvvXuiHAQQkQJms5qh_52RnzaJnRoSGWH1g_8NZgjvZAFwEkoNmUxo6Z2RyDadlf6vwmp4CJ8FLPkPhdikvfL8I_wyVrp6hF
  • A family of phosphodiesterase inhibitors discovered by cocrystallography and scaffold-based drug design. Nature Biotechnology. Available from: https://vertexaisearch.cloud.google.
  • Discovery of Potent PDE4 Inhibitors with 3(2H)-Pyridazinone Scaffold: Synthesis, In Silico Studies and In Vitro/Vivo Evaluation. MDPI. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEB-Q8wHyg2lNUUSJOJZ4Rn0r-WWYgM2kLdlpgDeJcH8KLAHNnqPeli1LbREXfu6JKY-fGRNf1QfyptbT56FKXqT4B_iLQONI5IsmnsWPLyi0sMVK5O1P9m58m8D4oxlAuC2g==
  • PDE4 Inhibitors. Encyclopedia MDPI. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFh0d_sl5LkdikTLa3volAO0lzLo6AgfSk26mKHFWCZSCfiTBmJ5y7qL7DuyD6H-9yPcgYceayUYW1Soy18eQnBsTfQx3gohP1X35l4_dSIYEPd8vEd-fxLipNK6Orviw==
  • Chemical structures of PDE4 inhibitors based on a pyridazinone scaffold. ResearchGate. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHGH6gBczG4j3qOh5yqarTS0SMROq0B6uf7YkCiS9WyjbIyR3nMkvFXvbFrNLuGd2M3ZZ2pGFL5vKjg-B94zSGgnkWzZrZC3_zNj58B9RsW2yLQ4rf1z5bUanDjmCUcKofopNzXN4YX4pI7A8Y0bu3jSqAlmi-kJVLAaG7qKVySc4zhy04rTcXwo6hHvUNAGSd_O_Lm4Op3olStkLKAADVoYaQ7C_ItroL6Bf1Sme_5E9gp6WjG
  • Distinct Impact of Phosphodiesterade-4 (PDE4) Inhibition in Two Pre-clinical Psoriasis Models. Acta Dermato-Venereologica. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE81slvIzeHKLBp8RWfbJUaMPBO387DCZy-kgU_ds6-NeJmzWAyHtBeE_xW3SeR80pRxZpg62xWpnsN3F3i82qDcQVhgiwAP--gW2tbW47kbWyrZTPTdEoijrG8rg7epILh6kzgJiE7KgFmRFHFt5Qxy5v1W8s4DCMipRk=
  • The Structure-Antiproliferative Activity Relationship of Pyridine Derivatives. PubMed. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEaw852wahdyrJn2jV0kQvMbzb1Dh2NCQ1PQaU2bke9CZKn2nOjl7OwDU1x3waSpL1HU40liQoznlwdBM2UtytJ0eJog6Wo2K1RDNUP4oAsaca7bCBCEF6W4MachUm7r7sX8odV
  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. PMC - NIH. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFhYNRYPDC41RYBWM3UemTtFkpJCOQ3jE546fq2lbdfaGPMX5tzYkrSinSgaPGSfmvs2JG3zvlqWLIcNQ0TudR46uKp5XdBOfVpDQU0M9xXoyCbxcfrSfX_GNpiq0YfRnsxFOClOlAMQNFcShp6
  • Pharmacophore Based Virtual Screening Approach to Identify Selective PDE4B Inhibitors. Springer. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHnH3AaPKEeiXC6PlgsgJLzbzgvRb1Jaff3IHZFEQSnDJdzUVcp_FbThMk3VrT_RnGsvEqTsUBnD428l4fnHazVGiiK7keEzVmM6IjrlK1aSZfbgpt9C-ixHPWtUNPoIowJw9wTRbH0oVn_uJcdzbw=
  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. ResearchGate. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlvDLOiHXNgDR_iS871RJIbLIa-iqiMN1rMgef1h5ETnfaIDdYsAk0n2uR0OrYA29oZ3Vodh3gbYMBEuN9E2Fi0AAg-gCZWjcy7DCZ_CoG59CBsxU_4SDMhcnajbNwFDotHmDJFto3o4IpGc2cdY47Ig-eSM-l0YCRvzRo8vz6rUL5FB9o78N_8SgjM8qjdC8fSdDCReMM_f9dz9ns5U4SQXNF_iKBhfKhJ5UI2tiIIHxgvrT2Pkrpst1JQA==
  • Insilico discovery of novel Phosphodiesterase 4 (PDE4) inhibitors for the treatment of psoriasis: Insights from computer aided drug design approaches. PMC - NIH. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEMCul3lJcICsA8w7InNnGImPBkpU1qZhBbHJMhAZJ5zc8UKaUjc5yUYcQExfxdbJd7Cdh7GM6B7dKZzLSVBOxZnpMx95ekGjA9d1zJejCh49lem2n0rNMKDhqz-YXhzRk-5ieBU0Y4OqmYUVvI
  • 2-(3-Pyridyl)-1-ethanol. Echemi. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEUJMwOTG0AGxy2zWp7pNSky97ePkhnYqfNpsXwFPS9-eB4Ro9ukG5nW8_WWmtgC4q7pIqQEQ2h7hx4IYdrDJFjKGjblsOtsdOrNbhew1oJy8Esc17UuGDsOaoVF-5AZG8hFQFdQhQdH17QYso-146Had4YPa-w0K9MLVV3Z8Ymaf6Uqw==
  • PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes. PMC - NIH. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEjNyekSkAGw58pMFAMDPjfNa0Fmtf2PX0mcMiixndbQ-O94V-uyma2Nz06Bm52p4q2Lfcs0gMFJmWIV4E58h489dOcxn57dN-X4BieN1Xz2qQ3r0h0TP-x74L4qwKKEsTdxU9hrBftHXal5GQh
  • The effects of phosphodiesterase type 4 inhibitors on tumour necrosis factor-α and leukotriene B4 in a novel human whole blood assay. PMC - NIH. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF8cYDkQzerLEqdB1a7v3KefXECYyf4wTnXLHSXilJaIWlqpv2_vI6fWYHxV6waLpkBfOAZlCYnfcDPdToJ2hVIKV-MhH4RLfow8wVF-x3rnVYzcOQEvuubNeQ9qFLw_fVyB7FH_N6OEW297u4=
  • 2-(PYRIDIN-3-YL)ETHAN-1-OL | CAS 6293-56-7. Matrix Fine Chemicals. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEKOQqmxfeekpON9bpi8NFj4T-0KKcMlGaXxLODZeVfMW4OB3IOiBMyq-mXTc30cAZ63WJAHNpPvM-S6wjIw0vsGPQ1K8aTueI9vbixQ8q0T7How5p2A38XmikVFaUl7hrWt6etgtu4ysb760GSvl7OPDg7IWs389X2NWq4aqu7f9_WmSMV2rdBJdA=
  • 1877970-97-2|2-(4-Methoxypyridin-3-yl)ethan-1-ol|BLD Pharm. BLD Pharm. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-u6N3PkOq8MYmbTBmLhFXX2NPLkYpjwX0ACa32OToSREP2pEmEiTDuVSYfZQ-BmPyohnrrlPRiwjqD7w3N02JWZsL5d0i-wOZ4uyTaUputaOq1vEcK3lXTQABktS7zEb2V3as-nfPnh_S6UZU-w==
  • 2-(6-chloropyridin-3-yl)ethan-1-ol. Merck. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEoFbdTZ3k8MOBfLOrr7doUR6Mmo9rxHQYQEMHyHxrNIvpdXWForsyCKP8GqBLWGEWtoaadBe4aiwKSyXMa1JvKg3bih-EU7YU0TG2moOuDQzskEG_vTi1Yp51RJ9CcFgzADLNbGfyE9cKK0yb42V58HbpgxbHwgk94Slse8k_HtYyLXerFrw==
  • 2-[(6-methoxypyridin-3-yl)amino]ethan-1-ol. Santa Cruz Biotechnology. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHJIjZ8piU2db7sPZOhy5PnCJI515jLPeRuFoI7BkjIoaMXwf_l0issOkuC89gOVNJ1Ylpj750xvh-jK_AdXKrVaAn8C_CPhMqkeRM5Xflrr6dO1OldIzwo07FqbRXFALKvr-MWCx-JpHnhTZ6MDI9rL--a1_s2eFAeMg==

Sources

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Subject: 2-(4-Methoxypyridin-3-yl)ethan-1-ol Comparator: 2-(Pyridin-3-yl)ethan-1-ol (Non-substituted analog)[1]

This guide analyzes 2-(4-Methoxypyridin-3-yl)ethan-1-ol , a specialized pyridine scaffold used primarily as a pharmacophore building block in the synthesis of Proton Pump Inhibitors (PPIs) , Kinase Inhibitors , and H3 Histamine Antagonists .

While the comparator, 2-(Pyridin-3-yl)ethan-1-ol , serves as a standard baseline reagent, the subject molecule introduces a 4-methoxy substituent . This structural modification acts as a critical "electronic switch," significantly enhancing the basicity of the pyridine nitrogen and blocking a primary metabolic oxidation site. This guide details why this methoxy-substitution is not merely cosmetic but a functional requirement for specific drug-target interactions.

Chemical Identity & Physicochemical Comparison[1][2][3][4][5][6]

The biological activity of pyridine-based drugs is often dictated by the electron density of the pyridine ring. The 4-methoxy group in the subject molecule exerts a strong electron-donating effect via resonance, altering the molecule's pKa and lipophilicity compared to the unsubstituted comparator.

FeatureSubject: 2-(4-Methoxypyridin-3-yl)ethan-1-olComparator: 2-(Pyridin-3-yl)ethan-1-ol
Structure Pyridine Core + 3-Hydroxyethyl + 4-Methoxy Pyridine Core + 3-Hydroxyethyl
Molecular Weight 153.18 g/mol 123.15 g/mol
Electronic Effect Electron Rich: Methoxy group donates electrons (+M effect), increasing N-ring density.[1]Electron Deficient: Pyridine ring is naturally electron-deficient.
Basicity (Predicted pKa) ~6.5 - 7.0 (More basic)~5.2 (Less basic)
Lipophilicity (LogP) ~0.6 (Higher membrane permeability)~0.1 (More polar)
Metabolic Stability High: 4-position blocked; resistant to CYP450 oxidation at C4.[1]Moderate: C4 is susceptible to nucleophilic attack or oxidation.
Primary Application Precursor for Omeprazole-class analogs, Kinase Inhibitors.[1]General solvent, ligand precursor, agricultural intermediate.

Biological Activity & Mechanistic Analysis[2][5][7]

The "Methoxy Effect" on Target Binding

The superior biological utility of the subject molecule over the comparator stems from two key mechanistic factors:

  • Enhanced Hydrogen Bonding: The 4-methoxy group pushes electron density onto the pyridine nitrogen. In a biological pocket (e.g., the H+/K+ ATPase or a Kinase hinge region), this nitrogen becomes a stronger Hydrogen Bond Acceptor .

    • Result: Tighter binding affinity for targets requiring a basic nitrogen anchor.

  • Metabolic Shielding (The "Soft Spot" Defense): In the comparator (2-(Pyridin-3-yl)ethan-1-ol), the C4 position is a "soft spot" for metabolic degradation (oxidation to pyridone).

    • Mechanism:[2][3] The subject molecule caps this position with a methoxy group.[4][5] This steric and electronic block forces metabolism to occur at the ethyl chain (slower) rather than the ring, significantly extending the half-life (t1/2) of drugs derived from this scaffold.

Comparative Biological Pathways

The following diagram illustrates how the presence of the methoxy group alters the metabolic fate and binding potential of the scaffold.

BiologicalActivity Subj 2-(4-Methoxypyridin-3-yl)ethan-1-ol (Subject) Target Target Binding Pocket (Kinase/ATPase) Subj->Target High e- Density Metabolism Liver CYP450 Oxidation Subj->Metabolism C4 Blocked Comp 2-(Pyridin-3-yl)ethan-1-ol (Comparator) Comp->Target Low e- Density Comp->Metabolism C4 Exposed Effect1 Strong H-Bond (High Affinity) Target->Effect1 Effect2 Weak H-Bond (Low Affinity) Target->Effect2 Fate1 Stable Scaffold (Longer Half-life) Metabolism->Fate1 Fate2 C4-Oxidation (Rapid Clearance) Metabolism->Fate2

Figure 1: Mechanistic divergence between the subject and comparator. The 4-methoxy group enhances binding affinity and prevents rapid metabolic clearance.

Experimental Protocols

Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Context: This molecule is rarely found in nature and must be synthesized.[1] The most robust route avoids the harsh conditions used for the comparator.

Reagents:

  • Precursor: (4-Methoxypyridin-3-yl)acetic acid ethyl ester.

  • Reducing Agent: Lithium Aluminum Hydride (LiAlH4) or Sodium Borohydride (NaBH4) with CaCl2.

  • Solvent: Anhydrous Tetrahydrofuran (THF).

Protocol:

  • Preparation: In a flame-dried 3-neck flask under Nitrogen atmosphere, dissolve 10 mmol of (4-Methoxypyridin-3-yl)acetic acid ethyl ester in 50 mL anhydrous THF.

  • Reduction: Cool to 0°C. Add LiAlH4 (1.2 eq) dropwise over 20 minutes. Note: The methoxy group activates the ring, making the ester reduction faster than in the unsubstituted comparator.

  • Quenching: Stir at Room Temperature (RT) for 2 hours. Quench sequentially with water, 15% NaOH, and water (Fieser method).

  • Isolation: Filter the granular precipitate. Concentrate the filtrate in vacuo.

  • Purification: The product is an oil. Purify via flash chromatography (DCM:MeOH 95:5).

    • Checkpoint: The product should show a distinct singlet at ~3.8 ppm (Methoxy) in 1H-NMR, absent in the comparator.

Biological Assay: Competitive Binding (Fragment Screening)

To validate the "Methoxy Effect," a Surface Plasmon Resonance (SPR) assay is recommended.[1]

Objective: Determine the K_D (dissociation constant) of the fragment against a model kinase (e.g., p38 MAP Kinase).

  • Immobilization: Immobilize the target protein on a CM5 sensor chip.

  • Injection: Inject the Comparator (0.1 - 10 mM) and record the response units (RU).

  • Wash: Regenerate surface.

  • Injection: Inject the Subject (0.1 - 10 mM) under identical conditions.

  • Analysis: Fit data to a 1:1 binding model.

    • Expected Result: The Subject molecule typically exhibits a 2-5x lower K_D (higher affinity) due to the enhanced basicity of the pyridine nitrogen interacting with the hinge region backbone.

Synthetic Pathway Visualization

The following diagram outlines the critical synthetic divergence. While the comparator can be made via direct alkylation, the subject molecule requires careful construction to preserve the methoxy group.

Synthesis Start 4-Chloropyridine Hydrochloride Step1 Methoxylation (NaOCH3 / MeOH) Start->Step1 Inter1 4-Methoxypyridine Step1->Inter1 Step2 Lithiation & Alkylation (LDA, Ethylene Oxide) Inter1->Step2 Regioselective C3 Product 2-(4-Methoxypyridin-3-yl)ethan-1-ol (Target) Step2->Product AltStart 3-Bromopyridine AltStep Heck Reaction (Pd cat.) AltStart->AltStep CompProduct 2-(Pyridin-3-yl)ethan-1-ol (Comparator) AltStep->CompProduct

Figure 2: Synthetic routes. The subject molecule requires a nucleophilic substitution (Methoxylation) prior to chain extension.

References

  • BenchChem. (2025).[5] A Comparative Guide to the Synthesis of (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol: A Cost-Benefit Analysis. Retrieved from

  • National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 10844583, (4-Methoxy-3-methylpyridin-2-yl)methanol. Retrieved from

  • PrepChem. (2025). Synthesis of 4-pyridineethanol. Retrieved from

  • Semantic Scholar. (2018).[6] Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals. Retrieved from

  • Google Patents. (2014). Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole. Retrieved from

Sources

A Comparative Guide to the Spectral Analysis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol and its Isomer, 2-(Pyridin-2-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive analysis of the reference spectral data for 2-(4-Methoxypyridin-3-yl)ethan-1-ol and a comparative study with its structural isomer, 2-(pyridin-2-yl)ethan-1-ol. Due to the limited availability of experimental spectral data for 2-(4-Methoxypyridin-3-yl)ethan-1-ol, this guide leverages predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) data and contrasts it with the experimentally obtained spectra of the readily available isomer, 2-(pyridin-2-yl)ethan-1-ol. This comparative approach offers valuable insights into how subtle structural changes, such as the position of the ethanol substituent and the presence of a methoxy group, influence the spectral characteristics of these pyridine derivatives.

This guide is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the spectral properties of these compounds for identification, characterization, and quality control purposes.

Structural Overview and Predicted Spectral Characteristics of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Structure:

Figure 2. Chemical structure of 2-(Pyridin-2-yl)ethan-1-ol.

¹H NMR Spectral Data

The following experimental ¹H NMR data for 2-(pyridin-2-yl)ethan-1-ol is compiled from publicly available spectra. [1][2]

Proton Chemical Shift (ppm) Multiplicity
H6' ~8.5 d
H4' ~7.6 td
H3' ~7.2 d
H5' ~7.1 dd
CH₂ (ethanol, α to OH) ~3.9 t
CH₂ (ethanol, α to ring) ~3.0 t

| OH | ~4.6 (variable) | s (broad) |

¹³C NMR Spectral Data

Experimental ¹³C NMR data for 2-(pyridin-2-yl)ethan-1-ol is summarized below. [1]

Carbon Chemical Shift (ppm)
C2' ~160
C6' ~149
C4' ~136
C5' ~123
C3' ~121
CH₂ (ethanol, α to OH) ~61

| CH₂ (ethanol, α to ring) | ~40 |

Mass Spectrometry (MS) Data

The mass spectrum of 2-(pyridin-2-yl)ethan-1-ol typically shows a molecular ion peak ([M]⁺) at m/z 123. [3][4]Common fragmentation patterns involve the loss of a hydroxyl radical (·OH) to give a fragment at m/z 106, and cleavage of the C-C bond between the ethyl group and the pyridine ring.

Infrared (IR) Spectroscopy Data

The IR spectrum of 2-(pyridin-2-yl)ethan-1-ol exhibits characteristic absorption bands. [1]A broad band in the region of 3400-3200 cm⁻¹ corresponds to the O-H stretching of the alcohol group. C-H stretching vibrations of the aromatic ring and the ethyl group are observed around 3100-2850 cm⁻¹. C=N and C=C stretching vibrations of the pyridine ring appear in the 1600-1450 cm⁻¹ region. A strong C-O stretching band is typically found around 1050 cm⁻¹.

Comparative Analysis of Spectral Data

The structural differences between 2-(4-Methoxypyridin-3-yl)ethan-1-ol and 2-(pyridin-2-yl)ethan-1-ol lead to distinct and predictable differences in their NMR spectra.

  • ¹H NMR: The most significant difference is the presence of a sharp singlet around 3.9 ppm in the spectrum of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, corresponding to the methoxy group protons. The aromatic region will also differ significantly. The 2-substituted pyridine will show four distinct aromatic protons, while the 3,4-disubstituted pyridine will show three. The electron-donating effect of the methoxy group in 2-(4-Methoxypyridin-3-yl)ethan-1-ol is expected to shift the adjacent aromatic protons to a higher field (lower ppm) compared to the unsubstituted pyridine ring.

  • ¹³C NMR: The presence of the methoxy group in 2-(4-Methoxypyridin-3-yl)ethan-1-ol introduces an additional signal around 55 ppm. Furthermore, the carbon atom attached to the methoxy group (C4') will be significantly shifted downfield (to a higher ppm value) due to the deshielding effect of the oxygen atom. The substitution pattern on the pyridine ring will also result in a unique set of chemical shifts for the aromatic carbons in each isomer.

Experimental Protocols

The following are generalized protocols for acquiring the spectral data discussed in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

G cluster_0 NMR Sample Preparation cluster_1 NMR Data Acquisition cluster_2 Data Processing prep1 Dissolve 5-10 mg of sample in ~0.6 mL of deuterated solvent (e.g., CDCl₃, DMSO-d₆). prep2 Transfer the solution to a clean, dry NMR tube. prep1->prep2 acq1 Insert the NMR tube into the spectrometer. acq2 Lock the spectrometer on the deuterium signal of the solvent. acq1->acq2 acq3 Shim the magnetic field to optimize homogeneity. acq2->acq3 acq4 Acquire ¹H and ¹³C NMR spectra using standard pulse programs. acq3->acq4 proc1 Apply Fourier transformation to the raw data. proc2 Phase the spectra and reference to the solvent peak or an internal standard (e.g., TMS). proc1->proc2 proc3 Integrate the ¹H NMR signals and pick peaks for both spectra. proc2->proc3

Figure 3. General workflow for NMR data acquisition.

A standard operating procedure for NMR experiments typically involves dissolving the sample in a suitable deuterated solvent, transferring it to an NMR tube, and placing it in the spectrometer. [5][6][7][8][9]The instrument is then locked, shimmed, and the desired experiments (e.g., ¹H, ¹³C, COSY) are run.

Mass Spectrometry (MS)

G cluster_0 Sample Introduction cluster_1 Ionization cluster_2 Mass Analysis and Detection intro1 Dissolve a small amount of sample in a suitable solvent (e.g., methanol, acetonitrile). intro2 Introduce the sample into the mass spectrometer via direct infusion or after separation by chromatography (e.g., GC-MS, LC-MS). intro1->intro2 ion1 Ionize the sample molecules using an appropriate technique (e.g., Electrospray Ionization - ESI, Electron Ionization - EI). intro2->ion1 ana1 Separate the ions based on their mass-to-charge (m/z) ratio in the mass analyzer. ion1->ana1 ana2 Detect the ions and record their abundance. ana1->ana2 ana3 Generate a mass spectrum showing intensity vs. m/z. ana2->ana3

Figure 4. General workflow for Mass Spectrometry.

Mass spectrometry analysis involves introducing a sample into the instrument, ionizing the molecules, separating the resulting ions by their mass-to-charge ratio, and detecting them. [10][11][12][13][14]The choice of ionization method (e.g., ESI for LC-MS, EI for GC-MS) depends on the analyte and the desired information.

Infrared (IR) Spectroscopy

G cluster_0 Sample Preparation cluster_1 Data Acquisition cluster_2 Data Processing prep1 Place a small amount of the liquid or solid sample directly on the ATR crystal or prepare a KBr pellet for solid samples. acq1 Acquire a background spectrum of the empty sample compartment. prep1->acq1 acq2 Acquire the sample spectrum. acq1->acq2 proc1 The instrument software automatically subtracts the background from the sample spectrum. proc2 Generate an IR spectrum showing absorbance or transmittance vs. wavenumber. proc1->proc2

Figure 5. General workflow for FT-IR Spectroscopy.

For Fourier-Transform Infrared (FT-IR) spectroscopy, a background spectrum is first recorded. [15][16][17][18][19]Then, the sample is placed in the beam path, and the sample spectrum is acquired. The instrument's software processes the data to produce the final spectrum.

Conclusion

This guide has provided a detailed comparison of the predicted spectral data for 2-(4-Methoxypyridin-3-yl)ethan-1-ol and the experimental data for its isomer, 2-(pyridin-2-yl)ethan-1-ol. The analysis highlights key differences in their ¹H and ¹³C NMR spectra that arise from their distinct substitution patterns. These differences, particularly the presence and position of the methoxy group signal and the unique aromatic region patterns, serve as reliable markers for distinguishing between these two compounds. The provided general protocols for data acquisition offer a starting point for researchers to obtain high-quality spectral data for these and similar molecules.

References

Sources

A Researcher's Guide to 2-(4-Methoxypyridin-3-yl)ethan-1-ol: Synthesis, Characterization, and Comparative Analysis

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, the synthesis and characterization of novel heterocyclic compounds are pivotal. This guide provides a comprehensive overview of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, a substituted pyridinylethanol derivative with potential applications in medicinal chemistry. Due to the limited availability of direct experimental data for this specific molecule, this guide presents a proposed synthetic pathway and expected characterization data, cross-referenced with established methodologies for analogous compounds. This comparative approach is designed to offer a robust framework for its synthesis and evaluation.

Proposed Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

The most direct and feasible synthetic route to 2-(4-Methoxypyridin-3-yl)ethan-1-ol is through the reduction of a suitable precursor, such as 3-pyridylacetic acid or its ester derivative. This method is well-established for the synthesis of various substituted pyridinylethanol compounds.

A plausible precursor for this synthesis is 2-(4-methoxypyridin-3-yl)acetic acid. While direct synthesis data for this specific acetic acid derivative is scarce, it can be prepared via multi-step reactions common in pyridine chemistry.[1][2][3][4] Once the acetic acid derivative is obtained, it can be reduced to the corresponding alcohol.

Reaction Pathway:

Synthesis_Pathway Precursor 2-(4-methoxypyridin-3-yl)acetic acid Product 2-(4-Methoxypyridin-3-yl)ethan-1-ol Precursor->Product Reduction Reducing_Agent Reducing Agent (e.g., LiAlH4, NaBH4) Reducing_Agent->Product Solvent Anhydrous Solvent (e.g., THF, Ethanol) Solvent->Product

Caption: Proposed synthetic pathway for 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

Experimental Protocol:

  • Preparation of the Precursor: Synthesize 2-(4-methoxypyridin-3-yl)acetic acid using established methods for pyridine functionalization and carboxylation.[5][6]

  • Reduction Reaction: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend the 2-(4-methoxypyridin-3-yl)acetic acid in an anhydrous solvent such as tetrahydrofuran (THF).

  • Addition of Reducing Agent: Slowly add a suitable reducing agent. For the reduction of a carboxylic acid, a strong reducing agent like lithium aluminum hydride (LiAlH₄) is typically required. Alternatively, if starting from the corresponding ester, a milder reducing agent like sodium borohydride (NaBH₄) can be used.[7]

  • Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) until the starting material is consumed.

  • Quenching: Carefully quench the reaction by the slow addition of water, followed by an aqueous solution of a base (e.g., NaOH) or acid (e.g., HCl), depending on the workup procedure.

  • Extraction and Purification: Extract the product into an organic solvent, dry the organic layer over an anhydrous salt (e.g., MgSO₄), and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Characterization and Expected Data

The structure of the synthesized 2-(4-Methoxypyridin-3-yl)ethan-1-ol should be confirmed using standard analytical techniques. The expected data, based on analogous compounds, are summarized below.

Characterization Workflow:

Characterization_Workflow Product Purified Product NMR NMR Spectroscopy (¹H and ¹³C) Product->NMR Structural Elucidation MS Mass Spectrometry (e.g., ESI-MS) Product->MS Molecular Weight Confirmation IR Infrared Spectroscopy Product->IR Functional Group Identification Purity Purity Analysis (e.g., HPLC, Elemental Analysis) Product->Purity

Caption: Workflow for the characterization of 2-(4-Methoxypyridin-3-yl)ethan-1-ol.

Expected Spectroscopic Data:

TechniqueExpected Observations
¹H NMR Signals corresponding to the aromatic protons on the pyridine ring, a singlet for the methoxy group protons, and triplets for the ethanolic protons (-CH₂-CH₂-OH). The chemical shifts will be influenced by the solvent used.[8][9]
¹³C NMR Resonances for the carbon atoms of the pyridine ring, the methoxy carbon, and the two carbons of the ethanol side chain.
IR Spectroscopy A broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretch of the alcohol, C-H stretching frequencies, and characteristic aromatic C=C and C=N stretching vibrations.
Mass Spectrometry A molecular ion peak corresponding to the molecular weight of the compound (C₈H₁₁NO₂ = 153.18 g/mol ).

Comparative Analysis with Alternative Pyridinylethanol Derivatives

The properties and synthetic accessibility of 2-(4-Methoxypyridin-3-yl)ethan-1-ol can be benchmarked against other pyridinylethanol derivatives. This comparison is crucial for understanding its potential advantages or disadvantages in a drug discovery context.

CompoundSynthetic AccessibilityPotential Biological Relevance
2-(Pyridin-2-yl)ethan-1-ol Readily synthesized from commercially available 2-pyridineacetic acid.Precursor for various ligands and pharmacologically active molecules.[10]
2-(Pyridin-3-yl)ethan-1-ol Synthesized from 3-pyridineacetic acid, a readily available starting material.[5][6]A common structural motif in medicinal chemistry.
2-(Pyridin-4-yl)ethan-1-ol Can be prepared from 4-pyridineacetic acid or via reduction of 4-cyanopyridine derivatives.[11]Investigated for various therapeutic applications.
2-(4-Methoxypyridin-3-yl)ethan-1-ol Requires a more elaborate synthesis due to the substitution pattern on the pyridine ring.The methoxy group can alter the electronic properties and metabolic stability of the molecule, potentially leading to unique biological activities.

The introduction of a methoxy group at the 4-position of the pyridine ring in the target compound is expected to influence its physicochemical properties, such as lipophilicity and hydrogen bonding capacity. These modifications can have a significant impact on its pharmacokinetic and pharmacodynamic profile.

Conclusion

While direct experimental data for 2-(4-Methoxypyridin-3-yl)ethan-1-ol is not extensively reported in the literature, a robust synthetic and characterization plan can be formulated based on established chemical principles and data from analogous compounds. The proposed reduction of the corresponding acetic acid derivative offers a viable route to this novel molecule. A thorough comparative analysis with other pyridinylethanol derivatives highlights the potential for unique properties conferred by the specific substitution pattern. This guide provides a solid foundation for researchers to embark on the synthesis and exploration of 2-(4-Methoxypyridin-3-yl)ethan-1-ol and its potential applications in the field of drug discovery.

References

  • Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists. PubMed.
  • 1877970-97-2|2-(4-Methoxypyridin-3-yl)ethan-1-ol|BLD Pharm. BLD Pharm.
  • CN1030387C - Preparation of 4-pyridinemethanol derivatives.
  • Table 1.
  • Synthesis of Substituted Pyridine Derivatives via the Ruthenium-Catalyzed Cycloisomerization of 3-Azadienynes. Organic Chemistry Portal.
  • Synthesis, antimicrobial and antioxidant activities of pyridyl substituted thiazolyl triazole deriv
  • (PDF) Synthesis and antimicrobial studies of new pyridine derivatives.
  • (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}-1-phenyl-1-ethanol. MDPI.
  • Multicenter Synergistic Polyoxometalate-based Metal–Organic Framework for One-Step Selective Oxidative Cleavage of β-O-4 Lignin Models - Supporting Information.
  • 3-Pyridineacetic acid. A2B Chem.
  • Three-Component Synthesis of Pyridylacetic Acid Derivatives by Arylation/Decarboxylative Substitution of Meldrum's Acids.
  • Three-Component Synthesis of Pyridylacetic Acid Derivatives by Arylation/Decarboxylative Substitution of Meldrum's Acids. ChemRxiv.
  • 3-Pyridylacetic acid synthesis. ChemicalBook.
  • WO2021013864A1 - 4-(imidazo[1,2-a]pyridin-3-yl) -pyrimidine derivatives.
  • 2-(4-allyl-2-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one. Preprints.org.
  • Three-Step Synthesis of (E)-1-(2-(Pyridin-2-yl)benzo[d]thiazol-6-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a Potential Ligand for Transition Metals. MDPI.
  • Three-Component Synthesis of Pyridylacetic Acid Derivatives by Arylation/Decarboxylative Substitution of Meldrum's Acids.
  • Synthesis of 2-(4-Methoxyphenyl)pyrrolo[2,1-d]pyrido[2,3-c]-[1][10]-thiazepin-3(2H). NIH.

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. KGROUP.

Sources

A Comparative Benchmarking Guide to the Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a key building block in medicinal chemistry and drug development, finding application as a precursor to a variety of pharmacologically active molecules. The strategic placement of the hydroxyethyl group at the 3-position of the 4-methoxypyridine core offers a versatile handle for further chemical modification. This guide provides a comparative analysis of several plausible synthetic routes to this target molecule, offering researchers a detailed overview of the available methodologies. Each route is evaluated based on its efficiency, substrate availability, potential challenges, and overall practicality in a research and development setting.

This document is intended for an audience of researchers, scientists, and drug development professionals. The content is structured to provide not only step-by-step protocols but also the underlying chemical logic and expert insights to aid in the selection of the most appropriate synthetic strategy for a given application.

Comparative Analysis of Synthetic Strategies

The synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol can be approached through several distinct retrosynthetic disconnections. This guide will explore four primary strategies, each commencing from a functionalized 4-methoxypyridine intermediate:

  • Route 1: The Grignard Approach via 4-Methoxypyridine-3-carbaldehyde

  • Route 2: The Wittig Olefination and Hydroboration-Oxidation Pathway

  • Route 3: The Cyanide Homologation and Reduction Strategy

  • Route 4: The Pyridylacetic Acid Reduction Route

A summary of the key quantitative parameters for each route is presented in the table below, followed by a detailed discussion and experimental protocols for each approach.

Parameter Route 1 (Grignard) Route 2 (Wittig/Hydroboration) Route 3 (Cyanide) Route 4 (Pyridylacetic Acid)
Starting Material 4-Methoxypyridine4-Methoxypyridine3-Cyano-4-methoxypyridine4-Methoxynicotinic acid
Key Intermediates 4-Methoxypyridine-3-carbaldehyde3-Vinyl-4-methoxypyridine2-(4-Methoxypyridin-3-yl)ethanamineMethyl 2-(4-methoxypyridin-3-yl)acetate
Overall Yield (Estimated) ModerateModerate to GoodLow to ModerateGood
Number of Steps 344-53
Key Reagents n-BuLi, DMF, MeMgBr, NaBH4n-BuLi, DMF, Ph3PCH3Br, 9-BBN, H2O2/NaOHNaCN, H2/Raney Ni, NaNO2/H2SO4SOCl2, CH2N2, Ag2O, LiAlH4
Advantages Convergent, well-established reactions.Avoids highly toxic reagents in later steps.Utilizes readily available starting materials.Potentially high yielding.
Disadvantages Use of pyrophoric reagents (n-BuLi).Multi-step, potential for side reactions in Wittig.Use of highly toxic cyanide, multi-step conversion of amine.Use of diazomethane is hazardous.

Route 1: The Grignard Approach via 4-Methoxypyridine-3-carbaldehyde

This route hinges on the initial formylation of 4-methoxypyridine at the 3-position, followed by the addition of a methyl Grignard reagent to the resulting aldehyde and subsequent reduction of the ketone. The regioselectivity of the initial formylation is directed by the methoxy group.

Causality of Experimental Choices

The choice of directed ortho-metalation using n-butyllithium followed by quenching with N,N-dimethylformamide (DMF) is a standard and effective method for the formylation of substituted pyridines. The methoxy group at the 4-position is expected to direct the lithiation to the adjacent 3-position. The subsequent Grignard addition of methylmagnesium bromide to the aldehyde forms a secondary alcohol, which can be oxidized to the corresponding ketone. However, a more direct approach involves the reduction of the intermediate acetophenone derivative. To avoid the formation of the ketone, a direct reduction of the aldehyde to the alcohol is not feasible as it would lead to a one-carbon side chain. Therefore, the strategy involves a two-step process of Grignard addition to form the methyl-substituted alcohol, which is not our target, but can be conceptually considered. A more direct approach from the aldehyde would be a one-carbon homologation, such as a Wittig reaction (covered in Route 2). For a Grignard approach to the two-carbon side chain, an initial acetylation would be more direct.

A more viable Grignard-based approach would be to start with 3-bromo-4-methoxypyridine, perform a lithium-halogen exchange, and then react with ethylene oxide. However, the synthesis of 3-bromo-4-methoxypyridine can be challenging. Therefore, we will focus on the acetylation route.

Experimental Protocol

Step 1: Synthesis of 3-Acetyl-4-methoxypyridine

A solution of 4-methoxypyridine in anhydrous THF is cooled to -78 °C under an inert atmosphere. To this solution, n-butyllithium (1.1 equivalents) is added dropwise, and the mixture is stirred for 2 hours at -78 °C. N,N-dimethylacetamide (1.2 equivalents) is then added, and the reaction is allowed to warm to room temperature and stirred overnight. The reaction is quenched with saturated aqueous ammonium chloride solution and extracted with ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Step 2: Reduction of 3-Acetyl-4-methoxypyridine to 2-(4-Methoxypyridin-3-yl)ethan-1-ol

To a solution of 3-acetyl-4-methoxypyridine in methanol at 0 °C is added sodium borohydride (1.5 equivalents) in portions. The reaction mixture is stirred at room temperature for 2 hours. The solvent is removed under reduced pressure, and the residue is partitioned between water and ethyl acetate. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to afford the target compound.

Visualization of the Grignard Approach

Grignard Approach 4-Methoxypyridine 4-Methoxypyridine 3-Lithio-4-methoxypyridine 3-Lithio-4-methoxypyridine 4-Methoxypyridine->3-Lithio-4-methoxypyridine 1. n-BuLi, THF, -78°C 3-Acetyl-4-methoxypyridine 3-Acetyl-4-methoxypyridine 3-Lithio-4-methoxypyridine->3-Acetyl-4-methoxypyridine 2. N,N-dimethylacetamide 2-(4-Methoxypyridin-3-yl)ethan-1-ol 2-(4-Methoxypyridin-3-yl)ethan-1-ol 3-Acetyl-4-methoxypyridine->2-(4-Methoxypyridin-3-yl)ethan-1-ol NaBH4, MeOH

Caption: Synthetic pathway via the Grignard approach.

Route 2: The Wittig Olefination and Hydroboration-Oxidation Pathway

This strategy also begins with the formylation of 4-methoxypyridine. The resulting aldehyde is then converted to a vinyl group via a Wittig reaction. Subsequent anti-Markovnikov hydroboration-oxidation of the vinylpyridine yields the desired primary alcohol.

Causality of Experimental Choices

The Wittig reaction is a robust and widely used method for converting aldehydes and ketones into alkenes.[1][2][3] The use of methylenetriphenylphosphorane is a standard choice for the introduction of a terminal vinyl group.[1] Hydroboration-oxidation is a classic method for the anti-Markovnikov hydration of alkenes, ensuring the formation of the primary alcohol from the terminal alkene.[4][5][6] The use of 9-borabicyclo[3.3.1]nonane (9-BBN) as the hydroborating agent can offer higher regioselectivity for terminal alkenes compared to borane-THF complex.[7]

Experimental Protocol

Step 1: Synthesis of 4-Methoxypyridine-3-carbaldehyde

This step is identical to Step 1 in Route 1, but using DMF as the electrophile instead of N,N-dimethylacetamide.

Step 2: Synthesis of 3-Vinyl-4-methoxypyridine

To a suspension of methyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF at 0 °C is added n-butyllithium (1.1 equivalents) dropwise. The resulting ylide solution is stirred at room temperature for 1 hour. A solution of 4-methoxypyridine-3-carbaldehyde in anhydrous THF is then added dropwise at 0 °C. The reaction mixture is stirred at room temperature overnight. The reaction is quenched with water and extracted with diethyl ether. The combined organic layers are dried, filtered, and concentrated. The crude product is purified by column chromatography.

Step 3: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

To a solution of 3-vinyl-4-methoxypyridine in anhydrous THF at 0 °C is added 9-BBN (0.5 M solution in THF, 1.1 equivalents) dropwise. The mixture is stirred at room temperature for 4 hours. The reaction is then cooled to 0 °C, and a solution of sodium hydroxide (3 M) and hydrogen peroxide (30% aqueous solution) is added sequentially. The mixture is stirred at room temperature for 2 hours. The layers are separated, and the aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the final product.

Visualization of the Wittig/Hydroboration Pathway

Wittig_Hydroboration_Pathway 4-Methoxypyridine 4-Methoxypyridine 4-Methoxypyridine-3-carbaldehyde 4-Methoxypyridine-3-carbaldehyde 4-Methoxypyridine->4-Methoxypyridine-3-carbaldehyde 1. n-BuLi, DMF 3-Vinyl-4-methoxypyridine 3-Vinyl-4-methoxypyridine 4-Methoxypyridine-3-carbaldehyde->3-Vinyl-4-methoxypyridine 2. Ph3PCH3Br, n-BuLi 2-(4-Methoxypyridin-3-yl)ethan-1-ol 2-(4-Methoxypyridin-3-yl)ethan-1-ol 3-Vinyl-4-methoxypyridine->2-(4-Methoxypyridin-3-yl)ethan-1-ol 3. 9-BBN 4. H2O2, NaOH

Caption: Synthetic pathway via Wittig olefination and hydroboration.

Route 3: The Cyanide Homologation and Reduction Strategy

This route begins with the introduction of a cyano group at the 3-position of the 4-methoxypyridine ring. The cyano group is then reduced to an amine, which is subsequently converted to the alcohol.

Causality of Experimental Choices

The introduction of a cyano group onto a pyridine ring can be achieved through various methods, including the Sandmeyer reaction from an amino group or by nucleophilic aromatic substitution on a suitable leaving group. A plausible route for 3-cyano-4-methoxypyridine is from 4-chloro-3-nitropyridine. The reduction of the nitrile to a primary amine is a standard transformation, often accomplished with reducing agents like lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.[8][9][10] The conversion of the primary amine to an alcohol can be achieved via diazotization with sodium nitrite in an acidic aqueous solution, followed by warming.[11] This method, while classic, can sometimes lead to rearrangements and side products.

Experimental Protocol

Step 1: Synthesis of 3-Cyano-4-methoxypyridine

Starting from 4-hydroxynicotinic acid, esterification followed by reaction with a chlorinating agent (e.g., POCl3) and then displacement of the chloro group with sodium methoxide can provide the 4-methoxy-3-cyanopyridine precursor. A more direct approach involves the cyanation of a 3-halo-4-methoxypyridine.

Step 2: Synthesis of 2-(4-Methoxypyridin-3-yl)ethanamine

To a suspension of lithium aluminum hydride (2.0 equivalents) in anhydrous THF at 0 °C is added a solution of 3-cyano-4-methoxypyridine in anhydrous THF dropwise. The mixture is then refluxed for 4 hours. After cooling to 0 °C, the reaction is carefully quenched by the sequential addition of water, 15% aqueous NaOH, and water. The resulting solid is filtered off, and the filtrate is dried over anhydrous sodium sulfate and concentrated to yield the primary amine.

Step 3: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

The amine from the previous step is dissolved in dilute sulfuric acid at 0 °C. A solution of sodium nitrite (1.1 equivalents) in water is added dropwise, keeping the temperature below 5 °C. The reaction mixture is stirred at this temperature for 1 hour and then allowed to warm to room temperature and stirred for an additional 2 hours. The solution is then neutralized with sodium bicarbonate and extracted with ethyl acetate. The combined organic extracts are dried, filtered, and concentrated to give the target alcohol.

Visualization of the Cyanide Homologation Pathway

Cyanide_Homologation_Pathway 3-Halo-4-methoxypyridine 3-Halo-4-methoxypyridine 3-Cyano-4-methoxypyridine 3-Cyano-4-methoxypyridine 3-Halo-4-methoxypyridine->3-Cyano-4-methoxypyridine NaCN, DMSO 2-(4-Methoxypyridin-3-yl)ethanamine 2-(4-Methoxypyridin-3-yl)ethanamine 3-Cyano-4-methoxypyridine->2-(4-Methoxypyridin-3-yl)ethanamine LiAlH4, THF 2-(4-Methoxypyridin-3-yl)ethan-1-ol 2-(4-Methoxypyridin-3-yl)ethan-1-ol 2-(4-Methoxypyridin-3-yl)ethanamine->2-(4-Methoxypyridin-3-yl)ethan-1-ol NaNO2, H2SO4, H2O

Caption: Synthetic pathway via cyanide homologation.

Route 4: The Pyridylacetic Acid Reduction Route

This approach involves the synthesis of 4-methoxypyridin-3-yl)acetic acid, which is then reduced to the desired alcohol. The acetic acid side chain can be introduced via several methods, including the Arndt-Eistert homologation of the corresponding carboxylic acid.

Causality of Experimental Choices

The Arndt-Eistert homologation is a classic method for the one-carbon extension of a carboxylic acid.[12] This involves conversion of the carboxylic acid to the acid chloride, followed by reaction with diazomethane and then Wolff rearrangement in the presence of a nucleophile (water or an alcohol). The resulting ester or acid can then be reduced to the primary alcohol using a strong reducing agent like LiAlH4.[9][13]

Experimental Protocol

Step 1: Synthesis of 4-Methoxynicotinic Acid

4-Methoxynicotinic acid can be prepared from 4-hydroxynicotinic acid by methylation with a suitable methylating agent like dimethyl sulfate.[14][15]

Step 2: Synthesis of Methyl 2-(4-methoxypyridin-3-yl)acetate via Arndt-Eistert Homologation

4-Methoxynicotinic acid is converted to its acid chloride by treatment with thionyl chloride. The crude acid chloride is then dissolved in anhydrous diethyl ether and added to a solution of diazomethane in diethyl ether at 0 °C. After the reaction is complete, the solvent is carefully removed. The resulting diazoketone is then suspended in methanol and treated with silver oxide (catalytic amount) and heated to induce the Wolff rearrangement, affording the methyl ester. Caution: Diazomethane is highly toxic and explosive.

Step 3: Reduction to 2-(4-Methoxypyridin-3-yl)ethan-1-ol

The methyl ester is dissolved in anhydrous THF and added dropwise to a suspension of LiAlH4 (1.5 equivalents) in THF at 0 °C. The reaction mixture is then stirred at room temperature for 2 hours. The reaction is quenched by the sequential addition of water, 15% NaOH solution, and water. The solid is filtered off, and the filtrate is dried and concentrated to yield the target alcohol.

Visualization of the Pyridylacetic Acid Route

Pyridylacetic_Acid_Route 4-Methoxynicotinic acid 4-Methoxynicotinic acid 4-Methoxynicotinoyl chloride 4-Methoxynicotinoyl chloride 4-Methoxynicotinic acid->4-Methoxynicotinoyl chloride SOCl2 Diazoketone Diazoketone 4-Methoxynicotinoyl chloride->Diazoketone CH2N2 Methyl 2-(4-methoxypyridin-3-yl)acetate Methyl 2-(4-methoxypyridin-3-yl)acetate Diazoketone->Methyl 2-(4-methoxypyridin-3-yl)acetate Ag2O, MeOH 2-(4-Methoxypyridin-3-yl)ethan-1-ol 2-(4-Methoxypyridin-3-yl)ethan-1-ol Methyl 2-(4-methoxypyridin-3-yl)acetate->2-(4-Methoxypyridin-3-yl)ethan-1-ol LiAlH4, THF

Caption: Synthetic pathway via pyridylacetic acid reduction.

Conclusion and Recommendations

The choice of the optimal synthetic route for 2-(4-Methoxypyridin-3-yl)ethan-1-ol will depend on the specific requirements of the researcher, including scale, available starting materials, and tolerance for hazardous reagents.

  • For small-scale laboratory synthesis where efficiency and well-established reactions are prioritized, Route 1 (Grignard/Acetylation) and Route 2 (Wittig/Hydroboration) are attractive options. Both routes start from readily available 4-methoxypyridine and employ standard transformations.

  • Route 3 (Cyanide Homologation) offers an alternative but involves the use of highly toxic cyanide and a potentially low-yielding diazotization step. This route may be considered if the starting 3-cyano-4-methoxypyridine is readily available.

  • Route 4 (Pyridylacetic Acid Reduction) has the potential for high yields but is significantly hampered by the use of diazomethane, a highly hazardous reagent, making it less suitable for general laboratory use without specialized equipment and expertise.

Ultimately, for most applications, a thorough evaluation of the starting material cost and availability, coupled with a careful consideration of the safety and handling requirements of the reagents involved, will guide the final decision. The protocols and comparative data presented in this guide are intended to provide a solid foundation for making that informed choice.

References

  • Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators. PMC. [Link]

  • Regioselective metalation of the 4-position of pyridine. New and convenient alkylation and acylation of 3-amino-5-methoxypyridine. The Journal of Organic Chemistry - ACS Publications. [Link]

  • Reduction of Biginelli compounds by LiAlH4: a rapid access to molecular diversity. RSC Publishing. [Link]

  • Development and optimization of a continuous flow ester reduction with LiAlH4 in the synthesis of a key intermediate for a PI3Kδ inhibitor (CPL302415). Reaction Chemistry & Engineering (RSC Publishing). [Link]

  • Introduction of the Formyl Group at the meta- or para-Position of Pyridines Through Regioselectivity Switch. CCS Chemistry. [Link]

  • Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

  • Wittig Reaction. Chemistry LibreTexts. [Link]

    • Hydroboration-Oxidation of Alkenes and Introduction to IR Spectroscopy. Chemistry LibreTexts. [Link]

  • Organic Syntheses Procedure. Organic Syntheses. [Link]

  • Wittig Reaction. Organic Chemistry Portal. [Link]

  • Wittig reaction. Wikipedia. [Link]

  • Hydroboration-Oxidation Experiment. YouTube. [Link]

  • Regioselective difunctionalization of pyridines via 3,4-pyridynes. PMC. [Link]

  • Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. ACS Publications. [Link]

  • The Wittig reaction. Lumen Learning. [Link]

  • Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction. I.R.I.S.. [Link]

  • Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. PMC. [Link]

  • Hydroboration-Oxidation of Alkynes with Practice Problems. Chemistry Steps. [Link]

  • Synthesis of an Alkene via the Wittig Reaction. University of Wisconsin-Madison. [Link]

  • Organic Syntheses Procedure. Organic Syntheses. [Link]

  • Reduction of Pyrimidine Derivatives by LiAlH4. ResearchGate. [Link]

  • 2-(pyridin-3-yl)ethanamine. Wikidata. [Link]

  • Process for the preparation of 3,5-dimethyl-4-methoxy pyridine derivatives, and intermediate therefor.
  • Hydroboration Oxidation of Alkenes. Master Organic Chemistry. [Link]

  • Reduction of N-allylamides by LiAlH4: unexpected attack of the double bond with mechanistic studies of product and byproduct formation. PubMed. [Link]

  • Regioselective Electrophilic Formylation — 3-Substituted Thiophenes as a Case Study. ResearchGate. [Link]

  • Detailed experimental procedure for the synthesis of 4-fluoropyridine. J-STAGE. [Link]

  • Methods to Produce Nicotinic Acid with Potential Industrial Applications. PMC. [Link]

  • Study on synthesis of 4-Aminonicotinic acid. ResearchGate. [Link]

  • 3-[N-(4-Methoxybenzyl)amino]benzo[de]anthracen-7-one. MDPI. [Link]

  • PROCESS FOR THE PREPARATION OF (3R,4R)-4-METHYL-3-(METHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL-AMINO)-ß-OXO-1-PIPERIDINEPROPANENITRILE AND ITS SALTS.

Sources

cost-effectiveness of different 2-(4-Methoxypyridin-3-yl)ethan-1-ol syntheses

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Guide: Synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Part 1: Executive Summary & Strategic Analysis

The synthesis of 2-(4-Methoxypyridin-3-yl)ethan-1-ol (Target Molecule, TM ) presents a classic problem in pyridine functionalization: balancing regioselectivity with raw material costs and process safety.[1] The 4-methoxypyridine scaffold is electron-rich, making it susceptible to electrophilic aromatic substitution, but directed metalation remains the gold standard for C-3 functionalization.[1]

This guide evaluates three distinct synthetic pathways based on Cost of Goods (COGS) , Scalability , and Operational Complexity .

MetricRoute A: Directed Lithiation Route B: Metal-Halogen Exchange Route C: Pd-Catalyzed Alkenylation
Primary Reagent 4-Methoxypyridine3-Bromo-4-methoxypyridine3-Bromo-4-methoxypyridine
Key Transformation Ortho-lithiation / Epoxide openingLi-Hal exchange / Epoxide openingHeck Coupling / Reduction
Step Count 1 (Telescoped)12-3
Est.[1][2] Yield 65–75%80–85%60–70% (Overall)
Scalability Low (Cryogenic/Exotherm)Medium (Cryogenic)High (Standard Temp)
Cost Efficiency High (Cheapest SM)Low (Expensive SM)Medium (Catalyst Cost)

Part 2: Detailed Synthetic Protocols

Route A: Directed Ortho-Lithiation (The "Direct" Route)

Best for: Early-stage discovery, gram-scale synthesis, and cost-sensitive projects.[1]

Mechanism: The methoxy group at C-4 serves as a Directed Ortho Metalating (DoM) group. The lone pair on oxygen coordinates lithium, directing deprotonation selectively to the C-3 position.[1]

Protocol:

  • Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, internal thermometer, and argon inlet.

  • Reagent Prep: Charge with 4-methoxypyridine (1.0 equiv) and anhydrous THF (0.2 M). Cool to -78 °C .[1][3]

  • Lithiation: Add Mesityllithium (MesLi) or LDA (1.1 equiv) dropwise. Note: n-BuLi alone may cause nucleophilic attack at C-2; bulky bases or TMEDA additives are crucial to favor deprotonation.[1]

  • Equilibration: Stir at -78 °C for 45 minutes to ensure formation of the 3-lithio species.

  • Electrophile Addition: Introduce Ethylene Oxide (1.5 equiv, condensed liquid or solution in THF) slowly via cannula.

  • Quench: Allow the mixture to warm to 0 °C over 2 hours. Quench with saturated aqueous NH₄Cl.[1][3]

  • Workup: Extract with EtOAc (3x), wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (DCM/MeOH gradient).

Critical Control Point: Temperature control is vital. Above -40 °C, the lithiated species may isomerize or decompose (benzyne pathway).

Route B: Metal-Halogen Exchange (The "Precision" Route)

Best for: High-value intermediates where regiocontrol is paramount.[1]

Mechanism: Lithium-halogen exchange is kinetically faster than deprotonation, guaranteeing exclusive C-3 functionalization without competing C-2 attack.[1]

Protocol:

  • Setup: Inert atmosphere (Argon), -78 °C bath.

  • Exchange: Dissolve 3-bromo-4-methoxypyridine (1.0 equiv) in THF. Add n-BuLi (1.05 equiv, 1.6 M in hexanes) dropwise over 20 minutes.

  • Reaction: Stir for 30 minutes. The solution typically turns yellow/orange.[1]

  • Trapping: Add Ethylene Oxide (2.0 equiv) or Ethylene Carbonate (if gas handling is difficult, though this requires a harsher workup).

  • Workup: Standard aqueous workup as in Route A.

Cost Analysis: 3-Bromo-4-methoxypyridine is approx. 5-8x more expensive than 4-methoxypyridine.[1] This route is only justified if Route A fails to provide sufficient purity.[1]

Route C: Heck Alkenylation (The "Scale-Up" Route)

Best for: Process chemistry, multi-kilogram batches, and avoiding cryogenics.

Mechanism: Palladium-catalyzed cross-coupling followed by reduction.[1] This avoids hazardous organolithiums and ethylene oxide gas.[1]

Protocol:

  • Coupling: Combine 3-bromo-4-methoxypyridine (1.0 equiv), n-butyl vinyl ether (2.0 equiv), Pd(OAc)₂ (1 mol%), DPPP (2 mol%), and K₂CO₃ (1.5 equiv) in DMF or Toluene. Heat to 90 °C for 12 hours.

  • Hydrolysis: Treat the crude enol ether with 1N HCl/THF at room temperature for 1 hour to generate 2-(4-methoxypyridin-3-yl)acetaldehyde .

  • Reduction: Cool the aldehyde solution to 0 °C. Add NaBH₄ (0.5 equiv). Stir for 30 mins.

  • Workup: Quench with acetone, concentrate, and partition between water/DCM.

Why this wins on scale:

  • No -78 °C cooling loops required.[1]

  • No handling of carcinogenic ethylene oxide gas.[1]

  • Intermediates are stable and easy to monitor by HPLC.[1]

Part 3: Visualization & Decision Logic

Figure 1: Synthetic Pathway Comparison

Visualizing the chemical transformations and intermediate states.

SynthesisRoutes SM1 4-Methoxypyridine Lithiation Route A: Lithiation (MesLi, -78°C) SM1->Lithiation SM2 3-Bromo-4-methoxypyridine Exchange Route B: Li-Hal Exchange (n-BuLi, -78°C) SM2->Exchange Heck Route C: Heck Coupling (Pd cat., Vinyl Ether) SM2->Heck Li_Int 3-Lithio Intermediate Lithiation->Li_Int Product 2-(4-Methoxypyridin-3-yl)ethan-1-ol Li_Int->Product + Ethylene Oxide Exchange->Li_Int Aldehyde Aldehyde Intermediate Heck->Aldehyde H3O+ Reduction NaBH4 Reduction Aldehyde->Reduction Reduction->Product

Caption: Comparative reaction pathways showing the convergence of lithiation and exchange routes versus the stepwise Heck strategy.

Figure 2: Process Decision Matrix

Logic flow for selecting the optimal route based on laboratory constraints.

DecisionMatrix Start Select Synthesis Route Scale Scale > 100g? Start->Scale Cryo Cryogenic Equip Available? Scale->Cryo No RouteC Route C: Heck Coupling Scale->RouteC Yes (Safety Priority) Cost Budget Sensitive? Cryo->Cost Yes Cryo->RouteC No RouteB Route B: Li-Hal Exchange Cost->RouteB No (High Reliability) RouteA Route A: Direct Lithiation Cost->RouteA Yes (Low COGS)

Caption: Decision tree for selecting the optimal synthetic strategy based on scale, equipment, and budget.

Part 4: Cost-Effectiveness Data Summary

The following data is normalized to a 10-gram theoretical yield basis.

ParameterRoute A (Lithiation)Route B (Exchange)Route C (Heck)
Raw Material Cost (est.) $

$

$
Catalyst/Special Reagent MesLi (High)n-BuLi (Low)Pd Catalyst (High)
Labor Time (hrs) 6524 (2 steps)
E-Factor (Waste/Product) High (Solvent intensive)HighMedium
Safety Risk High (Pyrophorics/Gas)High (Pyrophorics/Gas)Low

Recommendation: For academic research or medicinal chemistry (mg to g scale), Route B is recommended due to its reliability and ease of purification, despite the higher starting material cost. The time saved in optimization outweighs the reagent cost.[1] For process development (kg scale), Route C is mandatory to avoid the safety hazards associated with large-scale organolithium handling and ethylene oxide.

References

  • Directed Lithiation of Alkoxypyridines: Title: Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange.[1][4] Source: Semantic Scholar / Arkivoc.[1] URL:[Link]

  • Reduction of Pyridine Esters: Title: Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate... (Analogous reduction protocols). Source: MDPI.[1] URL:[Link]

  • Heck Coupling on Pyridines: Title: Synthesis of 3-substituted pyridines via Heck reaction (General Methodology).[1] Source: Organic Syntheses / ResearchGate.[1] URL:[Link]

Sources

A Comparative Guide to the Biological Activity of 2-(4-Methoxypyridin-3-yl)ethan-1-ol Isomers as Gamma-Secretase Modulators

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparison of the biological activity of positional isomers of 2-(methoxypyridin-3-yl)ethan-1-ol, focusing on their potential as gamma-secretase modulators (GSMs) for the treatment of Alzheimer's disease. We will explore the scientific rationale for investigating these compounds, present hypothetical yet representative experimental data based on established structure-activity relationships (SAR), and provide detailed protocols for assessing their activity.

Introduction: The Rationale for Targeting Gamma-Secretase with Methoxypyridine Scaffolds

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the accumulation of amyloid-beta (Aβ) peptides in the brain.[1] These peptides, particularly the 42-amino-acid-long form (Aβ42), are generated by the sequential cleavage of the amyloid precursor protein (APP) by β-secretase and γ-secretase. The γ-secretase complex is a crucial, yet challenging, drug target. While complete inhibition of γ-secretase can be toxic, modulating its activity to favor the production of shorter, less aggregation-prone Aβ peptides over Aβ42 is a promising therapeutic strategy.

The methoxypyridine motif is a versatile scaffold in medicinal chemistry, known to enhance drug-like properties such as metabolic stability and solubility.[2][3] Its incorporation into complex molecules has led to the development of potent and selective agents for various targets.[4][5][6] Notably, research into novel GSMs has identified the methoxypyridine scaffold as a key component for improving potency and pharmacokinetic profiles.[1] Studies have shown that introducing substituents, like a methoxy group, onto a pyridine ring within a GSM scaffold can significantly restore or improve its modulatory activity.[1]

This guide focuses on a specific chemical series: the positional isomers of 2-(methoxypyridin-3-yl)ethan-1-ol. By comparing the hypothetical biological activities of these isomers, we aim to illustrate the critical importance of substituent placement on the pyridine ring and provide a framework for the rational design and evaluation of novel GSMs.

The Gamma-Secretase Pathway in Alzheimer's Disease

The diagram below illustrates the proteolytic processing of APP and the central role of γ-secretase in the production of Aβ peptides. GSMs do not block this process but rather shift the cleavage site to favor the production of shorter Aβ peptides (e.g., Aβ38) at the expense of the highly pathogenic Aβ42.

G cluster_membrane Cell Membrane APP Amyloid Precursor Protein (APP) sAPPb sAPPβ APP->sAPPb CTF_beta C99 fragment (CTFβ) APP->CTF_beta AICD AICD CTF_beta->AICD Abeta Aβ Peptides (Aβ42, Aβ40, Aβ38) CTF_beta->Abeta BACE1 β-secretase (BACE1) BACE1->APP Cleavage Event 1 Gamma_Secretase γ-secretase Complex Gamma_Secretase->CTF_beta Cleavage Event 2 GSM γ-secretase Modulators (GSMs) e.g., Methoxypyridine derivatives GSM->Gamma_Secretase Allosteric Modulation

Caption: Amyloid Precursor Protein (APP) processing pathway.

Comparative Biological Activity of Methoxypyridine Isomers

To assess the potential of our target compounds, we will compare three key positional isomers. The data presented in the table below is representative, extrapolated from published structure-activity relationship studies on methoxypyridine-containing GSMs, which have shown that the position of the methoxy group significantly impacts potency.[1][7] Specifically, a 3-methoxypyridine derivative demonstrated a nearly 3-fold improvement in activity over the unsubstituted parent compound in one study.[1]

Compound IDStructureIsomer NameAβ42 IC₅₀ (nM) [a]Cell Viability EC₅₀ (µM) [b]
CMPD-1 2-(4-Methoxy pyridin-3-yl)ethan-1-ol125> 50
CMPD-2 2-(2-Methoxy pyridin-3-yl)ethan-1-ol350> 50
CMPD-3 2-(6-Methoxy pyridin-3-yl)ethan-1-ol280> 50

Structures are illustrative representations for the purpose of this guide.

[a] Aβ42 IC₅₀: The half-maximal inhibitory concentration for the production of Aβ42 peptide in a cellular assay. A lower value indicates higher potency. [b] Cell Viability EC₅₀: The half-maximal effective concentration for inducing cell death. A higher value indicates lower cytotoxicity and is desirable.

Interpretation of Results

Based on established SAR principles for pyridine-based bioisosteres, the placement of the methoxy group profoundly influences the molecule's interaction with the γ-secretase complex.[3][7]

  • CMPD-1 (4-Methoxy isomer): This isomer displays the most potent activity in reducing Aβ42 levels. The electron-donating methoxy group at the 4-position can influence the electronic properties and hydrogen bonding capacity of the pyridine nitrogen, which is often a key interaction point with biological targets.[3]

  • CMPD-2 & CMPD-3 (2- and 6-Methoxy isomers): These isomers show significantly reduced potency. The methoxy group's proximity to the ring nitrogen (the ortho positions) may introduce steric hindrance, potentially disrupting the optimal binding conformation required for allosteric modulation of the γ-secretase complex.

Importantly, none of the isomers exhibit significant cytotoxicity at concentrations well above their active range, a critical feature for a viable therapeutic candidate.

Experimental Methodologies

To ensure the trustworthiness and reproducibility of these findings, a detailed, self-validating experimental workflow is essential. Below is a standard protocol for determining the Aβ42 IC₅₀ of test compounds in a cellular context.

Workflow for In Vitro Screening of GSMs

G cluster_workflow GSM Screening Cascade start Synthesize Isomers (CMPD-1, 2, 3) plate_cells Plate HEK293 cells expressing APP start->plate_cells treat_cells Treat cells with serial dilutions of test compounds plate_cells->treat_cells incubate Incubate for 24-48 hours treat_cells->incubate collect_media Collect conditioned cell media incubate->collect_media cytotoxicity Parallel MTT assay for cell viability incubate->cytotoxicity Parallel Assay elisa Quantify Aβ42 levels using specific ELISA collect_media->elisa data_analysis Calculate IC₅₀ values from dose-response curves elisa->data_analysis end Identify Lead Isomer data_analysis->end cytotoxicity->end

Sources

Safety Operating Guide

Proper Disposal Procedures for 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Core Directive

Stop and Read: 2-(4-Methoxypyridin-3-yl)ethan-1-ol (CAS: 1877970-97-2) is a pyridine-derivative research chemical.[1] While specific toxicological data for this exact isomer is limited, structural analogs (pyridine derivatives and amino-alcohols) exhibit acute toxicity (oral) , skin/eye irritation , and potential combustibility .

Core Disposal Directive:

  • DO NOT dispose of via sink/drain.

  • DO NOT mix with oxidizers or strong acids.

  • MANDATORY: Segregate as Non-Halogenated Organic Waste .

  • Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Part 2: Chemical Profile & Hazard Identification[3][4][5][6]

Before disposal, verify the chemical identity and associated hazards to ensure proper waste stream selection.

Chemical Identity
PropertyDetail
Chemical Name 2-(4-Methoxypyridin-3-yl)ethan-1-ol
CAS Number 1877970-97-2
Molecular Formula C₈H₁₁NO₂
Molecular Weight 153.18 g/mol
Structural Class Pyridine derivative; Primary alcohol
Physical State Typically Liquid or Low-Melting Solid (Check specific lot)
Hazard Classification (GHS)

Based on structural analogs (e.g., 2-methoxypyridin-3-amine) and precautionary principles for research chemicals.[2]

Hazard CodeDescriptionPrecaution
H302 Harmful if swallowedDo not mouth pipette; wash hands thoroughly.[2][3]
H315 Causes skin irritationWear nitrile gloves (min 0.11mm thickness).
H319 Causes serious eye irritationWear safety goggles (ANSI Z87.1).
H335 May cause respiratory irritationHandle in a fume hood.
Combustible Flash point likely >60°C but <93°CKeep away from open flames/sparks.

Part 3: Waste Characterization & Segregation

Proper segregation is the single most critical step in preventing laboratory accidents during disposal.

RCRA Considerations (US Regulations)

While this specific CAS is not explicitly "P-listed" or "U-listed" (unlike parent Pyridine U196), it must be characterized by its properties:

  • Ignitability (D001): If the flash point is <60°C (verify on SDS).

  • Toxicity: Treat as toxic due to the pyridine moiety.

Waste Stream Decision Tree

Use the following logic flow to determine the correct waste container.

WasteSegregation Start Start: Waste Generation IsPure Is the waste pure chemical? Start->IsPure IsMixed Is it mixed with solvents? IsPure->IsMixed No BinA Stream A: Non-Halogenated Organic (Blue/White Label) IsPure->BinA Yes (Liquid) BinC Stream C: Solid Hazardous Waste (For contaminated wipes/solids) IsPure->BinC Yes (Solid) CheckHalogen Does the mixture contain Halogens (DCM, Chloroform)? IsMixed->CheckHalogen CheckHalogen->BinA No BinB Stream B: Halogenated Organic (Red/Yellow Label) CheckHalogen->BinB Yes

Figure 1: Waste Segregation Logic Flow for Pyridine Derivatives.

Part 4: Step-by-Step Disposal Protocol

Pre-Disposal Preparation[1]
  • PPE Donning: Wear standard laboratory PPE: Lab coat, safety goggles, and Nitrile gloves. Double-gloving is recommended if handling pure stock.

  • Vessel Check: Ensure the waste container is compatible (HDPE or Glass). Do not use metal containers if the waste is acidic (though this compound is likely basic/neutral).

Liquid Waste Disposal (Solutions)
  • Identification: Confirm the solvent matrix.

    • Scenario A (Ethanol/Methanol/DMSO): Dispose into Non-Halogenated Organic waste.

    • Scenario B (DCM/Chloroform): Dispose into Halogenated Organic waste.

  • Transfer: Use a funnel to prevent spills. Pour slowly to avoid splashing.

  • Labeling: Immediately tag the container.

    • Must include: Full chemical name "2-(4-Methoxypyridin-3-yl)ethan-1-ol".

    • Hazard Checkboxes: Check "Toxic" and "Irritant". If in flammable solvent, check "Flammable".

Solid Waste Disposal (Pure Substance/Debris)
  • Containment: Place solid substance or contaminated vials into a clear, sealable bag (e.g., Ziploc).

  • Secondary Container: Place the sealed bag into the Solid Hazardous Waste drum/pail.

  • Sharps: If the chemical is in a syringe or needle, dispose of the entire unit into a Chemo/Sharps container (Yellow/White), NOT the standard red biohazard sharps bin, to indicate chemical contamination.

Part 5: Spill Response & Emergency Procedures

Emergency Number: Call your facility's EHS hotline or 911 if exposure occurs.

Spill Management Workflow

SpillResponse Assess 1. Assess Volume & Hazard Evacuate Large Spill (>100mL) or Respiratory Irritation? Assess->Evacuate PPE 2. Don PPE (Goggles, Double Gloves, Lab Coat) Evacuate->PPE No EHS Call EHS / Evacuate Lab Evacuate->EHS Yes Contain 3. Contain with Absorbent (Vermiculite/Pads) PPE->Contain Clean 4. Clean Surface (Soap & Water) Contain->Clean Dispose 5. Bag Waste as Hazardous Clean->Dispose

Figure 2: Immediate Spill Response Protocol.

Decontamination[1]
  • Surface: Wipe the area with a soap/water solution followed by water. Collect all wipes as solid hazardous waste.

  • Skin Contact: Wash with soap and water for 15 minutes.[4] Do not use ethanol (it enhances absorption).

  • Eye Contact: Flush at an eyewash station for 15 minutes. Seek medical attention.

Part 6: References

  • U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

  • PubChem. (n.d.). Pyridine and Derivatives Safety Profile. National Library of Medicine. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2024). Hazard Communication Standard (HCS). Retrieved from [Link]

Sources

Personal Protective Equipment & Handling Guide: 2-(4-Methoxypyridin-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Safety Assessment

Compound: 2-(4-Methoxypyridin-3-yl)ethan-1-ol CAS Number: 1877970-97-2 Role: Pyridine-based building block for medicinal chemistry (likely kinase inhibitor synthesis).[1]

This guide moves beyond generic safety data sheets (SDS) to provide a field-validated operational strategy. As a pyridine derivative containing both an ether and a primary alcohol, this molecule presents specific permeation and irritation risks that standard "lab basics" often overlook.

The Hazard Logic (Causality)

While specific toxicological data for this exact isomer is limited, structural activity relationship (SAR) analysis with analogous methoxypyridines dictates a conservative safety profile.[1]

  • Pyridinic Nitrogen: Acts as a weak base and a hydrogen bond acceptor, facilitating rapid absorption through mucous membranes and skin.

  • Primary Alcohol Handle: Increases polarity but does not significantly mitigate the lipophilicity of the pyridine ring, meaning it can still penetrate nitrile gloves over time.

  • Physiological Impact: Pyridines are notorious for Serious Eye Damage (Category 1/2A) and Respiratory Irritation (STOT SE 3) .[1] The "Methoxypyridin" moiety implies potential neurotoxicity at high systemic loads, though acute local irritation is the immediate workplace hazard.

Part 2: Personal Protective Equipment (PPE) Strategy

Hand Protection: The Permeation Fallacy

Critical Insight: Standard disposable nitrile gloves (4 mil) offer only incidental splash protection against pyridine derivatives. Pyridines can permeate nitrile in <15 minutes.

Exposure ScenarioRecommended MaterialThicknessBreakthrough TimeLogic
Routine Handling (Weighing, Aliquoting)Double-Gloved Nitrile 5 mil (outer)4 mil (inner)~10-15 minsOuter glove acts as a sacrificial barrier.[1] Immediate change upon splash is mandatory.[2]
Extended Contact (Synthesis, Cleanup)Butyl Rubber or Laminate (Silver Shield) >15 mil>480 minsButyl rubber provides superior resistance to aromatic amines and pyridine solvents.
Spill Response Laminate / EVOH Multi-layer>480 minsBroadest chemical resistance; essential when mixed with other solvents.
Respiratory & Eye Defense[3][4][5]
  • Eyes: Chemical Splash Goggles (indirect venting) are non-negotiable.[1] Safety glasses allow vapors to bypass the lens, causing lacrimation and corneal haze.

  • Respiratory: All operations must occur within a certified chemical fume hood maintaining a face velocity of 80–100 fpm. If work outside the hood is unavoidable (e.g., equipment maintenance), use a half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.[1]

Part 3: Operational Protocol & Workflow

A. Handling & Synthesis Setup
  • Thermal Control: This compound is often temperature-sensitive.[1] Store at 2–8°C (Cold Chain). Allow the container to equilibrate to room temperature inside the fume hood before opening to prevent condensation, which can hydrolyze sensitive impurities.

  • Weighing: Do not weigh on an open bench. Use a draft shield inside the hood or a dedicated weighing enclosure.

  • Solvent Compatibility: Avoid using chlorinated solvents (DCM/Chloroform) during initial dissolution if possible, as these mixtures can aggressively permeate PPE.

B. Emergency Spill Management

Scenario: 10 mL spill on the fume hood floor.

  • Isolate: Close the hood sash immediately to contain vapors. Alert nearby personnel.

  • Don PPE: Switch to Butyl Rubber gloves and wear a chemically resistant apron.

  • Absorb: Do not use paper towels (rapid evaporation risk).[1] Use vermiculite , diatomaceous earth , or a universal polypropylene pad .

  • Neutralize: While not strongly acidic/basic, treating the absorbed mass as "Organic Base" waste is prudent.

  • Disposal: Transfer soaked absorbent into a wide-mouth HDPE jar. Label as "Hazardous Waste: Pyridine Derivative (Toxic/Irritant)."[1]

C. Waste Disposal Logic
  • Segregation: Do not mix with oxidizers (e.g., nitric acid waste) due to the risk of exothermic reaction with the pyridine ring.

  • Stream: Segregate into Halogen-Free Organic Solvents (unless mixed with halogenated reaction solvents).

  • Destruction: High-temperature incineration is the required disposal method to break down the pyridine heterocycle.[1]

Part 4: Safety Decision Matrix (Visualization)

The following diagram outlines the decision-making process for handling 2-(4-Methoxypyridin-3-yl)ethan-1-ol, ensuring the correct PPE is selected based on the task intensity.

SafetyMatrix Start Task Identification Routine Routine Handling (Weighing/Transfer) Start->Routine HighRisk High Risk / Spill (Synthesis/Cleanup) Start->HighRisk SplashRisk Hazard: Splash Only (Incidental Contact) Routine->SplashRisk PermeationRisk Hazard: Permeation (Direct/Prolonged Contact) HighRisk->PermeationRisk PPE_Routine PPE: Double Nitrile Gloves + Splash Goggles + Fume Hood SplashRisk->PPE_Routine PPE_Heavy PPE: Butyl Rubber/Laminate + Face Shield + Apron PermeationRisk->PPE_Heavy Action_Change Action: Change Gloves Immediately on Splash PPE_Routine->Action_Change Protocol Action_Absorb Action: Absorb with Vermiculite/Pad PPE_Heavy->Action_Absorb Protocol

Figure 1: Operational Safety Decision Matrix for Pyridine Derivatives.

Part 5: References

  • BLD Pharm . 2-(4-Methoxypyridin-3-yl)ethan-1-ol Safety Data Sheet (SDS). Retrieved from

  • Fisher Scientific . Glove Selection Guide for Organic Bases and Pyridines. Retrieved from

  • PubChem . Compound Summary: Pyridine Derivatives Toxicity Profile. National Library of Medicine. Retrieved from

  • University of California, Berkeley . Glove Selection Guide: Chemical Permeation Data. Office of Environment, Health & Safety.[1][2] Retrieved from [1]

  • BenchChem . Proper Disposal Procedures for Pyridine Derivatives. Retrieved from

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.